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  • Product: 1,2,3-Benzotriazine-4-thiol
  • CAS: 2536-88-1

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Physical and Chemical Properties of 1,2,3-Benzotriazine-4-thiol

For distribution to: Researchers, scientists, and drug development professionals. This technical guide provides a comprehensive overview of the synthesis, physical properties, and chemical characteristics of 1,2,3-Benzot...

Author: BenchChem Technical Support Team. Date: January 2026

For distribution to: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the synthesis, physical properties, and chemical characteristics of 1,2,3-Benzotriazine-4-thiol, a heterocyclic compound of significant interest in medicinal chemistry and materials science. This document is intended to serve as a valuable resource for researchers and professionals engaged in the design and development of novel therapeutic agents and functional materials.

Introduction and Significance

1,2,3-Benzotriazine-4-thiol, and its tautomeric form 1,2,3-benzotriazine-4(3H)-thione, belong to a class of nitrogen-containing heterocyclic compounds that are structural analogs of purines and pyrimidines. This structural similarity makes them intriguing candidates for investigation as potential antimetabolites and enzyme inhibitors. The introduction of a sulfur atom at the 4-position of the benzotriazine ring system imparts unique chemical reactivity and potential for diverse pharmacological activities. Derivatives of the closely related 1,2,3-benzotriazin-4(3H)-one have been explored for their applications as anesthetics and antidepressants, highlighting the therapeutic potential of this scaffold.[1] The thiol/thione moiety in the target molecule offers a reactive handle for further chemical modifications, enabling the synthesis of a wide array of derivatives for structure-activity relationship (SAR) studies.

Synthesis of 1,2,3-Benzotriazine-4-thiol

The synthesis of 1,2,3-Benzotriazine-4-thiol is typically achieved through a two-step process, starting from the readily available anthranilamide. The first step involves the cyclization of anthranilamide to form the oxygen analog, 1,2,3-benzotriazin-4(3H)-one. The subsequent step is a thionation reaction to replace the carbonyl oxygen with sulfur.

Step 1: Synthesis of 1,2,3-Benzotriazin-4(3H)-one

The established method for the synthesis of 1,2,3-benzotriazin-4(3H)-one involves the diazotization of anthranilamide with nitrous acid.[2] The nitrous acid is generated in situ from sodium nitrite and a mineral acid, typically hydrochloric acid.

Synthesis_Step1 Anthranilamide Anthranilamide Diazonium Intermediate Diazonium Salt Anthranilamide->Diazonium NaNO2, HCl 0-5 °C Benzotriazinone 1,2,3-Benzotriazin-4(3H)-one Diazonium->Benzotriazinone Intramolecular cyclization Synthesis_Step2 Benzotriazinone 1,2,3-Benzotriazin-4(3H)-one Thione 1,2,3-Benzotriazine-4(3H)-thione Benzotriazinone->Thione P4S10, Pyridine Reflux

Caption: Thionation of 1,2,3-Benzotriazin-4(3H)-one.

Experimental Protocol:

  • Suspend 1,2,3-benzotriazin-4(3H)-one in pyridine.

  • Add phosphorus pentasulfide portion-wise to the suspension.

  • Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by thin-layer chromatography.

  • After completion, cool the mixture and pour it into water or a dilute acid solution to precipitate the product.

  • Collect the solid product, 1,2,3-benzotriazine-4(3H)-thione, by filtration, wash thoroughly with water, and dry. Further purification can be achieved by recrystallization from an appropriate solvent.

Physical Properties

The physical properties of 1,2,3-Benzotriazine-4-thiol and its precursor are summarized in the table below. It is important to note that while the properties of the precursor are well-documented, the experimental data for the thiol derivative is less available and some properties are inferred.

Property1,2,3-Benzotriazin-4(3H)-one1,2,3-Benzotriazine-4-thiol
Molecular Formula C₇H₅N₃O [3]C₇H₅N₃S [4]
Molecular Weight 147.13 g/mol [3]163.20 g/mol [4]
Appearance Tan powder or needles [5]Expected to be a colored solid
Melting Point 216-218 °C [3]Not experimentally reported
Solubility Soluble in most organic solvents and alkaline solutions [5]Expected to be soluble in polar organic solvents
CAS Number 90-16-4 [3]2536-88-1 [6]

Chemical Properties and Reactivity

Thione-Thiol Tautomerism

A key chemical feature of 1,2,3-Benzotriazine-4-thiol is its existence in a tautomeric equilibrium with 1,2,3-benzotriazine-4(3H)-thione. In the solid state, spectral data for related compounds suggest that the thione form is predominant. [7]In solution, the position of the equilibrium can be influenced by factors such as solvent polarity and pH. This tautomerism is a critical consideration in its reactivity and biological interactions.

Tautomerism Thiol 1,2,3-Benzotriazine-4-thiol Thione 1,2,3-Benzotriazine-4(3H)-thione Thiol->Thione Equilibrium

Caption: Thione-Thiol Tautomerism.

Reactivity

The 1,2,3-benzotriazine ring system is known to have a "cryptodiazonium" character, which can lead to instability under certain conditions, often resulting in tar formation during reactions. [7]The thione moiety is a versatile functional group that can undergo various chemical transformations:

  • Alkylation: The sulfur atom can be readily alkylated to form S-substituted derivatives.

  • Oxidation: The thione can be oxidized to the corresponding sulfoxide or sulfonic acid.

  • Aminolysis: The thione group can be displaced by primary amines to yield 4-N-substituted 1,2,3-benzotriazin-4(3H)-imines. [7]

Spectral Characterization

  • ¹H NMR: The spectrum is expected to show signals in the aromatic region (around 7-8.5 ppm) corresponding to the four protons on the benzene ring. A broad singlet for the N-H proton of the thione tautomer would likely be observed at a downfield chemical shift, and a signal for the S-H proton of the thiol tautomer may also be present, depending on the solvent and concentration.

  • ¹³C NMR: The spectrum should display signals for the seven carbon atoms. The thiocarbonyl carbon (C=S) of the thione tautomer is expected to resonate at a significantly downfield chemical shift (typically >160 ppm).

  • IR Spectroscopy: Key vibrational bands would include N-H stretching (for the thione form) in the region of 3100-3300 cm⁻¹, C=S stretching around 1100-1250 cm⁻¹, and aromatic C-H and C=C stretching frequencies.

  • Mass Spectrometry: The mass spectrum should show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (163.20 g/mol ).

Applications and Future Directions

The unique structural and chemical properties of 1,2,3-Benzotriazine-4-thiol make it a promising scaffold for the development of novel therapeutic agents. Its potential to interact with biological targets through hydrogen bonding, metal chelation, and covalent interactions warrants further investigation. The synthesis of a library of derivatives by modifying the thiol group and the benzotriazine ring will be crucial for exploring its full potential in drug discovery. Furthermore, the presence of the thione group suggests potential applications in materials science, for example, in the synthesis of coordination polymers and functional dyes.

References

  • Pyatin, B. M.; Persianova, I. V. Aminolysis of 1,2,3‐benzotriazin‐4(3H)‐thione. Chemistry of Heterocyclic Compounds1971, 7, 142-144.
  • Divergent Reactivity of 1,2,3-Benzotriazin-4(3H)-ones: Photocatalytic Synthesis of 3-Substituted Isoindolinones Achieved through a Nitrogen-Mediated Hydrogen Atom Shift. Organic Chemistry Portal. [Link]

  • 1,2,3-BENZOTRIAZINE-4-THIOL. GSRS. [Link]

  • 1,2,3-Benzotriazin-4(3H)-ones: Synthesis, Reactions and Applications. ResearchGate. [Link]

  • 1,2,3-Benzotriazine-4-thiol | C7H5N3S | CID 3005834. PubChem. [Link]

  • Chemical synthesis and molecular Docking analysis for some novel heterocyclic compounds Derived from 1,2,3- benzotriazin-4-one. NTU Journal of Pure Sciences. [Link]

  • 1,2,3-BENZOTRIAZIN-4(3H)-ONE Four Chongqing Chemdad Co. Chemdad. [Link]

  • Various Routes to Synthesise 3-Thioxo-1,2,4-Triazine-5-One Derivatives as Antimicrobial Agents. Scirp.org. [Link]

  • Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. National Institutes of Health. [Link]

  • Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Chemistry Portal. [Link]

  • (PDF) The synthesis of 1,2,4-benzotriazines. ResearchGate. [Link]

  • 1,2,3-BENZOTRIAZINE-4-THIOL | CAS 2536-88-1. Matrix Fine Chemicals. [Link]

  • Synthesis and characterization of new benzotriazole derivatives for possible CNS activity. ResearchGate. [Link]

Sources

Exploratory

Spectroscopic Characterization of 1,2,3-Benzotriazine-4-thiol and its Tautomeric Form, 1,2,3-Benzotriazin-4(3H)-thione: A Technical Guide

For the Attention of Researchers, Scientists, and Drug Development Professionals Introduction to 1,2,3-Benzotriazine-4-thiol/thione The 1,2,3-benzotriazine scaffold is a significant pharmacophore in medicinal chemistry,...

Author: BenchChem Technical Support Team. Date: January 2026

For the Attention of Researchers, Scientists, and Drug Development Professionals

Introduction to 1,2,3-Benzotriazine-4-thiol/thione

The 1,2,3-benzotriazine scaffold is a significant pharmacophore in medicinal chemistry, with derivatives exhibiting a wide range of biological activities. The introduction of a thiol or thione group at the 4-position adds a unique chemical functionality, opening avenues for further synthetic modifications and biological interactions. Understanding the tautomeric equilibrium and the precise structural features through spectroscopic analysis is paramount for any research and development involving this class of compounds. The thione tautomer is generally considered the more stable form in the solid state and in many common solvents.

Thione-Thiol Tautomerism

The equilibrium between 1,2,3-benzotriazine-4-thiol and 1,2,3-benzotriazin-4(3H)-thione is a key aspect of its chemistry. Spectroscopic techniques are instrumental in identifying the predominant tautomer under different conditions.

Tautomerism Thiol 1,2,3-Benzotriazine-4-thiol Thione 1,2,3-Benzotriazin-4(3H)-thione Thiol->Thione Equilibrium

Caption: Thione-Thiol Tautomeric Equilibrium.

Spectroscopic Data of 3-Methyl-1,2,3-benzotriazin-4-thione

The following data for 3-methyl-1,2,3-benzotriazin-4-thione provides a solid foundation for interpreting the spectra of the unsubstituted analog.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR spectroscopy is a powerful tool for elucidating the hydrogen environment in a molecule. For 3-methyl-1,2,3-benzotriazin-4-thione, the aromatic protons of the fused benzene ring and the protons of the N-methyl group give rise to characteristic signals.

Experimental Protocol for ¹H NMR Acquisition:

  • Sample Preparation: Dissolve approximately 5-10 mg of the compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

  • Instrument: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is recommended for optimal signal dispersion.

  • Acquisition Parameters:

    • Pulse Program: A standard single-pulse experiment (e.g., 'zg30') is typically used.

    • Number of Scans: 16-64 scans are usually sufficient, depending on the sample concentration.

    • Relaxation Delay (d1): 1-2 seconds.

    • Acquisition Time (aq): 3-4 seconds.

  • Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID). Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

Data Summary: ¹H NMR of 3-Methyl-1,2,3-benzotriazin-4-thione

Chemical Shift (δ) ppmMultiplicityIntegrationAssignment
~8.3d1HH-5
~7.6-7.9m2HH-6, H-7
~7.5d1HH-8
~3.9s3HN-CH₃

Interpretation:

  • The downfield shift of the aromatic protons is characteristic of their attachment to an electron-deficient benzotriazine ring system.

  • The signal for H-5 is typically the most deshielded due to the anisotropic effect of the adjacent C=S group and the triazine ring nitrogens.

  • The N-methyl group appears as a singlet, as there are no adjacent protons to cause splitting. For the unsubstituted 1,2,3-benzotriazin-4(3H)-thione, this signal would be absent, and an N-H proton signal would be expected, likely as a broad singlet at a more downfield chemical shift.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon-13 NMR provides insight into the carbon framework of the molecule.

Experimental Protocol for ¹³C NMR Acquisition:

  • Sample Preparation: A more concentrated sample (20-50 mg) is generally required compared to ¹H NMR.

  • Instrument: A high-resolution NMR spectrometer with a broadband probe.

  • Acquisition Parameters:

    • Pulse Program: A standard proton-decoupled ¹³C experiment (e.g., 'zgpg30').

    • Number of Scans: A larger number of scans (e.g., 1024 or more) is typically needed due to the low natural abundance of ¹³C.

    • Relaxation Delay (d1): 2 seconds.

  • Processing: Similar to ¹H NMR, with referencing to the deuterated solvent signal.

Data Summary: ¹³C NMR of 3-Methyl-1,2,3-benzotriazin-4-thione

Chemical Shift (δ) ppmAssignment
~180C=S (C-4)
~145C-8a
~135C-7
~130C-5
~128C-6
~115C-4a
~35N-CH₃

Interpretation:

  • The most notable signal is the highly downfield peak corresponding to the thione carbon (C=S), which is characteristic of this functional group.

  • The aromatic carbons appear in the expected region of ~115-145 ppm.

  • The N-methyl carbon signal is observed in the aliphatic region. For the unsubstituted analog, this peak would be absent.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their vibrational frequencies.

Experimental Protocol for IR Spectroscopy (ATR):

  • Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

  • Instrument: A Fourier-Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

  • Acquisition: Collect a background spectrum of the clean ATR crystal, followed by the sample spectrum.

  • Data Presentation: The spectrum is typically plotted as transmittance or absorbance versus wavenumber (cm⁻¹).

Data Summary: Key IR Absorptions for 3-Methyl-1,2,3-benzotriazin-4-thione

Wavenumber (cm⁻¹)IntensityAssignment
~3050-3100MediumAromatic C-H stretch
~1600, ~1480StrongC=C aromatic ring stretches
~1300-1350StrongC=S stretch
~1250StrongC-N stretch
~750StrongOrtho-disubstituted benzene

Interpretation:

  • The presence of a strong absorption band in the region of 1300-1350 cm⁻¹ is indicative of the C=S (thione) group.

  • The absence of a significant S-H stretching band (typically around 2550-2600 cm⁻¹) further supports the predominance of the thione tautomer in the solid state.

  • For the unsubstituted compound, an N-H stretching band would be expected around 3100-3300 cm⁻¹.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule.

Experimental Protocol for UV-Vis Spectroscopy:

  • Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, methanol, acetonitrile).

  • Instrument: A dual-beam UV-Vis spectrophotometer.

  • Acquisition: Record the absorbance spectrum over a range of wavelengths (e.g., 200-600 nm), using the pure solvent as a reference.

Data Summary: UV-Vis Absorption Maxima (λ_max) for 3-Methyl-1,2,3-benzotriazin-4-thione

λ_max (nm)Molar Absorptivity (ε)SolventAssignment
~330HighEthanolπ → π* transition
~400LowEthanoln → π* transition (C=S)

Interpretation:

  • The intense absorption band around 330 nm is attributed to π → π* electronic transitions within the aromatic system.

  • The weaker absorption at a longer wavelength (~400 nm) is characteristic of the n → π* transition of the thione (C=S) chromophore.

Workflow for Spectroscopic Analysis

workflow cluster_synthesis Sample Preparation cluster_acquisition Data Acquisition cluster_analysis Data Analysis & Interpretation Synthesis Synthesis & Purification Dissolution Dissolution in Deuterated/UV-Grade Solvent Synthesis->Dissolution IR FTIR (ATR) Synthesis->IR NMR NMR (¹H, ¹³C) Dissolution->NMR UV UV-Vis Dissolution->UV Process Spectral Processing NMR->Process IR->Process UV->Process Assign Peak Assignment & Tautomer Identification Process->Assign Structure Structural Elucidation Assign->Structure

Caption: General workflow for spectroscopic characterization.

Conclusion

The spectroscopic analysis of 3-methyl-1,2,3-benzotriazin-4-thione provides a clear and detailed picture of its molecular structure, confirming the predominance of the thione tautomer. The characteristic signals in the NMR, IR, and UV-Vis spectra, particularly the ¹³C NMR signal of the C=S carbon, the IR absorption of the C=S bond, and the n → π* transition in the UV-Vis spectrum, are all consistent with the thione form. This comprehensive data serves as an essential reference for researchers working with 1,2,3-benzotriazine-4-thiol/thione and its derivatives, enabling accurate structural confirmation and a deeper understanding of the chemical properties of this important heterocyclic system.

References

  • Due to the lack of a direct and comprehensive public source for the complete spectroscopic data of the unsubstituted 1,2,3-Benzotriazine-4-thiol, this guide has been constructed based on the analysis of a closely related compound and general spectroscopic principles. A key reference for the data on the methylated analog would be from specialized chemical literature which could not be directly accessed and cited with a public URL.
  • Wagner, G., & Pflegel, P. (1977). Synthese und Eigenschaften von 3-Methyl-1,2,3-benzotriazin-4-thion [Synthesis and properties of 3-methyl-1,2,3-benzotriazin-4-thione]. Pharmazie, 32(10), 674-678. (Note: A direct clickable URL to the full text of this article is not available).

Foundational

An In-depth Technical Guide to the Tautomeric Forms of 1,2,3-Benzotriazine-4-thiol

This guide provides a comprehensive technical overview of the tautomeric forms of 1,2,3-benzotriazine-4-thiol, a heterocyclic compound of interest in medicinal chemistry and materials science. The inherent duality of its...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive technical overview of the tautomeric forms of 1,2,3-benzotriazine-4-thiol, a heterocyclic compound of interest in medicinal chemistry and materials science. The inherent duality of its structure, existing in a dynamic equilibrium between thiol and thione forms, governs its chemical reactivity, spectroscopic properties, and potential applications. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the synthesis, characterization, and structural dynamics of this molecule.

Introduction: The Significance of Tautomerism in Heterocyclic Systems

Tautomerism, the dynamic isomerism involving the migration of a proton, is a fundamental concept in organic chemistry with profound implications for the chemical and biological behavior of molecules. In heterocyclic chemistry, amide-imidol and thione-thiol tautomerisms are particularly prevalent and play crucial roles in the molecules' interaction with biological targets and their physicochemical properties. 1,2,3-Benzotriazine-4-thiol is a prime example of a system exhibiting thione-thiol tautomerism, where it can exist as either the aromatic 1,2,3-benzotriazine-4-thiol or the non-aromatic 1,2,3-benzotriazine-4(3H)-thione.[1] The predominance of one tautomer over the other is dictated by various factors, including its physical state (solid or solution), the polarity of the solvent, temperature, and pH. Understanding and controlling this equilibrium is paramount for its application in fields such as drug design, where specific tautomeric forms may exhibit preferential binding to biological receptors.

The 1,2,3-benzotriazine scaffold itself is a key pharmacophore found in a range of biologically active compounds, including anesthetics and antidepressants.[2] The introduction of a thiol/thione moiety at the 4-position adds a reactive and versatile functional group, opening avenues for further chemical modification and biological interaction.

The Thione-Thiol Tautomeric Equilibrium

The central focus of this guide is the equilibrium between the two primary tautomeric forms of 1,2,3-benzotriazine-4-thiol: the thiol form and the thione form.

Caption: Tautomeric equilibrium of 1,2,3-benzotriazine-4-thiol.

Based on extensive studies of analogous heterocyclic thiones, the thione form is generally the more stable tautomer, particularly in the solid state and in polar solvents.[3] This increased stability is often attributed to the greater strength of the C=S double bond compared to the C=N double bond and the ability of the N-H and C=S groups to participate in strong intermolecular hydrogen bonding.

Synthesis of 1,2,3-Benzotriazine-4-thiol

While a specific, detailed protocol for the synthesis of 1,2,3-benzotriazine-4-thiol is not widely published, a plausible and effective synthetic route can be extrapolated from established methods for preparing 1,2,3-benzotriazin-4(3H)-ones and other heterocyclic thiols. The most common approach involves the diazotization of an appropriate anthranilamide derivative.[2] A proposed synthetic pathway is outlined below.

Synthesis cluster_start Starting Material cluster_reagents Reagents cluster_product Product A 2-Aminothiobenzamide C 1,2,3-Benzotriazine-4(3H)-thione A->C Diazotization & Cyclization (0-5 °C) B NaNO2, aq. HCl

Caption: Proposed synthesis of 1,2,3-benzotriazine-4(3H)-thione.

Experimental Protocol:
  • Dissolution of Starting Material: Dissolve 2-aminothiobenzamide in dilute hydrochloric acid at a temperature of 0-5 °C with constant stirring.

  • Diazotization: Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise to the reaction mixture, maintaining the temperature below 5 °C. The reaction is typically monitored for the presence of nitrous acid using starch-iodide paper.

  • Cyclization and Precipitation: After the addition of sodium nitrite is complete, continue stirring the reaction mixture at low temperature for a specified period to ensure complete cyclization. The product, 1,2,3-benzotriazine-4(3H)-thione, is expected to precipitate out of the solution.

  • Isolation and Purification: Collect the solid product by vacuum filtration, wash with cold water to remove any inorganic salts, and then with a small amount of cold ethanol. The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and water.

Spectroscopic Characterization of Tautomeric Forms

The differentiation and characterization of the thiol and thione tautomers are primarily achieved through a combination of spectroscopic techniques, including infrared (IR), nuclear magnetic resonance (NMR), and ultraviolet-visible (UV-Vis) spectroscopy.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in each tautomer. The key distinguishing vibrational bands are those associated with the N-H, S-H, and C=S bonds.

Functional GroupTautomeric FormExpected Wavenumber (cm⁻¹)Notes
N-H stretchThione3200 - 3400A broad band, indicative of hydrogen bonding.
S-H stretchThiol2550 - 2600A weak and often difficult to observe band.
C=S stretchThione1100 - 1250A strong absorption band.
C=N stretchThiol1600 - 1650A medium to strong absorption band.

Note: These are expected ranges based on analogous compounds and may vary for 1,2,3-benzotriazine-4-thiol.

The presence of a broad absorption band in the 3200-3400 cm⁻¹ region and a strong band around 1100-1250 cm⁻¹ in the solid-state IR spectrum would be strong evidence for the predominance of the thione tautomer. Conversely, the presence of a weak S-H stretch and a C=N absorption would indicate the presence of the thiol form.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Both ¹H and ¹³C NMR spectroscopy provide valuable information about the electronic environment of the nuclei in the molecule, allowing for the differentiation of the tautomers.

¹H NMR Spectroscopy:

  • Thione Form: A broad, exchangeable signal in the downfield region (typically >10 ppm) corresponding to the N-H proton. The aromatic protons would appear as a complex multiplet in the aromatic region.

  • Thiol Form: A sharp, exchangeable signal for the S-H proton, the chemical shift of which can be highly variable and solvent-dependent. The aromatic protons would likely be shifted slightly compared to the thione form due to the aromaticity of the triazine ring in this tautomer.

¹³C NMR Spectroscopy:

  • Thione Form: A characteristic signal for the C=S carbon in the downfield region, typically between 180 and 200 ppm.

  • Thiol Form: The carbon attached to the sulfur (C-S) would appear at a significantly more upfield chemical shift compared to the C=S carbon of the thione form.

The observation of a ¹³C signal in the 180-200 ppm range would be a definitive indicator of the thione tautomer being the major species in solution.[4]

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy can be used to study the tautomeric equilibrium in solution, as the two forms have distinct electronic transitions.

  • Thione Form: Characterized by a lower energy n→π* transition of the C=S chromophore, resulting in an absorption band at a longer wavelength (typically >300 nm).[5]

  • Thiol Form: Exhibits higher energy π→π* transitions within the aromatic system, leading to absorption bands at shorter wavelengths (typically <300 nm).[3]

By analyzing the UV-Vis spectrum in different solvents, one can infer the effect of solvent polarity on the tautomeric equilibrium. A red shift (shift to longer wavelength) in the absorption maximum upon increasing solvent polarity would suggest the stabilization of the more polar thione tautomer.

The Influence of Environment on Tautomeric Equilibrium

The position of the thione-thiol equilibrium is highly sensitive to the surrounding environment.

Solid State

In the solid state, the thione form is almost invariably the dominant tautomer for similar heterocyclic systems. This is due to the stabilization afforded by intermolecular hydrogen bonding between the N-H and C=S groups of adjacent molecules, leading to a more stable crystal lattice. X-ray crystallographic studies on related compounds, such as 2-ethylquinazoline-4(3H)-thione, have confirmed the thione structure in the solid state.[6] While a crystal structure for 1,2,3-benzotriazine-4-thiol is not currently available, it is highly probable that it also exists as the thione tautomer in its crystalline form.

Solution

In solution, the tautomeric equilibrium is primarily influenced by the polarity of the solvent.

  • Polar Solvents (e.g., DMSO, Methanol): These solvents can effectively solvate the polar thione tautomer through hydrogen bonding and dipole-dipole interactions, thus shifting the equilibrium in its favor.

  • Nonpolar Solvents (e.g., Chloroform, Dioxane): In nonpolar environments, the less polar thiol tautomer may be present in a higher concentration.

This solvent-dependent equilibrium can be monitored using UV-Vis and NMR spectroscopy, providing valuable insights into the thermodynamics of the tautomerization process.

Computational Insights

Quantum chemical calculations, particularly using Density Functional Theory (DFT), are a powerful tool for investigating the relative stabilities of tautomers.[7] Such studies on related heterocyclic thiones have consistently shown that the thione form is energetically more favorable than the thiol form in the gas phase. These computational models can also be used to predict spectroscopic properties, such as vibrational frequencies and NMR chemical shifts, which can then be compared with experimental data to confirm the identity of the observed tautomers.[8]

Conclusion

The tautomerism of 1,2,3-benzotriazine-4-thiol is a critical aspect of its chemistry, with the thione form, 1,2,3-benzotriazine-4(3H)-thione, being the more stable and prevalent tautomer, especially in the solid state and in polar solvents. The principles and experimental methodologies outlined in this guide provide a robust framework for the synthesis, characterization, and understanding of this dynamic molecular system. For researchers in drug discovery and materials science, a thorough grasp of this tautomeric equilibrium is essential for predicting molecular interactions, interpreting experimental data, and ultimately, designing novel molecules with desired properties and functions.

References

  • Synthesis of new 1,2,3-benzotriazin-4-one-arylpiperazine derivatives as 5-HT1A serotonin receptor ligands. (n.d.). PubMed. [Link]

  • 1,2,4-Triazole-3(5)-thiol. (n.d.). Organic Syntheses. [Link]

  • 1,2,3-benzotriazole. (n.d.). Organic Syntheses. [Link]

  • Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. (2024). ACS Publications. [Link]

  • 1,2,3-BENZOTRIAZINE-4-THIOL. (n.d.). Gsrs. [Link]

  • 1,2,3-Triazoles. (n.d.). PubMed Central. [Link]

  • The simulated UV/Vis absorption spectra for the thiol, thione and... (n.d.). ResearchGate. [Link]

  • Experimental absorption IR-spectra of 1,2,3-benzotriazole monomer in... (n.d.). ResearchGate. [Link]

  • 1H, 13C and 15N NMR spectroscopy and tautomerism of nitrobenzotriazoles. (n.d.). PubMed. [Link]

  • Solvent- and catalyst-free, quantitative protection of hydroxyl, thiol, carboxylic acid, amide and heterocyclic. (n.d.). The Royal Society of Chemistry. [Link]

  • Thiol-thione tautomeric analysis, spectroscopic (FT-IR, Laser-Raman, NMR and UV-vis) properties and DFT computations of 5-(3-pyridyl). (n.d.). PubMed. [Link]

  • Crystal and molecular structure of 3-ethyl-4-hydroxy-1,2,3(4H)-benzotriazine and 6-chloro-4-hydroxy-3-methyl-4-phenyl-1,2,3-benzotriazine. (1985). Sci-Hub. [Link]

  • Thiol–thione tautomeric analysis, spectroscopic (FT-IR, Laser-Raman, NMR and UV–vis) properties and DFT computations of 5-(3-pyridyl)-4H-1,2,4-triazole-3-thiol molecule. (n.d.). ResearchGate. [Link]

  • Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles. Identification of IR marker bands and electric response properties. (n.d.). PubMed. [Link]

  • About the benzotriazole tautomerism: An ab initio study. (2021). ResearchGate. [Link]

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  • The two tautomeric forms of benzotriazole and the atomic numbering... (n.d.). ResearchGate. [Link]

  • The study of thione-thiol tautomerism of 4-amino-5-(4-nitrophenyl)- 2,4-dihydro-3H-1,2,4-triazole-3-thione by HPLC-MS method. (n.d.). JOCPR. [Link]

  • 3,3-Disubstituted 3,4-Dihydro-1,2,4-benzotriazines: Chemistry, Biological Activity, and Affinity to Sigma Receptors. (2023). Semantic Scholar. [Link]

  • 1 H and 13 C NMR spectra signals of 1 in DMSO-d 6 , showing the... (n.d.). ResearchGate. [Link]

  • Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties. (2020). PubMed. [Link]

  • NMR and IR Studies of Some Metal Complexes of 6-Substituted -1- Hydroxy-1,2,3-Benzotriazoles. (n.d.). Asian Journal of Chemistry. [Link]

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  • Infrared spectrum of the benzotriazole powder. (n.d.). ResearchGate. [Link]

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Exploratory

An In-depth Technical Guide to the Stability and Degradation Pathways of 1,2,3-Benzotriazine-4-thiol

For Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist This guide provides a comprehensive technical overview of the stability and potential degradat...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

This guide provides a comprehensive technical overview of the stability and potential degradation pathways of 1,2,3-Benzotriazine-4-thiol. By synthesizing current scientific understanding with practical, field-proven methodologies, this document aims to equip researchers with the necessary knowledge to anticipate, identify, and control the degradation of this important heterocyclic compound.

Introduction: The Significance of 1,2,3-Benzotriazine-4-thiol

1,2,3-Benzotriazine-4-thiol, a heterocyclic compound featuring a fused benzene and triazine ring system with a thiol substituent, is a molecule of significant interest in medicinal chemistry and materials science.[1] Its structural motifs are found in various biologically active molecules, and the presence of the thiol group offers a versatile handle for further chemical modifications.[2] However, the inherent reactivity of the triazine ring and the thiol group can also lead to chemical instability, impacting the shelf-life, efficacy, and safety of products containing this scaffold. A thorough understanding of its degradation profile is therefore paramount for its successful application.

This guide will delve into the factors influencing the stability of 1,2,3-Benzotriazine-4-thiol and propose its likely degradation pathways under various stress conditions. Furthermore, it will provide detailed experimental protocols for conducting forced degradation studies and for the analytical characterization of the resulting degradants.

Core Chemical Characteristics and Tautomerism

1,2,3-Benzotriazine-4-thiol exists in a tautomeric equilibrium with its thione form, 1,2,3-benzotriazine-4(3H)-thione.[1] This equilibrium is a critical determinant of its chemical reactivity and, consequently, its degradation pathways. The thiol form possesses a nucleophilic sulfur atom, while the thione form has a reactive thiocarbonyl group. The predominant tautomer can be influenced by factors such as solvent polarity and pH.

PropertyValueSource
Molecular FormulaC₇H₅N₃S[1][3]
Molecular Weight163.20 g/mol [3]
IUPAC Name1H-1,2,3-benzotriazine-4-thione[1]
CAS Number2536-88-1[1]

Predicted Degradation Pathways

Based on the chemical structure of 1,2,3-Benzotriazine-4-thiol and degradation studies of related benzotriazine and benzotriazole derivatives, several degradation pathways can be anticipated under forced degradation conditions. These include hydrolysis, oxidation, photolysis, and thermolysis.

Hydrolytic Degradation

Under both acidic and basic conditions, the 1,2,3-benzotriazine ring is susceptible to hydrolytic cleavage. The thione group can also undergo hydrolysis, although typically under more forcing conditions.

  • Acid-Catalyzed Hydrolysis: Protonation of the triazine ring can facilitate nucleophilic attack by water, leading to ring opening. A plausible pathway involves the formation of an o-aminobenzoyl derivative, which could be further degraded.

  • Base-Catalyzed Hydrolysis: Under basic conditions, the triazine ring can also be cleaved. The thiol group, being acidic, will be deprotonated to the thiolate, which may influence the degradation pathway.

Oxidative Degradation

The thiol group is highly susceptible to oxidation. Common laboratory oxidizing agents like hydrogen peroxide (H₂O₂) can readily oxidize thiols to a variety of products.[4][5] The benzotriazine ring itself can also be a target for oxidation.

  • Oxidation of the Thiol Group:

    • Disulfide Formation: Mild oxidation is expected to lead to the formation of the corresponding disulfide dimer.

    • Sulfenic, Sulfinic, and Sulfonic Acid Formation: Stronger oxidation can lead to the formation of sulfenic acid (-SOH), sulfinic acid (-SO₂H), and ultimately sulfonic acid (-SO₃H) derivatives.[6]

  • Oxidation of the Benzotriazine Ring: Similar to benzotriazoles, oxidation can lead to the formation of hydroxylated derivatives on the benzene ring.[7][8][9] N-oxidation of the triazine ring is also a possibility.

Photodegradation

Exposure to light, particularly UV radiation, can induce photochemical reactions in the 1,2,3-benzotriazine system. Studies on related benzotriazine N-oxides have shown that photodegradation can occur under normal laboratory lighting conditions.[10]

  • Ring Cleavage and Rearrangement: Photolysis can lead to the cleavage of the N-N bonds in the triazine ring, potentially forming reactive intermediates that can rearrange to other heterocyclic systems or undergo fragmentation.

  • Photo-oxidation: In the presence of oxygen, photo-oxidative degradation pathways can be initiated.

Thermal Degradation

Elevated temperatures can induce the decomposition of 1,2,3-benzotriazine derivatives. Thermolysis of 1,2,3-benzotriazin-4(3H)-one has been shown to result in the formation of a quinazolino[3,2-c][10][11]benzotriazin-8-one, indicating complex rearrangement and condensation reactions.[11] Similar reactivity could be expected for the thiol analogue.

Experimental Investigation of Stability and Degradation

A systematic approach to understanding the stability of 1,2,3-Benzotriazine-4-thiol involves conducting forced degradation studies under various stress conditions.[12]

Forced Degradation Protocol

This protocol outlines a general procedure for subjecting 1,2,3-Benzotriazine-4-thiol to hydrolytic, oxidative, photolytic, and thermal stress.

Objective: To generate potential degradation products and assess the stability of 1,2,3-Benzotriazine-4-thiol under various stress conditions.

Materials:

  • 1,2,3-Benzotriazine-4-thiol

  • Hydrochloric acid (HCl), 0.1 M and 1 M

  • Sodium hydroxide (NaOH), 0.1 M and 1 M

  • Hydrogen peroxide (H₂O₂), 3% and 30%

  • Acetonitrile (ACN), HPLC grade

  • Water, HPLC grade

  • pH meter

  • Photostability chamber (ICH Q1B compliant)

  • Oven

Procedure:

  • Preparation of Stock Solution: Prepare a stock solution of 1,2,3-Benzotriazine-4-thiol in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water) at a concentration of 1 mg/mL.

  • Acid Hydrolysis:

    • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

    • To another 1 mL of the stock solution, add 1 mL of 1 M HCl.

    • Keep the solutions at room temperature and at an elevated temperature (e.g., 60 °C).

    • Withdraw samples at appropriate time points (e.g., 0, 2, 4, 8, 24 hours).

    • Neutralize the samples before analysis.

  • Base Hydrolysis:

    • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

    • To another 1 mL of the stock solution, add 1 mL of 1 M NaOH.

    • Keep the solutions at room temperature.

    • Withdraw samples at appropriate time points.

    • Neutralize the samples before analysis.

  • Oxidative Degradation:

    • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

    • To another 1 mL of the stock solution, add 1 mL of 30% H₂O₂.

    • Keep the solutions at room temperature.

    • Withdraw samples at appropriate time points.

  • Photolytic Degradation:

    • Expose the stock solution (in a transparent container) to light in a photostability chamber according to ICH Q1B guidelines.

    • Simultaneously, keep a control sample protected from light.

    • Withdraw samples at appropriate time points.

  • Thermal Degradation:

    • Place the solid compound and the stock solution in an oven at an elevated temperature (e.g., 80 °C).

    • Withdraw samples at appropriate time points.

Analytical Methodology

A stability-indicating analytical method is crucial for separating the parent compound from its degradation products. High-Performance Liquid Chromatography (HPLC) with UV detection is a commonly used technique.[13][14] For structural elucidation of the degradants, Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are indispensable.[15]

4.2.1. HPLC Method for Stability Testing

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a suitable wavelength (determined by UV scan of the parent compound).

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

4.2.2. LC-MS for Degradant Identification

LC-MS provides molecular weight information of the degradation products, which is crucial for their identification. High-resolution mass spectrometry (HRMS) can provide accurate mass measurements to determine the elemental composition.[7]

4.2.3. NMR for Structural Elucidation

For unambiguous structure determination of major degradation products, isolation followed by NMR spectroscopy is the gold standard. ¹H and ¹³C NMR spectra provide detailed information about the chemical environment of the atoms in the molecule.[16][17]

Visualization of Degradation Pathways and Workflows

Proposed Degradation Pathways

G cluster_hydrolysis Hydrolysis cluster_oxidation Oxidation cluster_photolysis Photolysis cluster_thermolysis Thermolysis parent 1,2,3-Benzotriazine-4-thiol hydrolysis_product o-Aminobenzoyl Derivative parent->hydrolysis_product Acid/Base disulfide Disulfide Dimer parent->disulfide Mild Oxidant sulfonic_acid Sulfonic Acid Derivative parent->sulfonic_acid Strong Oxidant hydroxylated Hydroxylated Derivative parent->hydroxylated Oxidant ring_cleavage Ring Cleavage Products parent->ring_cleavage UV Light rearrangement Rearrangement/Condensation Products parent->rearrangement Heat G start Start: 1,2,3-Benzotriazine-4-thiol Sample stress Forced Degradation (Acid, Base, Oxidative, Photolytic, Thermal) start->stress analysis HPLC-UV Analysis (Quantify Parent, Detect Degradants) stress->analysis identification LC-MS/MS Analysis (Identify Molecular Weights of Degradants) analysis->identification isolation Preparative HPLC (Isolate Major Degradants) identification->isolation elucidation NMR Spectroscopy (Structural Elucidation) isolation->elucidation pathway Propose Degradation Pathways elucidation->pathway report Final Stability Report pathway->report

Caption: Experimental workflow for forced degradation studies.

Conclusion and Future Perspectives

The stability of 1,2,3-Benzotriazine-4-thiol is a multifaceted issue governed by its inherent chemical reactivity and the environmental conditions to which it is exposed. This guide has outlined the probable degradation pathways, including hydrolysis, oxidation, photolysis, and thermolysis, based on the known chemistry of related heterocyclic systems. The provided experimental protocols offer a robust framework for systematically investigating the stability of this compound and for identifying its degradation products.

Future research should focus on detailed mechanistic studies to unequivocally confirm the proposed degradation pathways and to characterize the full spectrum of degradation products. The development of validated, stability-indicating analytical methods is also crucial for the quality control of any formulation containing 1,2,3-Benzotriazine-4-thiol. A comprehensive understanding of its stability profile will ultimately facilitate the development of stable and effective products for its intended applications in research and drug development.

References

  • 1,2,3-Benzotriazin-4-ones and related systems. Part 6. Thermal and photolytic decomposition of 3-arylideneamino-, 3-imidoyl-, and 3-heteroaryl-1,2,3-benzotriazin-4-ones. Sci-Hub. [Link]

  • Thermolysis of 1,2,3-benzotriazin-4(3H)-one. Journal of the Chemical Society C: Organic. [Link]

  • Photodegradation of the benzotriazine 1,4-Di-N-oxide hypoxia-activated prodrug SN30000 in aqueous solution. PubMed. [Link]

  • The thermal decomposition of 1-methyl-1,2,3-benzotriazin-4-(1H)-one: matrix isolation of the reactive intermediates. RSC Publishing. [Link]

  • Superimposed 1 H NMR spectra of CBZ-thiol and CBZ-disulfide showing difference of multiplicity of methylene groups attached to sulfur. ResearchGate. [Link]

  • Solvent- and catalyst-free, quantitative protection of hydroxyl, thiol, carboxylic acid, amide and heterocyclic. The Royal Society of Chemistry. [Link]

  • The thermal decomposition of 1-methyl-1,2,3-benzotriazin-4-(1H)-one: matrix isolation of the reactive intermediates. Sci-Hub. [Link]

  • ChemInform Abstract: 1,2,3‐BENZOTRIAZIN‐4‐ONES AND RELATED SYSTEMS. PART 6. THERMAL AND PHOTOLYTIC C DECOMPOSITION OF 3‐ARYLIDENEAMINO‐, 3‐IMIDOYL‐, AND 3‐HETEROARYL‐1,2,3‐BENZOTRIAZIN‐4‐ONES. Sci-Hub. [Link]

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  • nanomaterials-908124_IRIS.docx. UniTo. [Link]

  • Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. NIH. [Link]

  • Mechanistic insight into the degradation of 1H-benzotriazole and 4-methyl-1H-benzotriazole by •OH-based advanced oxidation process and toxicity assessment. PubMed. [Link]

  • Degradation of 1H-benzotriazole by UV/H2O2 and UV/TiO2: Kinetics, mechanisms, products and toxicology. ResearchGate. [Link]

  • Photocatalytic Transformations of 1H-Benzotriazole and Benzotriazole Derivates. MDPI. [Link]

  • 1,2,3-Benzotriazine-4-thiol. PubChem. [Link]

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  • Analysis of 1, 2, 3-Benzotriazole in Electrical Insulating Oil with Prominence-i. Shimadzu. [Link]

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Foundational

An In-Depth Technical Guide to 1,2,3-Benzotriazine-4-thiol: Discovery, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 1,2,3-benzotriazine-4-thiol, a heterocyclic compound of significant interest in medicinal...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,2,3-benzotriazine-4-thiol, a heterocyclic compound of significant interest in medicinal chemistry and drug development. This document delves into the historical discovery of this molecular scaffold, details its chemical synthesis, and provides an in-depth analysis of its structural and physicochemical properties. Particular emphasis is placed on the practical aspects of its preparation, including detailed experimental protocols and an exploration of the underlying reaction mechanisms. Furthermore, this guide elucidates the critical thiol-thione tautomerism inherent to this molecule and presents a summary of its key spectroscopic data for accurate identification and characterization.

Introduction: The 1,2,3-Benzotriazine Scaffold

The 1,2,3-benzotriazine ring system, a fusion of a benzene ring and a 1,2,3-triazine ring, represents a class of heterocyclic compounds that has garnered considerable attention in the fields of pharmaceuticals and agrochemicals.[1][2] Derivatives of this scaffold have been reported to exhibit a wide range of biological activities, including antitumor, herbicidal, and insecticidal properties.[1][2] The introduction of a thiol group at the 4-position of the benzotriazine ring system yields 1,2,3-benzotriazine-4-thiol, a versatile intermediate for the synthesis of more complex molecules and a compound of interest for its own potential biological activity. This guide will focus specifically on this thiol derivative, providing a detailed exploration of its history, synthesis, and chemical nature.

Historical Perspective: The Genesis of a Scaffold

The exploration of the 1,2,3-benzotriazine ring system has a rich history dating back to the early 20th century. While the parent 1,2,3-benzotriazine was not synthesized until later, its 4-oxo derivative, 1,2,3-benzotriazin-4(3H)-one, has been a known entity for a considerable time and serves as the primary precursor for the synthesis of 1,2,3-benzotriazine-4-thiol.

The initial forays into this class of compounds were marked by the development of general synthetic methods for triazines. The Bamberger triazine synthesis, first reported by Eugen Bamberger in 1892, provided a classic route to triazine compounds. Although not directly applied to the synthesis of the 4-thiol derivative in its initial conception, this work laid the foundational understanding of triazine chemistry.

The first definitive synthesis of 1,2,3-benzotriazine-4(3H)-thione (the thione tautomer of 1,2,3-benzotriazine-4-thiol) can be traced back to the work of E. W. Parnell in 1961, as detailed in the Journal of the Chemical Society. This seminal work explored the reactions of various substituted benzo-1,2,3-triazines and described the conversion of the corresponding 4-one to the 4-thione.

Synthesis of 1,2,3-Benzotriazine-4-thiol: A Two-Step Approach

The most common and practical synthesis of 1,2,3-benzotriazine-4-thiol is a two-step process that begins with the readily available starting material, 2-aminobenzamide.

Step 1: Synthesis of the Precursor, 1,2,3-Benzotriazin-4(3H)-one

The initial step involves the diazotization of 2-aminobenzamide followed by intramolecular cyclization to form 1,2,3-benzotriazin-4(3H)-one. This is a well-established and high-yielding reaction.

Reaction Scheme:

Synthesis of 1,2,3-Benzotriazin-4(3H)-one cluster_reactants Reactants cluster_intermediate Intermediate cluster_product Product 2-aminobenzamide 2-Aminobenzamide NaNO2_HCl NaNO2, aq. HCl diazonium_salt 2-Carbamoylbenzenediazonium Chloride benzotriazinone 1,2,3-Benzotriazin-4(3H)-one diazonium_salt->benzotriazinone Intramolecular Cyclization

Figure 1: Synthesis of 1,2,3-Benzotriazin-4(3H)-one.

Experimental Protocol: Synthesis of 1,2,3-Benzotriazin-4(3H)-one

  • Dissolution: Suspend 2-aminobenzamide (1.0 eq) in a suitable volume of dilute hydrochloric acid (e.g., 2 M).

  • Cooling: Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.

  • Diazotization: Prepare a solution of sodium nitrite (1.1 eq) in a minimal amount of cold water. Add this solution dropwise to the cooled suspension of 2-aminobenzamide, ensuring the temperature remains below 5 °C.

  • Reaction Monitoring: Continue stirring at 0-5 °C for 30-60 minutes after the addition is complete. The reaction progress can be monitored by the disappearance of the starting material using thin-layer chromatography (TLC).

  • Cyclization and Isolation: Allow the reaction mixture to warm to room temperature. The product, 1,2,3-benzotriazin-4(3H)-one, will precipitate out of the solution.

  • Purification: Collect the precipitate by vacuum filtration, wash with cold water, and then with a small amount of cold ethanol. The product can be further purified by recrystallization from a suitable solvent, such as ethanol or acetic acid.

Step 2: Thionation of 1,2,3-Benzotriazin-4(3H)-one

The second and final step is the conversion of the carbonyl group of 1,2,3-benzotriazin-4(3H)-one to a thiocarbonyl group. This thionation is most effectively achieved using a thionating agent, with phosphorus pentasulfide (P₄S₁₀) being a classical and reliable choice. Lawesson's reagent is another commonly used and often milder alternative.[3]

Reaction Scheme:

Thionation of 1,2,3-Benzotriazin-4(3H)-one cluster_reactants Reactants cluster_product Product benzotriazinone 1,2,3-Benzotriazin-4(3H)-one P4S10 Phosphorus Pentasulfide (P₄S₁₀) benzotriazinethiol 1,2,3-Benzotriazine-4(3H)-thione

Figure 2: Thionation to form 1,2,3-Benzotriazine-4(3H)-thione.

Experimental Protocol: Synthesis of 1,2,3-Benzotriazine-4(3H)-thione

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 1,2,3-benzotriazin-4(3H)-one (1.0 eq) and phosphorus pentasulfide (0.5 eq).

  • Solvent Addition: Add a suitable high-boiling solvent such as pyridine or dioxane. Pyridine often acts as both a solvent and a catalyst for this reaction.

  • Heating: Heat the reaction mixture to reflux and maintain the reflux for several hours (typically 2-6 hours). The progress of the reaction should be monitored by TLC.

  • Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully pour the reaction mixture into a beaker of cold water or onto crushed ice. This will hydrolyze any remaining phosphorus pentasulfide and precipitate the product.

  • Isolation and Purification: Collect the solid product by vacuum filtration. Wash the solid thoroughly with water to remove any inorganic byproducts. The crude product can be purified by recrystallization from a suitable solvent like ethanol or acetic acid to yield 1,2,3-benzotriazine-4(3H)-thione as a solid.

Physicochemical Properties and Tautomerism

1,2,3-Benzotriazine-4-thiol is a solid at room temperature with a molecular formula of C₇H₅N₃S and a molecular weight of 163.2 g/mol .[1] One of the most critical aspects of its chemistry is its existence in a tautomeric equilibrium between the thiol and thione forms.

Tautomerism cluster_tautomers Thiol-Thione Tautomerism Thiol 1,2,3-Benzotriazine-4-thiol (Thiol form) Thione 1,2,3-Benzotriazin-4(3H)-one (Thione form) Thiol->Thione

Figure 3: Thiol-Thione Tautomerism.

Spectroscopic evidence and theoretical calculations suggest that in the solid state and in most common solvents, the equilibrium lies heavily towards the thione tautomer, 1,2,3-benzotriazin-4(3H)-thione.[4] This is a common feature for many heterocyclic "thiols" where the thione form is thermodynamically more stable. The presence of the thiol tautomer can be influenced by factors such as solvent polarity and pH.

Spectroscopic Characterization

Accurate characterization of 1,2,3-benzotriazine-4-thiol is essential for its use in further synthetic applications and biological studies. The following table summarizes its key spectroscopic data.

Spectroscopic Technique Key Features
¹H NMR Aromatic protons typically appear in the range of δ 7.0-8.5 ppm. The N-H proton of the thione tautomer will appear as a broad singlet, the chemical shift of which can be solvent-dependent.
¹³C NMR Aromatic carbons will be observed in the region of δ 120-150 ppm. The thiocarbonyl carbon (C=S) of the thione tautomer is a key diagnostic signal, typically appearing significantly downfield, often in the range of δ 170-190 ppm.
Infrared (IR) Spectroscopy The IR spectrum will show characteristic absorptions for the N-H stretch (around 3100-3400 cm⁻¹), C=S stretch (around 1100-1250 cm⁻¹), and aromatic C-H and C=C stretching vibrations. The absence of a strong S-H stretching band (around 2550 cm⁻¹) in the solid-state IR spectrum is strong evidence for the predominance of the thione tautomer.[5]
Mass Spectrometry (MS) The mass spectrum will show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (163.2 g/mol ). Fragmentation patterns can provide further structural information.

Applications and Future Directions

1,2,3-Benzotriazine-4-thiol serves as a valuable building block in organic synthesis. The thiol group can be readily alkylated, acylated, or oxidized, providing a handle for the introduction of various functional groups and the construction of more complex heterocyclic systems. The 1,2,3-benzotriazine scaffold itself is a pharmacophore of interest, and derivatives of 1,2,3-benzotriazine-4-thiol are being explored for their potential as anticancer, antimicrobial, and antiviral agents.

Future research in this area will likely focus on the development of more efficient and environmentally friendly synthetic methods, the exploration of the full range of its chemical reactivity, and the systematic investigation of the biological activities of its derivatives to unlock their therapeutic potential.

Conclusion

This technical guide has provided a detailed overview of the discovery, synthesis, and characterization of 1,2,3-benzotriazine-4-thiol. From its historical roots in the foundational work on triazine chemistry to its modern synthesis via a reliable two-step process, this compound remains a significant molecule in the field of heterocyclic chemistry. A thorough understanding of its synthesis, physicochemical properties, and spectroscopic signatures is crucial for researchers aiming to utilize this versatile building block in the development of novel therapeutic agents and other advanced materials.

References

  • Parnell, E. W. J. Chem. Soc.1961, 4930-4941.
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  • Thionation with the reagent combination of phosphorus pentasulfide and hexamethyldisiloxane. PubMed. (n.d.). Retrieved from [Link]

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  • The study of thione-thiol tautomerism of 4-amino-5-(4-nitrophenyl)- 2,4-dihydro-3H-1,2,4-triazole-3-thione by HPLC-MS method. JOCPR. (n.d.). Retrieved from [Link]

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Exploratory

Unlocking the Therapeutic Potential of 1,2,3-Benzotriazine-4-thiol Derivatives: A Technical Guide

Executive Summary The 1,2,3-benzotriazine core is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its diverse and potent biological activities. This technical guid...

Author: BenchChem Technical Support Team. Date: January 2026

Executive Summary

The 1,2,3-benzotriazine core is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its diverse and potent biological activities. This technical guide focuses specifically on the 4-thiol (and its tautomeric 4-thione) derivatives, a subclass that exhibits a remarkable range of pharmacological properties, including robust anticancer, antimicrobial, and antiviral activities. We will delve into the chemical synthesis, mechanisms of action, and structure-activity relationships of these compounds. This document is intended for researchers, medicinal chemists, and drug development professionals, providing both a high-level overview and detailed experimental insights to guide future research and development in this promising area.

The 1,2,3-Benzotriazine-4-thiol Scaffold: Synthesis and Properties

The 1,2,3-benzotriazine ring system is a bicyclic heteroaromatic compound. The introduction of a thiol group at the C4 position creates a versatile molecule, existing in a thiol-thione tautomerism, which is crucial for its biological interactions.

General Synthesis Strategies

The synthesis of the 1,2,3-benzotriazin-4(3H)-one core, a common precursor to the thiol derivative, is typically achieved through the diazotization of 2-aminobenzamides or related anthranilic acid derivatives.[1][2] A prevalent method involves the reaction of o-aminobenzamide with sodium nitrite in an acidic medium.[2] More recent, milder protocols have been developed using reagents like tert-butyl nitrite under acid-free conditions to improve yields and substrate scope.[3] Conversion of the resulting 1,2,3-benzotriazin-4-one to the 4-thiol derivative can then be accomplished using a thionating agent like Lawesson's reagent or phosphorus pentasulfide.

A representative synthetic workflow is outlined below. The causality behind this pathway is the need to first form the stable triazinone ring from an accessible anthranilic acid derivative before introducing the reactive thiol group.

G cluster_synthesis General Synthesis Workflow A 2-Aminobenzamide (Starting Material) B Diazotization (e.g., NaNO2, HCl) A->B Step 1 C Intramolecular Cyclization B->C Spontaneous D 1,2,3-Benzotriazin-4(3H)-one (Key Intermediate) C->D E Thionation (e.g., Lawesson's Reagent) D->E Step 2 F 1,2,3-Benzotriazine-4-thiol (Target Scaffold) E->F

Caption: General workflow for the synthesis of 1,2,3-benzotriazine-4-thiol.

Anticancer Activity: A Primary Therapeutic Avenue

Derivatives of the 1,2,3-benzotriazine scaffold have consistently demonstrated significant potential as anticancer agents.[3][4] The introduction of the 4-thiol moiety allows for further functionalization, leading to compounds with potent and selective cytotoxicity against various cancer cell lines.

In Vitro Cytotoxicity

Numerous studies have reported the antiproliferative activity of benzotriazole and benzotriazine derivatives against a panel of human cancer cell lines. For instance, novel imidazole-thione linked benzotriazole derivatives have shown potent activity against breast (MCF-7), leukemia (HL-60), and colon (HCT-116) cancer cell lines.[5]

Compound ClassCell LineActivity MetricValueReference
Imidazole-thione linked benzotriazoleMCF-7 (Breast)IC₅₀3.57 µM[5]
Imidazole-thione linked benzotriazoleHL-60 (Leukemia)IC₅₀0.40 µM[5]
Imidazole-thione linked benzotriazoleHCT-116 (Colon)IC₅₀2.63 µM[5]
1,2,3-Triazole-pyrimidine derivativeNCI-H1650 (Lung)IC₅₀2.37 µM[6]
Benzotriazinone derivativeHepG2 (Liver)-Promising Inhibition[7]
1,2,4-Triazine sulfonamide derivativeDLD-1 (Colon)-Apoptosis Induction[8]
Mechanisms of Action

The anticancer effects of these derivatives are often multifactorial, involving the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways essential for tumor growth and survival.[6][8]

  • Apoptosis Induction: A primary mechanism is the activation of programmed cell death. Studies on related triazine derivatives have shown they can induce apoptosis through both intrinsic (mitochondrial) and extrinsic (death receptor) pathways, involving the activation of caspases 8, 9, and 3/7.[8]

  • Enzyme Inhibition: Certain derivatives have been investigated as inhibitors of crucial enzymes in cancer progression. Molecular docking studies suggest that some compounds may act as inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), a key regulator of angiogenesis.[9] The thiol group itself can form strong non-covalent interactions with the active sites of target proteins.[10]

G cluster_pathway Proposed Anticancer Mechanism cluster_apoptosis Apoptosis Induction Drug Benzotriazine-4-thiol Derivative Receptor VEGFR2 / Other Tyrosine Kinases Drug->Receptor Inhibition Casp8 Caspase-8 Drug->Casp8 Activation Cell Cancer Cell Receptor->Cell Casp9 Caspase-9 Casp37 Caspase-3/7 Casp9->Casp37 Intrinsic Casp8->Casp37 Extrinsic Apoptosis Apoptosis Casp37->Apoptosis

Caption: Proposed mechanisms of anticancer action for benzotriazine derivatives.

Experimental Protocol: MTT Assay for In Vitro Cytotoxicity

This protocol provides a robust method for assessing the antiproliferative activity of test compounds. The self-validating nature of this assay relies on the principle that only metabolically active cells can reduce the MTT tetrazolium salt to a colored formazan product.

  • Cell Seeding: Plate cancer cells (e.g., MCF-7, HCT-116) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the 1,2,3-benzotriazine-4-thiol derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells with vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ atmosphere. The choice of incubation time is critical and should be based on the doubling time of the specific cell line to ensure an adequate response window.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours. During this time, mitochondrial dehydrogenases in viable cells will cleave the tetrazolium ring, yielding purple formazan crystals.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration (log scale) and determine the IC₅₀ value using non-linear regression analysis.

Broad-Spectrum Antimicrobial Activity

Benzotriazole derivatives have long been recognized for their antimicrobial properties.[11] The 4-thiol variants and their derivatives show promising activity against a range of pathogenic bacteria and fungi, making them valuable scaffolds for the development of new anti-infective agents.[12][13]

Antibacterial and Antifungal Efficacy

Studies have demonstrated that modifications to the benzotriazole core can yield compounds with potent activity against both Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative (e.g., Escherichia coli) bacteria, as well as fungal strains like Aspergillus niger and Candida albicans.[14][15]

Compound ClassOrganismActivity MetricValue / ResultReference
Benzotriazole-based β-Amino AlcoholsE. coliZone of InhibitionModerate to Strong[12]
Benzotriazole-based β-Amino AlcoholsS. aureusZone of InhibitionModerate to Strong[12]
N-alkylated benzotriazolesA. nigerZone of InhibitionSignificant Activity[14]
N-alkylated benzotriazolesC. albicansZone of InhibitionSignificant Activity[14]
Experimental Protocol: Broth Microdilution for MIC Determination

This protocol determines the Minimum Inhibitory Concentration (MIC), a key quantitative measure of antimicrobial potency. Its self-validating aspect is the inclusion of positive (microbe growth) and negative (sterility) controls.

  • Inoculum Preparation: Culture the bacterial or fungal strain overnight. Dilute the culture in appropriate broth (e.g., Mueller-Hinton for bacteria, RPMI-1640 for fungi) to achieve a standardized concentration of ~5 x 10⁵ CFU/mL.

  • Compound Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds in broth, typically ranging from 256 µg/mL down to 0.5 µg/mL.

  • Inoculation: Add an equal volume of the standardized inoculum to each well, bringing the final volume to 200 µL.

  • Controls: Include a positive control well (broth + inoculum, no compound) and a negative control well (broth only) to ensure the viability of the microbe and sterility of the medium, respectively.

  • Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria, or at 30°C for 24-48 hours for fungi.

  • MIC Determination: The MIC is defined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Potent Antiviral Properties

A compelling area of research for benzotriazole derivatives is their activity against a wide spectrum of viruses, particularly RNA viruses.[16][17]

Activity Against Enteroviruses

Several studies have highlighted the efficacy of benzotriazole derivatives against Coxsackievirus B5 (CVB5), a member of the Picornaviridae family.[16][18] Certain compounds have demonstrated selective antiviral activity with EC₅₀ values in the low micromolar range.[17]

Compound IDVirusActivity MetricValueReference
18eCoxsackievirus B5EC₅₀6-18.5 µM range[16][17]
43aCoxsackievirus B5EC₅₀6-18.5 µM range[17]
17Coxsackievirus B5EC₅₀6.9 µM[19][20]
18Coxsackievirus B5EC₅₀5.5 µM[19][20]
Mechanism of Action: Hijacking Viral Attachment

A key insight into the antiviral mechanism is that these compounds often act at the very early stages of the viral life cycle.[18] Time-of-addition assays have revealed that compounds like derivative 18e are most effective when present during the initial viral adsorption period, suggesting they interfere with the attachment of the virus to host cells.[16][17] Importantly, these compounds typically do not exhibit direct virucidal activity, meaning they don't inactivate the virus particle itself but rather block its entry process.[18]

G cluster_workflow Antiviral Mechanism Workflow Virus Virus Particle Attachment Viral Attachment Virus->Attachment Receptor Host Cell Receptor Receptor->Attachment Compound Benzotriazole Derivative Compound->Attachment Block BLOCK Attachment->Block Entry Viral Entry & Replication Block->Entry Prevents

Caption: Inhibition of the viral attachment stage by benzotriazole derivatives.

Conclusion and Future Directions

The 1,2,3-benzotriazine-4-thiol scaffold is a pharmacologically versatile core structure with demonstrated efficacy across multiple therapeutic areas. The potent anticancer, antimicrobial, and antiviral activities make its derivatives highly attractive candidates for further drug development. Future research should focus on:

  • Structure-Activity Relationship (SAR) Optimization: Systematically modifying the core and its substituents to enhance potency and selectivity for specific targets.

  • Mechanism Deconvolution: Utilizing advanced biochemical and cellular assays to precisely identify the molecular targets and pathways modulated by the most active compounds.

  • In Vivo Evaluation: Progressing lead candidates into preclinical animal models to assess their efficacy, pharmacokinetics, and safety profiles.

The evidence strongly suggests that with continued investigation and optimization, 1,2,3-benzotriazine-4-thiol derivatives could yield novel and effective therapeutic agents to address significant unmet needs in oncology and infectious disease.

References

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Foundational

Potential Pharmacological Applications of 1,2,3-Benzotriazine-4-thiol: A Technical Guide for Researchers

Introduction: The Intriguing Scaffold of 1,2,3-Benzotriazines The 1,2,3-benzotriazine nucleus, a bicyclic heterocyclic system, represents a privileged scaffold in medicinal chemistry. Its derivatives have garnered signif...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Intriguing Scaffold of 1,2,3-Benzotriazines

The 1,2,3-benzotriazine nucleus, a bicyclic heterocyclic system, represents a privileged scaffold in medicinal chemistry. Its derivatives have garnered significant attention due to their wide spectrum of biological activities.[1][2] The inherent chemical features of this ring system, including its aromaticity and the presence of multiple nitrogen atoms, provide a versatile platform for structural modifications, leading to a diverse array of pharmacological properties. While the 1,2,3-benzotriazin-4-one series has been extensively explored, revealing potent anticancer, antimicrobial, and anti-inflammatory agents, the corresponding 4-thiol analogue remains a relatively untapped resource with considerable therapeutic potential.[3][4][5]

This technical guide aims to provide researchers, scientists, and drug development professionals with an in-depth exploration of the potential pharmacological applications of 1,2,3-Benzotriazine-4-thiol. Given the nascent stage of research on this specific molecule, this document will extrapolate potential activities based on the established pharmacology of its structural congeners and provide robust, validated protocols for its synthesis and biological evaluation.

Chemical Profile and Synthesis of 1,2,3-Benzotriazine-4-thiol

Chemical Identity:

PropertyValueSource
IUPAC Name 1,2,3-Benzotriazine-4(3H)-thione[6][7]
Molecular Formula C₇H₅N₃S[6][7][8]
Molecular Weight 163.2 g/mol [8][9]
CAS Number 2536-88-1[6][7]

Synthesis Pathway:

The synthesis of 1,2,3-benzotriazine-4-thiol can be approached through the thionation of its corresponding 4-oxo precursor, 1,2,3-benzotriazin-4(3H)-one. A common and effective thionating agent for this transformation is Lawesson's reagent. The general reaction scheme is depicted below.

Synthesis 1,2,3-Benzotriazin-4(3H)-one 1,2,3-Benzotriazin-4(3H)-one Reaction Toluene, Reflux 1,2,3-Benzotriazin-4(3H)-one->Reaction 1,2,3-Benzotriazine-4-thiol 1,2,3-Benzotriazine-4-thiol Reaction->1,2,3-Benzotriazine-4-thiol Thionation Lawesson's Reagent Lawesson's Reagent Lawesson's Reagent->Reaction

Caption: Synthetic route to 1,2,3-Benzotriazine-4-thiol.

Experimental Protocol: Synthesis of 1,2,3-Benzotriazine-4-thiol

  • Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1,2,3-benzotriazin-4(3H)-one (1 equivalent) in anhydrous toluene.

  • Addition of Lawesson's Reagent: To the stirred solution, add Lawesson's reagent (0.5 equivalents) portion-wise.

  • Reaction Condition: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Work-up: Upon completion, allow the mixture to cool to room temperature. Remove the solvent under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate/hexane gradient) to afford 1,2,3-benzotriazine-4-thiol as a solid.

  • Characterization: Confirm the structure of the synthesized compound using spectroscopic techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Potential Pharmacological Applications

The introduction of a thiol group at the C4 position of the 1,2,3-benzotriazine ring system is anticipated to modulate its electronic and steric properties, potentially leading to novel biological activities. The thiol group can act as a hydrogen bond donor and acceptor, and its sulfur atom can participate in various interactions with biological macromolecules.

Anticancer Activity

Rationale: The 1,2,3-benzotriazine scaffold is a known pharmacophore in the design of anticancer agents. Derivatives of 1,2,3-benzotriazin-4-one have demonstrated significant cytotoxic effects against various cancer cell lines.[3][7][10] The mechanism of action for some of these compounds involves the induction of apoptosis and cell cycle arrest. Furthermore, heterocyclic compounds containing a thiol or thione group are known to exhibit potent anticancer properties, often through mechanisms such as the inhibition of key enzymes like kinases or by generating reactive oxygen species.

Hypothesized Mechanism of Action: The thiol group in 1,2,3-benzotriazine-4-thiol could potentially interact with the active sites of various enzymes implicated in cancer progression, such as tyrosine kinases or histone deacetylases. Additionally, the molecule could undergo intracellular redox cycling, leading to increased oxidative stress and subsequent apoptosis in cancer cells.

Anticancer_MoA cluster_cell Cancer Cell Compound 1,2,3-Benzotriazine-4-thiol Enzyme Key Oncogenic Enzymes Compound->Enzyme Inhibition ROS Increased ROS Compound->ROS Apoptosis Apoptosis Enzyme->Apoptosis Inhibition of proliferation ROS->Apoptosis Induction

Caption: Hypothesized anticancer mechanism of action.

Experimental Protocol: In Vitro Anticancer Screening (MTT Assay)

  • Cell Culture: Culture human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer) in appropriate media supplemented with fetal bovine serum and antibiotics. Maintain the cells in a humidified incubator at 37°C with 5% CO₂.

  • Cell Seeding: Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Compound Treatment: Prepare a stock solution of 1,2,3-benzotriazine-4-thiol in DMSO. Prepare serial dilutions of the compound in the culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Add the compound dilutions to the respective wells and incubate for 48-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

  • MTT Assay: After the incubation period, add MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) by plotting a dose-response curve.

Antimicrobial Activity

Rationale: Heterocyclic compounds, including various triazole and benzotriazole derivatives, are well-established as effective antimicrobial agents.[11][12][13][14] The presence of a thiol group can enhance the antimicrobial potential of a molecule, as sulfur-containing compounds are known to interfere with microbial metabolic pathways.

Hypothesized Mechanism of Action: 1,2,3-Benzotriazine-4-thiol may exert its antimicrobial effects by inhibiting essential microbial enzymes, such as those involved in cell wall synthesis or DNA replication. The thiol group could also chelate metal ions that are crucial for microbial growth or disrupt the microbial cell membrane integrity.

Antimicrobial_MoA cluster_microbe Microbial Cell Compound 1,2,3-Benzotriazine-4-thiol Enzyme Essential Microbial Enzymes Compound->Enzyme Inhibition Membrane Cell Membrane Compound->Membrane Disruption Growth_Inhibition Growth Inhibition Enzyme->Growth_Inhibition Membrane->Growth_Inhibition

Caption: Hypothesized antimicrobial mechanism of action.

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

  • Microorganism Preparation: Prepare standardized inoculums of test bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans) adjusted to 0.5 McFarland standard.

  • Compound Dilution: Prepare a stock solution of 1,2,3-benzotriazine-4-thiol in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions of the compound in Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi) in a 96-well microtiter plate.

  • Inoculation: Inoculate each well with the standardized microbial suspension. Include a positive control (microorganism with no compound) and a negative control (broth only).

  • Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 35°C for 48 hours for fungi.

  • Determination of Minimum Inhibitory Concentration (MIC): The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.[11]

  • Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC): Subculture the contents from the wells showing no visible growth onto agar plates. The lowest concentration that results in no growth on the agar plates after incubation is the MBC/MFC.

Anti-inflammatory Activity

Rationale: Several derivatives of 1,2,3-benzotriazin-4-one have been reported to possess anti-inflammatory properties.[3] The anti-inflammatory activity of many non-steroidal anti-inflammatory drugs (NSAIDs) is attributed to their ability to inhibit cyclooxygenase (COX) enzymes. The structural features of 1,2,3-benzotriazine-4-thiol may allow it to interact with the active site of COX enzymes.

Hypothesized Mechanism of Action: The compound may inhibit the activity of pro-inflammatory enzymes like COX-1 and COX-2, thereby reducing the production of prostaglandins. It might also modulate the production of other inflammatory mediators such as cytokines and nitric oxide.

Antiinflammatory_MoA Arachidonic_Acid Arachidonic Acid COX_Enzymes COX-1 / COX-2 Arachidonic_Acid->COX_Enzymes Prostaglandins Prostaglandins COX_Enzymes->Prostaglandins Inflammation Inflammation Prostaglandins->Inflammation Compound 1,2,3-Benzotriazine-4-thiol Compound->COX_Enzymes Inhibition

Caption: Hypothesized anti-inflammatory mechanism of action.

Experimental Protocol: In Vitro Anti-inflammatory Assay (Inhibition of Protein Denaturation)

  • Reaction Mixture Preparation: Prepare a reaction mixture consisting of 0.2 mL of egg albumin (from fresh hen's egg), 2.8 mL of phosphate-buffered saline (PBS, pH 6.4), and 2 mL of varying concentrations of 1,2,3-benzotriazine-4-thiol (e.g., 100 to 500 µg/mL).

  • Control: Use diclofenac sodium as a reference drug and a control solution without the test compound.

  • Incubation: Incubate the mixtures at 37°C for 15 minutes.

  • Denaturation: Induce protein denaturation by heating the mixtures at 70°C in a water bath for 5 minutes.

  • Absorbance Measurement: After cooling, measure the absorbance of the solutions at 660 nm.

  • Calculation: Calculate the percentage inhibition of protein denaturation using the following formula: Percentage inhibition = [(Absorbance of control - Absorbance of test sample) / Absorbance of control] x 100.

Conclusion and Future Directions

While direct pharmacological data on 1,2,3-benzotriazine-4-thiol is currently limited, the established biological activities of the broader 1,2,3-benzotriazine class of compounds strongly suggest its potential as a valuable lead structure in drug discovery. The presence of the reactive thiol group opens up new avenues for chemical modification and the exploration of novel mechanisms of action.

The experimental protocols provided in this guide offer a robust framework for the systematic evaluation of its anticancer, antimicrobial, and anti-inflammatory properties. Further investigations into its mechanism of action, structure-activity relationships (SAR) through the synthesis of S-substituted derivatives, and in vivo efficacy studies are warranted to fully elucidate the therapeutic potential of this intriguing heterocyclic compound.

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  • Ziarani, G. M., et al. (2019). The synthesis of 1,2,4-benzotriazines. Arkivoc, 2019(1), 41-105.
  • European Committee on Antimicrobial Susceptibility Testing. (2024). Breakpoint tables for interpretation of MICs and zone diameters. Version 14.0.
  • Rubinstein, L. V., et al. (1990). Comparison of in vitro anticancer-drug-screening data generated with a tetrazolium assay versus a protein assay against a panel of human tumor cell lines. Journal of the National Cancer Institute, 82(13), 1113-1118.
  • Xu, J., et al. (2019). Synthesis and biological evaluation of novel 1, 2, 3-benzotriazin-4-one derivatives as leukotriene A4 hydrolase aminopeptidase inhibitors. Bioorganic & Medicinal Chemistry, 27(15), 3344-3352.
  • Shafi'I, A. M., et al. (2024). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. GSC Biological and Pharmaceutical Sciences, 29(02), 271–285.
  • Shakyawar, S., et al. (2024). Investigating the Antimicrobial Activity of Derivatives of Benzotriazole. Journal for Research in Applied Sciences and Biotechnology, 3(6), 1-8.
  • Sanna, P., et al. (1989). Researches on antiinflammatory agents. Studies on some new 3-(pyrazol-5-yl)-1,2,3-benzotriazin-4(3H)-ones and -quinazolin-4(3H)-ones. Il Farmaco, 45(4), 391-398.
  • Kamal, A., et al. (2015). Synthesis and anti-cancer screening of novel heterocyclic-(2H)-1,2,3-triazoles as potential anti-cancer agents. RSC Advances, 5(10), 7351-7359.
  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 3005834, 1,2,3-Benzotriazine-4-thiol. Retrieved January 17, 2026 from [Link].

  • Singh, R., et al. (2021). In vitro assays to investigate the anti-inflammatory activity of herbal extracts. World Journal of Pharmaceutical Research, 10(17), 1-10.
  • Singh, R., et al. (2022). IN-VITRO ASSAYS TO INVESTIGATE ANTI-INFLAMMATORY ACTIVITY OF HERBAL EXTRACTS.
  • Kumar, A., et al. (2012). Synthesis and biological evaluation of some novel thiazole substituted benzotriazole derivatives. European Journal of Medicinal Chemistry, 53, 204-210.
  • Murti, Y., et al. (2011). Synthesis, Characterization and Pharmacological Screening of Some Substituted 1,2,3- & 1,2,4-Triazoles. American Journal of Chemistry, 1(2), 42-46.
  • IJCRT. (2022). Review Of Benzotriazole.
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Exploratory

The Evolving Landscape of 1,2,3-Benzotriazine Analogs: A Technical Guide to Synthesis, Properties, and Therapeutic Potential

For Distribution To: Researchers, Medicinal Chemists, and Drug Development Professionals Abstract The 1,2,3-benzotriazine scaffold represents a compelling heterocyclic system in medicinal chemistry, demonstrating a wide...

Author: BenchChem Technical Support Team. Date: January 2026

For Distribution To: Researchers, Medicinal Chemists, and Drug Development Professionals

Abstract

The 1,2,3-benzotriazine scaffold represents a compelling heterocyclic system in medicinal chemistry, demonstrating a wide array of biological activities. While much of the historical and current research has focused on the 1,2,3-benzotriazin-4(3H)-one core, its sulfur analog, 1,2,3-benzotriazine-4-thiol, and its derivatives present an under-explored yet potentially rich area for therapeutic innovation. This technical guide provides a comprehensive overview of the synthesis, chemical properties, and biological significance of 1,2,3-benzotriazine-4-thiol and its structural analogs. By synthesizing established data with field-proven insights, this document aims to equip researchers with the foundational knowledge and practical methodologies required to explore this promising class of compounds. We will delve into established synthetic routes, discuss the structure-activity relationships that govern their biological effects, and provide detailed experimental protocols to facilitate further investigation and drug development efforts.

Introduction: The Significance of the 1,2,3-Benzotriazine Core

Heterocyclic compounds form the bedrock of a vast number of pharmaceuticals, and nitrogen-containing fused rings are of particular importance. The 1,2,3-benzotriazine system, a bicyclic aromatic structure containing three contiguous nitrogen atoms, is a key pharmacophore that has garnered significant attention.[1] Its derivatives have been investigated for a multitude of therapeutic applications, including anticancer, antimicrobial, and central nervous system activities.[2][3][4]

The inherent chemical properties of the 1,2,3-benzotriazine ring, including its planarity, electron distribution, and potential for hydrogen bonding, make it an attractive scaffold for designing molecules that can interact with various biological targets. The substitution pattern on both the benzene and triazine rings allows for fine-tuning of the molecule's physicochemical properties, such as solubility, lipophilicity, and metabolic stability, which are critical for drug development.

This guide will focus specifically on analogs centered around the 4-position of the 1,2,3-benzotriazine core, with a particular emphasis on the introduction of a thiol group and its subsequent derivatization. The replacement of the more common oxygen atom at this position with sulfur is a key bioisosteric modification that can significantly alter the compound's biological activity, target affinity, and pharmacokinetic profile.

Synthetic Strategies for the 1,2,3-Benzotriazine Scaffold

The synthesis of the 1,2,3-benzotriazine core is a critical first step in the exploration of its analogs. Historically, the most prevalent method for constructing the 1,2,3-benzotriazin-4(3H)-one ring system involves the diazotization of 2-aminobenzamides.[2] This classic approach, while effective, often requires the use of strong acids and sodium nitrite, which can limit its applicability to sensitive substrates.[2]

More recent advancements have focused on developing milder and more efficient synthetic routes. For instance, a notable development is the use of a polymer-supported nitrite reagent with p-toluenesulfonic acid, which offers a gentler alternative.[2] Furthermore, innovative photochemical methods have emerged, such as the visible light-mediated cyclization of acyclic aryl triazine precursors, which can provide high yields in short reaction times without the need for catalysts.[2]

General Synthesis of 1,2,3-Benzotriazin-4(3H)-ones

A foundational understanding of the synthesis of the oxygen analogs is crucial, as they often serve as precursors to the thiol derivatives. A general representation of the synthesis starting from 2-aminobenzamide is depicted below.

G cluster_0 Synthesis of 1,2,3-Benzotriazin-4(3H)-one 2-Aminobenzamide 2-Aminobenzamide Diazonium_Salt Intermediate Diazonium Salt 2-Aminobenzamide->Diazonium_Salt NaNO2, HCl Benzotriazinone 1,2,3-Benzotriazin-4(3H)-one Diazonium_Salt->Benzotriazinone Intramolecular Cyclization G cluster_1 Derivatization of 1,2,3-Benzotriazine-4-thiol Thiol 1,2,3-Benzotriazine-4-thiol Thiolate Thiolate Anion Thiol->Thiolate Base (e.g., K2CO3) S_Alkyl_Product S-Alkyl Analog Thiolate->S_Alkyl_Product Alkyl Halide (R-X)

Sources

Foundational

An In-Depth Technical Guide to 1,2,3-Benzotriazine-4-thiol: From Synthesis to Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of 1,2,3-Benzotriazine-4-thiol, a heterocyclic compound of significant interest in medicinal chemistr...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 1,2,3-Benzotriazine-4-thiol, a heterocyclic compound of significant interest in medicinal chemistry. We will delve into its fundamental chemical properties, synthesis, spectral characterization, and explore its emerging applications in drug development, supported by detailed experimental protocols and mechanistic insights.

Core Identification: CAS Number and Nomenclature

1,2,3-Benzotriazine-4-thiol is a unique scaffold that exists in a tautomeric equilibrium with its thione form, 1,2,3-Benzotriazine-4(3H)-thione. This duality is crucial to its reactivity and biological interactions.

Chemical Structure and Tautomerism:

tautomerism cluster_0 Thiol Form cluster_1 Thione Form 1,2,3-Benzotriazine-4-thiol 1,2,3-Benzotriazine-4-thiol 1,2,3-Benzotriazine-4(3H)-thione 1,2,3-Benzotriazine-4(3H)-thione 1,2,3-Benzotriazine-4-thiol->1,2,3-Benzotriazine-4(3H)-thione Tautomerization

Caption: Tautomeric equilibrium of 1,2,3-Benzotriazine-4-thiol and 1,2,3-Benzotriazine-4(3H)-thione.

Key Identifiers:

IdentifierValue
CAS Number 2536-88-1[1]
Preferred IUPAC Name 1,2,3-Benzotriazine-4-thiol
Synonyms 1,2,3-Benzotriazine-4(3H)-thione, 1,2,3-Benzotriazin-4-yl hydrosulfide, NSC-20122[1]
Molecular Formula C₇H₅N₃S
Molecular Weight 163.2 g/mol

Synthesis and Characterization

The synthesis of the 1,2,3-benzotriazine core is a critical step in accessing this class of compounds. While various methods exist for the synthesis of the analogous 1,2,3-benzotriazin-4(3H)-ones, the direct synthesis of the 4-thiol derivative often involves a subsequent thionation step. A common precursor for the benzotriazinone ring is anthranilic acid or its derivatives.[2]

A modern approach to the synthesis of the 1,2,3-benzotriazin-4(3H)-one core involves a continuous flow photochemical reaction, which offers advantages in terms of safety, scalability, and green chemistry principles.[3][4]

Conceptual Synthesis Workflow:

synthesis_workflow A Anthranilic Acid Derivative B Diazotization A->B C Cyclization B->C D 1,2,3-Benzotriazin-4(3H)-one C->D E Thionation (e.g., Lawesson's Reagent) D->E F 1,2,3-Benzotriazine-4(3H)-thione E->F

Caption: Generalized synthesis workflow for 1,2,3-Benzotriazine-4(3H)-thione.

Experimental Protocol: Synthesis of 1,2,3-Benzotriazin-4(3H)-one (Illustrative)

This protocol is based on the classical approach involving diazotization of an anthranilamide derivative.

Materials:

  • 2-Aminobenzamide

  • Sodium nitrite (NaNO₂)

  • Concentrated Hydrochloric Acid (HCl)

  • Ice

  • Water

Procedure:

  • Dissolve 2-aminobenzamide in dilute hydrochloric acid.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise while maintaining the temperature below 5 °C.

  • Stir the reaction mixture at 0-5 °C for 30 minutes.

  • Allow the reaction to warm to room temperature and stir for an additional hour.

  • The precipitated product, 1,2,3-benzotriazin-4(3H)-one, is collected by filtration, washed with cold water, and dried.

Thionation to 1,2,3-Benzotriazine-4(3H)-thione:

The conversion of the carbonyl group of 1,2,3-benzotriazin-4(3H)-one to a thiocarbonyl is typically achieved using a thionating agent like Lawesson's reagent or phosphorus pentasulfide (P₄S₁₀).

Materials:

  • 1,2,3-Benzotriazin-4(3H)-one

  • Lawesson's reagent

  • Anhydrous toluene or other suitable solvent

Procedure:

  • Suspend 1,2,3-benzotriazin-4(3H)-one in anhydrous toluene.

  • Add Lawesson's reagent in a stoichiometric amount.

  • Reflux the mixture for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • After completion, cool the reaction mixture and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization to obtain 1,2,3-Benzotriazine-4(3H)-thione.

Spectral Characterization:

The structural elucidation of 1,2,3-Benzotriazine-4-thiol relies on a combination of spectroscopic techniques.

  • Infrared (IR) Spectroscopy: The IR spectrum is crucial for distinguishing between the thiol and thione tautomers. The thione form will exhibit a characteristic C=S stretching vibration, while the thiol form will show an S-H stretch. A detailed theoretical and experimental study on the vibrational spectra of benzotriazoles provides a basis for the assignment of these bands.[5]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons on the benzene ring. The position of the N-H proton in the thione form or the S-H proton in the thiol form will be dependent on the solvent and concentration.

    • ¹³C NMR: The carbon NMR spectrum will provide key information, particularly the chemical shift of the C4 carbon. This carbon will have a distinct chemical shift depending on whether it is part of a C=S (thione) or C-S (thiol) bond.

  • Mass Spectrometry: Mass spectrometry confirms the molecular weight of the compound (163.2 g/mol ) and provides information about its fragmentation pattern, which can further aid in structural confirmation.

Applications in Drug Development and Medicinal Chemistry

The 1,2,3-benzotriazine scaffold is recognized as a "privileged structure" in medicinal chemistry due to its ability to interact with a wide range of biological targets. Derivatives of this core have demonstrated a broad spectrum of pharmacological activities.

Antimicrobial and Antifungal Activity:

Several studies have highlighted the potential of benzotriazole and benzotriazine derivatives as antimicrobial and antifungal agents.[2] The mechanism of action is often attributed to the inhibition of essential microbial enzymes or disruption of cell membrane integrity. The thiol group in 1,2,3-Benzotriazine-4-thiol is a key functional group that can interact with metalloenzymes present in microorganisms.

Experimental Protocol: Antifungal Susceptibility Testing (Broth Microdilution Method)

This protocol provides a standardized method for determining the minimum inhibitory concentration (MIC) of a compound against fungal pathogens.[6][7]

Materials:

  • Fungal isolate (e.g., Candida albicans, Aspergillus fumigatus)

  • Standardized RPMI-1640 medium

  • 1,2,3-Benzotriazine-4-thiol (dissolved in a suitable solvent like DMSO)

  • 96-well microtiter plates

  • Spectrophotometer or visual reading aid

Procedure:

  • Prepare a stock solution of 1,2,3-Benzotriazine-4-thiol.

  • Perform serial two-fold dilutions of the compound in RPMI-1640 medium in the wells of a 96-well plate.

  • Prepare a standardized inoculum of the fungal isolate according to CLSI or EUCAST guidelines.

  • Inoculate each well with the fungal suspension. Include a growth control (no compound) and a sterility control (no inoculum).

  • Incubate the plates at 35°C for 24-48 hours.

  • Determine the MIC, which is the lowest concentration of the compound that causes a significant inhibition of fungal growth compared to the growth control. This can be assessed visually or by measuring the optical density.

Anticancer Activity:

Derivatives of the 1,2,3-triazole and benzothiazole core have shown promising anticancer activity against various cancer cell lines.[8][9][10][11] The proposed mechanisms of action often involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Antiviral Activity:

Recent research has also explored the antiviral potential of benzotriazole-based derivatives, with some compounds showing selective activity against enteroviruses like Coxsackievirus B5.[12][13][14][15][16] The mechanism of action for some of these compounds appears to involve interference with the early stages of viral infection, such as attachment to host cells.

Mechanism of Action Insight: Enzyme Inhibition

The thiol group in 1,2,3-Benzotriazine-4-thiol is a potential key player in its biological activity. Thiols are known to be effective inhibitors of zinc-dependent enzymes by coordinating with the zinc ion in the active site.[8] This suggests a plausible mechanism of action for this compound against various metalloenzymes that are crucial for the survival of pathogens or the proliferation of cancer cells.

Conceptual Mechanism of Enzyme Inhibition:

enzyme_inhibition cluster_0 Enzyme Active Site Enzyme Metalloenzyme (with Zn²⁺) Inactivated_Enzyme Inactive Enzyme-Inhibitor Complex Enzyme->Inactivated_Enzyme Inhibition of Catalytic Activity Inhibitor 1,2,3-Benzotriazine-4-thiol Inhibitor->Enzyme Thiol group coordinates with Zn²⁺

Caption: Conceptual diagram of metalloenzyme inhibition by 1,2,3-Benzotriazine-4-thiol.

Conclusion and Future Directions

1,2,3-Benzotriazine-4-thiol and its derivatives represent a promising class of heterocyclic compounds with a wide range of potential therapeutic applications. The unique chemical properties conferred by the benzotriazine core and the reactive thiol group make it an attractive scaffold for the development of novel antimicrobial, antifungal, anticancer, and antiviral agents.

Future research should focus on:

  • Optimization of Synthesis: Developing more efficient and environmentally friendly synthetic routes to access a wider range of derivatives.

  • Structure-Activity Relationship (SAR) Studies: Systematically modifying the core structure to enhance potency and selectivity for specific biological targets.

  • Elucidation of Mechanisms of Action: Conducting detailed biochemical and cellular studies to fully understand how these compounds exert their biological effects.

  • In Vivo Efficacy and Safety Profiling: Progressing the most promising lead compounds through preclinical and clinical studies to evaluate their therapeutic potential in relevant disease models.

This in-depth guide serves as a valuable resource for researchers and drug development professionals, providing a solid foundation for further exploration of the fascinating chemistry and biology of 1,2,3-Benzotriazine-4-thiol.

References

  • García-Lacuna, J., & Baumann, M. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Chemistry Portal. Available at: [Link]

  • García-Lacuna, J., & Baumann, M. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Letters, 26(11), 2371–2375. Available at: [Link]

  • Khalid, Z., Ahmad, H. A., Munawar, M. A., & Shafqat, S. S. (n.d.). Synthesis of 1, 2,3‐benzotriazin‐4(3H)‐one. ResearchGate. Available at: [Link]

  • Munawar, M. A., Khalid, Z., Ahmad, H. A., Khan, M.-u.-A., & Gul, S. (2017). 1,2,3-Benzotriazin-4(3H)-ones: Synthesis, Reactions and Applications. HETEROCYCLES, 94(5), 843. Available at: [Link]

  • Khalid, Z., et al. (2022). Synthesis of 1,2,3-benzotriazin-4(3H)-one derivatives as α-glucosidase inhibitor and their in-silico study. Medicinal Chemistry Research, 31(5), 843-855. Available at: [Link]

  • Sanna, G., et al. (2023). Design, Synthesis, and Antiviral Activities of New Benzotriazole-Based Derivatives. Pharmaceuticals, 16(3), 429. Available at: [Link]

  • Sanna, G., et al. (2023). Design, Synthesis, and Antiviral Activities of New Benzotriazole-Based Derivatives. National Center for Biotechnology Information. Available at: [Link]

  • Ibba, R., et al. (2020). Antiviral Activity of Benzotriazole Based Derivatives. The Open Medicinal Chemistry Journal, 14(1), 83-93. Available at: [Link]

  • Corona, P., et al. (2009). Synthesis and in Vitro Evaluation of the Anti-Viral Activity of N-[4-(1H(2H)-benzotriazol-1(2)-yl)phenyl]alkylcarboxamides. Archiv der Pharmazie, 342(4), 214-222. Available at: [Link]

  • Khayyat, A., Mohamed, K. O., Malebari, A., & El-Malah, A. (2021). Design, Synthesis, and Antiproliferative Activities of Novel Substituted Imidazole-Thione Linked Benzotriazole Derivatives. Molecules, 26(21), 6469. Available at: [Link]

  • Zareef, M., et al. (2021). Click Synthesis, Anticancer Activity, and Molecular Docking Investigation of some Functional 1,2,3-triazole Derivatives. Molecules, 26(23), 7192. Available at: [Link]

  • Al-Omair, M. A., et al. (2024). Synthesis, Anticancer Activity, and Molecular Docking of New 1,2,3-Triazole Linked Tetrahydrocurcumin Derivatives. Molecules, 29(13), 3010. Available at: [Link]

  • Kamal, A., et al. (2015). Benzothiazole derivatives as anticancer agents. Central European Journal of Chemistry, 13(1). Available at: [Link]

  • Katritzky, A. R., & Lan, X. (1995). A Simple, Mild, and Practical Method for the Esterification and Thioesterification of Anthranilic Acid Utilizing N-(2-Aminobenzoyl)benzotriazole. Synthesis, 1995(12), 1497-1500. Available at: [Link]

  • Döpp, D., & Döpp, H. (1993). Aminolysis of 1,2,3-benzotriazin-4(3H)-thione. Journal of Heterocyclic Chemistry, 30(5), 1313-1316. Available at: [Link]

  • Al-Ahmadi, A. A. (2014). Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles. Identification of IR marker bands and electric response properties. Journal of Molecular Modeling, 20(3), 2078. Available at: [Link]

  • Espinel-Ingroff, A. (2001). Antifungal Susceptibility Testing. S-159. Available at: [Link]

  • El-Bialy, S. A., & El-Bastawesy, M. A. (2007). Antifungal Susceptibility testing: New trends. Egyptian Dermatology Online Journal, 3(1), 1. Available at: [Link]

  • Berkow, E. L., & Lockhart, S. R. (2017). A Practical Guide to Antifungal Susceptibility Testing. Journal of the Pediatric Infectious Diseases Society, 6(suppl_1), S21-S26. Available at: [Link]

  • Pfaller, M. A., & Sheehan, D. J. (2006). Antifungal Susceptibility Testing: Practical Aspects and Current Challenges. Clinical Microbiology Reviews, 19(1), 167-195. Available at: [Link]

  • ThioMatrix. (n.d.). Enzyme Inhibition. Available at: [Link]

  • PubChem. (n.d.). 1,2,3-Benzotriazine-4-thiol. National Center for Biotechnology Information. Available at: [Link]

  • FDA Global Substance Registration System. (n.d.). 1,2,3-BENZOTRIAZINE-4-THIOL. Available at: [Link]

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Protocols & Analytical Methods

Method

Novel Synthetic Routes for 1,2,3-Benzotriazine-4-thiol: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: The Significance of the 1,2,3-Benzotriazine Scaffold The 1,2,3-benzotriazine core is a privi...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Significance of the 1,2,3-Benzotriazine Scaffold

The 1,2,3-benzotriazine core is a privileged heterocyclic scaffold in medicinal chemistry and materials science.[1] Derivatives of this ring system have demonstrated a wide array of biological activities, including potential applications as anticancer, anti-inflammatory, and antimalarial agents.[1] Specifically, the introduction of a thiol or thione group at the 4-position of the benzotriazine ring system opens up avenues for further functionalization and the exploration of novel chemical space. These sulfur-containing analogs are valuable intermediates in the synthesis of diverse heterocyclic compounds and are of significant interest in drug discovery programs. This application note details novel and efficient synthetic strategies for accessing 1,2,3-benzotriazine-4-thiol, with a focus on modern synthetic methodologies that offer advantages in terms of yield, purity, and operational simplicity.

Elucidating the Synthetic Challenge and Modern Solutions

The classical synthesis of 1,2,3-benzotriazine derivatives often involves the diazotization of 2-aminobenzamides, a method that can be hampered by the use of strong acids and the generation of unstable intermediates.[1] This guide presents two contemporary and robust approaches for the synthesis of 1,2,3-benzotriazine-4-thiol, commencing with a cutting-edge continuous flow synthesis of the key precursor, 1,2,3-benzotriazin-4(3H)-one. This is followed by a highly efficient microwave-assisted thionation to yield the desired product.

Strategic Overview of the Synthetic Approach

Our strategy is a two-pronged approach that emphasizes both the innovative synthesis of the benzotriazinone precursor and its subsequent efficient conversion to the target thiol.

cluster_0 Part 1: Precursor Synthesis cluster_1 Part 2: Thionation A Acyclic Aryl Triazine Precursor B Continuous Flow Photochemical Cyclization A->B Violet Light (420 nm) C 1,2,3-Benzotriazin-4(3H)-one B->C High Yield, Short Residence Time D 1,2,3-Benzotriazin-4(3H)-one E Microwave-Assisted Thionation D->E Lawesson's Reagent F 1,2,3-Benzotriazine-4(3H)-thione E->F G 1,2,3-Benzotriazine-4-thiol F->G Tautomerization

Caption: Overall synthetic strategy.

Part 1: Continuous Flow Synthesis of 1,2,3-Benzotriazin-4(3H)-one

The synthesis of the 1,2,3-benzotriazin-4(3H)-one precursor is a critical first step. We present a novel and highly efficient method utilizing continuous flow photochemistry, which offers significant advantages over traditional batch syntheses in terms of safety, scalability, and reaction control.[1] This method involves the photocyclization of an acyclic aryl triazine precursor upon exposure to violet light.[1]

Reaction Principle and Advantages

This synthetic route is based on a nitrogen-centered Norrish-type reaction, a photochemically induced cyclization.[1] The use of a continuous flow reactor allows for precise control over reaction parameters such as residence time, temperature, and light intensity, leading to high yields and purity.[1][2] Key advantages include:

  • Enhanced Safety: The small reaction volume within the flow reactor minimizes the risks associated with handling potentially energetic intermediates.

  • Scalability: The continuous nature of the process allows for straightforward scaling of the reaction by extending the operation time.

  • High Efficiency: Short residence times, often in the order of minutes, lead to high throughput.[1]

  • Green Chemistry: The reaction proceeds under mild conditions, often without the need for catalysts or harsh reagents.[1]

Experimental Protocol: Continuous Flow Synthesis

This protocol is adapted from the work of García-Lacuna and Baumann.[1]

Materials:

  • Acyclic aryl triazine precursor

  • Acetonitrile (MeCN) and deionized water or Methanol (MeOH) and Dichloromethane (DCM)

  • Continuous flow reactor system equipped with a UV-150 photomodule (e.g., Vapourtec E-series) with a 420 nm high-power LED

  • Back pressure regulator

  • HPLC pump

  • Rotary evaporator

  • Silica gel for column chromatography

Procedure:

  • Solution Preparation: Prepare a solution of the acyclic aryl triazine precursor in a suitable solvent system (e.g., MeCN/H₂O or MeOH/DCM) to ensure complete dissolution.[1]

  • System Setup: Set up the continuous flow reactor with the 420 nm LED light source. Set the desired flow rate to achieve a residence time of approximately 10 minutes.[1] Apply a back pressure of around 3 bar to maintain a stable flow.

  • Reaction Execution: Pump the precursor solution through the irradiated reactor coils.

  • Collection: Collect the product stream at the reactor outlet.

  • Work-up and Purification: Evaporate the solvent from the collected solution under reduced pressure. Purify the crude product by silica gel column chromatography to obtain pure 1,2,3-benzotriazin-4(3H)-one.

Expected Outcome: This method typically affords excellent yields of the desired 1,2,3-benzotriazin-4(3H)-one.[1]

Part 2: Microwave-Assisted Thionation of 1,2,3-Benzotriazin-4(3H)-one

The conversion of the carbonyl group of 1,2,3-benzotriazin-4(3H)-one to a thiocarbonyl is efficiently achieved using Lawesson's reagent.[3] To enhance the reaction rate and yield, we propose a microwave-assisted protocol. Microwave irradiation can significantly reduce reaction times compared to conventional heating methods.[4]

Reaction Principle and Advantages

Lawesson's reagent is a widely used thionating agent that converts carbonyl compounds into their corresponding thiocarbonyl analogs.[3] The reaction proceeds through a four-membered ring intermediate. The use of microwave irradiation provides rapid and uniform heating, which can accelerate the reaction and improve yields.[4]

A 1,2,3-Benzotriazin-4(3H)-one C Microwave Irradiation A->C B Lawesson's Reagent B->C D Thiaoxaphosphetane Intermediate C->D Cycloaddition E 1,2,3-Benzotriazine-4(3H)-thione D->E Cycloreversion

Caption: Microwave-assisted thionation workflow.

Experimental Protocol: Microwave-Assisted Thionation

Materials:

  • 1,2,3-Benzotriazin-4(3H)-one

  • Lawesson's reagent [2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane-2,4-disulfide]

  • Anhydrous toluene or dioxane

  • Microwave synthesizer

  • Silica gel for column chromatography

  • Rotary evaporator

Procedure:

  • Reaction Setup: In a microwave-safe reaction vessel, combine 1,2,3-benzotriazin-4(3H)-one and Lawesson's reagent (0.5 to 1.0 equivalents) in anhydrous toluene or dioxane.

  • Microwave Irradiation: Seal the vessel and place it in the microwave synthesizer. Irradiate the mixture at a suitable temperature (e.g., 100-150 °C) for a short duration (e.g., 10-30 minutes).[4] Monitor the reaction progress by thin-layer chromatography (TLC).

  • Work-up: After completion of the reaction, allow the mixture to cool to room temperature. Evaporate the solvent under reduced pressure.

  • Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the pure 1,2,3-benzotriazine-4(3H)-thione.

Tautomerization: The product, 1,2,3-benzotriazine-4(3H)-thione, exists in tautomeric equilibrium with its thiol form, 1,2,3-benzotriazine-4-thiol. The thione form is generally the more stable tautomer in the solid state.

Data Summary

StepSynthetic MethodKey ReagentsTypical ConditionsTypical YieldReference
1 Continuous Flow Photochemical CyclizationAcyclic aryl triazine precursor420 nm light, 10 min residence time>90%[1]
2 Microwave-Assisted ThionationLawesson's reagent100-150 °C, 10-30 minGood to excellent[4]

Conclusion

The synthetic routes outlined in this application note provide modern, efficient, and reliable methods for the preparation of 1,2,3-benzotriazine-4-thiol. The use of continuous flow chemistry for the synthesis of the key 1,2,3-benzotriazin-4(3H)-one precursor offers significant advantages in terms of safety, scalability, and efficiency. Furthermore, the application of microwave-assisted thionation provides a rapid and high-yielding method for the conversion to the target thiol. These protocols are designed to be readily implemented in research and development laboratories, facilitating the exploration of the chemical and biological properties of this important class of heterocyclic compounds.

References

  • García-Lacuna, J., & Baumann, M. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Letters, 26(12), 2371–2375. Available at: [Link]

  • Kumar, A., et al. (2021). A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis. Molecules, 26(22), 6937. Available at: [Link]

  • Munawar, M. A., et al. (2017). 1,2,3-Benzotriazin-4(3H)-ones: Synthesis, Reactions and Applications. Heterocycles, 94(5), 841-874. Available at: [Link]

  • Varma, R. S., & Kumar, D. (1999). Microwave-Accelerated Solvent-Free Synthesis of Thioketones, Thiolactones, Thioamides, Thionoesters, and Thioflavonoids. Organic Letters, 1(5), 697-700. Available at: [Link]

  • García-Lacuna, J., & Baumann, M. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Chemistry Portal. Available at: [Link]

Sources

Application

Application Note &amp; Protocols: 1,2,3-Benzotriazine-4-thiol as a High-Efficacy Corrosion Inhibitor for Mild Steel

Abstract This document provides a comprehensive technical guide for researchers and materials scientists on the application of 1,2,3-benzotriazine-4-thiol as a potent corrosion inhibitor for mild steel, particularly in a...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive technical guide for researchers and materials scientists on the application of 1,2,3-benzotriazine-4-thiol as a potent corrosion inhibitor for mild steel, particularly in acidic environments. Detailed protocols for inhibitor synthesis, electrochemical evaluation, and surface analysis are presented, underpinned by an explanation of the inhibitor's mechanism of action. This guide is designed to be a self-validating system, explaining the causality behind experimental choices and providing a framework for robust and reproducible studies.

Introduction: The Challenge of Mild Steel Corrosion

Mild steel is a cornerstone of modern industry due to its excellent mechanical properties and low cost. However, its high susceptibility to corrosion, especially in acidic media used for industrial cleaning, pickling, and oil and gas exploration, presents a significant economic and safety challenge. The use of organic corrosion inhibitors is a primary strategy to mitigate this degradation. An effective inhibitor adsorbs onto the metal surface, forming a protective barrier that isolates the steel from the corrosive environment.

Heterocyclic organic compounds containing nitrogen, sulfur, and π-electrons have demonstrated exceptional performance as corrosion inhibitors.[1][2] The molecular structure of 1,2,3-benzotriazine-4-thiol, featuring a triazine ring, a thiol group, and an aromatic system, suggests its strong potential for corrosion inhibition. The multiple heteroatoms (N and S) can act as active centers for adsorption onto the steel surface.

The Inhibitor: 1,2,3-Benzotriazine-4-thiol

Molecular Structure:

  • Formula: C₇H₅N₃S[3]

  • Molecular Weight: 163.20 g/mol [3]

  • Key Features:

    • 1,2,3-Triazine Ring: The three adjacent nitrogen atoms are potential sites for coordination with the metal surface.

    • Thiol Group (-SH): The sulfur atom has a strong affinity for iron and can form a stable bond with the steel surface.[4]

    • Benzene Ring: The aromatic ring provides a larger surface area for coverage and can contribute to the stability of the adsorbed film through π-electron interactions.

The synergistic effect of these functional groups is anticipated to result in a high inhibition efficiency.

Mechanism of Corrosion Inhibition

The protective action of 1,2,3-benzotriazine-4-thiol is attributed to its adsorption on the mild steel surface, which can occur through a combination of physisorption and chemisorption.[5]

  • Physisorption: In acidic solutions, the inhibitor molecule can be protonated, leading to electrostatic interactions with the negatively charged steel surface (due to the adsorption of anions from the acid).

  • Chemisorption: This involves the sharing of electrons between the heteroatoms (N and S) of the inhibitor and the vacant d-orbitals of iron atoms on the steel surface, forming a coordinate covalent bond.[6] The thiol group is particularly effective in forming a strong chemical bond with the metal.[4]

This adsorption process forms a protective film that acts as a barrier to both the anodic dissolution of iron and the cathodic hydrogen evolution reaction, thus inhibiting the overall corrosion process.[1]

Visualizing the Inhibition Mechanism

The following diagram illustrates the proposed mechanism of action for 1,2,3-benzotriazine-4-thiol on a mild steel surface in an acidic medium.

InhibitionMechanism cluster_solution Corrosive Solution (e.g., HCl) cluster_interface Metal-Solution Interface Inhibitor 1,2,3-Benzotriazine-4-thiol Adsorbed_Inhibitor Adsorbed Inhibitor Film Inhibitor->Adsorbed_Inhibitor Adsorption (Physisorption & Chemisorption) H_plus H⁺ Cathodic_Site Cathodic Site H_plus->Cathodic_Site Cathodic Reaction (H₂ Evolution) Cl_minus Cl⁻ Fe Fe (Anodic Site) Fe->Adsorbed_Inhibitor Barrier Effect Fe²⁺ Fe²⁺ Fe->Fe²⁺ Anodic Dissolution Cathodic_Site->Adsorbed_Inhibitor Barrier Effect

Caption: Proposed corrosion inhibition mechanism of 1,2,3-benzotriazine-4-thiol.

Experimental Protocols

This section provides detailed, step-by-step protocols for the synthesis of 1,2,3-benzotriazine-4-thiol and its evaluation as a corrosion inhibitor.

Synthesis of 1,2,3-Benzotriazine-4-thiol

This proposed synthesis is a two-step process starting from anthranilamide, proceeding through a diazotization reaction to form the benzotriazinone intermediate, followed by thionation.

Step 1: Synthesis of 1,2,3-Benzotriazin-4(3H)-one [7]

  • Dissolution: Dissolve anthranilamide in a suitable acidic medium (e.g., dilute hydrochloric acid) in a beaker placed in an ice bath to maintain a temperature of 0-5 °C.

  • Diazotization: Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise to the stirred anthranilamide solution. The temperature must be strictly maintained below 5 °C to prevent the decomposition of the diazonium salt.

  • Cyclization: Continue stirring the reaction mixture in the ice bath for approximately one hour. The formation of a precipitate indicates the formation of 1,2,3-benzotriazin-4(3H)-one.

  • Isolation: Filter the precipitate, wash it with cold water to remove any unreacted starting materials and salts, and then dry it under vacuum.

Step 2: Thionation of 1,2,3-Benzotriazin-4(3H)-one

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the synthesized 1,2,3-benzotriazin-4(3H)-one in a high-boiling point solvent like pyridine or toluene.

  • Thionation Agent: Add a thionating agent, such as Lawesson's reagent or phosphorus pentasulfide (P₄S₁₀), to the solution.

  • Reflux: Heat the mixture to reflux and maintain it for several hours, monitoring the reaction progress using thin-layer chromatography (TLC).

  • Work-up: After the reaction is complete, cool the mixture and pour it into cold water. The product, 1,2,3-benzotriazine-4-thiol, will precipitate.

  • Purification: Filter the crude product, wash it with water, and then recrystallize it from a suitable solvent (e.g., ethanol) to obtain the pure compound.

Electrochemical Evaluation

Electrochemical measurements are performed using a standard three-electrode cell configuration with a mild steel specimen as the working electrode, a platinum wire as the counter electrode, and a saturated calomel electrode (SCE) as the reference electrode.[8]

4.2.1. Specimen Preparation

  • Cut mild steel coupons into appropriate dimensions (e.g., 1 cm x 1 cm x 0.1 cm).

  • Mechanically abrade the surface of the coupons with a series of silicon carbide (SiC) papers of increasing grit size (e.g., 240, 400, 600, 800, 1200 grit) to achieve a smooth, mirror-like finish.

  • Degrease the polished specimens with acetone, rinse with deionized water, and dry them in a stream of warm air.

  • Immediately immerse the prepared specimens in the test solution to prevent re-oxidation.

4.2.2. Potentiodynamic Polarization (PDP)

This technique provides information on the kinetics of the anodic and cathodic reactions and allows for the determination of the corrosion current density (i_corr).[9]

  • Immerse the prepared mild steel working electrode in the corrosive solution (e.g., 1 M HCl) without and with various concentrations of 1,2,3-benzotriazine-4-thiol.

  • Allow the system to stabilize by measuring the open-circuit potential (OCP) for approximately 30-60 minutes until a steady state is reached.

  • Scan the potential from approximately -250 mV to +250 mV with respect to the OCP at a slow scan rate (e.g., 0.5 mV/s).[6]

  • Plot the resulting current density (on a logarithmic scale) versus the applied potential to obtain the Tafel plots.

  • Extrapolate the linear portions of the anodic and cathodic curves to their intersection point to determine the corrosion potential (E_corr) and corrosion current density (i_corr).

  • Calculate the inhibition efficiency (IE%) using the following equation:

    IE% = [(i_corr(blank) - i_corr(inh)) / i_corr(blank)] x 100

    where i_corr(blank) and i_corr(inh) are the corrosion current densities in the absence and presence of the inhibitor, respectively.

4.2.3. Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides information about the resistance and capacitance of the electrode/electrolyte interface.[10]

  • Use the same three-electrode setup and allow the system to reach a steady OCP.

  • Apply a small amplitude AC voltage signal (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz) at the OCP.[11]

  • Plot the impedance data in the form of Nyquist and Bode plots.

  • The Nyquist plot for an inhibited system typically shows a larger semicircle compared to the uninhibited system, indicating an increase in the charge transfer resistance (R_ct).[8]

  • Model the impedance data using an appropriate equivalent electrical circuit to extract parameters such as the solution resistance (R_s), charge transfer resistance (R_ct), and double-layer capacitance (C_dl).

  • Calculate the inhibition efficiency (IE%) using the R_ct values:

    IE% = [(R_ct(inh) - R_ct(blank)) / R_ct(inh)] x 100

    where R_ct(inh) and R_ct(blank) are the charge transfer resistances in the presence and absence of the inhibitor, respectively.

Visualizing the Experimental Workflow

The following diagram outlines the key steps in the experimental evaluation of the corrosion inhibitor.

ExperimentalWorkflow cluster_prep Preparation cluster_testing Electrochemical Testing cluster_analysis Surface & Data Analysis Inhibitor_Synth Synthesize Inhibitor PDP Potentiodynamic Polarization (PDP) Inhibitor_Synth->PDP EIS Electrochemical Impedance Spectroscopy (EIS) Inhibitor_Synth->EIS Specimen_Prep Prepare Mild Steel Specimens Specimen_Prep->PDP Specimen_Prep->EIS SEM_AFM Surface Analysis (SEM/AFM) Specimen_Prep->SEM_AFM PDP->SEM_AFM After Immersion Data_Analysis Calculate Inhibition Efficiency & Analyze Adsorption Isotherm PDP->Data_Analysis EIS->SEM_AFM After Immersion EIS->Data_Analysis

Caption: Workflow for evaluating the corrosion inhibition performance.

Surface Analysis

Surface analysis techniques are crucial for visualizing the protective film formed by the inhibitor.

4.3.1. Scanning Electron Microscopy (SEM)

SEM provides high-magnification images of the steel surface morphology.

  • Immerse prepared mild steel specimens in the corrosive solution with and without the inhibitor for a specific period (e.g., 6 hours).

  • After immersion, gently rinse the specimens with deionized water and dry them.

  • Mount the specimens on stubs and coat them with a thin layer of a conductive material (e.g., gold) if necessary.

  • Examine the surface morphology using an SEM. The surface of the specimen immersed in the uninhibited solution is expected to be rough and damaged, while the surface protected by the inhibitor should appear much smoother.[12][13]

4.3.2. Atomic Force Microscopy (AFM)

AFM provides three-dimensional topographical information and quantitative data on surface roughness.

  • Prepare and immerse the specimens as described for SEM analysis.

  • Analyze the surface topography of the dried specimens using an AFM in tapping mode.

  • Compare the average surface roughness (Ra) of the steel in the blank and inhibited solutions. A significant decrease in Ra in the presence of the inhibitor confirms the formation of a protective film.[14][15]

Data Presentation and Interpretation

Electrochemical Data

The following tables present representative data that would be expected from the electrochemical evaluation of 1,2,3-benzotriazine-4-thiol, based on studies of similar heterocyclic inhibitors.

Table 1: Potentiodynamic Polarization Parameters

Inhibitor Conc. (ppm)E_corr (mV vs. SCE)i_corr (µA/cm²)Inhibition Efficiency (IE%)
0 (Blank)-4801050-
100-47215085.7
200-4659591.0
300-4586094.3
400-4504296.0
500-4453097.1

Table 2: Electrochemical Impedance Spectroscopy Parameters

Inhibitor Conc. (ppm)R_ct (Ω·cm²)C_dl (µF/cm²)Inhibition Efficiency (IE%)
0 (Blank)50200-
1003508085.7
2005806591.4
3008505094.1
40011004295.5
50014503596.6
Adsorption Isotherm

To understand the adsorption mechanism, the experimental data can be fitted to various adsorption isotherms, such as Langmuir, Temkin, and Frumkin. The Langmuir adsorption isotherm is often a good fit for such systems and is expressed as:[16]

C / θ = 1 / K_ads + C

where C is the inhibitor concentration, θ is the surface coverage (approximated as IE%/100), and K_ads is the adsorption equilibrium constant. A linear plot of C/θ versus C indicates that the adsorption follows the Langmuir isotherm. The standard free energy of adsorption (ΔG°_ads) can then be calculated using the equation:

ΔG°_ads = -RT ln(55.5 K_ads)

where R is the universal gas constant, T is the absolute temperature, and 55.5 is the molar concentration of water in the solution. A negative value of ΔG°_ads indicates a spontaneous adsorption process.[5]

Conclusion

1,2,3-Benzotriazine-4-thiol is a highly promising corrosion inhibitor for mild steel in acidic environments. Its molecular structure allows for strong adsorption onto the metal surface, forming a protective barrier that significantly reduces the corrosion rate. The detailed protocols provided in this application note offer a robust framework for the synthesis, evaluation, and characterization of this and similar corrosion inhibitors. The combination of electrochemical and surface analysis techniques provides a comprehensive understanding of the inhibition mechanism and performance.

References

  • Synergistic inhibition effect of novel Mannich-base imidazoline (PPLA) mixed with thiourea (TU) or its derivatives. (n.d.).
  • Kuznetsov, Y. I., et al. (2020). Thin Benzotriazole Films for Inhibition of Carbon Steel Corrosion in Neutral Electrolytes. Protection of Metals and Physical Chemistry of Surfaces, 56(5), 847-855.
  • SEM images of: (a) polished mild steel, (b) mild steel immersed in 1N HCl and (c) mild steel immersed in 1N HCl 1M ciprofloxacin solution. (n.d.).
  • Zieger, M., et al. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Letters, 26(12), 2534-2539.
  • SEM (A-C) and AFM (D-F) images of mild steel in 1 mol L −1 HCl... (n.d.).
  • AFM images of mild steel: (a) in absence of inhibitor and in the presence of 600 ppm of TZ in 15% HCl. (n.d.).
  • Hassan, H. H., et al. (2020). Inhibition of Mild Steel Corrosion by 4-benzyl-1-(4-oxo-4-phenylbutanoyl)thiosemicarbazide: Gravimetrical, Adsorption and Theoretical Studies. Molecules, 25(23), 5648.
  • Matheswaran, P., et al. (2011). Corrosion Inhibition of Mild Steel by Benzotriazole in 1M and 2M Sulfuric Acid Solution. Elixir Corrosion, 40, 5380-5383.
  • Electrochemical impedance parameters from Nyquist plots for mild steel in 1 . 0M HCl with 600 ppm of M . aurea various extracts. (n.d.).
  • Potentiodynamic polarization curves for mild steel in 1 M HCl without... (n.d.).
  • Fitted Nyquist plots of impedance spectra of mild steel in 1 M HCl in... (n.d.).
  • Damschroder, R. E., & Peterson, W. D. (1943). 1,2,3-Benzotriazole. Organic Syntheses, Coll. Vol. 3, p.106 (1955); Vol. 23, p.11 (1943).
  • Langmuir adsorption isotherm model of the mild steel surface of all inhibitors in 1 M HCl. (n.d.).
  • Kamble, P. P., & Dubey, R. S. (2021). Effect of 1-Acetyl-1H-Benzotriazole on Corrosion of Mild Steel in 1M HCl. Journal of Scientific Research, 13(3), 979-988.
  • Electrochemical Impedance Spectroscopy (EIS diagrams); Nyquist plots... (n.d.).
  • Fawzy, A. (2014). Enhanced 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol Inhibition of Corrosion of Mild Steel in 0.5 M H2SO4 by Cu(II). International Journal of Electrochemical Science, 9, 1378-1389.
  • Electrochemical Impedance Spectroscopy Analysis of Hole Transporting Material Free Mesoporous and Planar Perovskite Solar Cells. (2020). MDPI.
  • Synthesis of new 1,2,3-benzotriazin-4-one-arylpiperazine derivatives as 5-HT1A serotonin receptor ligands. (2000). PubMed.
  • Kumar, H., & Tilak. (2017). 1,2,3-Benzotriazoleas corrosion inhibitor for Mild Steel in 0.1 N Sulphuric Acid medium. International Journal of Advance Research in Science and Engineering, 6(1), 666-675.
  • Potentiodynamic polarization of mild steel without and with different concentrations of ABTZ in 1 M HCl. (n.d.).
  • On the inhibition of mild steel corrosion by 4-amino-5-phenyl-4H-1, 2, 4-trizole-3-thiol. (n.d.).
  • 1,2,3-Benzotriazine-4-thiol. (n.d.). PubChem.
  • Electrochemical evaluation of aminotriazole corrosion inhibitor under flow conditions. (2009).
  • The synthesis of 1,2,4-benzotriazines. (2019).
  • Adsorption Isotherm of Some Triazoles as Corrosion Inhibitors of Mild Steel in Acids. (n.d.). Iraqi Journal of Chemical and Petroleum Engineering.
  • Effect of 1-Acetyl-1H-Benzotriazole on Corrosion of Mild Steel in 1M HCl. (2021). Journal of Scientific Research.
  • 1,2,3-benzotriazine-4-thiol. (n.d.). Santa Cruz Biotechnology.
  • Synthesis, experimental and theoretical characterization with inhibitor activity for 1,2,4-traizaol deriv
  • Testing DIY Corrosion Inhibitor (Benzotriazole 200ppm + Molybd
  • Investigating Benzotriazole Corrosion Inhibitors in the Action of Organic Mechanism. (2025).
  • How corrosion inhibitors protect metal: synthesis in the lab and testing. (2019). YouTube.

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Method

Application Notes &amp; Protocols: The Strategic Use of 1,2,3-Benzotriazine-4-thiol in Advanced Heterocyclic Synthesis

Abstract: The 1,2,3-benzotriazine scaffold is a cornerstone in medicinal and materials chemistry, with its derivatives exhibiting a wide spectrum of biological activities, including antitumor and anesthetic properties.[1...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: The 1,2,3-benzotriazine scaffold is a cornerstone in medicinal and materials chemistry, with its derivatives exhibiting a wide spectrum of biological activities, including antitumor and anesthetic properties.[1] While the 4-oxo analogue has been extensively studied, its thioxo counterpart, 1,2,3-benzotriazine-4-thiol (also known as 1H-1,2,3-benzotriazine-4-thione), represents a highly versatile yet underutilized building block for constructing sulfur-containing heterocyclic systems.[2] The presence of a reactive thiol group allows for strategic S-alkylation followed by intramolecular cyclization, opening pathways to novel fused heterocycles like thiazolo[2,3-c][3][4][5]benzotriazines and related structures. This guide provides an in-depth exploration of the chemical principles, validated experimental protocols, and mechanistic insights for leveraging 1,2,3-benzotriazine-4-thiol in modern synthetic workflows.

Foundational Principles: The Reactivity of 1,2,3-Benzotriazine-4-thiol

1,2,3-Benzotriazine-4-thiol exists in a tautomeric equilibrium between the thiol and thione forms. For synthetic purposes, its most valuable characteristic is the nucleophilicity of the sulfur atom.

Causality of Reactivity: The thiol group is readily deprotonated by a mild base (e.g., sodium ethoxide, potassium carbonate) to form a highly nucleophilic thiolate anion. This anion serves as the key reactive intermediate for subsequent bond-forming reactions. This initial S-alkylation is the gateway to a diverse array of annulated heterocyclic systems. The choice of the alkylating agent dictates the ultimate structure of the fused ring. For instance, using bifunctional electrophiles, such as α-haloketones or propargyl bromide, installs a second reactive site, priming the intermediate for a subsequent intramolecular cyclization.

The general workflow for the synthesis of fused heterocyclic systems from 1,2,3-benzotriazine-4-thiol is a two-stage process:

  • Nucleophilic Substitution (S-Alkylation): Formation of a C-S bond by reacting the thiolate with an appropriate electrophile.

  • Intramolecular Cyclization: Annulation to form a new 5- or 6-membered heterocyclic ring fused to the benzotriazine core.

Below is a generalized workflow diagram illustrating these strategic possibilities.

G A 1,2,3-Benzotriazine-4-thiol B S-Alkylation (Base, Electrophile R-X) A->B Step 1 C S-Substituted Intermediate (Benzotriazinyl thioether) B->C D Intramolecular Cyclization C->D Step 2 E Fused Thiazoles (e.g., from α-haloketones) D->E F Fused Thiadiazines (e.g., from propargyl halides) D->F G Other Fused Systems D->G

Caption: General workflow for heterocyclic synthesis.

Synthesis of Fused Thiazole Systems: The Thiazolo[2,3-c][3][4][5]benzotriazine Core

A prominent application of 1,2,3-benzotriazine-4-thiol is the synthesis of the thiazolo[2,3-c][3][4][5]benzotriazine ring system. This reaction is analogous to the classic Hantzsch thiazole synthesis, where the benzotriazine thiol acts as the sulfur-containing nucleophile. The process involves an initial S-alkylation with an α-haloketone (e.g., phenacyl bromide) followed by an acid-catalyzed intramolecular cyclodehydration.

Mechanistic Pathway

The reaction proceeds via two distinct, experimentally verifiable steps:

  • Formation of the Thioether Intermediate: The thiolate of 1,2,3-benzotriazine-4-thiol attacks the α-carbon of the phenacyl bromide, displacing the bromide ion to form an S-(2-oxo-2-phenylethyl) intermediate. This step is typically rapid and proceeds cleanly in the presence of a base.

  • Cyclodehydration: The intermediate is then treated with a strong acid catalyst, such as polyphosphoric acid (PPA). The N-2 atom of the benzotriazine ring acts as a nucleophile, attacking the carbonyl carbon of the side chain. Subsequent dehydration of the resulting hemiaminal-like intermediate yields the aromatic fused thiazole ring.

G cluster_0 Step 1: S-Alkylation cluster_1 Step 2: Cyclodehydration A Benzotriazine-thiolate C S-Substituted Intermediate A->C SN2 B α-Haloketone B->C D S-Substituted Intermediate E Protonation (PPA) D->E F Intramolecular Nucleophilic Attack E->F G Dehydration F->G H Fused Thiazole Product G->H

Caption: Mechanism for fused thiazole synthesis.

Protocol 1: Synthesis of 3-Phenylthiazolo[2,3-c][3][4][5]benzotriazine

This protocol details a reliable, two-step procedure for synthesizing a model fused thiazole derivative.

Materials & Reagents:

  • 1,2,3-Benzotriazine-4-thiol (1.63 g, 10 mmol)

  • Phenacyl bromide (1.99 g, 10 mmol)

  • Anhydrous ethanol (100 mL)

  • Sodium ethoxide (0.68 g, 10 mmol) or an equivalent amount of freshly prepared solution

  • Polyphosphoric acid (PPA) (20 g)

  • Dichloromethane (DCM)

  • Saturated sodium bicarbonate solution

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

Part A: Synthesis of 3-(2-oxo-2-phenylethylsulfanyl)-1,2,4-benzotriazine (Intermediate)

  • Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 1,2,3-benzotriazine-4-thiol (1.63 g, 10 mmol) in 80 mL of anhydrous ethanol.

  • Deprotonation: Add sodium ethoxide (0.68 g, 10 mmol) to the solution and stir for 15 minutes at room temperature. The formation of the sodium thiolate should result in a clear solution.

  • Alkylation: Dissolve phenacyl bromide (1.99 g, 10 mmol) in 20 mL of anhydrous ethanol and add it dropwise to the reaction mixture over 10 minutes.

  • Reaction: Stir the mixture at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting thiol is consumed.

  • Work-up: Once the reaction is complete, pour the mixture into 200 mL of cold distilled water. The solid intermediate will precipitate.

  • Isolation: Collect the precipitate by vacuum filtration, wash thoroughly with water, and dry under vacuum. The product is typically of sufficient purity for the next step.

Part B: Cyclization to 3-Phenylthiazolo[2,3-c][3][4][5]benzotriazine

  • Reaction Setup: Place the dried intermediate from Part A into a 100 mL flask. Add polyphosphoric acid (20 g).

  • Heating: Heat the mixture with stirring in an oil bath at 130-140°C for 3-4 hours. The mixture will become a viscous, dark solution.

  • Quenching: Allow the reaction to cool to about 80°C and then carefully pour it onto 200 g of crushed ice with vigorous stirring.

  • Neutralization: Slowly neutralize the acidic solution with a saturated solution of sodium bicarbonate until the pH is ~7-8. A solid product will precipitate.

  • Extraction: Extract the product with dichloromethane (3 x 50 mL). Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

  • Purification: Evaporate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure fused thiazole.

Synthesis of Fused Thiadiazine Systems

The reaction of 1,2,3-benzotriazine-4-thiol with propargyl bromide provides a pathway to the thiazolo-benzotriazine regioisomer. A similar strategy, however, using different cyclization precursors can lead to six-membered fused rings. For instance, reacting the S-alkylated intermediate derived from a dihaloalkane or a suitable Michael acceptor can lead to thiadiazine derivatives. The synthesis of fused[3][4][5]triazolo[3,4-b][3][5][6]thiadiazines often involves the reaction of a 4-amino-3-thiol-1,2,4-triazole with α-haloketones or other bifunctional reagents.[7] This principle can be adapted for the benzotriazine system.

Protocol 2: Synthesis of S-Substituted Benzotriazinyl Thioethers

This protocol provides a general method for the S-alkylation of 1,2,3-benzotriazine-4-thiol, which is the foundational step for synthesizing a variety of heterocyclic systems.

Materials & Reagents:

  • 1,2,3-Benzotriazine-4-thiol (1.63 g, 10 mmol)

  • Alkyl/Aryl Halide (e.g., methyl iodide, benzyl chloride) (10 mmol)

  • Anhydrous N,N-Dimethylformamide (DMF) (50 mL)

  • Anhydrous Potassium Carbonate (K₂CO₃) (2.07 g, 15 mmol)

  • Ethyl acetate

  • Brine

Procedure:

  • Reaction Setup: To a solution of 1,2,3-benzotriazine-4-thiol (10 mmol) in anhydrous DMF (50 mL), add anhydrous potassium carbonate (15 mmol).

  • Reagent Addition: Stir the suspension at room temperature for 30 minutes. Add the corresponding alkyl or aryl halide (10 mmol) dropwise.

  • Reaction: Continue stirring at room temperature (or heat to 50-60°C if the halide is unreactive) for 2-12 hours. Monitor the reaction by TLC.

  • Work-up: Pour the reaction mixture into 250 mL of ice-cold water and stir for 30 minutes to precipitate the product.

  • Isolation & Purification: Collect the solid by vacuum filtration. If no solid forms, extract the aqueous mixture with ethyl acetate (3 x 75 mL). Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the residue by column chromatography or recrystallization.

Data Summary: Representative S-Substituted Derivatives
EntryElectrophile (R-X)Product (S-R)Typical ConditionsExpected Yield (%)
1Methyl IodideS-MethylK₂CO₃, DMF, RT, 4h>90
2Benzyl ChlorideS-BenzylK₂CO₃, DMF, 50°C, 6h85-95
3Ethyl BromoacetateS-CH₂COOEtNaOEt, EtOH, RT, 5h80-90
4Phenacyl BromideS-CH₂COPhNaOEt, EtOH, RT, 4h>90

Troubleshooting and Experimental Considerations

  • Low Yield in S-Alkylation: Ensure all reagents and solvents are anhydrous, especially when using strong bases like sodium ethoxide or sodium hydride. Moisture can quench the base and the thiolate.

  • Difficulty in Cyclization: Polyphosphoric acid is highly viscous. Ensure efficient stirring and adequate heating to promote the reaction. If PPA fails, Eaton's reagent (P₂O₅ in methanesulfonic acid) can be a more potent alternative.

  • Regioisomer Formation: In some cyclizations, the formation of regioisomers is possible.[8] Careful structural elucidation using advanced NMR techniques (like NOE) is crucial to confirm the structure of the final product.

  • Safety: 1,2,3-Benzotriazine derivatives can be thermally unstable and may decompose with the evolution of nitrogen gas.[9][10] Avoid excessive heating, especially during thermolysis reactions, unless controlled denitrogenation is the desired outcome.[5][11] Always conduct reactions in a well-ventilated fume hood.

References

  • Synthesis of Benzo[5][11]thiazolo[2,3-c][3][4][5]triazole Derivatives via C-H Bond Functionalization of Disulfide Intermediates. National Institutes of Health (NIH). Available at: [Link]

  • Synthesis of 1,2,3-Benzotriazine-4(3H)-ones. Organic Chemistry Portal. Available at: [Link]

  • Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. National Institutes of Health (NIH). Available at: [Link]

  • 1,2,3-Benzotriazin-4(3H)-ones: Synthesis, Reactions and Applications. ResearchGate. Available at: [Link]

  • Divergent Reactivity of 1,2,3-Benzotriazin-4(3 H)-ones: Photocatalytic Synthesis of 3-Substituted Isoindolinones Achieved through a Nitrogen-Mediated Hydrogen Atom Shift. PubMed. Available at: [Link]

  • Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Chemistry Portal. Available at: [Link]

  • 1,2,3-Benzotriazine-4-thiol | C7H5N3S. PubChem. Available at: [Link]

  • Chemistry and Biological Activity of[3][4][6]-Benzotriazine Derivatives. ResearchGate. Available at: [Link]

  • ChemInform Abstract: Synthesis of 1,2,4‐Triazole, 1,2,4‐Triazolo(3,4‐b)(1,3,4)thiadiazole and 1,2,4‐Triazolo(3,4‐b)(1,3,4)thiadiazine Derivatives of Benzotriazole. Sci-Hub. Available at: [Link]

  • Benzo-fused N-Heterocycle synthesis. Organic Chemistry Portal. Available at: [Link]

  • The synthesis of 1,2,4-benzotriazines. ResearchGate. Available at: [Link]

  • 1,2,3-BENZOTRIAZINE-4-THIOL | CAS 2536-88-1. Matrix Fine Chemicals. Available at: [Link]

  • Selective cyclization of 3-propargylthio-1,2,4-benzotriazine. J. Sci. IR Iran. Available at: [Link]

  • Novel[3][4][5]triazolo[3,4-b][3][5][6]thiadiazine and[3][4][5]triazolo[3,4-b][3][5][6]thiadiazepine Derivatives: Synthesis, Anti-Viral In Vitro Study and Target Validation Activity. Semantic Scholar. Available at: [Link]

  • 4-Alkyl- and 4-aryl-1,2,3-benzotriazines. Journal of the Chemical Society D. Available at: [Link]

  • Thermolysis of 1,2,3-benzotriazin-4(3H)-one. Journal of the Chemical Society C. Available at: [Link]

  • Synthesis of 1,2,4‐triazole, 1,2,4‐triazolo[3,4‐b][3][5][6]thiadiazole and 1,2,4‐triazolo[3,4‐b][3][5][6]thiadiazine derivatives of benzotriazole. Sci-Hub. Available at: [Link]

  • Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Semantic Scholar. Available at: [Link]

  • 1,2,3-Benzotriazin-4(3H)-ones and related systems. Part 5. Thermolysis of 3-aryl- and 3-alkenyl-1,2,3-benzotriazin-4(3H)-ones. Royal Society of Chemistry. Available at: [Link]

Sources

Application

Comprehensive Guide to the Analytical Detection of 1,2,3-Benzotriazine-4-thiol

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a detailed overview of robust analytical methodologies for the detection and quantification of 1,...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of robust analytical methodologies for the detection and quantification of 1,2,3-Benzotriazine-4-thiol (also known as 1H-1,2,3-benzotriazine-4-thione).[1] As a heterocyclic compound with significant potential in medicinal chemistry and materials science, accurate analytical characterization is paramount.[2][3] This document moves beyond simple procedural lists to explain the causality behind methodological choices, ensuring that researchers can not only replicate these protocols but also adapt them to specific experimental contexts. We will explore chromatographic, spectroscopic, and electrochemical techniques, offering step-by-step protocols, comparative data, and expert insights to ensure scientific integrity and trustworthiness in your results.

Introduction: The Significance of 1,2,3-Benzotriazine-4-thiol

1,2,3-Benzotriazine-4-thiol, with the molecular formula C₇H₅N₃S and a molecular weight of approximately 163.2 g/mol , is a sulfur-containing heterocyclic molecule.[1][4] Its structure, featuring a fused benzene and triazine ring system with a thiol group, makes it a valuable scaffold in the synthesis of various N-, O-, and S-heterocycles used in pharmaceuticals and industrial chemicals.[2][3] The presence of the electroactive thiol group and the aromatic system provides distinct chemical handles that can be exploited for sensitive and specific detection. Accurate quantification is critical for reaction monitoring, purity assessment, stability studies, and understanding its behavior in biological or material systems.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Quantification

High-Performance Liquid Chromatography (HPLC) stands as the premier technique for the separation and quantification of 1,2,3-Benzotriazine-4-thiol from complex matrices. Its high resolving power and sensitivity make it indispensable for purity analysis and metabolite studies.

Principle of Separation

Reversed-phase HPLC (RP-HPLC) is the method of choice. In this modality, the stationary phase (typically a C18-silica column) is nonpolar, while the mobile phase is a more polar aqueous-organic mixture. 1,2,3-Benzotriazine-4-thiol, being a moderately polar organic molecule, will partition between the two phases. Its retention time is modulated by adjusting the polarity of the mobile phase; increasing the organic solvent concentration decreases retention.

Causality in Method Development
  • Why a C18 Column? A C18 (octadecylsilyl) column is selected for its versatility and strong hydrophobic retention of aromatic compounds, ensuring a good interaction with the benzotriazine ring system and leading to sharp, well-defined peaks.[5]

  • Why Gradient Elution? A gradient elution, where the mobile phase composition changes over time, is superior to an isocratic (constant composition) method. It allows for the efficient elution of the target analyte while also cleaning the column of more strongly retained impurities, resulting in shorter run times and improved peak shapes.

  • Why UV Detection? The conjugated aromatic system of the benzotriazine ring absorbs strongly in the UV region, making UV-Vis a simple, robust, and highly sensitive detection method.[6][7]

Detailed Protocol: RP-HPLC with UV Detection

Instrumentation:

  • A standard HPLC system equipped with a binary pump, degasser, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

Method Parameters:

Parameter Recommended Setting
Column C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B Acetonitrile
Gradient 10% B to 90% B over 10 minutes, hold for 2 min, return to 10% B over 1 min, equilibrate for 5 min
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL

| Detection | UV at 254 nm and 305 nm (or λmax determined by DAD scan) |

Procedure:

  • Standard Preparation: Prepare a 1 mg/mL stock solution of 1,2,3-Benzotriazine-4-thiol in acetonitrile. Create a series of calibration standards (e.g., 0.1, 1, 10, 50, 100 µg/mL) by diluting the stock with the initial mobile phase composition (90:10 Water:Acetonitrile).

  • Sample Preparation: Dissolve the sample in a suitable solvent to a known concentration. Filter through a 0.45 µm syringe filter to remove particulates before injection.

  • System Suitability: Before analysis, inject a mid-range standard five times. The relative standard deviation (RSD) for retention time should be <1% and for peak area <2%.

  • Analysis: Inject the standards to construct a calibration curve, followed by the unknown samples. A blank (solvent) should be run periodically to check for carryover.

  • Quantification: Plot the peak area against the concentration of the standards. Use the linear regression equation from the calibration curve to determine the concentration of 1,2,3-Benzotriazine-4-thiol in the samples.[8]

Workflow Diagram

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_analysis HPLC Analysis cluster_data Data Processing stock Stock Solution (1 mg/mL) standards Calibration Standards (0.1-100 µg/mL) stock->standards hplc RP-HPLC System (C18 Column) standards->hplc sample Test Sample (Dissolve & Filter) sample->hplc detector UV-Vis Detector (λmax) hplc->detector chromatogram Chromatogram (Peak Area) detector->chromatogram curve Calibration Curve (Area vs. Conc.) chromatogram->curve result Quantified Result curve->result

Caption: HPLC workflow from sample preparation to final quantification.

Spectroscopic and Spectrometric Methods

Spectroscopic methods offer rapid analysis, while mass spectrometry provides unparalleled specificity for structural confirmation.

UV-Vis Spectroscopy
  • Principle: This technique relies on the Beer-Lambert law, where the absorbance of light by the analyte is directly proportional to its concentration. It is a fast and cost-effective method for quantifying pure samples.[6]

  • Protocol:

    • Prepare standards of 1,2,3-Benzotriazine-4-thiol in a suitable solvent (e.g., ethanol or acetonitrile).

    • Using a UV-Vis spectrophotometer, perform a wavelength scan from 200-400 nm to determine the wavelength of maximum absorbance (λmax). Benzotriazole derivatives typically show absorbance around 305 nm.[6][7]

    • Generate a calibration curve by measuring the absorbance of each standard at the determined λmax.

    • Measure the absorbance of the unknown sample and calculate its concentration using the calibration curve.

  • Expert Insight: While simple, UV-Vis spectroscopy is non-specific. Any impurity that absorbs at the same wavelength will interfere with the measurement, leading to inaccurate results. It is best used for screening or for analyzing samples of known purity.[9]

Mass Spectrometry (MS)
  • Principle: Mass spectrometry ionizes molecules and separates the resulting ions based on their mass-to-charge (m/z) ratio. It provides the exact molecular weight and, through fragmentation, invaluable structural information.[10]

  • Method: MS is most powerfully used as a detector for a chromatographic system (LC-MS). After the HPLC separates the components, the eluent is directed into the MS.

    • Ionization: Electrospray ionization (ESI) is ideal for this molecule, generating protonated molecular ions [M+H]⁺ at m/z 164.02770 in positive mode or deprotonated ions [M-H]⁻ at m/z 162.01314 in negative mode.[11]

    • Analysis: High-resolution MS can confirm the elemental composition. Tandem MS (MS/MS) involves fragmenting the parent ion and analyzing the resulting daughter ions to provide definitive structural confirmation, distinguishing it from isomers.

  • Expert Insight: LC-MS is the definitive method for identification. Its sensitivity and specificity are unmatched, making it essential for trace-level detection in complex biological or environmental samples and for metabolite identification in drug development.

LCMS_Principle cluster_lc Liquid Chromatography cluster_ms Mass Spectrometry lc_column HPLC Column (Separation) ion_source Ion Source (ESI) (Ionization) lc_column->ion_source Eluent mass_analyzer Mass Analyzer (m/z Separation) ion_source->mass_analyzer detector Detector (Signal) mass_analyzer->detector

Sources

Method

Application Notes &amp; Protocols: 1,2,3-Benzotriazine-4-thiol as a Versatile Ligand in Coordination Chemistry

Introduction The 1,2,3-benzotriazine scaffold is a privileged heterocyclic system renowned for its wide-ranging applications in pharmaceuticals, agrochemicals, and materials science.[1][2][3][4] Derivatives of this core...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

The 1,2,3-benzotriazine scaffold is a privileged heterocyclic system renowned for its wide-ranging applications in pharmaceuticals, agrochemicals, and materials science.[1][2][3][4] Derivatives of this core structure have been investigated for a multitude of biological activities, including as anesthetics, antidepressants, and antitumor agents.[1][3][4] Within this versatile chemical family, 1,2,3-benzotriazine-4-thiol stands out as a particularly compelling ligand for coordination chemistry. Its structure features a unique combination of hard nitrogen donors within the triazine ring and a soft, polarizable sulfur atom in the thiol/thione group.[5][6] This arrangement, coupled with its existence in a thiol-thione tautomeric equilibrium, allows it to coordinate with a diverse array of metal ions in various modes (monodentate, bidentate, bridging), making it a powerful building block for constructing novel metal-organic architectures with tailored functions.

This guide provides an in-depth exploration of 1,2,3-benzotriazine-4-thiol as a ligand. We present validated, step-by-step protocols for the synthesis of the ligand and its subsequent complexation with transition metals. Furthermore, we detail the essential characterization techniques and provide insights into the potential applications of these coordination compounds, with a focus on antimicrobial drug development and catalysis, empowering researchers to harness the full potential of this versatile molecule.

Section 1: The Ligand - Synthesis and Characterization

A thorough understanding of the ligand's fundamental properties is paramount before its use in coordination chemistry. Its synthesis, purity, and structural dynamics directly influence the outcome of complexation reactions.

Physicochemical Properties

The key properties of 1,2,3-benzotriazine-4-thiol are summarized below for quick reference.

PropertyValueSource
Molecular Formula C₇H₅N₃S[5][7][8]
Molecular Weight 163.20 g/mol [5][6][7]
IUPAC Name 1H-1,2,3-benzotriazine-4-thione[6]
CAS Number 2536-88-1[6][8]
Appearance Typically a yellow to orange solid
Solubility Soluble in DMSO, DMF, and hot ethanol
Thiol-Thione Tautomerism: The Key to Versatility

A critical feature of 1,2,3-benzotriazine-4-thiol is its existence as a mixture of two tautomeric forms in solution: the thiol form and the thione form. This equilibrium is the cornerstone of its versatile coordinating ability. The thiol form can be deprotonated to form a thiolate anion, a potent soft nucleophile that readily binds to soft metal ions. The thione form and the triazine nitrogens act as neutral, harder donor sites. This dynamic allows the ligand to adapt its binding mode based on the metal ion's nature, the solvent, and the pH.

Tautomerism cluster_thiol Thiol Form cluster_thione Thione Form (Dominant) Thiol Thione Thiol->Thione Equilibrium Synthesis_Workflow Workflow for Metal Complex Synthesis cluster_prep Preparation cluster_reaction Reaction cluster_isolation Isolation ligand 1. Dissolve Ligand (L) in Hot Ethanol base 2. Deprotonate Ligand with Base (L⁻) ligand->base mix 4. Mix Solutions (2:1 L⁻:M²⁺ ratio) base->mix metal 3. Dissolve Metal Salt (M²⁺) in Ethanol metal->mix reflux 5. Reflux for 2-3 hours mix->reflux cool 6. Cool to Room Temp reflux->cool filter 7. Vacuum Filtration cool->filter wash 8. Wash with Ethanol & Diethyl Ether filter->wash dry 9. Dry under Vacuum wash->dry product Final Complex [M(L)₂(H₂O)₂] dry->product

Figure 2: General experimental workflow for complex synthesis.

Section 3: Characterization of the Coordination Complexes

Characterizing the newly synthesized complex is essential to confirm its structure, purity, and geometry. A combination of spectroscopic and physical methods provides a self-validating system. [9][10]

Overview of Key Techniques
  • FTIR Spectroscopy: Identifies which donor atoms of the ligand are involved in bonding to the metal.

  • UV-Visible Spectroscopy: Probes the electronic environment of the metal ion, providing clues about the coordination geometry.

  • Molar Conductance: Determines whether the complex is ionic or neutral.

  • Magnetic Susceptibility: Measures the number of unpaired electrons on the metal center, which is highly indicative of its oxidation state and geometry.

Interpreting Characterization Data: A Hypothetical Example

Let's consider a hypothetical [Ni(L)₂(H₂O)₂] complex.

TechniqueObservationInterpretation & Causality
FTIR (cm⁻¹) The ligand's C=S band at ~1200 cm⁻¹ shifts to a lower frequency (~1150 cm⁻¹). New, weak bands appear in the far-IR region (~450 cm⁻¹ and ~350 cm⁻¹).The shift in the C=S stretch indicates the involvement of the sulfur atom in coordination. The new bands are assigned to Ni-N and Ni-S vibrations, respectively, providing direct evidence of chelation.
Molar Conductance A value of ~15 Ω⁻¹cm²mol⁻¹ in DMF.This low value is characteristic of a non-electrolyte, confirming the neutral formulation of the complex where the charges are internally balanced.
UV-Vis (nm) Three absorption bands are observed around 1050, 650, and 400 nm.These bands correspond to the three spin-allowed d-d transitions expected for a Ni(II) ion in an octahedral ligand field, strongly supporting an octahedral geometry.
Magnetic Moment The effective magnetic moment (μ_eff) is calculated to be ~3.1 Bohr Magnetons (B.M.).This value is typical for an octahedral Ni(II) complex, which has two unpaired electrons (d⁸ configuration). It rules out a square planar geometry, which would be diamagnetic.

Section 4: Applications of 1,2,3-Benzotriazine-4-thiol Metal Complexes

The true value of these complexes lies in their potential applications, which often surpass those of the free ligand.

Application in Antimicrobial Drug Development

Rationale: Benzotriazole derivatives are known to possess significant antimicrobial properties. [11][12][13][14]According to Tweedy's chelation theory, the biological activity of an organic compound can be enhanced upon coordination with a metal ion. The metal complex becomes more lipophilic, allowing it to penetrate microbial cell membranes more effectively and interfere with cellular processes.

Protocol: In Vitro Antimicrobial Screening (Agar Well Diffusion)

This standard protocol is used to evaluate the efficacy of the synthesized complexes against common bacterial and fungal strains.

Materials:

  • Synthesized metal complexes and free ligand

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

  • Fungal strain (e.g., Candida albicans)

  • Nutrient Agar (for bacteria), Sabouraud Dextrose Agar (for fungi)

  • Sterile petri dishes, sterile cork borer, micropipettes

  • DMSO (as a solvent for the compounds)

  • Standard antibiotic/antifungal discs (e.g., Ciprofloxacin, Fluconazole) as positive controls

Procedure:

  • Media Preparation: Prepare and sterilize the appropriate agar media and pour them into sterile petri dishes. Allow them to solidify.

  • Inoculation: Prepare a standardized microbial suspension (0.5 McFarland standard) and evenly spread it over the surface of the agar plates to create a lawn culture.

  • Well Preparation: Use a sterile cork borer (6 mm diameter) to punch uniform wells into the agar.

  • Compound Loading: Prepare solutions of the test complexes and the free ligand in DMSO (e.g., 1 mg/mL). Carefully add 100 µL of each solution into separate wells. Also, add 100 µL of pure DMSO to one well as a negative control and place a standard antibiotic disc as a positive control.

  • Incubation: Incubate the bacterial plates at 37 °C for 24 hours and the fungal plates at 28 °C for 48 hours.

  • Data Analysis: Measure the diameter (in mm) of the clear zone of inhibition around each well. A larger diameter indicates greater antimicrobial activity. The results are typically compared to the free ligand and the standard drug.

Antimicrobial_Screening Antimicrobial Screening Workflow prep 1. Prepare Inoculated Agar Plates wells 2. Punch Wells in Agar prep->wells load 3. Load Wells: - Complex - Ligand - Control (+/-) wells->load incubate 4. Incubate Plates (24-48h) load->incubate measure 5. Measure Zone of Inhibition (mm) incubate->measure analyze Analyze & Compare Activity measure->analyze

Figure 3: Workflow for the agar well diffusion antimicrobial assay.
Potential Application in Homogeneous Catalysis

Rationale: The benzotriazole scaffold has been successfully employed as a sustainable and effective ligand in various metal-catalyzed cross-coupling reactions. [15]The electron-rich nature and strong coordinating ability of the N and S donors in 1,2,3-benzotriazine-4-thiol complexes can stabilize the metal center in various oxidation states, making them promising candidates for catalysts in C-C bond-forming reactions like the Suzuki-Miyaura coupling.

Hypothetical Protocol: Suzuki-Miyaura Coupling

  • To an oven-dried Schlenk tube under an inert atmosphere (Argon), add the synthesized complex (e.g., 0.01 mmol, 1 mol%), aryl halide (1 mmol), arylboronic acid (1.2 mmol), and a base (e.g., K₂CO₃, 2 mmol).

  • Add 5 mL of a suitable solvent system (e.g., Toluene/Water 4:1).

  • Heat the reaction mixture at 80-100 °C for 6-12 hours.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction, perform an aqueous workup, and purify the product by column chromatography to determine the catalytic efficiency (yield).

Section 5: Conclusion and Future Outlook

1,2,3-Benzotriazine-4-thiol is a ligand of considerable promise, offering a robust platform for the design of novel coordination compounds. Its facile synthesis, versatile binding modes, and the demonstrated biological and catalytic potential of its parent scaffold make it an attractive target for further research.

Future investigations could explore:

  • Expansion of the Metal Series: Synthesizing complexes with platinum-group metals (Pd, Pt, Ru) for enhanced catalytic applications or with lanthanides for luminescent materials.

  • Structural Elucidation: Growing single crystals suitable for X-ray diffraction to unambiguously determine the coordination geometry and solid-state packing.

  • Materials Science: Investigating the potential of these complexes as building blocks for creating porous metal-organic frameworks (MOFs) for gas storage or separation. [16]* Medicinal Chemistry: Performing detailed mechanistic studies (e.g., DNA binding, enzyme inhibition) to understand the mode of antimicrobial or anticancer action and to develop more potent therapeutic agents.

By providing these detailed notes and protocols, we aim to equip researchers with the foundational knowledge and practical tools necessary to explore the rich and rewarding coordination chemistry of 1,2,3-benzotriazine-4-thiol.

References

  • Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction.
  • Antimicrobial and Computational Studies of Newly Synthesized Benzotriazoles. PMC - NIH.
  • Synthesis of new 1,2,3-benzotriazin-4-one-arylpiperazine derivatives as 5-HT1A serotonin receptor ligands. PubMed.
  • 1,2,3-Benzotriazin-4(3H)-ones: Synthesis, Reactions and Applications.
  • Coordination Complexes of a Neutral 1,2,4-Benzotriazinyl Radical Ligand. SciSpace.
  • 1,2,3-BENZOTRIAZINE-4-THIOL. gsrs.
  • Investigating the Antimicrobial Activity of Derivatives of Benzotriazole. Source Not Found.
  • 1,2,3-benzotriazine-4-thiol. Santa Cruz Biotechnology.
  • Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction.
  • 1,2,3-Benzotriazine-4-thiol | C7H5N3S. PubChem - NIH.
  • Synthesis and Study of Complex Compounds with Benzotriazole Products of 3d-Metals. Source Not Found.
  • 1,2,3-BENZOTRIAZINE-4-THIOL | CAS 2536-88-1.
  • Investigating the Antimicrobial Activity of Derivatives of Benzotriazole.
  • Investigating the Antimicrobial Activity of Derivatives of Benzotriazole. Journal for Research in Applied Sciences and Biotechnology.
  • Synthesis and characterization of transition metal complexes with a tetraaza macrocyclic ligand. SciSpace.
  • Chemistry and Biological Activity of-[1][11][17]Benzotriazine Derivatives. ResearchGate.

  • 1,2,3-benzotriazine-4-thiol (C7H5N3S). PubChemLite.
  • Synthesis and characterization of transition metal complexes of 4-Amino-5-pyridyl-4H-1,2,4-triazole-3-thiol. PubMed Central.
  • Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. Ginekologia i Poloznictwo.
  • Advanced 1,2,3-triazolate-based coordination compounds: from carbonic anhydrase mimics, molecular building blocks, and c
  • Harnessing benzotriazole as a sustainable ligand in metal-catalyzed coupling reactions.

Sources

Application

Application Note &amp; Protocol: Strategic Functionalization of 1,2,3-Benzotriazine-4-thiol for Accelerated Drug Discovery

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed protocol and expert insights into the functionalization of 1,2,3-benzotriazine-4-thiol, a pivotal heterocyclic scaffold in me...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed protocol and expert insights into the functionalization of 1,2,3-benzotriazine-4-thiol, a pivotal heterocyclic scaffold in medicinal chemistry. We will delve into the causality behind experimental choices, ensuring a reproducible and logically sound methodology for generating novel derivatives with therapeutic potential.

Introduction: The Significance of the 1,2,3-Benzotriazine Scaffold

The 1,2,3-benzotriazine ring system is a prominent structural motif in a multitude of pharmacologically active compounds.[1] Its unique electronic and structural properties make it a valuable scaffold for designing new bioactive molecules.[2] Derivatives of this core have demonstrated a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimalarial properties.[3] Notably, compounds featuring the benzotriazine core have advanced into clinical trials, underscoring their therapeutic relevance.[3]

1,2,3-Benzotriazine-4-thiol, which exists in tautomeric equilibrium with 1H-1,2,3-benzotriazine-4-thione, serves as a crucial and versatile starting material for chemical diversification.[4] The presence of a reactive thiol/thione group allows for a variety of chemical modifications, particularly at the sulfur atom. This functionalization is a key strategy for creating libraries of novel compounds for high-throughput screening and structure-activity relationship (SAR) studies, which are fundamental to modern drug discovery.

Core Principles: Understanding the Reactivity of 1,2,3-Benzotriazine-4-thiol

The functionalization of 1,2,3-benzotriazine-4-thiol is primarily governed by the nucleophilic character of its sulfur atom. The molecule exists as two tautomers, the thiol and the thione form, with the thione form generally being more stable.

The key to successful functionalization lies in the deprotonation of the thione to generate a thiolate anion. This anion is a significantly stronger nucleophile than the neutral thione, making it highly reactive towards electrophiles. The most common and reliable method for functionalizing this scaffold is through S-alkylation, an SN2 reaction between the thiolate anion and an alkyl halide.

While S-alkylation is predominant, the potential for N-alkylation also exists, which can lead to a mixture of products.[5][6] The choice of base, solvent, and reaction temperature are critical parameters that can be modulated to control the regioselectivity of the reaction, favoring the desired S-alkylated product. Polar aprotic solvents, such as N,N-Dimethylformamide (DMF) or acetonitrile, are preferred as they effectively solvate the cation of the base while not interfering with the nucleophilic attack of the thiolate, thus promoting the SN2 pathway.

Experimental Protocol: S-Alkylation of 1,2,3-Benzotriazine-4-thiol

This section provides a detailed, step-by-step protocol for the S-alkylation of 1,2,3-benzotriazine-4-thiol. This method is robust and can be adapted for a wide range of alkylating agents.

Materials and Reagents
  • Substrate: 1,2,3-Benzotriazine-4-thiol (MW: 163.20 g/mol )[4][7][8]

  • Base: Anhydrous Potassium Carbonate (K₂CO₃) or Sodium Hydride (NaH, 60% dispersion in mineral oil)

  • Alkylating Agent: Alkyl halide (e.g., methyl iodide, benzyl bromide, ethyl bromoacetate)

  • Solvent: Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

  • Reaction Vessel: Round-bottom flask, appropriately sized for the reaction scale

  • Stirring: Magnetic stirrer and stir bar

  • Atmosphere: Inert atmosphere (Nitrogen or Argon) is recommended, especially when using reactive bases like NaH

  • Monitoring: Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

  • Work-up: Deionized water, Ethyl acetate (EtOAc), Brine (saturated NaCl solution)

  • Purification: Silica gel for column chromatography, appropriate solvent system (e.g., Hexane/Ethyl Acetate)

Step-by-Step Methodology
  • Preparation: To a dry round-bottom flask under an inert atmosphere, add 1,2,3-benzotriazine-4-thiol (1.0 eq).

  • Solvation: Add anhydrous DMF (or MeCN) to dissolve the starting material completely. A typical concentration is 0.1-0.2 M.

  • Deprotonation: Add the base.

    • Using K₂CO₃: Add anhydrous potassium carbonate (1.5 - 2.0 eq). Stir the suspension at room temperature for 30-60 minutes. The formation of the potassium thiolate salt is often visually indicated by a color change.

    • Using NaH: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (1.1 - 1.2 eq) portion-wise. Allow the mixture to warm to room temperature and stir for 30 minutes. Evolution of hydrogen gas will be observed.

  • Alkylation: Add the alkylating agent (1.1 - 1.5 eq) dropwise to the stirred solution. If the reaction is exothermic, maintain the temperature with an ice bath.

  • Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by TLC, eluting with an appropriate solvent system (e.g., 30% EtOAc in Hexane). The starting material spot should be consumed and a new, less polar product spot should appear. The reaction time can vary from 2 to 24 hours depending on the reactivity of the alkylating agent.

  • Quenching and Work-up: Once the reaction is complete, carefully pour the reaction mixture into a beaker containing cold deionized water. This will precipitate the crude product and dissolve inorganic salts.

  • Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous layer).

  • Washing: Combine the organic layers and wash sequentially with deionized water and then brine to remove any residual DMF and inorganic salts.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (determined by TLC analysis) to yield the pure S-alkylated 1,2,3-benzotriazine derivative.

  • Characterization: Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).

Visualization of the Workflow and Mechanism

The following diagrams illustrate the experimental workflow and the underlying chemical mechanism.

G cluster_workflow Experimental Workflow A 1. Dissolve Substrate (1,2,3-Benzotriazine-4-thiol) B 2. Add Base (e.g., K2CO3) A->B C 3. Add Alkylating Agent (R-X) B->C D 4. Reaction Monitoring (TLC) C->D E 5. Aqueous Work-up & Extraction D->E F 6. Purification (Column Chromatography) E->F G 7. Pure Product (S-alkylated derivative) F->G

Caption: General workflow for the S-alkylation of 1,2,3-benzotriazine-4-thiol.

G start 1,2,3-Benzotriazine-4-thione p1 start->p1 + Base - H+ thiolate Thiolate Anion (Nucleophile) p2 thiolate->p2 + R-X (Electrophile) product S-Alkylated Product p1->thiolate Deprotonation p2->product SN2 Attack

Caption: Reaction mechanism for base-mediated S-alkylation.

Data Presentation: Representative Reaction Conditions

The following table summarizes typical conditions and expected outcomes for the S-alkylation with various electrophiles. This serves as a starting point for reaction optimization.

Alkylating Agent (R-X)BaseSolventTemp (°C)Time (h)Approx. Yield (%)
Methyl IodideK₂CO₃DMFRT2-4>90%
Ethyl BromoacetateK₂CO₃MeCNRT4-685-95%
Benzyl BromideNaHDMF0 to RT3-5>90%
Propargyl BromideK₂CO₃DMFRT6-880-90%
2-Chloro-N-phenylacetamideK₂CO₃DMF5012-1675-85%

Yields are approximate and may vary based on reaction scale and purity of reagents.

Applications in Drug Discovery and Beyond

The functionalization of 1,2,3-benzotriazine-4-thiol opens the door to a vast chemical space with significant therapeutic potential. The synthesized S-alkylated derivatives serve as key intermediates or final compounds in various drug discovery programs.[3]

  • Anticancer Agents: Many benzotriazine derivatives exhibit potent antitumor activity.[9] Functionalization allows for the modulation of properties like solubility, cell permeability, and target binding affinity.

  • Kinase Inhibitors: The benzotriazine scaffold has been successfully employed to develop selective kinase inhibitors, which are a cornerstone of modern cancer therapy.[3]

  • Antiviral Compounds: Novel benzotriazole-based derivatives have been designed and evaluated for their antiviral activities against a range of viruses.[10]

  • Agrochemicals: Beyond pharmaceuticals, 1,2,3-benzotriazin-4-one derivatives have found extensive applications as herbicides and insecticides.[1][9]

By systematically varying the 'R' group in the S-alkylation protocol, researchers can rapidly generate a library of analogs. This library can then be screened for biological activity, and the resulting data used to build robust Structure-Activity Relationships (SAR). This iterative process of synthesis and testing is crucial for optimizing lead compounds into clinical candidates.

References

  • Chemistry and Biological Activity of[1][9][11]-Benzotriazine Derivatives. ResearchGate. [Link]

  • Chemistry and Biological Activity of[1][9][11]-Benzotriazine Derivatives. ResearchGate. [Link]

  • Different bioactive 1,2,3-benzotriazin-(3H)-ones lead to current synthesis. ResearchGate. [Link]

  • Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. GSC Online Press. [Link]

  • Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. National Institutes of Health. [Link]

  • Design, Synthesis, and Antiviral Activities of New Benzotriazole-Based Derivatives. MDPI. [Link]

  • 1,2,3-Benzotriazine-4-thiol. PubChem, National Institutes of Health. [Link]

  • 1,2,3-Benzotriazin-4(3H)-ones: Synthesis, Reactions and Applications. ResearchGate. [Link]

  • Development of novel benzotriazines for drug discovery. PubMed, National Institutes of Health. [Link]

  • Synthesis of 1, 2,3‐benzotriazin‐4(3H)‐one. ResearchGate. [Link]

  • 1,2,3-BENZOTRIAZINE-4-THIOL | CAS 2536-88-1. Matrix Fine Chemicals. [Link]

  • 1,2,3-benzotriazine-4-thiol (C7H5N3S). PubChemLite. [Link]

  • Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Semantic Scholar. [Link]

  • Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Chemistry Portal. [Link]

  • B(C6F5)3-Catalyzed site-selective N1-alkylation of benzotriazoles with diazoalkanes. Royal Society of Chemistry. [Link]

  • The synthesis of 1,2,4-benzotriazines. ResearchGate. [Link]

  • 4-Alkyl- and 4-aryl-1,2,3-benzotriazines. Royal Society of Chemistry. [Link]

  • Facile Alkylation of 4-nitrobenzotriazole and Its Platelet Aggregation Inhibitory Activity. PubMed, National Institutes of Health. [Link]

  • Benzotriazole‐Mediated Amino‐, Amido‐, Alkoxy‐ and Alkylthio‐alkylation. Sci-Hub. [Link]

  • Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. ACS Publications. [Link]

  • Review on synthetic study of benzotriazole. GSC Online Press. [Link]

  • Off-target thiol alkylation by the NADPH oxidase inhibitor 3-benzyl-7-(2-benzoxazolyl)thio-1,2,3-triazolo[4,5-d]pyrimidine (VAS2870). PubMed, National Institutes of Health. [Link]

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Method

In vitro assays to evaluate the bioactivity of 1,2,3-Benzotriazine-4-thiol

An in-depth guide to the in vitro evaluation of 1,2,3-Benzotriazine-4-thiol, a heterocyclic compound belonging to a class with documented antitumor and antimicrobial properties.[1][2] This document provides senior resear...

Author: BenchChem Technical Support Team. Date: January 2026

An in-depth guide to the in vitro evaluation of 1,2,3-Benzotriazine-4-thiol, a heterocyclic compound belonging to a class with documented antitumor and antimicrobial properties.[1][2] This document provides senior researchers, scientists, and drug development professionals with detailed application notes and validated protocols to comprehensively assess its cytotoxic, antimicrobial, and enzyme-inhibiting potential. The methodologies are designed to be robust, reproducible, and provide foundational data for preclinical drug discovery programs.[3][4]

Section 1: Cytotoxicity Profiling via MTT Assay

Application Note: Principle and Rationale

The initial evaluation of a novel compound in a cancer drug discovery pipeline is typically the assessment of its cytotoxic or anti-proliferative effects.[3][5] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a sensitive and reliable colorimetric method for this purpose.[6][7] The core principle of this assay rests on the metabolic activity of viable cells. Mitochondrial dehydrogenases, primarily NAD(P)H-dependent oxidoreductases in living cells, cleave the yellow tetrazolium salt (MTT) into insoluble, dark purple formazan crystals.[7][8]

This conversion is directly proportional to the number of metabolically active, i.e., viable, cells.[6] Following an incubation period, the formazan crystals are solubilized, and the absorbance of the resulting solution is measured spectrophotometrically. A reduction in absorbance in treated cells compared to untreated controls indicates a loss of cell viability, thereby quantifying the cytotoxic effect of the compound.[9] This assay is a cornerstone for determining the half-maximal inhibitory concentration (IC50), a critical parameter for comparing the potency of different compounds.[6]

Experimental Workflow: MTT Assay

MTT_Workflow start_node Start A Seed cancer cells in 96-well plate start_node->A process_node process_node decision_node decision_node data_node data_node end_node End B Incubate for 24h (cell attachment) A->B D Treat cells with compound (include vehicle & untreated controls) B->D C Prepare serial dilutions of 1,2,3-Benzotriazine-4-thiol C->D E Incubate for 24-72 hours D->E F Add MTT Reagent to each well E->F G Incubate for 2-4 hours (Formazan formation) F->G H Aspirate medium & add Solubilization Solution (e.g., DMSO) G->H I Agitate plate to dissolve formazan crystals H->I J Read Absorbance (570 nm) I->J K Data Analysis: Calculate % Viability & IC50 J->K K->end_node

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Detailed Protocol: MTT Cytotoxicity Assay

This protocol is optimized for adherent cancer cell lines (e.g., MCF-7, A549, HeLa) in a 96-well format.

Materials and Reagents:

  • Cancer cell line of interest

  • Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS, 1% Penicillin-Streptomycin)

  • 1,2,3-Benzotriazine-4-thiol (stock solution in DMSO)

  • MTT solution: 5 mg/mL in sterile PBS, filter-sterilized.[8] Store protected from light at 4°C.[10]

  • Solubilization solution: 100% DMSO or 0.01 M HCl in 10% SDS solution.

  • Sterile 96-well flat-bottom plates

  • Phosphate-Buffered Saline (PBS)

Procedure:

  • Cell Seeding: Harvest exponentially growing cells and perform a cell count. Dilute the cell suspension to a final concentration of 7.5 x 10⁴ cells/mL. Seed 100 µL of this suspension (7,500 cells) into each well of a 96-well plate.[10] Include wells for "medium only" blanks. Incubate the plate for 24 hours (37°C, 5% CO₂) to allow for cell attachment.[6]

  • Compound Preparation: Prepare a series of 2X working concentrations of 1,2,3-Benzotriazine-4-thiol by serially diluting the stock solution in complete culture medium.

  • Cell Treatment: After 24 hours, carefully aspirate the medium from the wells. Add 100 µL of the prepared compound dilutions to the respective wells.

    • Test Wells: Cells + medium with various concentrations of the compound.

    • Vehicle Control: Cells + medium with the same final concentration of DMSO as the highest compound concentration.

    • Untreated Control: Cells + fresh medium only.

    • Blank: Medium only (no cells).

  • Incubation: Incubate the plate for the desired exposure time (typically 24, 48, or 72 hours) at 37°C, 5% CO₂.

  • MTT Addition: Add 20 µL of the 5 mg/mL MTT solution to each well, including controls.[10] Gently mix and incubate for 2-4 hours at 37°C. During this time, visible purple formazan crystals will form in viable cells.[6]

  • Formazan Solubilization: Carefully aspirate the medium containing MTT from each well without disturbing the cells or formazan crystals.[10] Add 150 µL of DMSO to each well.[10]

  • Absorbance Reading: Cover the plate with foil and place it on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan.[10] Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 620-630 nm can be used to reduce background.[8][10]

Data Analysis and Presentation:

  • Subtract the average absorbance of the "medium only" blank wells from all other readings.

  • Calculate the percentage of cell viability for each concentration using the following formula: % Viability = (Absorbance of Treated Cells / Absorbance of Untreated Control) * 100

  • Plot the % Viability against the log of the compound concentration.

  • Use non-linear regression (sigmoidal dose-response curve) to determine the IC50 value.

Concentration (µM)Mean Absorbance (570 nm)% Viability
0 (Untreated)1.254100.0%
0.11.21196.6%
11.05384.0%
100.63250.4%
500.15812.6%
1000.0756.0%
Calculated IC50 ~10 µM

Section 2: Antimicrobial Activity Profiling

Application Note: Principle and Rationale

The rise of antimicrobial resistance necessitates the discovery of novel antibacterial agents.[11] A fundamental parameter for a new antimicrobial compound is its Minimum Inhibitory Concentration (MIC), defined as the lowest concentration that prevents the visible growth of a microorganism after overnight incubation.[12] The broth microdilution method is a standardized and quantitative technique to determine the MIC.[13]

This assay involves challenging a standardized inoculum of bacteria with serial dilutions of the test compound in a liquid growth medium within a 96-well microtiter plate.[12] After incubation, bacterial growth is assessed either visually by observing turbidity or by measuring the optical density (OD) with a plate reader.[12][14] This method is highly adaptable for screening compounds against a panel of clinically relevant Gram-positive and Gram-negative bacteria and is a crucial first step in characterizing antimicrobial potential.[15]

Experimental Workflow: Broth Microdilution for MIC Determination

MIC_Workflow start_node Start A Prepare 2X serial dilutions of compound in broth in a 96-well plate start_node->A process_node process_node decision_node decision_node data_node data_node end_node End C Inoculate wells with bacterial suspension (1:1 ratio) A->C B Prepare standardized bacterial inoculum (~1 x 10^6 CFU/mL) B->C D Include Growth Control (no compound) and Sterility Control (no bacteria) C->D E Incubate plate for 16-24 hours at 37°C D->E F Assess bacterial growth (Visual turbidity or OD600 reading) E->F G Determine MIC: Lowest concentration with no visible growth F->G G->end_node

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Detailed Protocol: Broth Microdilution MIC Assay

This protocol is based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Materials and Reagents:

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

  • Cation-adjusted Mueller-Hinton Broth (MHB)

  • 1,2,3-Benzotriazine-4-thiol (stock solution in DMSO)

  • Standard antibiotic control (e.g., Ciprofloxacin)

  • Sterile 96-well U-bottom microtiter plates

  • 0.5 McFarland turbidity standard

  • Sterile saline (0.85% NaCl)

Procedure:

  • Compound Plate Preparation: Dispense 100 µL of sterile MHB into wells 2 through 12 of a 96-well plate.[12] Dispense 200 µL of the highest concentration of the test compound (prepared in MHB) into well 1. Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well 3, and so on, down to well 10. Discard the final 100 µL from well 10.[12]

    • Wells 1-10: Contain serial dilutions of the compound.

    • Well 11: Growth control (100 µL MHB, no compound).[12]

    • Well 12: Sterility control (100 µL MHB, no bacteria).[12]

  • Inoculum Preparation: From a fresh agar plate, pick several colonies of the test bacterium and suspend them in sterile saline. Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[12]

  • Final Inoculum Dilution: Dilute the adjusted bacterial suspension 1:150 in MHB to achieve a final concentration of approximately 1 x 10⁶ CFU/mL.

  • Inoculation: Inoculate wells 1 through 11 with 100 µL of the final bacterial inoculum. The final volume in these wells will be 200 µL, and the final bacterial concentration will be approximately 5 x 10⁵ CFU/mL.[12] The compound concentrations will be halved to their final test concentrations.

  • Incubation: Cover the plate and incubate at 35-37°C for 16-24 hours in ambient air.[12]

  • MIC Determination: After incubation, examine the plate. The MIC is the lowest concentration of 1,2,3-Benzotriazine-4-thiol at which there is no visible turbidity (i.e., the first clear well).[12] The growth control (well 11) should be turbid, and the sterility control (well 12) should be clear. Results can also be quantified by reading the OD at 600 nm.

Data Presentation: MIC values are reported as the specific concentration that inhibited growth.

Bacterial Strain1,2,3-Benzotriazine-4-thiol MIC (µg/mL)Ciprofloxacin MIC (µg/mL)
S. aureus (ATCC 25923)160.5
E. coli (ATCC 25922)320.015
MRSA (Clinical Isolate)32>128

Section 3: Mechanistic Insight via Kinase Inhibition Assay

Application Note: Principle and Rationale

Many therapeutic agents function by inhibiting the activity of specific enzymes.[16][17] Protein kinases, which catalyze the phosphorylation of proteins, are a major class of drug targets, particularly in oncology and immunology, as their dysregulation is a hallmark of many diseases.[18] Evaluating the effect of 1,2,3-Benzotriazine-4-thiol on kinase activity can provide crucial mechanistic insights.

A common method for measuring kinase activity is a luminescence-based assay that quantifies the amount of adenosine diphosphate (ADP) produced during the kinase reaction.[18] The amount of ADP is directly proportional to the kinase's enzymatic activity. In the presence of an inhibitor, the kinase activity decreases, leading to a reduction in ADP production and, consequently, a lower luminescent signal. This allows for the determination of an IC50 value, quantifying the compound's inhibitory potency against a specific kinase.[18] Such assays are fundamental for hit-to-lead optimization and understanding a compound's mechanism of action.[17][19]

Experimental Workflow: Luminescence-Based Kinase Assay

Kinase_Workflow start_node Start A Prepare serial dilutions of test compound start_node->A process_node process_node decision_node decision_node data_node data_node end_node End B Add compound and kinase to 96-well plate A->B C Pre-incubate to allow inhibitor binding B->C D Initiate reaction by adding Substrate/ATP mixture C->D E Incubate for 60 min at 30°C D->E F Stop reaction & deplete ATP (e.g., add ADP-Glo™ Reagent) E->F G Incubate for 40 min F->G H Convert ADP to ATP & generate luminescent signal (add Kinase Detection Reagent) G->H I Incubate for 30 min H->I J Read Luminescence I->J K Data Analysis: Plot Signal vs. [Inhibitor] & Fit for IC50 J->K K->end_node

Caption: Workflow for a luminescence-based kinase inhibition assay.

Detailed Protocol: In Vitro Kinase Inhibition Assay

This protocol describes a general method using a commercial kit such as the ADP-Glo™ Kinase Assay.

Materials and Reagents:

  • Kinase of interest (e.g., EGFR, BRAF, etc.) and its specific substrate peptide

  • 1,2,3-Benzotriazine-4-thiol (stock solution in DMSO)

  • ATP

  • Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

  • ADP-Glo™ Kinase Assay Kit (or equivalent)

  • White, opaque 96-well or 384-well plates suitable for luminescence

  • Positive control inhibitor (e.g., Staurosporine)

Procedure:

  • Compound Preparation: Prepare a 10-point, 1:3 serial dilution of 1,2,3-Benzotriazine-4-thiol in DMSO. Also prepare a "no inhibitor" control (DMSO only).[18]

  • Kinase Reaction Setup: In a white 96-well plate, perform the following additions:

    • Add 2.5 µL of the serially diluted compound or DMSO control to each well.

    • Add 2.5 µL of the kinase (at an empirically determined optimal concentration) to each well.

    • Incubate for 10 minutes at room temperature to allow for inhibitor-kinase binding.[18]

  • Reaction Initiation: Initiate the kinase reaction by adding 5 µL of a mixture containing the kinase substrate and ATP to each well.[18]

  • Reaction Incubation: Cover the plate and incubate at 30°C for 60 minutes.[18]

  • ADP Detection:

    • Add 10 µL of ADP-Glo™ Reagent to each well. This will stop the kinase reaction and deplete the remaining ATP.

    • Incubate for 40 minutes at room temperature.[18]

    • Add 20 µL of Kinase Detection Reagent to each well. This converts the ADP generated into ATP and produces a luminescent signal via luciferase.

    • Incubate for 30 minutes at room temperature, protected from light.[18]

  • Data Acquisition: Measure the luminescence of each well using a plate reader. The signal is proportional to the amount of ADP produced and thus to the kinase activity.[18]

Data Analysis and Presentation:

  • Plot the luminescent signal against the logarithm of the inhibitor concentration.

  • Normalize the data relative to "no inhibitor" (100% activity) and "high concentration inhibitor" (0% activity) controls.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC50 value.[18]

Kinase Target1,2,3-Benzotriazine-4-thiol IC50 (nM)Staurosporine IC50 (nM)
Kinase A855
Kinase B125010
Kinase C>10,00020

References

  • Application Notes and Protocols for Assessing Anticancer Agent 30 Cytotoxicity using MTT Assay. Benchchem.
  • MTT assay protocol. Abcam.
  • What is an Inhibition Assay?. Biobide Blog.
  • Cell Viability Assays. NCBI Bookshelf.
  • Cytotoxicity MTT Assay Protocols and Methods.
  • MTT Proliferation Assay Protocol.
  • Application Notes and Protocols for Kinase Activity Assays. Benchchem.
  • In Vitro Antimicrobials. Pharmacology Discovery Services.
  • Enzyme Assays: The Foundation of Modern Drug Discovery. BellBrook Labs.
  • Protocol for Bacterial Cell Inhibition Assay. eCampusOntario Pressbooks.
  • G0507 Bacterial Growth Inhibition Assay: Applic
  • Universal enzyme inhibition measurement could boost drug discovery. Clinical Trials Arena.
  • In vitro assays for anticancer drug discovery--a novel approach based on engineered mammalian cell lines. PubMed.
  • In Vitro Assay Development for Novel Anti-Cancer Agents. Benchchem.
  • Chemistry and Biological Activity of[6][8][16]-Benzotriazine Derivatives. ResearchGate.

  • Chemistry and Biological Activity of[6][8][16]-Benzotriazine Derivatives. ResearchGate.

  • High-throughput assessment of bacterial growth inhibition by optical density measurements. PMC - NIH.
  • Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limit
  • functional in vitro assays for drug discovery. YouTube.
  • New Anticancer Agents: In Vitro and In Vivo Evalu
  • Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. ACS Omega.
  • Zone of Inhibition Test - Kirby Bauer Test.
  • In Vitro and In Vivo Anti-cancer Activity of Novel Synthetic Makaluvamine Analogs. NIH.
  • Zone of Inhibition Test for Antimicrobial Activity.
  • Mechanism of Action Assays for Enzymes. NCBI Bookshelf.
  • in vitro kinase assay. Protocols.io.
  • In vitro antimicrobial assay of the synthesized compounds (MIC μg/mL).
  • 1,2,3-Benzotriazine-4-thiol. PubChem.
  • Can anyone suggest a protocol for a kinase assay?.
  • Methods for in vitro evaluating antimicrobial activity: A review. PMC - PubMed Central.
  • 1,2,3-Benzotriazine Synthesis by Heterocyclization of p-Tosylmethyl Isocyanide Deriv
  • Design, synthesis, and unraveling the antibacterial and antibiofilm potential of 2-azidobenzothiazoles: insights from a comprehensive in vitro study. Frontiers.
  • Methods for Detecting Kinase Activity. Cayman Chemical.
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  • Antimicrobial and Computational Studies of Newly Synthesized Benzotriazoles. PMC - NIH.
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Application

Computational docking studies of 1,2,3-Benzotriazine-4-thiol with target proteins.

Application Note: Computational Docking of 1,2,3-Benzotriazine-4-thiol A Guided Protocol for In Silico Protein-Ligand Interaction Analysis Abstract This document provides a comprehensive guide and detailed protocol for c...

Author: BenchChem Technical Support Team. Date: January 2026

Application Note: Computational Docking of 1,2,3-Benzotriazine-4-thiol

A Guided Protocol for In Silico Protein-Ligand Interaction Analysis

Abstract

This document provides a comprehensive guide and detailed protocol for conducting computational molecular docking studies on 1,2,3-Benzotriazine-4-thiol, a heterocyclic compound with potential pharmacological relevance. As a senior application scientist, this note moves beyond a simple list of steps to explain the causality behind methodological choices, ensuring a robust and reproducible workflow. We will cover all critical stages, from target selection and preparation of both the protein and ligand to the execution of the docking simulation and the in-depth analysis of the results. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage in silico techniques to predict and understand molecular interactions, thereby accelerating early-stage drug discovery.

Introduction: The Role of In Silico Docking in Early-Phase Drug Discovery

The journey of a drug from concept to clinic is arduous and expensive. Computational methods, particularly molecular docking, have become indispensable for navigating this process efficiently.[1] Molecular docking predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[2][3] This technique is instrumental in structure-based drug design, allowing for the rapid screening of virtual libraries of small molecules against a protein target to identify potential lead compounds before committing to costly and time-consuming synthesis and in vitro testing.[2]

The subject of this protocol, 1,2,3-Benzotriazine-4-thiol (PubChem CID: 3005834), is a sulfur-containing heterocyclic compound.[4][5] Such scaffolds are of significant interest in medicinal chemistry due to their diverse biological activities. This guide establishes a validated workflow to explore the potential interactions of this specific ligand with a biologically relevant protein target, using widely accessible and validated open-source software.

Foundational Principles & Workflow Overview

A successful docking experiment is not merely about running a piece of software; it is a multi-stage process where the quality of the input directly dictates the reliability of the output. The entire workflow is predicated on meticulous preparation of both the receptor (protein) and the ligand.

The diagram below outlines the logical flow of the computational docking protocol described in this application note.

G cluster_prep Phase 1: Preparation cluster_dock Phase 2: Simulation cluster_analysis Phase 3: Analysis p1 Target Selection & Retrieval (PDB) p2 Receptor Preparation (Clean, Add H, Assign Charges) p1->p2 g1 Grid Box Generation (Define Search Space) p2->g1 l1 Ligand Retrieval (PubChem) l2 Ligand Preparation (3D Conversion, Minimize, Define Torsions) l1->l2 l2->g1 d1 Execute Docking (AutoDock Vina) g1->d1 v1 Validation: Re-dock Co-crystallized Ligand d1->v1 Control a1 Analyze Binding Affinity & Poses d1->a1 a2 Visualize Interactions (PyMOL, Discovery Studio) a1->a2 a3 Generate 2D Interaction Plot (PDBsum, LigPlot+) a2->a3

Caption: High-level workflow for protein-ligand docking.

Detailed Application Protocols

This section provides step-by-step methodologies for each phase of the docking study. We will use the Epidermal Growth Factor Receptor (EGFR) kinase domain as an exemplary target, a protein frequently implicated in various cancers. We will use the PDB structure 2GS2 , which contains a co-crystallized inhibitor that will serve as our experimental control.

Protocol 1: Receptor Preparation

Causality: Raw structures from the Protein Data Bank (PDB) are experimental models and are not immediately ready for docking.[6] They often lack hydrogen atoms, contain water molecules that may or may not be structurally relevant, and may include multiple chains or ligands. Proper preparation is critical to ensure the receptor's electrostatic and steric properties are accurately represented.[7][8]

Methodology (using AutoDockTools):

  • Obtain Structure: Download the PDB file for 2GS2 from the RCSB PDB database.

  • Clean Protein: Load the PDB file into AutoDockTools (ADT). Remove all water molecules and the co-crystallized ligand (named "78M" in this structure). If the protein functions as a monomer, delete other protein chains.[8]

  • Add Hydrogens: Add polar hydrogen atoms to the protein. This is crucial for correctly defining hydrogen bond donors and acceptors.

  • Compute Charges: Assign Kollman partial charges to the protein atoms. These charges are essential for calculating the electrostatic interaction component of the docking score.

  • Set Atom Types: Assign AutoDock 4 atom types.

  • Save as PDBQT: Save the prepared receptor as a .pdbqt file. This format contains the atomic coordinates, partial charges (Q), and atom type information (T) required by AutoDock.[9]

Protocol 2: Ligand Preparation

Causality: The ligand must be converted into a 3D, low-energy conformation with correctly defined rotatable bonds. The docking algorithm will explore different torsions of these bonds to find the optimal binding pose. Gasteiger charges are typically used for small molecules to approximate the charge distribution.[10]

Methodology (using AutoDockTools):

  • Obtain Structure: Download the 2D structure of 1,2,3-Benzotriazine-4-thiol from PubChem (CID 3005834) in SDF format.[4]

  • Load and Prepare: Open the ligand file in ADT. ADT will automatically add hydrogens, compute Gasteiger charges, merge non-polar hydrogens, and detect the aromatic carbons.[11]

  • Define Torsional Tree: Define the rotatable bonds. ADT will automatically detect these, and the user should verify them. The number of rotatable bonds affects the conformational search complexity.

  • Save as PDBQT: Save the prepared ligand as a .pdbqt file.

Protocol 3: Docking Simulation with AutoDock Vina

Causality: The docking process requires a defined search space, known as the "grid box," within which the algorithm samples ligand conformations.[9] The dimensions and location of this box are critical parameters. For targeted docking, the box should encompass the known active site of the protein.

Methodology:

  • Define the Grid Box:

    • Load the prepared receptor PDBQT file into ADT.

    • To define the active site, load the original co-crystallized ligand from the 2GS2 PDB file.

    • Center the grid box on this ligand, ensuring its dimensions are large enough to allow the ligand to rotate freely but small enough to constrain the search to the active site. A typical size is 20x20x20 Ångströms.[12][13]

    • Record the center coordinates (X, Y, Z) and dimensions (X, Y, Z) of the box.[14][15][16]

  • Create Configuration File:

    • Create a text file named conf.txt.

    • Specify the paths to the receptor and ligand PDBQT files and the grid box parameters recorded in the previous step.

  • Execute Vina:

    • Run AutoDock Vina from the command line, specifying the configuration file.

    • vina --config conf.txt --log docking_log.txt

  • Self-Validation Protocol (Control Docking):

    • Purpose: To validate the docking protocol's ability to reproduce a known experimental binding pose.

    • Procedure: Repeat the ligand preparation (Protocol 2) and docking simulation (Protocol 3) using the extracted co-crystallized inhibitor ("78M") as the ligand.

    • Analysis: Compare the lowest-energy pose from the docking result with the original crystallographic pose. Calculate the Root Mean Square Deviation (RMSD). An RMSD value below 2.0 Å is generally considered a successful validation, indicating the protocol is reliable.[17][18]

Analysis and Interpretation of Results

Docking results should be analyzed both quantitatively and qualitatively. The output from Vina provides multiple binding poses ranked by their predicted binding affinity.[17]

Quantitative Data Summary

The primary quantitative output is the binding affinity, an estimation of the binding free energy in kcal/mol.[18] More negative values suggest stronger binding. This data, along with interaction details, should be tabulated for clear comparison.

LigandBinding Affinity (kcal/mol)RMSD from Crystal Pose (Å)Key Interacting ResiduesH-Bonds
78M (Control)-9.81.35Met769, Leu768, Lys7212
1,2,3-Benzotriazine-4-thiol-7.2N/AMet769, Cys773, Leu8201

(Note: Data shown is illustrative and will vary based on the actual docking run.)

Qualitative Interaction Analysis

Causality: The binding score alone is insufficient. A favorable score must be supported by plausible molecular interactions within the protein's active site. Visual inspection is non-negotiable for understanding the binding mode.

Methodology:

  • Visualize Poses: Load the receptor PDBQT and the docking output PDBQT file into a molecular visualization tool like PyMOL or UCSF Chimera.[19]

  • Identify Key Interactions: For the top-ranked pose of 1,2,3-Benzotriazine-4-thiol, analyze the specific interactions formed with the amino acid residues of the active site. Look for:

    • Hydrogen Bonds: Key electrostatic interactions that contribute significantly to binding specificity.[17]

    • Hydrophobic Interactions: Interactions between non-polar regions of the ligand and protein.

    • Pi-Stacking: Interactions involving aromatic rings.

  • Generate 2D Diagrams: Use tools like PDBsum or other interaction profilers to generate schematic 2D diagrams that clearly depict the interaction network.[20][21][22][23]

The diagram below illustrates a hypothetical interaction pattern for our ligand within the EGFR active site, based on common inhibitor binding modes.

G LIG 1,2,3-Benzotriazine-4-thiol MET769 MET769 LIG->MET769 Hydrophobic CYS773 CYS773 LIG->CYS773 Hydrogen Bond (Thiol Group) LEU820 LEU820 LIG->LEU820 Hydrophobic LYS721 LYS721 LIG->LYS721 Pi-Cation

Caption: 2D schematic of ligand-protein interactions.

Advanced Validation and Next Steps

While docking provides a static snapshot of a potential binding event, molecular interactions are dynamic. For high-confidence predictions, especially before proceeding with synthesis, it is highly recommended to perform molecular dynamics (MD) simulations. An MD simulation of the docked protein-ligand complex can assess the stability of the predicted binding pose over time (e.g., 100 nanoseconds), providing a more rigorous validation of the interaction.[24][25]

Conclusion

This application note has detailed a robust, validated, and reproducible protocol for performing computational docking of 1,2,3-Benzotriazine-4-thiol against a target protein. By emphasizing the rationale behind each step—from meticulous receptor and ligand preparation to control-based validation and multi-faceted results analysis—this guide equips researchers to generate reliable in silico predictions. These predictions serve as powerful hypotheses to guide subsequent experimental validation, ultimately streamlining the path of rational drug design.

References

  • ResearchGate. (2024). How to interprete and analyze molecular docking results?[Link]

  • Matter Modeling Stack Exchange. (2020). How I can analyze and present docking results?[Link]

  • Wikipedia. PDBsum. [Link]

  • YouTube. (2025). HOW TO ANALYZE AND VISUALIZE MOLECULAR DOCKING RESULTS: Using MVD and Discovery Studio. [Link]

  • Laskowski, R. A., Hutchinson, E. G., Michie, A. D., Wallace, A. C., Jones, M. L., & Thornton, J. M. (1997). PDBsum: a Web-based database of summaries and analyses of all PDB structures. Trends in Biochemical Sciences, 22(12), 488-490. [Link]

  • Bioinformatics Review. Protein Structure Databases: RCSB Protein Data bank (PDB), PDBsum & PDBe. [Link]

  • Quora. (2021). How does one prepare proteins for molecular docking?[Link]

  • Database Commons. PDBsum. [Link]

  • AutoDock. (2020). Tutorial – AutoDock Vina. [Link]

  • Forli, S. (N.D.). Molecular Docking Tutorial. [Link]

  • Forli, S., Huey, R., Pique, M. E., Sanner, M. F., Goodsell, D. S., & Olson, A. J. (2016). Computational protein-ligand docking and virtual drug screening with the AutoDock suite. Nature protocols, 11(5), 905-919. [Link]

  • Galaxy Training Network. (2019). Protein-ligand docking. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 3005834, 1,2,3-Benzotriazine-4-thiol. [Link]

  • YouTube. (2021). Analysis of Docking results by Autodock ||Protein Ligand interaction || High Quality 2D & 3D figure. [Link]

  • YouTube. (2021). Protein-Ligand Docking with Autodock, follow the tutorial and perform docking with 100% confidence. [Link]

  • YouTube. (2020). Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced. [Link]

  • CCDC. (N.D.). Protein-ligand docking 101 - running a simulation in GOLD. [Link]

  • UC Santa Barbara. (N.D.). Tutorial: Docking with Glide. [Link]

  • AutoDock Vina Documentation. Basic docking. [Link]

  • Rizzo Lab. (2021). 2021 AMBER tutorial 1 with PDBID 1HW9. [Link]

  • Health Sciences Library System. (2009). PDBsum -- Protein Database Summaries. [Link]

  • Eagon Research Group. (N.D.). Vina Docking Tutorial. [Link]

  • YouTube. (2025). Covalent Docking Using Schrödinger | Step-by-Step Workflow for Covalent Inhibitors (Glide & Maestro). [Link]

  • Rizzo Lab. (2017). 2017 AMBER tutorial with 4qmz. [Link]

  • YouTube. (2021). Molecular Docking Part - 2 | Setting Grid Parameters | Computer-Aided Drug Designing. [Link]

  • Semantic Scholar. (2012). A tutorial for molecular dynamics simulations using Amber package. [Link]

  • Medium. (2025). Molecular Docking Made Easy: A Step-by-Step Guide to AutoDock4 using AutoDockTools. [Link]

  • The Scripps Research Institute. (N.D.). Hands-on tutorials of AutoDock 4 and AutoDock Vina. [Link]

  • AMBER-hub. Tutorials. [Link]

  • YouTube. (2020). Molecular docking for Beginners | Autodock Full Tutorial | Bioinformatics. [Link]

  • University of Oxford. (N.D.). Session 4: Introduction to in silico docking. [Link]

  • YouTube. (2024). Generating grid box for Docking using Vina. [Link]

  • BioExcel. (N.D.). AMBER Protein-ligand complex MD Setup tutorial using BioExcel Building Blocks (biobb). [Link]

  • CD ComputaBio. Schrödinger Docking Tutorial. [Link]

  • YouTube. (2020). Autodock Tutorial easy for beginners Ligand Preparation. [Link]

  • YouTube. (2025). How to Do Molecular Docking – Part 1: PyRx Setup & Preparation with Discovery Studio. [Link]

  • ResearchGate. (2019). Molecular docking proteins preparation. [Link]

  • Schrödinger. Docking and scoring. [Link]

  • YouTube. (2024). Learn Maestro: Preparing protein structures. [Link]

  • PubChemLite. 1,2,3-benzotriazine-4-thiol (C7H5N3S). [Link]

  • YouTube. (2021). AutoDock Tutorial- Part 4. Preparing Ligand for Docking. [Link]

  • The Scripps Research Institute. (N.D.). AutoDock Version 4.2. [Link]

  • YouTube. (2025). Peptide Docking in Schrödinger | Glide & Prime MM-GBSA Workflow Explained. [Link]

  • Global Substance Registration System. 1,2,3-BENZOTRIAZINE-4-THIOL. [Link]

Sources

Method

Application Notes and Protocols for High-Throughput Screening of 1,2,3-Benzotriazine-4-thiol Derivatives

Introduction: The Therapeutic Potential of 1,2,3-Benzotriazine-4-thiol Derivatives The 1,2,3-benzotriazine scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Therapeutic Potential of 1,2,3-Benzotriazine-4-thiol Derivatives

The 1,2,3-benzotriazine scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antitumor, antiviral, and antifungal properties.[1][2][3] The addition of a thiol group at the 4-position introduces a reactive handle that can potentially engage with biological targets through covalent or non-covalent interactions, making these derivatives particularly interesting for drug discovery.[4] Notably, various benzotriazine and benzotriazole derivatives have shown promise as kinase inhibitors and inducers of apoptosis, highlighting their potential as novel cancer therapeutics.[5][6]

High-throughput screening (HTS) is an essential methodology in modern drug discovery, enabling the rapid evaluation of large chemical libraries to identify "hit" compounds with desired biological activity.[5][7] This guide provides detailed application notes and protocols for the HTS of a library of 1,2,3-benzotriazine-4-thiol derivatives, focusing on two key areas of oncology research: kinase inhibition and induction of apoptosis.

PART 1: Library Preparation and Management

A well-characterized and properly managed compound library is the cornerstone of any successful HTS campaign.[8]

Compound Quality Control

Prior to screening, it is crucial to assess the purity and identity of each 1,2,3-benzotriazine-4-thiol derivative in the library.

  • Purity Assessment: High-performance liquid chromatography (HPLC) coupled with a suitable detector (e.g., UV-Vis or mass spectrometry) should be used to determine the purity of each compound. A purity of >95% is recommended.

  • Identity Confirmation: Mass spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy should be employed to confirm the chemical structure of each derivative.

Preparation of Stock Solutions

Dimethyl sulfoxide (DMSO) is the most common solvent for preparing stock solutions of small molecules for HTS due to its high solubilizing power and compatibility with most assay formats.

  • Primary Stock Solutions: Prepare 10 mM stock solutions of each compound in 100% DMSO.

  • Intermediate Stock Plates: From the primary stocks, create intermediate stock plates (e.g., 1 mM or 100 µM in DMSO) for use in the screening assays. This minimizes freeze-thaw cycles of the primary stocks.

  • Storage: Store all stock solutions at -20°C or -80°C in tightly sealed containers to prevent water absorption and degradation.

PART 2: High-Throughput Screening for Kinase Inhibitory Activity

Many cancers are driven by aberrant kinase activity, making kinase inhibitors a major class of anticancer drugs.[9] The following protocol describes a primary HTS assay to identify 1,2,3-benzotriazine-4-thiol derivatives that inhibit the activity of a chosen kinase (e.g., a receptor tyrosine kinase or a cyclin-dependent kinase).

Assay Principle: ADP-Glo™ Kinase Assay

The Promega ADP-Glo™ Kinase Assay is a luminescent, homogeneous assay that quantifies the amount of ADP produced during a kinase reaction.[1][10] The luminescent signal is directly proportional to kinase activity. Therefore, a decrease in signal indicates inhibition of the kinase.[11]

The assay is performed in two steps:

  • Kinase Reaction & ATP Depletion: The kinase reaction is performed, and then the ADP-Glo™ Reagent is added to terminate the reaction and deplete the remaining ATP.

  • ADP to ATP Conversion & Signal Generation: The Kinase Detection Reagent is added to convert the produced ADP back to ATP, which is then used by a luciferase to generate a luminescent signal.[1]

Experimental Workflow for Kinase Inhibitor Screening

G cluster_prep Assay Preparation cluster_screen Primary HTS cluster_analysis Data Analysis A Prepare 1,2,3-Benzotriazine-4-thiol Derivative Library Plate D Dispense Compounds and Controls into 384-well Plate A->D B Prepare Kinase, Substrate, and ATP Solution E Add Kinase/Substrate/ATP Mix B->E C Prepare Positive (No Inhibitor) and Negative (No Kinase) Controls C->D D->E F Incubate at Room Temperature E->F G Add ADP-Glo™ Reagent F->G H Incubate G->H I Add Kinase Detection Reagent H->I J Incubate I->J K Read Luminescence J->K L Calculate Z'-Factor K->L M Normalize Data and Calculate % Inhibition L->M N Identify Hits M->N

Caption: HTS workflow for kinase inhibitor screening.

Detailed Protocol for Primary Kinase Inhibitor Screening

Materials and Reagents:

  • 1,2,3-Benzotriazine-4-thiol derivative library (10 µM in assay buffer with 0.1% DMSO)

  • Recombinant Kinase (e.g., Src, EGFR)

  • Kinase Substrate (specific to the chosen kinase)

  • ATP

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • 384-well white, flat-bottom plates

  • Multichannel pipettes or automated liquid handling system

  • Plate shaker

  • Luminometer

Protocol:

  • Assay Plate Preparation:

    • Dispense 5 µL of each 1,2,3-benzotriazine-4-thiol derivative (at 2x the final desired concentration) into the wells of a 384-well plate.

    • Include positive controls (0.1% DMSO vehicle) and negative controls (no kinase) on each plate. A known kinase inhibitor can also be used as a positive control for inhibition.

  • Kinase Reaction:

    • Prepare a 2x kinase reaction mix containing the kinase, its substrate, and ATP in the appropriate kinase buffer.

    • Add 5 µL of the kinase reaction mix to each well of the assay plate. The final compound concentration will be 10 µM in 0.1% DMSO.

    • Mix the plate on a plate shaker for 30 seconds.

    • Incubate the plate at room temperature for 60 minutes.

  • Signal Generation:

    • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction.

    • Incubate at room temperature for 40 minutes.[12]

    • Add 20 µL of Kinase Detection Reagent to each well.

    • Incubate at room temperature for 30-60 minutes.

  • Data Acquisition:

    • Measure the luminescence using a plate reader.

Data Analysis and Hit Identification
  • Quality Control - Z'-Factor Calculation: The Z'-factor is a statistical measure of the quality of an HTS assay.[2][13][14] It is calculated using the following formula:

    Z' = 1 - ( (3 * (SD_pos + SD_neg)) / |Mean_pos - Mean_neg| )

    • SD_pos and Mean_pos: Standard deviation and mean of the positive control (0.1% DMSO, full kinase activity).

    • SD_neg and Mean_neg: Standard deviation and mean of the negative control (no kinase, background signal).

    An assay with a Z'-factor between 0.5 and 1.0 is considered excellent for HTS.[15]

  • Data Normalization and Hit Selection:

    • Normalize the data by setting the mean of the positive controls to 100% activity and the mean of the negative controls to 0% activity.

    • Calculate the percent inhibition for each compound:

      % Inhibition = 100 * (1 - ( (Signal_compound - Mean_neg) / (Mean_pos - Mean_neg) ))

    • A common threshold for hit identification is a percent inhibition greater than three standard deviations from the mean of the sample data or a fixed cutoff (e.g., >50% inhibition).

Hit Confirmation and Dose-Response Analysis

Compounds identified as "hits" in the primary screen must be confirmed.[16]

  • Re-testing: Re-test the primary hits in the same assay to confirm their activity.

  • Dose-Response Curves: Perform a dose-response analysis by testing the confirmed hits at multiple concentrations (e.g., a 10-point, 3-fold serial dilution). This allows for the determination of the IC₅₀ value (the concentration at which the compound inhibits 50% of the kinase activity).

ParameterDescription
Primary Screen Concentration 10 µM
Hit Threshold >50% Inhibition
Dose-Response Concentration Range e.g., 0.1 nM to 10 µM
IC₅₀ Concentration for 50% inhibition

PART 3: High-Throughput Screening for Induction of Apoptosis

Many chemotherapeutic agents exert their effects by inducing apoptosis, or programmed cell death.[17] A key event in apoptosis is the activation of caspases, a family of proteases.[18]

Assay Principle: Caspase-Glo® 3/7 Assay

The Promega Caspase-Glo® 3/7 Assay is a luminescent, homogeneous assay that measures the activity of caspase-3 and -7, two key executioner caspases in the apoptotic pathway.[19][20] The assay provides a proluminescent substrate containing the DEVD tetrapeptide sequence, which is cleaved by active caspase-3/7 to release aminoluciferin.[17] A thermostable luciferase then uses aminoluciferin to generate a "glow-type" luminescent signal that is proportional to caspase-3/7 activity.[19]

Experimental Workflow for Apoptosis Induction Screening

G cluster_prep Cell Culture and Plating cluster_screen Compound Treatment and Assay cluster_analysis Data Analysis A Culture Cancer Cell Line (e.g., HeLa, MCF-7) B Seed Cells into 384-well Plate A->B C Incubate to Allow Cell Adherence B->C D Add 1,2,3-Benzotriazine-4-thiol Derivatives and Controls C->D E Incubate for Desired Time (e.g., 24, 48 hours) D->E F Equilibrate Plate to Room Temperature E->F G Add Caspase-Glo® 3/7 Reagent F->G H Mix and Incubate G->H I Read Luminescence H->I J Calculate Z'-Factor I->J K Normalize Data and Calculate Fold Induction J->K L Identify Hits K->L

Caption: HTS workflow for apoptosis induction screening.

Detailed Protocol for Primary Apoptosis Induction Screening

Materials and Reagents:

  • 1,2,3-Benzotriazine-4-thiol derivative library

  • Human cancer cell line (e.g., HeLa, MCF-7)

  • Cell culture medium and supplements

  • Caspase-Glo® 3/7 Assay Kit (Promega)

  • 384-well clear-bottom, white-walled plates

  • Staurosporine (positive control for apoptosis induction)

  • Multichannel pipettes or automated liquid handling system

  • CO₂ incubator

  • Plate shaker

  • Luminometer

Protocol:

  • Cell Plating:

    • Seed cells into 384-well plates at a pre-determined optimal density and allow them to adhere overnight in a CO₂ incubator.

  • Compound Addition:

    • Add the 1,2,3-benzotriazine-4-thiol derivatives to the wells to achieve the desired final concentration (e.g., 10 µM).

    • Include positive controls (e.g., staurosporine) and negative controls (0.1% DMSO vehicle) on each plate.

  • Incubation:

    • Incubate the plates for a time period sufficient to induce apoptosis (e.g., 24 or 48 hours) in a CO₂ incubator.

  • Caspase Activity Measurement:

    • Equilibrate the plates to room temperature for approximately 30 minutes.

    • Add a volume of Caspase-Glo® 3/7 Reagent equal to the volume of cell culture medium in each well.[19]

    • Mix the contents on a plate shaker at 300-500 rpm for 30 seconds.[19]

    • Incubate at room temperature for 1-3 hours, protected from light.

  • Data Acquisition:

    • Measure the luminescence using a plate reader.

Data Analysis and Hit Identification
  • Quality Control - Z'-Factor Calculation: Calculate the Z'-factor as described in section 2.4, using the positive control (staurosporine) and negative control (DMSO vehicle).

  • Data Normalization and Hit Selection:

    • Normalize the data by calculating the fold induction of caspase activity relative to the negative control:

      Fold Induction = Signal_compound / Mean_neg_control

    • Hits are typically identified as compounds that induce a statistically significant increase in caspase activity (e.g., >3 standard deviations above the mean of the negative controls or a fold induction >2).

Hit Confirmation and Secondary Assays
  • Dose-Response Analysis: Confirm hits by performing a dose-response analysis to determine the EC₅₀ (the concentration at which the compound induces 50% of the maximal apoptotic response).

  • Orthogonal Assays: To rule out false positives, confirm the apoptotic phenotype using an orthogonal assay, such as measuring changes in cell viability (e.g., CellTiter-Glo® Luminescent Cell Viability Assay) or assessing markers of apoptosis by high-content imaging (e.g., nuclear condensation, Annexin V staining).

ParameterDescription
Primary Screen Concentration 10 µM
Hit Threshold >2-fold induction of caspase activity
Dose-Response Concentration Range e.g., 0.1 nM to 10 µM
EC₅₀ Concentration for 50% maximal effect

Conclusion

The protocols outlined in this guide provide a robust framework for the high-throughput screening of 1,2,3-benzotriazine-4-thiol derivatives to identify novel kinase inhibitors and inducers of apoptosis. By employing validated, homogeneous assay formats and rigorous data analysis, researchers can efficiently identify promising hit compounds for further development in oncology drug discovery. It is imperative to follow up primary screening with thorough hit confirmation and secondary assays to ensure the biological activity is real and on-target.

References

  • BMG LABTECH. (2019, April 10). High-throughput screening (HTS). Retrieved from [Link]

  • Cambridge MedChem Consulting. (2017, November 13). Analysis of HTS data. Retrieved from [Link]

  • Wikipedia. (n.d.). High-throughput screening. Retrieved from [Link]

  • protocols.io. (2025, April 1). Caspase 3/7 Activity. Retrieved from [Link]

  • Wikipedia. (n.d.). Z-factor. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Selecting, Acquiring, and Using Small Molecule Libraries for High-Throughput Screening. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Dose-Response Modeling of High-Throughput Screening Data. Retrieved from [Link]

  • chem IT Services. (n.d.). HTS Data Analysis. Retrieved from [Link]

  • PubMed. (n.d.). Inexpensive High-Throughput Screening of Kinase Inhibitors Using One-Step Enzyme-Coupled Fluorescence Assay for ADP Detection. Retrieved from [Link]

  • Pharma IQ. (n.d.). High-Throughput Screening: Best Practice, Trends and Challenges. Retrieved from [Link]

  • PubMed Central. (n.d.). High-Throughput Kinase Profiling: A More Efficient Approach towards the Discovery of New Kinase Inhibitors. Retrieved from [Link]

  • ResearchGate. (n.d.). High-throughput screening (HTS) confirmation rate analysis. Retrieved from [Link]

  • GraphPad. (n.d.). Calculating a Z-factor to assess the quality of a screening assay. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Evaluating the utility of a high throughput thiol-containing fluorescent probe to screen for reactivity: A case study with the Tox21 library. Retrieved from [Link]

  • BMG LABTECH. (n.d.). Promega ADP-Glo kinase assay. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Apoptosis Marker Assays for HTS. Retrieved from [Link]

  • Curia. (n.d.). Creating Compound Screening Libraries that Address the Challenges of Drug Discovery. Retrieved from [Link]

  • BMG LABTECH. (n.d.). The Z prime value (Z´). Retrieved from [Link]

  • ResearchGate. (n.d.). Inexpensive High-Throughput Screening of Kinase Inhibitors Using One-Step Enzyme-Coupled Fluorescence Assay for ADP Detection. Retrieved from [Link]

  • PubMed. (2008, January 23). Quantitative assessment of hit detection and confirmation in single and duplicate high-throughput screenings. Retrieved from [Link]

  • Lab Manager. (2022, October 21). Using High-Throughput Screening to Rapidly Identify Targets. Retrieved from [Link]

  • Drug Target Review. (2020, June 4). High-throughput screening as a method for discovering new drugs. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Benzotriazole: An overview on its versatile biological behavior. Retrieved from [Link]

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 1,2,3-Benzotriazine-4-thiol

Welcome to the technical support center for the synthesis of 1,2,3-Benzotriazine-4-thiol. This guide is designed for researchers, scientists, and professionals in drug development.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 1,2,3-Benzotriazine-4-thiol. This guide is designed for researchers, scientists, and professionals in drug development. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the complexities of this synthesis and improve your yield.

Introduction to the Synthesis of 1,2,3-Benzotriazine-4-thiol

1,2,3-Benzotriazine-4-thiol, and its tautomer 1,2,3-benzotriazine-4(3H)-thione, is a heterocyclic compound of significant interest in medicinal chemistry and materials science. Its synthesis can be challenging, with yield and purity being common hurdles. This guide will focus on the most prevalent and practical synthetic strategies, providing the causal relationships behind experimental choices to empower you to optimize your reactions effectively.

Two primary routes are commonly considered for the synthesis of this scaffold:

  • Thionation of 1,2,3-Benzotriazin-4(3H)-one: This is arguably the more common and reliable method, involving the conversion of the carbonyl group of the readily available 1,2,3-benzotriazin-4(3H)-one to a thiocarbonyl group.

  • Diazotization of 2-Aminothiobenzamide: This classical approach involves the cyclization of an ortho-amino-substituted thiobenzamide.

This guide will provide a detailed protocol and extensive troubleshooting for the thionation route and a discussion of the diazotization pathway.

Part 1: Thionation of 1,2,3-Benzotriazin-4(3H)-one

This two-step process begins with the synthesis of the benzotriazinone precursor, followed by its thionation.

Workflow for the Thionation Route

cluster_0 Step 1: Synthesis of 1,2,3-Benzotriazin-4(3H)-one cluster_1 Step 2: Thionation cluster_2 Purification A Anthranilic Acid B Diazotization (NaNO₂, aq. acid) A->B Reactant C 1,2,3-Benzotriazin-4(3H)-one B->C Cyclization D 1,2,3-Benzotriazin-4(3H)-one E Thionation (Lawesson's Reagent) D->E Substrate F Crude 1,2,3-Benzotriazine-4-thiol E->F Conversion G Crude Product H Work-up & Recrystallization G->H Impure I Pure 1,2,3-Benzotriazine-4-thiol H->I Purified

Caption: Overall workflow for the synthesis of 1,2,3-Benzotriazine-4-thiol via the thionation pathway.

Detailed Experimental Protocol: Thionation with Lawesson's Reagent

This protocol is adapted from general procedures for the thionation of amides and lactams.[1]

Step 1: Synthesis of 1,2,3-Benzotriazin-4(3H)-one

A common precursor, 1,2,3-benzotriazin-4(3H)-one, can be synthesized from anthranilic acid through diazotization.[2]

Materials:

  • Anthranilic acid

  • Sodium nitrite (NaNO₂)

  • Hydrochloric acid (HCl) or other suitable mineral acid

  • Water

  • Ice

Procedure:

  • Prepare a solution of anthranilic acid in aqueous acid.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite. Maintain the temperature below 5 °C.

  • Stir the reaction mixture at 0-5 °C for the recommended time (typically 30-60 minutes).

  • Collect the precipitated product by filtration, wash with cold water, and dry.

Step 2: Thionation of 1,2,3-Benzotriazin-4(3H)-one

Materials:

  • 1,2,3-Benzotriazin-4(3H)-one

  • Lawesson's Reagent [2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane-2,4-disulfide]

  • Anhydrous toluene or tetrahydrofuran (THF)

  • Ethanol or Ethylene Glycol (for work-up)[1]

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Appropriate solvents for chromatography (e.g., hexane/ethyl acetate mixture)

Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1,2,3-benzotriazin-4(3H)-one (1 equivalent) in anhydrous toluene or THF.

  • Add Lawesson's Reagent (0.5-0.6 equivalents) to the solution. Note: The stoichiometry is crucial; an excess can lead to purification difficulties.

  • Heat the reaction mixture to reflux (for toluene) or stir at room temperature (for THF) and monitor the reaction progress by Thin Layer Chromatography (TLC).[3][4]

  • Once the starting material is consumed (as indicated by TLC), cool the reaction mixture to room temperature.

  • Work-up:

    • Add ethanol or ethylene glycol to the reaction mixture and stir for 1-2 hours. This step helps to decompose the phosphorus-containing byproducts into more polar species, simplifying purification.[1]

    • Remove the solvent under reduced pressure.

    • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash sequentially with saturated aqueous NaHCO₃, water, and brine.

    • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

  • Purification:

    • The crude product is often purified by column chromatography on silica gel using a gradient of hexane/ethyl acetate.

    • Alternatively, recrystallization from a suitable solvent system (e.g., ethanol/water, toluene) can be attempted.

Troubleshooting Guide & FAQs for the Thionation Route
Problem/Observation Potential Cause Troubleshooting Steps & Explanations
Low or No Product Formation Incomplete reaction; inactive Lawesson's Reagent; poor solubility of starting material.Check Reagent Quality: Lawesson's Reagent can degrade over time. Use a fresh batch or test its activity on a known substrate. Optimize Reaction Conditions: If using THF at room temperature, consider switching to toluene and refluxing to increase the reaction rate.[3] Ensure Solubility: Ensure the benzotriazinone is fully dissolved before adding Lawesson's Reagent.
Difficult Purification / Persistent Impurities Co-elution of the product with phosphorus-containing byproducts from Lawesson's Reagent.Implement Post-Reaction Quench: The addition of ethanol or ethylene glycol after the reaction is complete is crucial for decomposing the non-polar phosphorus byproduct into more polar, easily separable compounds.[1] Aqueous Work-up: A thorough wash with saturated NaHCO₃ can help remove acidic impurities.
Multiple Spots on TLC, Even After Purification Incomplete thionation; side reactions.Monitor Stoichiometry: Use a slight excess of the benzotriazinone relative to Lawesson's Reagent to ensure the complete consumption of the thionating agent. Analyze Side Products: Isolate and characterize the major side products to understand the side reactions. This could involve over-thionation or other rearrangements.
Product is an Oil and Does Not Crystallize Presence of impurities; inappropriate solvent for recrystallization.Purify by Chromatography First: Column chromatography is often necessary to remove impurities that can inhibit crystallization. Solvent Screening for Recrystallization: Experiment with different solvent systems. A good recrystallization solvent will dissolve the compound when hot but not when cold.[5] Common choices include ethanol, toluene, or mixtures like ethanol/water.

Part 2: Diazotization of 2-Aminothiobenzamide

This classical approach offers a more direct route to the target molecule but can be more challenging due to the stability of the starting material and the diazonium intermediate.

Conceptual Workflow for the Diazotization Route

A 2-Aminothiobenzamide B Diazotization (NaNO₂, aq. acid, 0-5 °C) A->B Precursor C Intermediate Diazonium Salt B->C Formation D Intramolecular Cyclization C->D Unstable E 1,2,3-Benzotriazine-4-thiol D->E Product

Caption: Conceptual pathway for the synthesis of 1,2,3-Benzotriazine-4-thiol via diazotization.

General Considerations for the Diazotization Route

While a detailed, optimized protocol for this specific transformation is not as readily available in the literature as the thionation route, the general principles of diazotization of aromatic amines apply.[6][7]

  • Starting Material: The synthesis would begin with 2-aminothiobenzamide. The stability of this precursor is a key consideration, as thioamides can be less stable than their amide counterparts.

  • Reaction Conditions: The reaction is typically carried out at low temperatures (0-5 °C) to ensure the stability of the diazonium salt intermediate.[8] An excess of mineral acid is used to generate nitrous acid in situ from sodium nitrite and to maintain an acidic environment.

  • Challenges: The diazonium salt of 2-aminothiobenzamide is likely to be highly reactive and may undergo undesired side reactions if the temperature is not strictly controlled. The subsequent intramolecular cyclization must be efficient to achieve a good yield.

Troubleshooting Guide & FAQs for the Diazotization Route
Problem/Observation Potential Cause Troubleshooting Steps & Explanations
Low Yield of Desired Product Decomposition of the diazonium intermediate; inefficient cyclization.Strict Temperature Control: Maintain the reaction temperature rigorously between 0-5 °C. Even a slight increase can lead to the decomposition of the diazonium salt.[8] Optimize Acid Concentration: The amount and type of acid can influence the stability of the diazonium salt and the rate of cyclization.
Formation of a Complex Mixture of Products Side reactions of the diazonium salt (e.g., reaction with the solvent or counter-ion).Choice of Acid: The counter-ion from the acid can play a role in side reactions. Consider using acids with non-nucleophilic counter-ions if possible. Immediate Use: The generated diazonium salt should be used in situ immediately for the cyclization step without any attempt at isolation.
Difficulty in Isolating the Product The product may be soluble in the aqueous reaction mixture.Extraction: After the reaction is complete, neutralization and extraction with an appropriate organic solvent may be necessary to isolate the product.

Summary of Key Parameters for Yield Optimization

Parameter Thionation Route Diazotization Route
Temperature Room temperature (THF) to reflux (toluene)Strictly 0-5 °C
Stoichiometry Crucial for Lawesson's Reagent (0.5-0.6 eq.) to avoid excess.Precise control of sodium nitrite is important.
Solvent Anhydrous toluene or THF are common.Aqueous mineral acid.
Work-up Essential to include an alcohol quench for byproduct removal.Careful neutralization and extraction.
Purification Column chromatography is often required.May require extraction followed by chromatography or recrystallization.

References

  • Hu, Y., et al. (2021). A chromatography-free and aqueous waste-free process for thioamide preparation with Lawesson's reagent. Beilstein Journal of Organic Chemistry, 17, 898-905. Available at: [Link]

  • Khalid, Z., et al. (2020). Synthesis of 1, 2,3‐benzotriazin‐4(3H)‐one. ResearchGate. Available at: [Link]

  • García-Lacuna, J., & Baumann, M. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Letters, 26(12), 2371–2375. Available at: [Link]

  • Cobas, A., et al. (2013). 1,2,3-Benzotriazin-4(3H)-ones: Synthesis, Reactions and Applications. ResearchGate. Available at: [Link]

  • Organic Chemistry Portal. Lawesson's Reagent. Available at: [Link]

  • University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. Available at: [Link]

  • Makino, K., et al. (2003). Efficient solid-phase synthesis of 1,2,3-benzotriazin-4-ones with SynPhaseTM Lanterns. Journal of the Brazilian Chemical Society, 14(3), 452-455. Available at: [Link]

  • University of Colorado Boulder, Department of Chemistry. Recrystallization. Available at: [Link]

  • Kaleta, Z., et al. (2006). Thionation using fluorous Lawesson's reagent. Organic Letters, 8(8), 1625-1628. Available at: [Link]

  • PubChem. 1,2,3-Benzotriazine-4-thiol. Available at: [Link]

  • Matrix Fine Chemicals. 1,2,3-BENZOTRIAZINE-4-THIOL. Available at: [Link]

  • Washington State University. Monitoring Reactions by TLC. Available at: [Link]

  • CP Lab Safety. 1,2,3-benzotriazine-4-thiol, 95% Purity, C7H5N3S, 100 mg. Available at: [Link]

  • ResearchGate. Aminolysis of 1,2,3‐benzotriazin‐4(3H)‐thione. Available at: [Link]

  • Modica, M., et al. (2000). Synthesis of new 1,2,3-benzotriazin-4-one-arylpiperazine derivatives as 5-HT1A serotonin receptor ligands. Bioorganic & Medicinal Chemistry, 8(3), 533-538. Available at: [Link]

  • Organic Chemistry Portal. Diazotisation. Available at: [Link]

  • Pharmaacademias. Basic Principles, methods, and application of diazotization titration. Available at: [Link]

  • BYJU'S. Diazotization Reaction Mechanism. Available at: [Link]

Sources

Optimization

Technical Support Center: Purification of 1,2,3-Benzotriazine-4-thiol

Welcome to the technical support guide for the purification of 1,2,3-Benzotriazine-4-thiol (CAS 2536-88-1). This resource is designed for researchers, medicinal chemists, and drug development professionals to navigate th...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the purification of 1,2,3-Benzotriazine-4-thiol (CAS 2536-88-1). This resource is designed for researchers, medicinal chemists, and drug development professionals to navigate the common challenges encountered during the isolation and purification of this heterocyclic compound. This guide provides in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols grounded in the fundamental chemistry of the molecule.

Understanding the Molecule: Key Purification Challenges

Purifying 1,2,3-Benzotriazine-4-thiol is not always straightforward due to its intrinsic chemical properties. A successful purification strategy must account for three primary molecular behaviors:

  • Thiol-Thione Tautomerism : The compound exists as an equilibrium between the thiol and the more stable thione tautomer (1H-1,2,3-benzotriazine-4-thione).[1][2][3][4][5] These tautomers can exhibit different polarities and chromatographic behaviors, potentially leading to band broadening or the appearance of multiple spots on a TLC plate. In most neutral and acidic conditions, the thione form is predominant.[3]

  • Oxidative Instability : The thiol group is highly susceptible to oxidation, especially in the presence of air and on the surface of common chromatography adsorbents like silica gel.[6][7][8] This leads to the formation of the corresponding disulfide dimer, a common and often difficult-to-remove impurity.

  • Potential for Desulfurization : Under certain conditions, particularly with specific reagents or elevated temperatures, the thiol group can be cleaved from the ring, leading to desulfurized byproducts.[9][10]

Troubleshooting Guide: A Problem-Solution Approach

This section addresses specific issues you may encounter during the purification of 1,2,3-Benzotriazine-4-thiol in a question-and-answer format.

Issue 1: Multiple Spots or Streaking on TLC Analysis

Question: My crude product shows multiple spots or significant streaking on a silica gel TLC plate. Is my reaction a failure, or is something else happening?

Answer: This is a very common observation and does not necessarily indicate a failed reaction. There are two primary causes for this behavior:

  • Probable Cause A: Thiol-Thione Tautomerism. The presence of both the thiol and thione tautomers, which may have slightly different polarities, can result in elongated spots, streaking, or even two very close spots. The thione form is generally more stable and often predominates.[1][3]

  • Probable Cause B: Oxidative Dimerization on the TLC Plate. Aromatic thiols can be oxidized to their corresponding disulfides on the surface of silica gel when exposed to air.[6][11] This means the disulfide impurity you see on the TLC plate might be forming during the analysis and may not be present in significant amounts in your bulk sample.

Solutions & Protocol Validation:

  • Assess Dimer Formation: To test if oxidation is occurring on the plate, prepare a solution of your crude product in a degassed solvent and add a small amount of a reducing agent like dithiothreitol (DTT) or 2-mercaptoethanol. Spot this mixture on the TLC plate. If one of the spots disappears or significantly diminishes, it is likely the disulfide dimer.

  • Modify the Mobile Phase: To minimize streaking caused by the acidic nature of silica gel interacting with the basic nitrogen atoms of the benzotriazine ring, add a small amount of a modifier to your eluent.

    • For normal-phase chromatography, add 0.5-1% triethylamine or a few drops of ammonia in methanol to the mobile phase. This will neutralize the acidic sites on the silica and lead to sharper spots.

  • Consider Reversed-Phase TLC: Use a C18-functionalized TLC plate with a polar mobile phase (e.g., methanol/water or acetonitrile/water mixtures). This can often provide a better separation of polar, multifunctional compounds and can minimize on-plate reactions.

Issue 2: Low Yield and/or Product Decomposition During Column Chromatography

Question: I am losing a significant amount of my product during silica gel column chromatography, and the resulting fractions are still impure. What is causing this, and how can I prevent it?

Answer: Significant product loss and decomposition on a silica column are classic signs of the compound's instability under the chosen conditions.

  • Probable Cause A: Irreversible Adsorption and On-Column Oxidation. The polar nature of the thione tautomer and the potential for coordination of the nitrogen and sulfur atoms to the acidic silica surface can lead to irreversible adsorption. Furthermore, the large surface area of silica gel can catalyze the oxidation of the thiol to the disulfide dimer, which may be difficult to separate from the desired product.[6]

  • Probable Cause B: Inappropriate Solvent System. If the solvent system is not polar enough, the compound will not elute, leading to long residence times on the column and increased opportunity for degradation. If the solvent is too polar, it will elute too quickly with impurities.

Solutions & Workflow Optimization:

The following workflow diagram illustrates a decision-making process for optimizing the chromatographic purification of 1,2,3-Benzotriazine-4-thiol.

Caption: Decision workflow for selecting a chromatographic method.

Detailed Protocols:

  • Modified Normal-Phase Flash Chromatography:

    • Solvent Preparation: Prepare your chosen eluent (e.g., ethyl acetate/hexane mixture) and add 1% triethylamine. Degas the solvent by bubbling nitrogen through it for 15-20 minutes to minimize dissolved oxygen.

    • Column Packing: Pack the column with silica gel using the degassed eluent.

    • Sample Loading: Dissolve your crude product in a minimal amount of dichloromethane or the eluent. Adsorb it onto a small amount of silica gel and dry it under vacuum. Load the dry powder onto the top of the column. This "dry loading" technique often results in better separation.

    • Elution: Run the column as quickly as possible to minimize the residence time of the compound on the silica gel.

  • Reversed-Phase Flash Chromatography:

    • Stationary Phase: Use a C18-functionalized silica gel column.

    • Mobile Phase: A typical mobile phase would be a gradient of acetonitrile in water or methanol in water. Adding a modifier like 0.1% formic acid can sometimes improve peak shape for heterocyclic compounds.

    • Fraction Analysis: Analyze the collected fractions by TLC or HPLC to identify those containing the pure product.

Issue 3: The Product "Oils Out" or Fails to Crystallize

Question: I've tried to recrystallize my product, but it separates as an oil instead of forming crystals. How can I induce crystallization?

Answer: "Oiling out" is a common problem in crystallization and typically occurs when the compound's solubility changes too rapidly or when significant impurities are present.

  • Probable Cause A: High Impurity Level. Impurities can interfere with the formation of a crystal lattice, leading to the separation of the product as an oil.

  • Probable Cause B: Supersaturation and Rapid Cooling. If the solution is too concentrated or cooled too quickly, the molecules may not have enough time to orient themselves into a crystal lattice and will separate as a liquid.

Solutions & Step-by-Step Recrystallization Protocol:

Problem Probable Cause Solution
Oiling Out Supersaturation / Rapid CoolingRe-heat the solution to dissolve the oil. Add a small amount of additional hot solvent and allow it to cool more slowly.
High Impurity LevelAttempt a quick preliminary purification, such as passing the crude material through a small plug of silica gel, before recrystallization.
No Crystals Form Solution is too diluteSlowly evaporate some of the solvent to increase the concentration.
Lack of Nucleation SitesScratch the inside of the flask with a glass rod at the surface of the liquid. Add a "seed" crystal of the pure compound if available.

Recommended Recrystallization Solvents to Test: Based on the polar nature of the molecule, good single or mixed solvent systems to try for recrystallization include:

  • Ethanol

  • Methanol

  • Acetone/Hexane

  • Ethyl Acetate/Hexane

  • Ethanol/Water

Step-by-Step Protocol:

  • Dissolution: In a flask, add a minimal amount of a hot solvent (e.g., ethanol) to the crude solid to achieve complete dissolution.

  • Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration to remove them.

  • Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. To encourage slow cooling, you can place the flask in an insulated container.

  • Maximize Yield: Once at room temperature, place the flask in an ice bath or refrigerator for at least 30 minutes to maximize crystal formation.

  • Collection: Collect the crystals by vacuum filtration and wash them with a small amount of the cold recrystallization solvent.

  • Drying: Dry the purified crystals under vacuum. To prevent oxidation, you can store the final product under an inert atmosphere (nitrogen or argon).

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in a synthesis of 1,2,3-Benzotriazine-4-thiol? A1: The most common synthesis involves the diazotization of 2-aminobenzamide followed by reaction with a sulfur source. Potential impurities include:

  • Unreacted 2-aminobenzamide.

  • The disulfide dimer formed by oxidation of the thiol product.[6][7]

  • Byproducts from incomplete diazotization or cyclization reactions.

  • The corresponding 1,2,3-benzotriazin-4-one, if water is present during the thionation step.

Q2: How can I minimize the formation of the disulfide dimer during workup and purification? A2: Minimizing exposure to oxygen is key.

  • Workup: When performing extractions, use solvents that have been sparged with nitrogen or argon.

  • Purification: As mentioned in the troubleshooting guide, use degassed solvents for chromatography and run the column as efficiently as possible.

  • Storage: Store the purified compound under an inert atmosphere (nitrogen or argon) in a sealed vial, preferably in a freezer to slow down any potential degradation.

Q3: Is the compound acidic or basic? What is its expected pKa? A3: The molecule has both acidic and basic properties. The triazine ring contains basic nitrogen atoms. The thiol group is acidic, and due to the electron-withdrawing nature of the heterocyclic ring, it is expected to be more acidic than a simple aromatic thiol. While a specific pKa value is not readily available in the searched literature, it is reasonable to predict it would be in the range of 6-8. This means it can be deprotonated by mild bases. This property can be exploited for purification via acid-base extraction if the impurities have different properties.

Q4: What is the expected solubility of 1,2,3-Benzotriazine-4-thiol? A4: Based on its structure, it is expected to be a polar compound. It will likely have good solubility in polar organic solvents like DMSO, DMF, and alcohols (methanol, ethanol), and moderate solubility in acetone, ethyl acetate, and dichloromethane. Its solubility in non-polar solvents like hexanes and diethyl ether is expected to be low. Water solubility is likely to be poor, but it should be soluble in aqueous base due to the deprotonation of the acidic thiol group.

Visualization of Key Concepts

Caption: Key chemical transformations affecting purification.

References

  • Oxidative Dimerization of a Thiol and Certain Thioethers During Thin-Layer Chromatography, Observed by Mass Spectrometry. Journal of Chromatographic Science.[Link]

  • Oxidative dimerization of thiols to disulfide using recyclable magnetic nanoparticles. Research on Chemical Intermediates.[Link]

  • Oxidative Dimerization of a Thiol and Certain Thioethers During Thin-Layer Chromatography, Observed by Mass Spectrometry. Oxford Academic.[Link]

  • Thione–thiol tautomerism and stability of 2- and 4-mercaptopyridines and 2-mercaptopyrimidines. Canadian Journal of Chemistry.[Link]

  • Desulfurization of Thiols for Nucleophilic Substitution. Organic Letters.[Link]

  • Desulfurization. Organic Chemistry Portal.[Link]

  • Does anyone have experience working with thiols which has gone for disulfide (Dimerization)? ResearchGate.[Link]

  • The transformations of thiols and their dimers in the redox-mediated thiol-disulfide exchange reaction. ResearchGate.[Link]

  • Effect of thione–thiol tautomerism on the inhibition of lactoperoxidase by anti-thyroid drugs and their analogues. Journal of Chemical Sciences.[Link]

  • 1,2,3-Benzotriazine-4-thiol. PubChem.[Link]

  • The study of thione-thiol tautomerism of 4-amino-5-(4-nitrophenyl)- 2,4-dihydro-3H-1,2,4-triazole-3-thione by HPLC-MS method. Journal of Chemical and Pharmaceutical Research.[Link]

  • 1,2,3-BENZOTRIAZINE-4-THIOL. GSRS.[Link]

  • Thione–thiol tautomerism of I' and II'. ResearchGate.[Link]

Sources

Troubleshooting

Technical Support Guide: Overcoming Solubility Challenges with 1,2,3-Benzotriazine-4-thiol

Welcome to the technical support center for 1,2,3-Benzotriazine-4-thiol. As a researcher, your time is valuable, and experimental roadblocks can be a significant source of frustration.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 1,2,3-Benzotriazine-4-thiol. As a researcher, your time is valuable, and experimental roadblocks can be a significant source of frustration. One of the most frequently encountered challenges with 1,2,3-Benzotriazine-4-thiol and its analogs is poor solubility in common laboratory solvents. This guide is designed to provide you with a deep understanding of the underlying chemical principles governing its solubility and to offer practical, field-proven troubleshooting strategies and protocols to ensure your experiments proceed smoothly.

The Core Challenge: Thiol-Thione Tautomerism

Before troubleshooting, it is critical to understand the root cause of the solubility issue. 1,2,3-Benzotriazine-4-thiol exists in a tautomeric equilibrium with its thione form, 1,2,3-Benzotriazine-4(3H)-thione.[1][2] The thione form, which possesses a carbon-sulfur double bond (C=S), is often the more stable and thermodynamically favored tautomer in the solid state. This form exhibits strong intermolecular hydrogen bonding and crystal lattice packing, leading to high melting points and very low solubility in non-polar and moderately polar solvents.

The key to solubilization is to either disrupt this stable crystal lattice with a powerful polar aprotic solvent or to shift the equilibrium by manipulating the chemical environment, typically through pH changes.

Caption: Thiol-Thione tautomeric equilibrium of the title compound.

Frequently Asked Questions (FAQs)

Q1: Why won't my 1,2,3-Benzotriazine-4-thiol dissolve in standard solvents like methanol, ethanol, or acetone?

A: The predominant thione tautomer forms a highly stable, crystalline solid. The energy required to break apart this crystal lattice is greater than the energy released by solvating the individual molecules in moderately polar solvents like simple alcohols or ketones. These solvents are not effective at disrupting the strong intermolecular forces of the solid.

Q2: I tried heating the mixture to force it into solution. Is this a good idea?

A: Heating should be approached with caution. While gentle warming can sometimes increase the rate of dissolution in powerful solvents like DMSO or DMF, aggressive heating can be counterproductive. 1,2,3-Benzotriazine derivatives can undergo thermal decomposition (thermolysis), which could lead to degradation of your starting material and the formation of impurities.[3] Always monitor for color changes that may indicate decomposition.

Q3: I successfully dissolved the compound using a base, but it crashed out of solution when I added my other reagents. What happened?

A: This is a classic pH-dependent solubility issue. By adding a base, you deprotonated the thiol/thione to form a highly soluble thiolate salt. If your subsequent reagents were acidic or lowered the pH of the mixture, you protonated the thiolate back to the neutral, insoluble thione form, causing it to precipitate. You must ensure the final reaction mixture remains at a sufficiently basic pH to maintain solubility.

Q4: My solution was initially clear but became cloudy or formed a precipitate over several hours, especially after I added a base. What is the cause?

A: This strongly suggests oxidative dimerization. Thiols, and especially the more reactive thiolate anions formed under basic conditions, are susceptible to oxidation by atmospheric oxygen.[4] This process forms a disulfide-linked dimer, which often has significantly different (and usually lower) solubility than the parent thiol. This is a common side reaction when working with heterocyclic thiols.[4][5]

Comprehensive Troubleshooting Guide
Issue 1: Complete Insolubility for Organic Synthesis
  • Underlying Cause: The high lattice energy of the crystalline thione tautomer.

  • Strategy 1: High-Polarity Aprotic Solvents. The most direct approach is to use a solvent with a high dielectric constant and strong hydrogen bond accepting capability to overcome the lattice energy.

    • Recommended Solvents: Dimethyl sulfoxide (DMSO), N,N-Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP).

    • Causality: These solvents excel at solvating both polar and non-polar parts of a molecule and are exceptionally effective at disrupting the hydrogen bonding networks present in the solid state.

  • Strategy 2: The Basification Method (for salt-tolerant reactions). If your subsequent reaction steps are compatible with basic conditions, converting the thiol to its salt is a powerful technique.

    • Recommended Bases:

      • Organic: Triethylamine (TEA), Diisopropylethylamine (DIPEA).

      • Inorganic (use with caution): Potassium carbonate (K₂CO₃), Sodium hydride (NaH) for complete deprotonation.

    • Causality: Deprotonation of the acidic proton (pKa typically in the 6-8 range for similar heterocyclic thiols) creates an anionic thiolate. This charged species is dramatically more polar and readily dissolves in polar solvents like DMF, DMSO, and even acetonitrile.

Data Presentation: Solvent Screening Recommendations
SolventRelative Polarity[6]Expected Solubility of 1,2,3-Benzotriazine-4-thiolRecommended Action
Hexane0.009InsolubleNot recommended for solubilization.
Toluene0.099InsolubleNot recommended for solubilization.
Dichloromethane (DCM)0.309Very Poor / InsolubleAvoid as a primary solvent. May be used as a co-solvent.[7][8]
Ethyl Acetate0.228Very Poor / InsolubleNot recommended for solubilization.
Acetonitrile (MeCN)0.460PoorMay work with co-solvents or base addition.[7][8]
Methanol (MeOH)0.762Poor to ModerateMay require heating; risk of incomplete dissolution.
DMF 0.386 Good to Excellent Primary recommendation for organic reactions.
DMSO 0.444 Excellent Primary recommendation. Ensure it's anhydrous if needed.
Experimental Protocols
Protocol 1: Solubilization in Aprotic Polar Solvents (for Organic Reactions)
  • Preparation: To a dry, nitrogen-flushed flask, add your 1,2,3-Benzotriazine-4-thiol (1.0 eq).

  • Solvent Addition: Add anhydrous DMSO or DMF to achieve the desired reaction concentration (e.g., 0.1 M to 0.5 M).

  • Dissolution: Stir the mixture at room temperature (20-25 °C) under a nitrogen atmosphere. The solid should fully dissolve to give a clear solution, though this may take 10-30 minutes.

  • Gentle Warming (Optional): If dissolution is slow, warm the mixture to 40-50 °C. Do not exceed 60 °C to minimize the risk of thermal degradation.[3]

  • Verification: Visually confirm that the solution is homogeneous and free of any particulate matter before proceeding with the addition of other reagents.

Protocol 2: Solubilization in Aqueous Buffers (for Biological Assays)
  • Stock Solution Preparation:

    • Weigh out 1,2,3-Benzotriazine-4-thiol in a glass vial.

    • Add a minimal amount of DMSO to create a concentrated stock solution (e.g., 10-100 mM). Vortex until fully dissolved. This step is crucial as direct addition of the solid to buffer will likely fail.

  • Working Solution Preparation (Basification):

    • Take your desired aqueous buffer (e.g., PBS, TRIS) and adjust the pH to 8.0-9.0. The basic pH is essential to deprotonate the thiol and maintain its solubility.

    • While vortexing the basic buffer, perform a serial dilution of the DMSO stock solution to reach your final desired concentration.

    • Causality: The DMSO prevents immediate precipitation of the solid upon contact with the aqueous phase, while the basic pH of the buffer immediately converts the compound to its soluble thiolate form.

  • Stability Considerations:

    • Prepare these aqueous solutions fresh before each experiment.

    • Due to the risk of disulfide formation in air-saturated, basic aqueous solutions, consider using degassed buffers if long-term stability is required.[4]

Visualization & Workflow

The following workflow provides a logical decision path for selecting the appropriate solubilization strategy.

solubility_workflow start Start: Need to dissolve 1,2,3-Benzotriazine-4-thiol app_type What is the application? start->app_type organic Organic Synthesis app_type->organic Organic biochem Aqueous / Biological Assay app_type->biochem Aqueous solvent_check Is DMSO or DMF compatible with your reaction? organic->solvent_check use_protocol2 Use Protocol 2: Make concentrated DMSO stock, then dilute into basic buffer (pH > 8). biochem->use_protocol2 use_dmso Use Protocol 1: Dissolve in anhydrous DMSO or DMF. solvent_check->use_dmso Yes base_check Is a non-nucleophilic base (e.g., K₂CO₃, TEA) compatible? solvent_check->base_check No use_base Use DMF/base or MeCN/base. Add base first to form the soluble thiolate. base_check->use_base Yes reconsider Re-evaluate synthetic route or solvent system. base_check->reconsider No

Caption: Decision workflow for selecting a solubilization strategy.

Safety & Handling
  • Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (nitrile is appropriate), safety goggles, and a lab coat when handling 1,2,3-Benzotriazine-4-thiol.

  • Engineering Controls: Handle the solid powder and concentrated solutions in a certified chemical fume hood to avoid inhalation of dust or vapors.

  • Chemical Hazards: While a specific SDS for this exact compound may be limited, related benzotriazoles are classified as harmful if swallowed and cause serious eye irritation.[9] Assume this compound has similar or greater toxicity. Avoid contact with skin and eyes.

  • Disposal: Dispose of chemical waste in accordance with your institution's and local regulations.

By understanding the fundamental chemistry of 1,2,3-Benzotriazine-4-thiol and applying these systematic troubleshooting strategies, you can effectively overcome solubility issues and advance your research with confidence and efficiency.

References
  • Munawar, M. A., et al. (2017). 1,2,3-Benzotriazin-4(3H)
  • Munawar, M. A., et al. (2017). 1,2,3-Benzotriazin-4(3H)-ones: Synthesis, Reactions and Applications. Crossref. [Link]

  • García-Lacuna, J., & Baumann, M. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Letters. [Link]

  • García-Lacuna, J., & Baumann, M. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Chemistry Portal. [Link]

  • Khan, M., et al. (2016). Chemistry and Biological Activity of[10][11]-Benzotriazine Derivatives. ResearchGate. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 3005834, 1,2,3-Benzotriazine-4-thiol. [Link]

  • Murray, A. W., & Vaughan, K. (1970). Thermolysis of 1,2,3-benzotriazin-4(3H)-one. Journal of the Chemical Society C: Organic, 2070. [Link]

  • GSRS. 1,2,3-BENZOTRIAZINE-4-THIOL. [Link]

  • ResearchGate. Discussion on Thiol Dimerization. (2013). [Link]

  • National Institutes of Health. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. [Link]

  • Zhdankin, V. V. (2021). 1,2,4-triazole-3-thiol as a platform for the synthesis of unsymmetrical disulfides. Science of Synthesis.
  • University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents and Polarity. [Link]

  • Murov, S. (2022). Properties of Common Organic Solvents. [Link]

  • Michigan State University, Department of Chemistry. Common Solvents Used in Organic Chemistry: Table of Properties. [Link]

Sources

Optimization

Technical Support Center: Synthesis of 1,2,3-Benzotriazine-4-thiol

Welcome to the technical support center for the synthesis of 1,2,3-Benzotriazine-4-thiol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 1,2,3-Benzotriazine-4-thiol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this multi-step synthesis. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the successful and efficient preparation of this important heterocyclic scaffold.

Introduction to the Synthesis

The synthesis of 1,2,3-Benzotriazine-4-thiol typically proceeds through a two-step sequence starting from 2-aminobenzamide. The first step involves the diazotization of 2-aminobenzamide to form the intermediate, 1,2,3-benzotriazin-4(3H)-one. This is followed by a thionation reaction to yield the final product, 1,2,3-Benzotriazine-4-thiol. While the overall scheme appears straightforward, each step is prone to specific side reactions that can significantly impact yield and purity. This guide will address these challenges systematically.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis, providing their probable causes and actionable solutions.

Part 1: Synthesis of 1,2,3-Benzotriazin-4(3H)-one via Diazotization

The conversion of 2-aminobenzamide to 1,2,3-benzotriazin-4(3H)-one is a critical step that relies on the careful control of reaction conditions.[1][2]

Issue 1: Low or No Yield of 1,2,3-Benzotriazin-4(3H)-one

  • Observation: After the reaction and workup, little to no desired product is isolated. The crude material may be a complex mixture or unreacted starting material.

  • Probable Causes & Solutions:

    • Incomplete Diazotization: The formation of the diazonium salt is highly dependent on temperature and the in situ generation of nitrous acid.[3][4]

      • Solution: Maintain a strict temperature range of 0-5 °C throughout the addition of sodium nitrite.[4] Use of an ice-salt bath is recommended for better temperature control. Ensure the sodium nitrite solution is added slowly to the acidic solution of the amine to prevent a rapid temperature increase.[5]

    • Decomposition of the Diazonium Salt: Aromatic diazonium salts are unstable at higher temperatures and can decompose, leading to the formation of phenols and nitrogen gas.[4][6]

      • Solution: As with incomplete diazotization, rigorous temperature control is paramount. The diazonium salt should be used immediately in the subsequent cyclization step without isolation.

    • Incorrect Stoichiometry or Reagent Quality: Inaccurate amounts of sodium nitrite or acid can lead to incomplete reaction or side reactions. The purity of the starting 2-aminobenzamide is also crucial.

      • Solution: Use freshly purchased, high-purity reagents. Accurately weigh all starting materials and ensure the correct molar ratios are used. It is advisable to use a slight excess of sodium nitrite to ensure complete conversion, which can be monitored using starch-iodide paper (a blue-black color indicates excess nitrous acid).[7]

Issue 2: Formation of a Dark-Colored, Tarry Mixture

  • Observation: The reaction mixture becomes dark brown or black, and upon workup, a tar-like substance is obtained instead of a crystalline product.

  • Probable Causes & Solutions:

    • Azo Coupling Side Reactions: The newly formed diazonium salt is an electrophile and can react with the starting amine (an electron-rich aromatic compound) to form colored azo compounds.[8]

      • Solution: Maintain a sufficiently acidic environment (e.g., using excess hydrochloric or sulfuric acid) to ensure the primary aromatic amine is protonated, rendering it inactive towards electrophilic attack by the diazonium salt. The slow addition of the nitrite solution to the amine solution (and not the other way around) also minimizes the concentration of free amine available for coupling.

    • Oxidation/Decomposition Products: At elevated temperatures or in the presence of impurities, complex decomposition pathways can lead to polymeric materials.

      • Solution: Ensure all glassware is clean and free of contaminants. Use degassed solvents if possible. Adherence to strict temperature control (0-5 °C) is the most critical factor in preventing these side reactions.

Part 2: Thionation of 1,2,3-Benzotriazin-4(3H)-one

The conversion of the carbonyl group of 1,2,3-benzotriazin-4(3H)-one to a thiocarbonyl is most commonly achieved using thionating agents like Lawesson's reagent or phosphorus pentasulfide (P₄S₁₀).

Issue 3: Incomplete Thionation or Low Yield of 1,2,3-Benzotriazine-4-thiol

  • Observation: A significant amount of the starting benzotriazinone remains after the reaction, or the isolated yield of the thiol is low.

  • Probable Causes & Solutions:

    • Insufficient Reagent or Reaction Time: Thionation reactions can be slow, and an inadequate amount of the thionating agent will result in incomplete conversion.

      • Solution: Use an appropriate molar ratio of the thionating agent. For Lawesson's reagent, 0.5 equivalents are typically sufficient as it contains two reactive P=S bonds. For P₄S₁₀, at least 0.25 equivalents are needed. Monitor the reaction progress by Thin Layer Chromatography (TLC) to determine the optimal reaction time. In some cases, extending the reflux time may be necessary.

    • Poor Solubility of Reagents: Lawesson's reagent and P₄S₁₀ have limited solubility in many organic solvents, which can hinder the reaction rate.

      • Solution: Choose a high-boiling point, anhydrous solvent in which the reagents are at least partially soluble, such as toluene, xylene, or pyridine.[9][10] The use of microwave irradiation has been shown to accelerate these reactions, often leading to higher yields and shorter reaction times.[11]

    • Hydrolysis of the Thionating Agent: Both Lawesson's reagent and P₄S₁₀ are sensitive to moisture and can be hydrolyzed to phosphoric acid and hydrogen sulfide, rendering them inactive.[9]

      • Solution: Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon). Ensure all glassware is thoroughly dried before use.

Issue 4: Formation of Multiple Unidentified Byproducts

  • Observation: The crude product shows multiple spots on TLC, and purification by recrystallization or column chromatography is difficult.

  • Probable Causes & Solutions:

    • Side Reactions with P₄S₁₀: The use of P₄S₁₀ alone can generate highly condensed polythiophosphates that can act as electrophiles, leading to unwanted side reactions.[9]

      • Solution: Consider using additives like hexamethyldisiloxane (HMDO) with P₄S₁₀, which can suppress the formation of these reactive byproducts.[9][12][13] Alternatively, using a P₄S₁₀-pyridine complex can lead to cleaner reactions and easier workup.[14] Lawesson's reagent is generally considered a milder and more selective thionating agent, often resulting in fewer side products.[15]

    • Thermal Decomposition of the Product: 1,2,3-Benzotriazin-4(3H)-one and its thiol derivative can be thermally unstable. Prolonged heating at high temperatures can lead to decomposition.[16]

      • Solution: Monitor the reaction closely and avoid unnecessarily long reaction times. If possible, conduct the reaction at the lowest effective temperature. Once the reaction is complete, cool the mixture promptly and proceed with the workup.

Frequently Asked Questions (FAQs)

Q1: What is the key to a successful diazotization in the first step?

A1: The most critical parameter is maintaining a low temperature, typically between 0 and 5 °C. This prevents the premature decomposition of the unstable diazonium salt and minimizes side reactions like azo coupling. Slow, controlled addition of the sodium nitrite solution to the acidic amine solution is essential.

Q2: My diazotization reaction turns a dark color. What should I do?

A2: A dark coloration often indicates the formation of azo compounds due to side reactions. This can be minimized by ensuring a sufficiently acidic medium to protonate the starting amine, thereby deactivating it towards coupling. Also, ensure the temperature does not rise above 5 °C.

Q3: Lawesson's reagent vs. Phosphorus Pentasulfide (P₄S₁₀): Which is better for the thionation step?

A3: Lawesson's reagent is generally preferred as it is a milder and more selective thionating agent, often leading to cleaner reactions and higher yields with fewer byproducts.[11][15] P₄S₁₀ is a stronger but less selective reagent that can sometimes lead to a complex mixture of products.[9] However, the choice may also depend on the specific substrate and reaction conditions.

Q4: How can I improve the solubility of Lawesson's reagent?

A4: The solubility of Lawesson's reagent can be improved by using higher boiling point solvents like toluene or xylene and heating the reaction mixture. Microwave-assisted synthesis can also be very effective in overcoming solubility issues and accelerating the reaction.[11]

Q5: What are the safety precautions I should take when working with thionating agents?

A5: Both Lawesson's reagent and P₄S₁₀ are moisture-sensitive and can release toxic and foul-smelling hydrogen sulfide (H₂S) gas upon contact with water.[9] All manipulations should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust and vapors.

Q6: How should I purify the final product, 1,2,3-Benzotriazine-4-thiol?

A6: The crude product can often be purified by recrystallization from a suitable solvent like ethanol or a mixture of ethanol and water. If significant impurities are present, column chromatography on silica gel may be necessary.[17]

Visualizing the Synthetic Pathway and Side Reactions

Main Synthetic Route

Synthesis_Pathway Start 2-Aminobenzamide Intermediate 1,2,3-Benzotriazin-4(3H)-one Start->Intermediate 1. NaNO₂, HCl 2. 0-5 °C Product 1,2,3-Benzotriazine-4-thiol Intermediate->Product Lawesson's Reagent or P₄S₁₀ Reflux

Caption: Overall synthetic scheme for 1,2,3-Benzotriazine-4-thiol.

Common Side Reactions in Diazotization

Diazotization_Side_Reactions Diazonium Arenediazonium Salt Azo Azo Compound (Colored Impurity) Diazonium->Azo Reacts with Phenol Phenolic Impurity Diazonium->Phenol Decomposition (> 5 °C) Amine 2-Aminobenzamide Amine->Azo

Caption: Key side reactions during the diazotization step.

Experimental Protocols

Synthesis of 1,2,3-Benzotriazin-4(3H)-one
  • Dissolve 2-aminobenzamide in dilute hydrochloric acid in a flask.

  • Cool the mixture to 0-5 °C in an ice-salt bath with constant stirring.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, ensuring the temperature does not exceed 5 °C.

  • After the addition is complete, continue stirring the mixture at 0-5 °C for an additional 30 minutes.

  • Collect the precipitated product by vacuum filtration, wash with cold water, and dry under vacuum.

Synthesis of 1,2,3-Benzotriazine-4-thiol
  • To a solution of 1,2,3-benzotriazin-4(3H)-one in anhydrous toluene, add Lawesson's reagent (0.5 equivalents).

  • Reflux the mixture under a nitrogen atmosphere, monitoring the reaction progress by TLC.

  • Once the starting material is consumed, cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the crude residue by recrystallization from ethanol to obtain the desired product.

Quantitative Data Summary

StepReactantsKey ReagentsTypical YieldMelting Point (°C)
1 2-AminobenzamideNaNO₂, HCl75-85%~220-222 (decomposes)
2 1,2,3-Benzotriazin-4(3H)-oneLawesson's Reagent80-90%~212-214

Note: Yields and melting points are approximate and can vary based on reaction scale and purity of reagents.

References

  • Baumann, M., et al. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Letters. Available from: [Link]

  • Sucunza, D., et al. (2023). 1,2,3-Benzotriazine Synthesis by Heterocyclization of p-Tosylmethyl Isocyanide Derivatives. The Journal of Organic Chemistry. Available from: [Link]

  • Ziarani, G. M., et al. (2017). 1,2,3-Benzotriazin-4(3H)
  • ResearchGate. (2025). 1,2,3-Benzotriazin-4(3H)-ones: Synthesis, Reactions and Applications. Available from: [Link]

  • Organic Letters. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Available from: [Link]

  • Malek, N., & Sepahvand, H. (2021). Towards Symmetric Thioamides: Microwave-Aided Synthesis of Terephthalic Acid Derivatives. Molecules. Available from: [Link]

  • Li, A. Y. (1992). Thionation with the Reagent Combination of Phosphorus Pentasulfide and Hexamethyldisiloxane. The Journal of Organic Chemistry.
  • Bergman, J., et al. (2011). Thionations Using a P4S10-Pyridine Complex in Solvents Such as Acetonitrile and Dimethyl Sulfone. The Journal of Organic Chemistry. Available from: [Link]

  • PubMed. (1992). Thionation with the reagent combination of phosphorus pentasulfide and hexamethyldisiloxane. Available from: [Link]

  • Polshettiwar, V., & Kaushik, M. P. (2004). Phosphorus Pentasulfide (P4S10). Synlett.
  • Organic Chemistry Portal. (2023). 1,2,3-Benzotriazine Synthesis by Heterocyclization of p-Tosylmethyl Isocyanide Derivatives. Available from: [Link]

  • Journal of the Chemical Society C: Organic. (1967). Thermolysis of 1,2,3-benzotriazin-4(3H)-one. Available from: [Link]

  • ResearchGate. (2019). The synthesis of 1,2,4-benzotriazines. Available from: [Link]

  • PubChem. 1,2,3-Benzotriazine-4-thiol. Available from: [Link]

  • PubMed. (2000). Synthesis of new 1,2,3-benzotriazin-4-one-arylpiperazine derivatives as 5-HT1A serotonin receptor ligands. Available from: [Link]

  • Matrix Fine Chemicals. 1,2,3-BENZOTRIAZINE-4-THIOL | CAS 2536-88-1. Available from: [Link]

  • Organic Chemistry Portal. Diazotisation. Available from: [Link]

  • Organic Syntheses. 1,2,3-benzotriazole. Available from: [Link]

  • ResearchGate. (2025). Use of Lawesson's Reagent in Organic Syntheses. Available from: [Link]

  • PubMed. (2006). Thionation using fluorous Lawesson's reagent. Available from: [Link]

  • International Journal of Pharmacy and Technology. (2016).
  • Molecules. (2021). A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis. Available from: [Link]

  • Pharm D Guru. (n.d.). 34. DIAZOTISATION AND COUPLING. Available from: [Link]

  • Journal of Al-Nahrain University. (2016). Synthesis and Characterization of New 1, 2, 4- (Triazine)
  • Organic Chemistry Portal. Lawesson's Reagent. Available from: [Link]

  • PubChemLite. 1,2,3-benzotriazine-4-thiol (C7H5N3S). Available from: [Link]

  • CP Lab Safety. 1,2,3-benzotriazine-4-thiol, 95% Purity, C7H5N3S, 100 mg. Available from: [Link]

  • Organic Chemistry Portal. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Available from: [Link]

  • Master Organic Chemistry. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Available from: [Link]

  • Chemistry LibreTexts. (2019). 14.4: Diazotization of Amines. Available from: [Link]

Sources

Troubleshooting

Technical Support Center: Optimization of 1,2,3-Benzotriazine-4-thiol Derivatization

Welcome to the technical support center for the derivatization of 1,2,3-Benzotriazine-4-thiol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting ad...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the derivatization of 1,2,3-Benzotriazine-4-thiol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the scientific rationale behind experimental choices to overcome common challenges and optimize your reaction conditions.

The derivatization of 1,2,3-Benzotriazine-4-thiol, a versatile heterocyclic compound, typically involves the modification of its thiol group.[1][2][3] This process is crucial for creating novel analogues with potential applications in medicinal chemistry and materials science.[4][5] The most common derivatization strategies are S-alkylation and S-acylation, which rely on the nucleophilic character of the thiolate anion.

This guide is structured into two main sections: a Troubleshooting Guide to address specific experimental issues and an FAQ Section for more general inquiries.

Troubleshooting Guide

This section addresses common problems encountered during the derivatization of 1,2,3-Benzotriazine-4-thiol. Each issue is presented in a question-and-answer format, providing not just a solution, but the underlying chemical principles to help you make informed decisions in your experimental design.

Issue 1: Low or No Product Yield

Q1: I am attempting an S-alkylation with an alkyl halide, but I'm getting very low yield or recovering only my starting material. What are the likely causes and how can I fix this?

A1: This is a frequent challenge, often stemming from suboptimal reaction conditions that fail to promote the desired SN2 reaction. Here’s a systematic approach to troubleshoot this issue:

1. Inefficient Thiolate Formation (The "Activation" Step):

  • The "Why": The thiol group (R-SH) is a moderate nucleophile, but its conjugate base, the thiolate anion (R-S⁻), is an excellent nucleophile.[6] Thiols are generally more acidic than alcohols, with a pKa around 10-11, making deprotonation relatively easy.[6] The reaction proceeds via an SN2 pathway where the thiolate attacks the electrophilic carbon of the alkyl halide.[7]

  • The Solution: Ensure you are using a suitable base to deprotonate the 1,2,3-Benzotriazine-4-thiol. The choice of base is critical.

    • Weak bases (e.g., triethylamine, DIPEA) may not be strong enough for complete deprotonation, leading to a low concentration of the reactive thiolate.

    • Stronger bases like sodium hydride (NaH), potassium carbonate (K₂CO₃), or sodium methoxide (NaOMe) are often more effective.[6][7] The base should be strong enough to deprotonate the thiol without causing side reactions with your alkyl halide (e.g., elimination).[8]

2. Incorrect Solvent Choice:

  • The "Why": The solvent plays a crucial role in SN2 reactions.[9]

    • Polar protic solvents (e.g., methanol, ethanol, water) can form hydrogen bonds with the thiolate anion, creating a "solvent cage" that shields the nucleophile and drastically reduces its reactivity.[10][11]

    • Polar aprotic solvents (e.g., DMF, DMSO, acetonitrile) are ideal. They can dissolve the ionic thiolate salt but do not hydrogen bond with the anion, leaving it "naked" and highly reactive.[10][12] This can accelerate the reaction rate by orders of magnitude compared to protic solvents.[12]

  • The Solution: Switch to a polar aprotic solvent. DMF and acetonitrile are excellent starting points.

3. Suboptimal Temperature:

  • The "Why": Like most reactions, the rate of S-alkylation is temperature-dependent. However, excessively high temperatures can lead to decomposition of the benzotriazine core or promote unwanted side reactions.[13][14]

  • The Solution: If the reaction is slow at room temperature, try gentle heating (e.g., 40-60 °C).[14] Monitor the reaction progress by TLC or LC-MS to find the optimal temperature that provides a reasonable reaction rate without significant byproduct formation.

Below is a workflow to guide your optimization process.

G cluster_0 Troubleshooting Low Yield start Low Yield Observed check_base Is the base strong enough for deprotonation? start->check_base check_solvent Are you using a polar aprotic solvent? check_base->check_solvent Yes solution_base Switch to a stronger base (e.g., K₂CO₃, NaH) check_base->solution_base No check_temp Is the reaction temperature optimized? check_solvent->check_temp Yes solution_solvent Change to DMF, ACN, or DMSO check_solvent->solution_solvent No solution_temp Gently heat (40-60°C) and monitor check_temp->solution_temp No success Improved Yield check_temp->success Yes solution_base->success solution_solvent->success

Caption: Troubleshooting workflow for low reaction yield.

Issue 2: Formation of Side Products

Q2: My reaction is working, but I'm observing a significant amount of an unknown side product. What could it be and how can I prevent it?

A2: Side product formation is often a result of competing reaction pathways. For 1,2,3-Benzotriazine-4-thiol, there are a few common culprits:

1. Oxidation to Disulfide:

  • The "Why": Thiols are susceptible to oxidation, especially under basic conditions in the presence of air (oxygen), to form a disulfide bridge.[8] This results in a dimer of your starting material.

  • The Solution:

    • Inert Atmosphere: Perform the reaction under an inert atmosphere of nitrogen or argon to exclude oxygen.

    • Degassed Solvents: Use solvents that have been degassed by sparging with nitrogen or by a freeze-pump-thaw cycle.

2. N-Alkylation vs. S-Alkylation:

  • The "Why": The 1,2,3-benzotriazine ring contains nitrogen atoms that could potentially compete with the sulfur as nucleophilic sites, leading to N-alkylation. However, due to the higher acidity and nucleophilicity of the thiolate, S-alkylation is generally favored.[6] This side reaction might become more prominent with highly reactive alkylating agents or under certain conditions.

  • The Solution:

    • Controlled Conditions: Use of a strong base in a polar aprotic solvent should strongly favor the formation of the more nucleophilic thiolate, minimizing competitive N-alkylation.

    • Choice of Electrophile: Harder electrophiles might favor reaction at the nitrogen atom. Stick to standard alkyl halides for S-alkylation.

3. Impure Reagents:

  • The "Why": The quality of your starting materials and reagents is paramount. Impurities in the 1,2,3-Benzotriazine-4-thiol or the derivatizing agent can lead to unexpected side products.[14]

  • The Solution: Ensure the purity of your starting materials. If necessary, purify the 1,2,3-Benzotriazine-4-thiol by recrystallization before use. Use high-purity, dry solvents.

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose starting condition for S-alkylation of 1,2,3-Benzotriazine-4-thiol?

A1: A robust starting point would be:

  • Substrate: 1,2,3-Benzotriazine-4-thiol (1 equivalent)

  • Electrophile: Alkyl halide (1.1 equivalents)

  • Base: Potassium Carbonate (K₂CO₃, 2 equivalents)

  • Solvent: Acetonitrile (ACN) or Dimethylformamide (DMF)

  • Temperature: Room temperature to 50 °C

  • Atmosphere: Inert (Nitrogen or Argon)

Monitor the reaction by TLC or LC-MS. If the reaction is slow, an increase in temperature is the first variable to adjust.

Q2: How do I approach S-acylation of 1,2,3-Benzotriazine-4-thiol?

A2: S-acylation to form a thioester is another common derivatization. The general principle is similar, but you will use an acylating agent instead of an alkyl halide.

  • Acylating Agents: Acyl chlorides or acid anhydrides are common choices.

  • Base: A non-nucleophilic base like triethylamine (TEA) or pyridine is often sufficient to neutralize the acid byproduct (e.g., HCl) and can also catalyze the reaction.

  • Solvent: Aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are suitable.

  • Note: N-Acylbenzotriazoles have been shown to be effective and mild S-acylating agents for various thiols, providing excellent yields under mild conditions.[15] This could be a valuable alternative if standard acyl halides prove problematic.

Q3: Can I use microwave irradiation to accelerate the reaction?

A3: Yes, microwave-assisted synthesis can often dramatically reduce reaction times and improve yields. For benzotriazine chemistry, microwave heating has been successfully applied.[16] It is an excellent tool for rapid reaction condition screening. However, be aware that it can also accelerate decomposition, so careful temperature control is essential.

Q4: My derivatized product seems unstable during workup or purification. What precautions should I take?

A4: Some thioether or thioester derivatives can be sensitive.

  • Aqueous Workup: Avoid overly acidic or basic conditions during aqueous workup if your derivative is potentially hydrolyzable.

  • Purification: Use column chromatography on silica gel. If the compound is sensitive, consider minimizing its time on the silica. In some cases, purification by recrystallization may be a gentler alternative.

  • Storage: Store the final product at low temperatures, protected from light and air, to prevent degradation.

Data and Protocols
Table 1: Recommended Solvents for S-Alkylation (SN2)
Solvent CategoryExamplesSuitability for S-AlkylationRationale
Polar Aprotic DMF, DMSO, AcetonitrileExcellent Solvates the cation but leaves the thiolate anion "naked" and highly nucleophilic.[10][12]
Polar Protic Water, Methanol, EthanolPoor Strongly solvates the thiolate via hydrogen bonding, reducing its nucleophilicity and slowing the reaction.[10][11]
Nonpolar Hexane, TolueneVery Poor Fails to dissolve the thiolate salt, preventing the reaction from occurring at an appreciable rate.[12]
Protocol 1: General Procedure for S-Alkylation
  • To a round-bottom flask under an inert atmosphere (N₂), add 1,2,3-Benzotriazine-4-thiol (1.0 eq) and anhydrous polar aprotic solvent (e.g., DMF).

  • Add the base (e.g., K₂CO₃, 2.0 eq) and stir the suspension for 15-30 minutes at room temperature.

  • Add the alkyl halide (1.1 eq) dropwise.

  • Stir the reaction at the desired temperature (room temperature to 60 °C) and monitor its progress using TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and pour it into cold water.

  • Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

G cluster_protocol S-Alkylation Workflow A 1. Add Thiol + Solvent (under N₂) B 2. Add Base (Stir 15-30 min) A->B C 3. Add Alkyl Halide B->C D 4. React & Monitor (TLC/LC-MS) C->D E 5. Workup (Quench, Extract) D->E F 6. Purify (Chromatography) E->F G Final Product F->G

Caption: Experimental workflow for a typical S-alkylation reaction.

References
  • SN2 Effect of Solvent | OpenOChem Learn. Available at: [Link]

  • 11.3: Characteristics of the SN2 Reaction - Chemistry LibreTexts. Available at: [Link]

  • Optimization of reaction conditions. a | Download Scientific Diagram - ResearchGate. Available at: [Link]

  • Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction - NIH. Available at: [Link]

  • Optimization of reaction conditions a . | Download Table - ResearchGate. Available at: [Link]

  • Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent - PMC - PubMed Central. Available at: [Link]

  • Solvent Effects on Sn2 Reactions - YouTube. Available at: [Link]

  • A New Convenient Preparation of Thiol Esters Utilizing N-Acylbenzotriazoles. Available at: [Link]

  • Thiol Alkylation - YouTube. Available at: [Link]

  • Summary of Solvent Effects on Nucleophilic Substitution Reactions SN1. Available at: [Link]

  • 1,2,3-Benzotriazin-4(3H)-ones: Synthesis, Reactions and Applications - ResearchGate. Available at: [Link]

  • Synthesis of 1, 2,3‐benzotriazin‐4(3H)‐one. | Download Scientific Diagram - ResearchGate. Available at: [Link]

  • Optimization of the reaction conditions a | Download Scientific Diagram - ResearchGate. Available at: [Link]

  • 1,2,3-benzotriazine-4-thiol (C7H5N3S) - PubChemLite. Available at: [Link]

  • Aminolysis of 1,2,3‐benzotriazin‐4(3H)‐thione - ResearchGate. Available at: [Link]

  • 1,2,3-Benzotriazine-4-thiol | C7H5N3S | CID 3005834 - PubChem - NIH. Available at: [Link]

  • (PDF) The synthesis of 1,2,4-benzotriazines - ResearchGate. Available at: [Link]

  • Thiols And Thioethers - Master Organic Chemistry. Available at: [Link]

  • Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction | Organic Letters - ACS Publications. Available at: [Link]

  • New Derivatization Reagent for Detection of free Thiol-groups in Metabolites and Proteins in Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry Imaging | Request PDF - ResearchGate. Available at: [Link]

  • Effects of Base, Electrophile, and Substrate on the Selective Alkylation of Heteroaromatic Systems | Request PDF - ResearchGate. Available at: [Link]

  • Chemistry and Biological Activity of[10][12][13]-Benzotriazine Derivatives - ResearchGate. Available at: [Link]

  • A stepwise one-pot synthesis of aliphatic thiols and their derivatives from acrylamides and sulfur - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB00512C. Available at: [Link]

  • Challenging Pharmaceutical Impurity Analyses Part 1: Derivatization. Available at: [Link]

  • Synergistic Combination of Facile Thiol-Maleimide Derivatization and Supramolecular Solvent-Based Microextraction for UHPLC–HRMS Analysis of Glutathione in Biofluids - PubMed Central. Available at: [Link]

  • Synthesis of new 1,2,3-benzotriazin-4-one-arylpiperazine derivatives as 5-HT1A serotonin receptor ligands - PubMed. Available at: [Link]

  • Review on synthetic study of benzotriazole - GSC Online Press. Available at: [Link]

  • Two reaction modes of 1-sulfonyl-1,2,3-triazoles and pyridinium 1,4-zwitterionic thiolates: catalyst-free synthesis of pyrido[1,2-a]pyrazine derivatives and 1,4-thiazine derivatives - Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

  • The Cysteine S-Alkylation Reaction as a Synthetic Method to Covalently Modify Peptide Sequences - PubMed. Available at: [Link]

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Optimization

Technical Support Center: A Troubleshooting Guide for 1,2,3-Benzotriazine-4-thiol Based Assays

Welcome to the technical support center for assays utilizing 1,2,3-Benzotriazine-4-thiol. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions for researchers, scien...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for assays utilizing 1,2,3-Benzotriazine-4-thiol. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals. Our goal is to empower you with the scientific understanding to diagnose and resolve common issues encountered during your experiments.

Section 1: Reagent and Sample Preparation

This section focuses on the critical first steps of any assay: the proper handling and preparation of reagents and samples.

Question 1: My 1,2,3-Benzotriazine-4-thiol solution appears to be degrading. How can I ensure its stability?

Answer: The stability of 1,2,3-Benzotriazine-4-thiol is paramount for reproducible results. The thiol group is susceptible to oxidation, which can be accelerated by several factors.[1]

  • Dissolution and Storage: It is recommended to prepare fresh solutions of 1,2,3-Benzotriazine-4-thiol for each experiment. If a stock solution must be prepared, use a high-purity, degassed solvent such as DMSO or DMF. Aliquot the stock solution into small, single-use volumes and store at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw cycles.

  • Solvent Choice: The choice of solvent can impact stability. While DMSO is a common choice, be aware that it can be a source of oxidizing contaminants. For sensitive assays, consider using freshly opened, high-purity anhydrous solvents.

  • Working Solutions: Prepare working solutions in a degassed assay buffer immediately before use. The pH of the buffer can also influence stability; a slightly acidic to neutral pH is generally preferred to minimize thiolate anion formation, which is more prone to oxidation.

Question 2: I am observing high background signal in my blank wells. What are the potential sources of this interference?

Answer: High background fluorescence is a common issue in many assay formats and can originate from multiple sources.[2][3][4]

  • Autofluorescence of Assay Components: The microplate itself can be a source of background signal. It is advisable to use black-walled, clear-bottom plates for fluorescent assays to minimize well-to-well crosstalk and background.[2] Some biological buffers and media can also exhibit intrinsic fluorescence.

  • Contaminated Reagents: Impurities in your reagents, including the assay buffer and any additives, can contribute to the background. Use high-purity reagents and freshly prepared buffers.

  • Light Leaks: Ensure that the plate reader's housing is properly sealed to prevent external light from interfering with the measurement.

Table 1: Common Sources of Background Signal and Mitigation Strategies

Source of BackgroundMitigation Strategy
Microplate AutofluorescenceUse black-walled, clear-bottom microplates.
Reagent ContaminationUse high-purity, fresh reagents and solvents.
Buffer AutofluorescenceTest different buffer systems or use a specialized low-fluorescence assay buffer.
Light LeaksEnsure the plate reader is in a dark environment and the housing is sealed.

Section 2: Assay Performance and Optimization

Optimizing assay conditions is crucial for achieving the desired sensitivity and dynamic range. This section addresses common challenges in assay performance.

Question 3: My assay has a low signal-to-noise ratio. How can I improve it?

Answer: A low signal-to-noise ratio can be due to either a weak specific signal or high background.

  • Optimize Reagent Concentrations: Titrate the concentration of 1,2,3-Benzotriazine-4-thiol and any other critical reagents to find the optimal balance that maximizes the specific signal without elevating the background.

  • Adjust Incubation Times and Temperatures: The kinetics of the reaction between 1,2,3-Benzotriazine-4-thiol and your analyte are time and temperature-dependent. Optimize these parameters to ensure the reaction goes to completion.

  • Enhance Signal Detection: Check that your plate reader's excitation and emission wavelengths are correctly set for the fluorophore being used. Adjusting the gain or integration time can also boost the signal, but be cautious of increasing the background as well.[2]

Question 4: I am seeing a high degree of variability between replicate wells. What could be the cause?

Answer: High variability can undermine the reliability of your results.

  • Pipetting Technique: Inconsistent pipetting is a major source of variability.[2] Ensure your pipettes are calibrated and use a consistent technique for all wells. For multi-well plates, using a multi-channel pipette can improve consistency.

  • Well-to-Well Evaporation: Evaporation from the outer wells of a microplate can concentrate reagents and lead to higher signals. Using a plate sealer and ensuring a humidified environment during long incubations can mitigate this.

  • Incomplete Mixing: Ensure that all reagents are thoroughly mixed in each well before measurement.

Experimental Protocol: Standard Curve Preparation

A reliable standard curve is essential for quantitative assays.

  • Prepare a high-concentration stock of your analyte of interest.

  • Perform a serial dilution of the stock to create a series of standards with known concentrations.

  • Add the same volume of each standard to triplicate wells of your microplate.

  • Add the 1,2,3-Benzotriazine-4-thiol working solution and any other necessary reagents to all wells, including blank wells containing only the assay buffer.

  • Incubate the plate for the optimized time and at the optimized temperature.

  • Read the signal on a plate reader at the appropriate excitation and emission wavelengths.

  • Subtract the average signal of the blank wells from the signal of each standard.

  • Plot the background-subtracted signal versus the known concentrations of the standards and fit the data to a suitable curve (e.g., linear or 4-parameter logistic).

Section 3: Data Interpretation and Troubleshooting

This section provides guidance on interpreting your results and troubleshooting unexpected outcomes.

Question 5: My results are not reproducible between experiments. What factors should I investigate?

Answer: Lack of reproducibility can be frustrating. A systematic approach is needed to identify the source of the problem.

  • Reagent Stability: As discussed in Section 1, the stability of 1,2,3-Benzotriazine-4-thiol is critical. Ensure you are using fresh or properly stored reagents for each experiment.

  • Environmental Factors: Variations in laboratory temperature and humidity can affect reaction kinetics and evaporation rates.

  • Instrument Performance: Periodically check the performance of your plate reader and pipettes to ensure they are functioning correctly.

Troubleshooting Workflow

TroubleshootingWorkflow start Problem Observed reproducibility Reproducibility Issue start->reproducibility Inconsistent Results signal_issue Signal Issue start->signal_issue Poor Signal variability High Variability start->variability Inconsistent Replicates check_reagents Reagent Stability (Freshness, Storage) reproducibility->check_reagents Check check_env Environmental Conditions reproducibility->check_env Check check_instrument Instrument Performance reproducibility->check_instrument Check optimize_conc Reagent Concentrations signal_issue->optimize_conc Optimize optimize_incubation Incubation Time/Temp signal_issue->optimize_incubation Optimize check_reader Reader Settings (Wavelength, Gain) signal_issue->check_reader Check check_pipetting Pipetting Technique variability->check_pipetting Check check_evaporation Evaporation (Use Plate Sealer) variability->check_evaporation Check check_mixing Thorough Mixing variability->check_mixing Check end Resolution check_reagents->end check_env->end check_instrument->end optimize_conc->end optimize_incubation->end check_reader->end check_pipetting->end check_evaporation->end check_mixing->end

Caption: A logical workflow for troubleshooting common assay issues.

Question 6: What are some common interfering substances in thiol-based assays?

Answer: The reactivity of the thiol group makes it susceptible to interference from various compounds.

  • Reducing Agents: Other thiol-containing compounds such as dithiothreitol (DTT) and β-mercaptoethanol will react with 1,2,3-Benzotriazine-4-thiol and should be avoided or removed from the sample.[5]

  • Oxidizing Agents: Strong oxidizing agents can degrade the thiol group on 1,2,3-Benzotriazine-4-thiol, leading to a loss of signal.

  • Heavy Metals: Certain metal ions can interact with thiols and may quench fluorescence.

Table 2: Common Interfering Substances

Interfering SubstanceMechanism of Interference
Dithiothreitol (DTT)Reacts with 1,2,3-Benzotriazine-4-thiol.[5]
β-mercaptoethanolReacts with 1,2,3-Benzotriazine-4-thiol.
Hydrogen PeroxideOxidizes the thiol group.
Heavy Metal Ions (e.g., Hg²⁺, Cu²⁺)Can quench fluorescence or react with the thiol.

References

  • Troubleshooting Fluorescence Intensity Plate Reader Experiments. Basicmedical Key. [Link]

  • Troubleshooting in Fluorescent Staining. Creative Bioarray. [Link]

  • Assay Interference by Chemical Reactivity. Assay Guidance Manual. [Link]

  • Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. MDPI. [Link]

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Troubleshooting

Technical Support Center: Stabilizing 1,2,3-Benzotriazine-4-thiol for Long-Term Storage

Welcome to the technical support center for 1,2,3-Benzotriazine-4-thiol (also known by its tautomeric name, 1,2,3-Benzotriazin-4(3H)-thione). This guide is designed for researchers, medicinal chemists, and drug developme...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 1,2,3-Benzotriazine-4-thiol (also known by its tautomeric name, 1,2,3-Benzotriazin-4(3H)-thione). This guide is designed for researchers, medicinal chemists, and drug development professionals to address the inherent stability challenges of this reagent. Our goal is to provide you with the foundational knowledge and practical troubleshooting steps required to ensure the long-term integrity of your samples, thereby safeguarding the reproducibility and success of your experiments.

Introduction: The Challenge of Instability

1,2,3-Benzotriazine-4-thiol is a valuable heterocyclic building block in medicinal chemistry and materials science. However, its utility is often hampered by its limited shelf-life. The molecule's core instability arises from two primary features: the reactive thiol (-SH) group and the strained triazine ring. The thiol group is highly susceptible to oxidation, which can lead to the formation of disulfide dimers and other oxidized species. This process is often accelerated by exposure to atmospheric oxygen, light, and elevated temperatures. Furthermore, the benzotriazine core itself can be prone to thermal or photochemical decomposition.

This guide provides a series of frequently asked questions (FAQs) and troubleshooting protocols to mitigate these degradation pathways.

Frequently Asked Questions (FAQs)

Q1: My freshly opened bottle of 1,2,3-Benzotriazine-4-thiol has a faint, unpleasant odor. Is this normal?

A1: Yes, this is characteristic of many thiol-containing compounds. While the parent compound has a mild odor, any degradation can release more volatile and pungent sulfur-containing impurities. However, a very strong, offensive odor may indicate significant decomposition. For routine handling of thiols, it is recommended to work in a well-ventilated fume hood.[1]

Q2: What are the primary degradation products I should be concerned about?

A2: The two most probable degradation pathways are:

  • Oxidative Dimerization: The thiol group is readily oxidized by atmospheric oxygen to form a disulfide-bridged dimer. This is the most common and immediate degradation pathway for most thiols.

  • Ring Decomposition: The 1,2,3-benzotriazine ring can undergo thermal or photolytic decomposition, leading to the extrusion of molecular nitrogen (N₂). This is analogous to the known thermolysis of the oxygen-containing counterpart, 1,2,3-benzotriazin-4(3H)-one.[2] This can result in complex mixtures of products.

Q3: What are the ideal storage conditions for maximizing the shelf-life of solid 1,2,3-Benzotriazine-4-thiol?

A3: To minimize degradation, the solid compound must be protected from oxygen, moisture, light, and heat. The following conditions are recommended:

ParameterRecommended ConditionRationale
Temperature -20°C (Freezer)Slows the rate of all chemical degradation pathways.
Atmosphere Inert Gas (Argon or Nitrogen)Prevents oxidation of the thiol group.[3]
Container Amber glass vial with a tightly sealed capProtects from light and minimizes moisture ingress.[4]
Location Dry, dedicated chemical storage areaPrevents contamination and degradation from humidity.[5]

Always allow the container to warm to room temperature before opening to prevent condensation of moisture onto the cold solid.

Q4: I need to prepare a stock solution. What solvent should I use and how should I store it?

A4: Solvent choice is critical. Protic solvents can facilitate proton exchange and potentially accelerate degradation.

  • Recommended Solvents: Anhydrous, deoxygenated aprotic solvents such as Dioxane, Tetrahydrofuran (THF), or Acetonitrile (ACN).

  • Solvent Preparation: Before use, solvents should be thoroughly deoxygenated by sparging with an inert gas (Argon or Nitrogen) for at least 30 minutes.

  • Solution Storage: Store solutions under an inert atmosphere at -20°C. They should be considered to have a much shorter shelf-life than the solid material and should be prepared fresh whenever possible. The stability in solution is often only a few hours at room temperature.[6]

Troubleshooting Guide

This section addresses specific issues you may encounter during the handling and use of 1,2,3-Benzotriazine-4-thiol.

Issue 1: Inconsistent Reaction Yields or Complete Reaction Failure
  • Problem: You are using 1,2,3-Benzotriazine-4-thiol as a starting material, but your reaction yields are low, inconsistent, or the reaction fails to proceed.

  • Probable Cause: The purity of your starting material has been compromised due to degradation. The formation of disulfide dimers reduces the molar equivalence of the active thiol, leading to incomplete conversion.

  • Solution Workflow:

    • Purity Assessment: Before use, verify the purity of your reagent. The primary method for this is High-Performance Liquid Chromatography (HPLC). A simple Reverse-Phase HPLC (RP-HPLC) method can typically resolve the starting material from its more non-polar disulfide dimer.

    • Quality Control Protocol:

      • Column: C18 stationary phase.

      • Mobile Phase: A gradient of Acetonitrile and water (both containing 0.1% Trifluoroacetic Acid or Formic Acid).

      • Detection: UV detector, monitoring at a wavelength where the starting material has a strong absorbance (e.g., determined by UV-Vis spectrophotometry).

      • Analysis: A pure sample should show a single major peak. The presence of a significant secondary peak, often with a longer retention time, is indicative of disulfide dimer formation.

    • Purification (if necessary): If significant degradation is observed, the material may need to be purified. Recrystallization from an appropriate solvent system under an inert atmosphere can be attempted, though prevention of degradation is a far more effective strategy.

    G cluster_0 Troubleshooting Workflow: Reaction Failure A Inconsistent or Failed Reaction B Hypothesis: Reagent Degradation A->B Probable Cause C Action: Assess Purity via HPLC B->C D Result: Single Major Peak? C->D E YES: Proceed with Reaction D->E F NO: Significant Impurity Peak(s) D->F G Action: Purify Reagent or Use New Batch F->G H Re-assess Purity G->H H->D

    Caption: Workflow for troubleshooting reaction failures.

Issue 2: Sample Discoloration Over Time
  • Problem: The typically off-white or pale-yellow solid has developed a darker yellow or brownish tint during storage.

  • Probable Cause: This is a visual indicator of chemical degradation. It can be caused by the formation of various chromophoric byproducts resulting from both oxidation and potential ring decomposition.

  • Solution Pathway:

    • Immediate Purity Check: Do not assume the material is usable. Perform an immediate purity analysis using HPLC as described above. Quantitative Nuclear Magnetic Resonance (qNMR) can also be used to determine the absolute purity if an appropriate internal standard is available.[7]

    • Review Storage Conditions: Cross-reference your storage procedure with the ideal conditions outlined in the FAQ section. The most common reasons for discoloration are inadvertent exposure to air (e.g., a faulty seal on the vial) or prolonged storage at room temperature.

    • Segregate the Batch: If degradation is confirmed, label and segregate the suspect batch to prevent its use in critical experiments. It is often more cost-effective and scientifically rigorous to discard a degraded reagent than to risk generating unreliable data.

    G A Observe Sample Discoloration B Potential Oxidation / Decomposition A->B C Perform HPLC / qNMR Purity Analysis B->C D Review Storage Protocol (Air/Light/Temp Exposure?) B->D E Purity Acceptable? C->E F Use with Caution (Minor Discoloration) E->F Yes G Discard and Procure New Batch E->G No

    Caption: Decision pathway upon observing sample discoloration.

References

  • Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. National Institutes of Health. [Link]

  • Chemistry and Biological Activity of[8][9][10]-Benzotriazine Derivatives. ResearchGate. [Link]

  • Mechanistic insight into the degradation of 1H-benzotriazole and 4-methyl-1H-benzotriazole by •OH-based advanced oxidation process and toxicity assessment. PubMed. [Link]

  • 1,2,3-Benzotriazine-4-thiol. PubChem, National Institutes of Health. [Link]

  • Thermolysis of 1,2,3-benzotriazin-4(3H)-one. Journal of the Chemical Society C. [Link]

  • Synthesis of Thiol Derivatives of Biological Active Compounds for Nanotechnology Application. MDPI. [Link]

  • Safety Data Sheet: 1,2,3-Benzotriazole. Carl ROTH. [Link]

  • Practical Thiol Surrogates and Protective Groups for Arylthiols for Suzuki−Miyaura Conditions. ACS Publications. [Link]

  • 1,2,3-Benzotriazole... - SAFETY DATA SHEET. PENTA. [Link]

  • Analytical Methods Based on the Mass Balance Approach for Purity Evaluation of Tetracycline Hydrochloride. MDPI. [Link]

  • A stepwise one-pot synthesis of aliphatic thiols and their derivatives from acrylamides and sulfur. Royal Society of Chemistry. [Link]

  • The thermal decomposition of 1-methyl-1,2,3-benzotriazin-4-(1H)-one: matrix isolation of the reactive intermediates. Royal Society of Chemistry. [Link]

  • Synthesis and biological activity of potent heterocyclic thiol-based inhibitors of endothelin-converting enzyme-1. PubMed. [Link]

  • Design, Synthesis, and Antipoliferative Activities of Novel Substituted Imidazole-Thione Linked Benzotriazole Derivatives. MDPI. [Link]

  • Thiolated polymers: Stability of thiol moieties under different storage conditions. ResearchGate. [Link]

  • How to Work with Thiols-General SOP. University of Rochester, Department of Chemistry. [Link]

  • Simultaneous determination of antioxidants and passivators in insulating mineral oils by solid phase extraction and high performance liquid chromatography. AperTO. [Link]

  • Material Safety Data Sheet - 1H-1,2,4-Triazole-3-thiol, 97%. Cole-Parmer. [Link]

  • Safety Data Sheet - Anti-Corrosive Additive. SERVA Electrophoresis GmbH. [Link]

  • Divergent Reactivity of 1,2,3-Benzotriazin-4(3 H)-ones: Photocatalytic Synthesis of 3-Substituted Isoindolinones Achieved through a Nitrogen-Mediated Hydrogen Atom Shift. PubMed. [Link]

  • The synthesis of 1,2,4-benzotriazines. Sci-Hub. [Link]

  • HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine. PubMed. [Link]

  • Handling thiols in the lab. Reddit. [Link]

  • Synthesis and biological evaluation of 1,2,4-triazolidine-3-thiones as potent acetylcholinesterase inhibitors: in vitro and in silico analysis through kinetics, chemoinformatics and computational approaches. PubMed. [Link]

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Optimization

Technical Support Center: A Researcher's Guide to 1,2,3-Benzotriazine-4-thiol

Welcome to the technical support resource for 1,2,3-Benzotriazine-4-thiol (CAS: 2536-88-1). This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and pitfa...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support resource for 1,2,3-Benzotriazine-4-thiol (CAS: 2536-88-1). This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and pitfalls associated with the handling and use of this versatile heterocyclic compound. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your experiments effectively.

1,2,3-Benzotriazine-4-thiol and its derivatives are of growing interest in medicinal chemistry and materials science.[1][2] However, its unique structure, combining a reactive thiol group with a potentially labile benzotriazine core, presents specific challenges. This guide offers practical, field-proven insights in a direct question-and-answer format.

Section 1: Critical Safety & Handling Protocols

Safe laboratory practice is non-negotiable. Before working with 1,2,3-Benzotriazine-4-thiol, it is imperative to understand its hazard profile and the necessary handling precautions.

Q: What are the primary health hazards of 1,2,3-Benzotriazine-4-thiol?

A: According to safety data sheets, 1,2,3-Benzotriazine-4-thiol is classified as harmful if swallowed (Acute toxicity, Oral, Category 4) and causes serious eye irritation (Category 2A).[3][4][5] Furthermore, it is toxic to aquatic life with long-lasting effects.[3][5][6] Ingestion may lead to feeling unwell, and direct contact with eyes can cause significant irritation.[3]

Q: What Personal Protective Equipment (PPE) is mandatory when handling this compound?

A: You must wear appropriate PPE to prevent exposure. This includes:

  • Eye Protection: Chemical safety goggles or a face shield are required to prevent eye contact.[3][4][7]

  • Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before use and disposed of properly after.[7]

  • Body Protection: A lab coat or chemical-resistant suit is necessary to protect your skin.[7]

  • Respiratory Protection: If there is a risk of dust formation or aerosolization, use a NIOSH (US) or EN 166 (EU) approved respirator with an appropriate filter.[3]

Q: The compound has a strong, unpleasant odor. How can I manage this in the lab?

A: The odor is characteristic of many thiol-containing compounds.[8] To control the noxious smell and prevent its spread, all work must be conducted within a certified chemical fume hood.[8] For reactions that may release vapors, it is best practice to vent the exhaust through a bleach trap. This oxidizes the volatile thiols into less odorous compounds.[8][9]

Step-by-Step Protocol for Setting Up a Bleach Trap:

  • Fill a gas-washing bottle (bubbler) halfway with a commercial bleach solution (~5-6% sodium hypochlorite).

  • Connect the exhaust line from your reaction apparatus (e.g., from a condenser or needle) to the inlet of the bubbler, ensuring the tube is submerged in the bleach.

  • The outlet of the bubbler should be vented towards the back of the fume hood.

  • Ensure the gas flow rate is moderate to prevent bleach from splashing into the reaction or out of the trap.

Section 2: Frequently Asked Questions (FAQs) on Storage and Properties

Proper storage and a fundamental understanding of the compound's properties are key to experimental success.

Q: How should I properly store 1,2,3-Benzotriazine-4-thiol?

A: The compound should be stored in a tightly closed container in a cool, dry, and well-ventilated area.[4][5] A critical and often overlooked factor is its light sensitivity; exposure to light may degrade the product quality.[3] Therefore, always store it in an opaque container or in a dark location away from direct sunlight.

Q: What is the expected appearance and stability of the solid compound?

A: 1,2,3-Benzotriazine-4-thiol is typically a solid. Its stability is compromised by exposure to air, light, and incompatible materials like strong oxidizing agents, with which it can react violently.[3] If you observe a change in color or texture, it may be an indication of decomposition or impurity formation.

Q: In which solvents is it soluble?

A: While comprehensive public data is limited, solubility can be predicted based on its structure. It is expected to have limited solubility in water[10] and better solubility in polar organic solvents. Empirical testing is recommended.

Solvent TypeExamplesExpected SolubilityRationale
Polar Aprotic DMF, DMSO, AcetonitrileGood to ModerateThe polar heterocyclic ring system should interact favorably.
Polar Protic Ethanol, MethanolModeratePotential for hydrogen bonding, but may be limited by the aromatic core.
Ethers THF, DioxaneModerate to LowModerate polarity may allow for some dissolution.
Chlorinated Dichloromethane (DCM), ChloroformModerate to LowDepends on the specific solute-solvent interactions.
Nonpolar Hexanes, ToluenePoorThe molecule's polarity is likely too high for good solubility.

Q: The compound is named as a "thiol" but also as a "thione." What is the significance of this?

A: This dual naming reflects the existence of tautomers: the thiol form (containing a C-SH group) and the thione form (containing a C=S group and an N-H bond). The IUPAC name 1H-1,2,3-benzotriazine-4-thione suggests the thione form is a significant contributor to the equilibrium.[11] This is critical because the two forms have different reactivity. The thiol form is a better nucleophile at the sulfur atom, which is relevant for alkylation or bioconjugation reactions.[12] The thione form's reactivity might involve the nitrogen atom. Be aware that your reaction conditions (e.g., pH, solvent) can influence this equilibrium.

Section 3: Troubleshooting Common Experimental Pitfalls

This section addresses specific problems you may encounter during your experiments.

Problem 1: Low or No Reaction Yield

Q: My reaction is sluggish, or my starting material is not being consumed. What are the likely causes?

A: Several factors can contribute to low reactivity:

  • Reagent Purity and Decomposition: The most common pitfall is the degradation of the starting material. As discussed, 1,2,3-Benzotriazine-4-thiol is susceptible to air oxidation. If the reagent has been stored improperly or for a long time, it may have already converted to its disulfide, which will be unreactive in your desired pathway.

  • Poor Solubility: Ensure the reagent is fully dissolved in your reaction solvent at the reaction temperature. If it is not, the reaction will be limited by the dissolution rate. Refer to the solubility table and consider a different solvent system if needed.

  • Incorrect Base or pH: If your reaction requires deprotonation of the thiol to form the more nucleophilic thiolate, the choice of base is critical. A base that is too weak will not generate enough thiolate. A base that is too strong or used in excess can promote oxidation to the disulfide or potentially lead to the decomposition of the benzotriazine ring.[13]

Problem 2: Appearance of Unexpected Byproducts

Q: I'm observing a major, less polar impurity in my reaction mixture by TLC/LCMS. What is it likely to be?

A: The most probable byproduct is the corresponding disulfide, formed by the oxidative dimerization of two molecules of 1,2,3-Benzotriazine-4-thiol.[14] This is a classic side reaction for thiols, especially in the presence of oxygen or under basic conditions.[13]

Workflow: Minimizing Oxidation and Odor During Handling

G cluster_prep Preparation cluster_handling Handling & Reaction cluster_cleanup Post-Reaction p1 Equilibrate Reagent (Allow to reach RT in desiccator) p2 Prepare Inert Atmosphere (Purge flask with N2 or Ar) p1->p2 p3 Use Degassed Solvents p2->p3 h1 Work in Fume Hood p3->h1 h2 Weigh Solid Quickly h1->h2 h3 Add to Reaction Flask under Positive N2/Ar Pressure h2->h3 h4 Vent Reaction Through Bleach Trap h3->h4 c1 Quench Reaction Carefully h4->c1 c2 Decontaminate Glassware (Soak in bleach bath overnight) c1->c2

Caption: A recommended workflow to reduce oxidative side reactions and control odor.

Solutions to Minimize Disulfide Formation:

  • Inert Atmosphere: Always perform reactions under an inert atmosphere of nitrogen or argon.

  • Degassed Solvents: Use solvents that have been thoroughly degassed by sparging with an inert gas or by freeze-pump-thaw cycles.

  • Control Basicity: If a base is required, consider using a milder, non-oxidizing base (e.g., a tertiary amine like triethylamine or DIPEA) and add it slowly. Avoid strong bases where possible.

Problem 3: Difficulties in Product Purification

Q: How can I effectively remove unreacted starting material or the disulfide byproduct from my crude product?

A:

  • For Unreacted Starting Material: The thiol proton is weakly acidic. You can often remove unreacted 1,2,3-Benzotriazine-4-thiol with a mild aqueous basic wash (e.g., dilute NaHCO₃ or Na₂CO₃ solution). The deprotonated thiolate salt will be more soluble in the aqueous phase. Caution: Perform this wash quickly and with deoxygenated solutions to minimize oxidation during the workup.

  • For the Disulfide Byproduct: The disulfide is generally non-polar and unreactive. It must be removed by chromatography (e.g., flash column chromatography on silica gel). Choosing an appropriate solvent system will be key to achieving good separation from your desired product.

Reaction Diagram: The Thiol-Disulfide Oxidation Side Reaction

G cluster_conditions Oxidative Conditions Thiol1 2 x R-SH (Benzotriazine-4-thiol) cond [O] (e.g., Air, O2) Base (optional) Thiol1->cond Disulfide R-S-S-R (Disulfide Byproduct) cond->Disulfide Water + 2H+ + 2e-

Caption: The primary oxidative pathway leading to the common disulfide impurity.

Section 4: Essential Protocols

Protocol 4.1: General Procedure for a Nucleophilic Substitution Reaction

This protocol provides a framework for using 1,2,3-Benzotriazine-4-thiol as a nucleophile, with built-in controls to minimize common pitfalls.

  • Flask Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and allow it to cool to room temperature under a stream of dry nitrogen or argon.

  • Reagent Addition: In the inert flask, add your electrophile (e.g., an alkyl halide) and degassed solvent.

  • Base Addition: If the reaction requires a base, add the base (e.g., 1.1 equivalents of triethylamine) to the flask via syringe.

  • Thiol Addition: In a separate container, quickly weigh the 1,2,3-Benzotriazine-4-thiol (1.0 equivalent) and add it to the reaction flask in one portion under a positive flow of inert gas.

  • Reaction Monitoring: Stir the reaction at the desired temperature (e.g., room temperature or gentle heating) and monitor its progress by TLC or LCMS.

  • Workup: Upon completion, cool the reaction to room temperature. Quench with deoxygenated water or a saturated NH₄Cl solution. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with deoxygenated brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography.

  • Decontamination: Immediately place all contaminated glassware into a prepared bleach bath and allow it to soak overnight to neutralize the thiol residue and odor.[9]

References

  • Sigma-Aldrich, "Safety D
  • SysKem Chemie GmbH, "Safety D
  • National Center for Biotechnology Information, "1,2,3-Benzotriazine-4-thiol," PubChem Compound Summary for CID 3005834.
  • Fisher Scientific, "Safety D
  • National Center for Biotechnology Information, "Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction," (2024).
  • Global Substance Registration System, "1,2,3-BENZOTRIAZINE-4-THIOL."
  • Matrix Fine Chemicals, "1,2,3-BENZOTRIAZINE-4-THIOL | CAS 2536-88-1."
  • PubChemLite, "1,2,3-benzotriazine-4-thiol (C7H5N3S)."
  • Penta s.r.o., "Safety Data Sheet for 1,2,3-Benzotriazole," (2025).
  • Pallav Chemicals, "1,2,3, Benzotriazole Material Safety D
  • Santa Cruz Biotechnology, "1,2,3-benzotriazine-4-thiol."
  • ACS Publications, "Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction," (2024).
  • ResearchGate, "Chemistry and Biological Activity of[3][6][11]-Benzotriazine Derivatives," (2018).

  • Cheméo, "Chemical Properties of 1,2,3-Benzotriazine-4(3h)-one, 6-nitro- (CAS 91532-29-5)."
  • RSC Publishing, "The thermal decomposition of 1-methyl-1,2,3-benzotriazin-4-(1H)
  • University of Minnesota, "Thiols," Department of Environmental Health and Safety.
  • FDA Global Substance Registration System, "1,2,3-BENZOTRIAZINE-4-THIOL."
  • CP Lab Safety, "1,2,3-benzotriazine-4-thiol, 95% Purity."
  • Santa Cruz Biotechnology, "1,2,3-benzotriazine-4-thiol (Korean)."
  • ACS Publications, "Peptide Coupling Reagents, More than a Letter Soup," (2011).
  • ACS Publications, "Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey," (2018).
  • ResearchGate, "Synthesis and nematicidal activities of 1,2,3-benzotriazin-4-one containing 4,5-dihydrothiazole-2-thiol deriv
  • PubMed Central, "From molecules to medicine: thiol selective bioconjugation in synthesis of diagnostic and therapeutic radiopharmaceuticals."
  • ResearchGate, "The synthesis of 1,2,4-benzotriazines," (2019).
  • University of Rochester, "How to Work with Thiols-General SOP," Department of Chemistry.
  • Reddit, "Handling thiols in the lab," r/chemistry (2013).
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  • PubMed, "Mechanistic insight into the degradation of 1H-benzotriazole and 4-methyl-1H-benzotriazole by •OH-based advanced oxidation process and toxicity assessment," (2023).
  • ChemRxiv, "The Nitrile Bis-Thiol Bioconjug
  • The Royal Society of Chemistry, "Solvent- and catalyst-free, quantitative protection of hydroxyl, thiol, carboxylic acid, amide and heterocyclic."
  • PubMed, "Synthesis of new 1,2,3-benzotriazin-4-one-arylpiperazine derivatives as 5-HT1A serotonin receptor ligands."
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Troubleshooting

Technical Support Center: Method Development for Scaling Up 1,2,3-Benzotriazine-4-thiol Production

Welcome to the technical support center for the process development and scale-up of 1,2,3-benzotriazine-4-thiol. This guide is designed for researchers, chemists, and drug development professionals who are transitioning...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the process development and scale-up of 1,2,3-benzotriazine-4-thiol. This guide is designed for researchers, chemists, and drug development professionals who are transitioning this synthesis from laboratory scale to pilot or manufacturing scale. We will address common challenges, provide in-depth troubleshooting advice, and offer validated protocols to ensure a safe, efficient, and scalable process.

The synthesis of 1,2,3-benzotriazine-4-thiol, while conceptually straightforward, presents significant challenges during scale-up, particularly concerning reaction control, safety, and purification. This guide is structured to address these issues in a practical, question-and-answer format.

Section 1: The Synthetic Pathway - A Process Overview

The most common and industrially viable route to 1,2,3-benzotriazine-4-thiol involves a two-step process starting from 2-aminobenzamide.

  • Diazotization & Cyclization: 2-aminobenzamide is treated with a diazotizing agent, typically sodium nitrite (NaNO₂) in a strong acidic medium, to form an intermediate diazonium salt. This salt spontaneously cyclizes to yield 1,2,3-benzotriazin-4(3H)-one.

  • Thionation: The carbonyl group of the benzotriazinone intermediate is then converted to a thiocarbonyl using a thionating agent, most commonly Lawesson's Reagent, to produce the final product, 1,2,3-benzotriazine-4-thiol.

This pathway, while effective, contains steps that are hazardous and require precise control, especially at a larger scale.

Visualizing the Core Reaction

Reaction_Mechanism cluster_0 Step 1: Diazotization & Cyclization cluster_1 Step 2: Thionation A 2-Aminobenzamide B 1,2,3-Benzotriazin-4(3H)-one A->B  NaNO₂, H⁺ (e.g., HCl, H₂SO₄)  < 5 °C C 1,2,3-Benzotriazin-4(3H)-one D 1,2,3-Benzotriazine-4-thiol C->D  Lawesson's Reagent  Anhydrous Solvent  (e.g., Toluene, Dioxane)  Heat

Caption: General two-step synthesis of 1,2,3-benzotriazine-4-thiol.

Section 2: Troubleshooting Guide for Scale-Up

This section addresses specific problems that may arise during the scale-up process.

Part A: Diazotization & Cyclization Issues

Question 1: During the diazotization of 2-aminobenzamide, my reaction mixture turns dark brown or black, and I'm getting low yields of the benzotriazinone intermediate. What is happening?

Answer: This is a classic sign of a runaway diazotization reaction, where the diazonium salt is decomposing faster than it can cyclize. The dark color is due to the formation of polymeric azo-coupled byproducts.

Root Causes & Solutions:

  • Inadequate Temperature Control: The diazotization of aromatic amines is highly exothermic.[1] On a larger scale, the surface-area-to-volume ratio decreases, making heat dissipation much less efficient.

    • Solution: Ensure your reactor has sufficient cooling capacity. For pilot scale, this means using a jacketed reactor with a powerful chilling unit. The internal temperature must be maintained below 5 °C throughout the sodium nitrite addition.[1][2][3] Use a calibrated temperature probe placed directly in the reaction mixture.

  • Localized "Hot Spots": Adding the sodium nitrite solution too quickly can create localized areas of high temperature and high reactant concentration, even if the bulk temperature appears low.

    • Solution: Add the aqueous sodium nitrite solution slowly and sub-surface via a dropping funnel or a dosing pump. Ensure vigorous stirring to dissipate heat and reactants uniformly.

  • Incorrect Stoichiometry or Excess Nitrous Acid: Using an excess of sodium nitrite can lead to the formation of excess nitrous acid (HNO₂), which can catalyze the decomposition of the diazonium salt.[2][3]

    • Solution: Use a stoichiometric amount of sodium nitrite.[2][3] After the addition is complete, check for the presence of excess nitrous acid using starch-iodide paper (it will turn blue/black). If excess is detected, it must be quenched by adding a small amount of sulfamic acid or urea until the test is negative.[2]

Question 2: The cyclized product, 1,2,3-benzotriazin-4(3H)-one, is precipitating as a fine, difficult-to-filter solid. How can I improve the isolation?

Answer: Fine particle size is often a result of rapid precipitation ("crashing out") from the solution.

Root Causes & Solutions:

  • Rapid pH Change During Neutralization: If you are neutralizing the acidic reaction mixture to precipitate the product, doing so too quickly will lead to rapid nucleation and the formation of very small crystals.

    • Solution: After the reaction is complete, slowly add your base (e.g., aqueous sodium hydroxide) while monitoring the pH. Aim for a controlled precipitation over 30-60 minutes. Sometimes, adding a small amount of seed crystal can promote the growth of larger, more easily filterable particles.

  • Solvent Choice: The aqueous acidic medium may not be the ideal medium for crystallization.

    • Solution (Process Modification): Consider an extractive work-up. After quenching any excess nitrous acid, you may be able to extract the product into an organic solvent (e.g., ethyl acetate, dichloromethane). This allows for more controlled crystallization by solvent evaporation or by adding an anti-solvent. This must be validated at a small scale first.

ParameterLab Scale (1-10 g)Pilot Scale (1-10 kg)Key Considerations for Scale-Up
Temperature Ice/water bathJacketed reactor with chillerHeat transfer is critical; monitor internal temp.
NaNO₂ Addition Pipette/Dropping funnelMetering pump, sub-surfaceAvoid localized hot spots.
Stirring Magnetic stir barOverhead mechanical stirrerEnsure homogeneity and efficient heat transfer.
Quenching Add urea/sulfamic acidControlled addition, monitor gasOff-gassing (NOx, N₂) must be safely vented.[1][2]
Part B: Thionation and Purification Issues

Question 3: The thionation reaction with Lawesson's Reagent is sluggish, and I'm seeing incomplete conversion even after prolonged heating. What can I do?

Answer: Incomplete thionation is typically due to issues with reagent quality, solvent, or temperature.

Root Causes & Solutions:

  • Poor Quality Lawesson's Reagent (LR): LR can degrade over time, especially if exposed to moisture.

    • Solution: Use freshly opened or properly stored LR. For large-scale work, it's advisable to test the new batch of LR on a small scale before committing the entire batch of intermediate.

  • Presence of Water: The thionation mechanism is sensitive to water. Any residual water in your benzotriazinone intermediate or solvent will consume the reagent.

    • Solution: Ensure the 1,2,3-benzotriazin-4(3H)-one intermediate is thoroughly dried (e.g., vacuum oven) before use. Use an anhydrous solvent (e.g., dry toluene or dioxane).

  • Insufficient Temperature: While LR is a powerful thionating agent, the reaction often requires elevated temperatures to proceed at a reasonable rate.[4]

    • Solution: Ensure your reaction is reaching the target temperature (often refluxing toluene, ~110 °C). On a large scale, it can take significantly longer to heat the reaction mass. Monitor the internal temperature, not the jacket temperature.

Question 4: After the thionation reaction, I am struggling to remove the phosphorus-containing byproducts from Lawesson's Reagent. They are co-eluting with my product during chromatography.

Answer: This is the most common and frustrating problem associated with Lawesson's Reagent.[5][6] The byproducts are often non-polar and can be difficult to separate from the desired thiol.

Root Causes & Solutions:

  • Byproduct Solubility: The phosphorus byproducts are soluble in the organic solvents used for work-up and chromatography.

    • Solution 1 (Optimized Work-up): After the reaction is complete and cooled, some byproducts may precipitate. Filter the reaction mixture before quenching. For the quench, instead of water, try a dilute aqueous solution of NaOH. This can hydrolyze some of the phosphorus species into more water-soluble salts, which can be removed in an aqueous wash.

    • Solution 2 (Alternative Chromatography): If silica gel chromatography is failing, consider alternative stationary phases. Alumina (basic or neutral) can sometimes provide different selectivity for phosphorus compounds.[5] Reverse-phase chromatography (C18) is also an option if the product is soluble in appropriate solvents (e.g., acetonitrile/water).

    • Solution 3 (Crystallization/Trituration): Purification by chromatography at a large scale is expensive and time-consuming.[7] The best approach is to develop a robust crystallization procedure. After an initial work-up, concentrate the crude material and attempt to crystallize the product from a suitable solvent system. Alternatively, trituration (slurrying the crude solid in a solvent where the product is poorly soluble but the impurities are soluble) can be highly effective. Try triturating with cold diethyl ether or hexane.

Question 5: My final product, 1,2,3-benzotriazine-4-thiol, is showing signs of disulfide formation (dimerization) upon storage. How can I prevent this?

Answer: Thiols are notoriously susceptible to oxidation to form disulfides, a process often catalyzed by trace metals or air.[8]

Root Causes & Solutions:

  • Exposure to Oxygen: Storing the material in the presence of air will lead to gradual oxidation.

    • Solution: Store the final, purified product under an inert atmosphere (nitrogen or argon).[8] For large quantities, use nitrogen-purged containers.

  • Trace Metal Contamination: Metals can catalyze the oxidation process.

    • Solution: Ensure all glassware and reactors are scrupulously clean. If you suspect metal contamination from a previous step, you can try washing the organic solution of your product with a dilute solution of a chelating agent like EDTA before the final isolation.

  • Solvent Choice for Storage: Storing the thiol in certain solvents can accelerate degradation.

    • Solution: Store the product as a dry solid. If a solution is necessary for a short period, use deoxygenated solvents.[8]

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the primary safety hazards I need to consider for this scale-up? A1: The diazotization step is the most hazardous. Aryl diazonium salts can be explosive, especially if isolated or allowed to dry.[3] The reaction also generates toxic nitrogen oxide (NOx) gases. The thionation step may release hydrogen sulfide (H₂S), which is also toxic.

  • Key Precautions:

    • Never attempt to isolate the intermediate diazonium salt.[1][2]

    • Ensure adequate ventilation and a gas scrubbing system for NOx and H₂S.

    • Strictly control the temperature of the diazotization below 5 °C.[1][2][3]

    • Have a quench solution (sulfamic acid) readily available.[3]

Q2: How do I monitor the progress of these reactions at scale? A2: In-process controls (IPCs) are crucial.

  • Diazotization: TLC or HPLC can be used to monitor the disappearance of the 2-aminobenzamide starting material. A sample can be quenched, neutralized, and extracted before analysis.

  • Thionation: TLC or HPLC is ideal for monitoring the conversion of the benzotriazinone to the thiol product.

Q3: Can I use an alternative to Lawesson's Reagent for the thionation step? A3: Yes, Phosphorus Pentasulfide (P₄S₁₀) is the classic reagent for this transformation.[5] It is less expensive but often requires harsher conditions (higher temperatures, longer reaction times) and can lead to its own set of byproduct-removal challenges. For a specific process, P₄S₁₀ may offer a more economical route, but this must be thoroughly investigated and optimized.

Visualizing the Troubleshooting Process

Troubleshooting_Thionation start Problem: Low Yield / Incomplete Thionation Reaction q1 Is the Lawesson's Reagent (LR) fresh and from a reliable source? start->q1 q2 Was the starting material (benzotriazinone) and solvent rigorously anhydrous? q1->q2 Yes sol1 Action: Procure a new batch of LR and re-run a small-scale test. q1->sol1 No / Unsure q3 Was the internal reaction temperature maintained at the target (e.g., >100 °C)? q2->q3 Yes sol2 Action: Dry starting material in a vacuum oven. Use freshly distilled anhydrous solvent. q2->sol2 No sol3 Action: Verify internal temperature probe calibration. Ensure adequate heating. q3->sol3 No end Reaction Optimized q3->end Yes

Caption: Decision tree for troubleshooting the thionation step.

Section 4: Experimental Protocols

Protocol 1: Pilot-Scale Synthesis of 1,2,3-Benzotriazin-4(3H)-one

Safety Warning: This procedure involves a potentially hazardous diazotization. A thorough risk assessment must be conducted. The reactor must be equipped with adequate cooling, stirring, and gas scrubbing.

  • Charge a 50 L jacketed glass reactor with 2-aminobenzamide (1.00 kg, 7.34 mol) and 10 L of water.

  • Add concentrated hydrochloric acid (2.5 L) slowly, ensuring the temperature does not exceed 25 °C. Stir until a clear solution is obtained.

  • Cool the reactor jacket to -10 °C. Once the internal temperature of the solution is stable at 0-2 °C, begin the addition of the nitrite solution.

  • Prepare a solution of sodium nitrite (532 g, 7.71 mol) in 2.5 L of water.

  • Add the sodium nitrite solution sub-surface via a metering pump over 2-3 hours, ensuring the internal temperature never exceeds 5 °C.

  • After the addition is complete, stir the mixture at 0-5 °C for an additional hour.

  • Check for excess nitrous acid using starch-iodide paper. If positive, add a solution of sulfamic acid (5 g in 50 mL water) portion-wise until the test is negative.

  • Slowly add a 20% w/v aqueous sodium hydroxide solution to adjust the pH to ~7. The product will precipitate as a pale yellow solid. Control the rate of addition to keep the temperature below 20 °C.

  • Stir the resulting slurry for 1 hour at ambient temperature.

  • Filter the solid product using a Nutsche filter. Wash the filter cake with deionized water (3 x 5 L).

  • Dry the solid in a vacuum oven at 60 °C until a constant weight is achieved. Expected yield: 950-1050 g (88-97%).

Protocol 2: Pilot-Scale Thionation to 1,2,3-Benzotriazine-4-thiol

Safety Warning: This reaction should be performed in a well-ventilated area as it may produce H₂S. The solvent is flammable.

  • Charge a clean, dry 50 L jacketed glass reactor with 1,2,3-benzotriazin-4(3H)-one (1.00 kg, 6.80 mol) and anhydrous toluene (20 L).

  • Begin stirring and add Lawesson's Reagent (1.51 kg, 3.74 mol, 0.55 eq) portion-wise.

  • Heat the mixture to reflux (~110 °C) and maintain for 4-6 hours.

  • Monitor the reaction by HPLC or TLC until the starting material is consumed.

  • Cool the reaction mixture to ambient temperature.

  • Filter the mixture to remove any precipitated solids. Wash the solids with a small amount of toluene.

  • Transfer the filtrate to a separatory funnel or reactor equipped for phase separation. Wash the organic layer with 1 M NaOH (2 x 5 L) and then with brine (1 x 5 L).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification:

    • Option A (Crystallization): Dissolve the crude solid in a minimal amount of hot ethyl acetate and allow it to cool slowly. If needed, add hexane as an anti-solvent to induce crystallization. Filter the purified solid and dry under vacuum.

    • Option B (Trituration): Slurry the crude solid in cold diethyl ether (5 L) for 2 hours. Filter the solid, wash with more cold ether, and dry under vacuum.

  • Store the final product under a nitrogen atmosphere. Expected yield: 880-1000 g (79-90%).

References

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  • Cantillo, D., & Kappe, C. O. (2014). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Letters. Available at: [Link]

  • Tarbeeva, D. V., et al. (2015). Reactive Chemical Hazards of Diazonium Salts. Organic Process Research & Development. Available at: [Link]

  • Legnani, L., et al. (2020). A Need for Caution in the Preparation and Application of Synthetically Versatile Aryl Diazonium Tetrafluoroborate Salts. Organic Letters. Available at: [Link]

  • Tarbeeva, D. V., et al. (2015). Reactive Chemical Hazards of Diazonium Salts. ResearchGate. Available at: [Link]

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  • O'Brien, C. J., & Tellez, J. L. (2019). Synthetic Applications of Lawesson's Reagent in Organic Synthesis. Encyclopedia.pub. Available at: [Link]

  • Organic Chemistry Portal. Lawesson's Reagent. Available at: [Link]

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  • Bonacorso, H. G., et al. (2014). Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. IntechOpen. Available at: [Link]

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  • Chemistry Stack Exchange. (2017). How do you remove residual Lawesson's reagent after thionation?. Available at: [Link]

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Optimization

Resolving inconsistencies in experimental results with 1,2,3-Benzotriazine-4-thiol

Welcome to the technical support center for 1,2,3-Benzotriazine-4-thiol. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this reactiv...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 1,2,3-Benzotriazine-4-thiol. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this reactive heterocyclic compound. Here, we provide in-depth troubleshooting guides and frequently asked questions to resolve experimental inconsistencies and ensure the integrity of your results.

Introduction

1,2,3-Benzotriazine-4-thiol is a heterocyclic compound with a versatile chemical profile, making it a valuable intermediate in medicinal chemistry and drug development.[1] Its structure, featuring a benzotriazine core and a thiol group, presents unique opportunities for derivatization but also introduces specific challenges in handling and experimental design. The thiol group is susceptible to oxidation, and the triazine ring can exhibit instability under certain conditions, leading to potential inconsistencies in experimental outcomes.[2][3] This guide will address these challenges directly, providing both theoretical explanations and practical, field-proven solutions.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis, handling, and application of 1,2,3-Benzotriazine-4-thiol.

Issue 1: Low Yield or Incomplete Reaction in Synthesis/Derivatization

Question: I am experiencing consistently low yields when using 1,2,3-Benzotriazine-4-thiol in a substitution reaction to create a thioether derivative. What are the likely causes and how can I optimize the reaction?

Answer:

Low yields in reactions involving 1,2,3-Benzotriazine-4-thiol can often be attributed to a combination of factors including reagent purity, reaction conditions, and the inherent stability of the benzotriazine ring.[4] A systematic approach to troubleshooting is the most effective way to identify and resolve the issue.

Potential Causes & Solutions:

  • Purity of Starting Material: The purity of 1,2,3-Benzotriazine-4-thiol is critical. Impurities can interfere with the reaction, leading to side products. It is advisable to verify the purity of your starting material using techniques like NMR or LC-MS.

  • Thiol Oxidation: The thiol group is susceptible to oxidation, forming a disulfide-linked dimer. This dimerization will reduce the amount of active starting material available for your desired reaction.

    • Mitigation Strategy: Always handle the compound under an inert atmosphere (e.g., nitrogen or argon).[4] Degas all solvents prior to use to remove dissolved oxygen. The inclusion of a mild reducing agent, such as Tris(2-carboxyethyl)phosphine (TCEP), can help maintain the thiol in its reduced, reactive state.[2]

  • Suboptimal Reaction Conditions: Temperature, reaction time, and the choice of base are critical parameters.

    • Optimization Protocol:

      • Base Selection: The choice of base is crucial for deprotonating the thiol without causing degradation of the benzotriazine ring. A non-nucleophilic organic base, such as diisopropylethylamine (DIPEA), is often a good starting point.

      • Temperature Control: While heating can increase the reaction rate, the benzotriazine ring can be thermally labile.[3] It is recommended to start at room temperature and monitor the reaction progress by TLC or LC-MS. If the reaction is sluggish, a modest increase in temperature (e.g., to 40-50 °C) can be attempted.

      • Reaction Time: Monitor the reaction over time to identify the point of maximum product formation and to check for any subsequent product degradation.[4]

  • Instability of the Benzotriazine Ring: The benzotriazine ring can be unstable, particularly in the presence of strong nucleophiles or under harsh reaction conditions, which can lead to tar formation.[3]

    • Solution: Employ milder reaction conditions and ensure that the reaction is not left to run for an extended period after completion.

Issue 2: Inconsistent Results in Biological Assays

Question: I am using a derivative of 1,2,3-Benzotriazine-4-thiol in a cell-based assay and observing high variability between replicates. What could be causing this inconsistency?

Answer:

Inconsistent results in biological assays are often due to the reactivity of the thiol group or its derivatives, as well as potential solubility issues.

Potential Causes & Solutions:

  • Reaction with Assay Components: Thiol-reactive compounds can interact with components of the assay medium, such as proteins or other thiols like dithiothreitol (DTT) or glutathione.[5]

    • Troubleshooting Steps:

      • Assay Component Compatibility: Review all components of your assay for the presence of reactive thiols. If DTT or other reducing agents are present, they may be reacting with your compound.[5] Consider if a non-thiol-based reducing agent like TCEP could be a suitable alternative, though TCEP itself can sometimes react with certain electrophiles.[2]

      • Control Experiments: Run control experiments with your compound in the assay medium without cells to assess its stability and potential for non-specific reactions.

  • Poor Solubility: Poor aqueous solubility can lead to precipitation of your compound, resulting in inconsistent effective concentrations.[6]

    • Solubility Enhancement Strategies:

      • Co-solvents: Use a small percentage of a co-solvent like DMSO to aid solubility. However, be mindful of the final DMSO concentration as it can have its own biological effects.[6]

      • Formulation: For in vivo or more complex in vitro models, consider formulation strategies such as the use of solubilizing excipients like cyclodextrins.[6]

  • Oxidative Instability: The compound may be unstable in the oxidizing environment of cell culture media, leading to a decrease in the active concentration over the course of the experiment.[2]

    • Mitigation: Prepare fresh solutions of your compound immediately before use. Minimize exposure to light and air.

Issue 3: Difficulty in Characterizing the Final Product

Question: I have performed a reaction with 1,2,3-Benzotriazine-4-thiol, but I am having trouble isolating and characterizing the product. The NMR spectrum is complex and suggests a mixture of compounds.

Answer:

Challenges in product characterization often point to the formation of side products or the instability of the desired product during workup and purification.

Potential Causes & Solutions:

  • Formation of Disulfide Byproduct: As mentioned previously, oxidation of the starting material or product can lead to the formation of a disulfide. This will appear as a distinct set of peaks in your NMR and a different mass in your MS.

    • Purification Strategy: The disulfide can often be separated from the desired monomeric product by column chromatography.

  • Decomposition on Silica Gel: Some heterocyclic compounds are unstable on silica gel.

    • Alternative Purification: Consider alternative purification methods such as preparative HPLC or crystallization. If using silica gel, consider deactivating it with a small amount of a non-nucleophilic base like triethylamine in the eluent.

  • Tautomerization: The starting material, 1,2,3-Benzotriazine-4-thiol, can exist in tautomeric forms (thione and thiol).[7] This can sometimes lead to a mixture of products if the reaction conditions are not carefully controlled.

    • Analysis: Advanced analytical techniques, such as 2D NMR, may be necessary to fully elucidate the structure of your product.

Frequently Asked Questions (FAQs)

Q1: How should I store 1,2,3-Benzotriazine-4-thiol?

A1: Due to its sensitivity to oxidation, 1,2,3-Benzotriazine-4-thiol should be stored under an inert atmosphere (argon or nitrogen) in a tightly sealed container.[4] It is also advisable to store it in a cool, dark, and dry place to prevent degradation.

Q2: What are the main safety precautions I should take when handling this compound?

A2: Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[8] Handle the compound in a well-ventilated area or a fume hood. Avoid inhalation of dust and contact with skin and eyes.[9][10]

Q3: In which solvents is 1,2,3-Benzotriazine-4-thiol soluble?

Q4: Can I use Ellman's reagent to quantify the free thiol in 1,2,3-Benzotriazine-4-thiol?

A4: Yes, Ellman's reagent (DTNB) can be used to quantify free thiols. However, be aware of potential inconsistencies. Ensure the pH of the assay is correctly controlled, and be mindful of any interfering substances in your sample that may also react with DTNB or absorb at 412 nm.[11][12]

Experimental Protocols & Data

Table 1: Recommended Solvents and Bases for Derivatization Reactions
SolventBaseComments
N,N-Dimethylformamide (DMF)Diisopropylethylamine (DIPEA)Good general-purpose system.
Tetrahydrofuran (THF)Potassium carbonate (K₂CO₃)A milder inorganic base option.
Acetonitrile (MeCN)Triethylamine (TEA)Another common organic base.
Protocol: General Procedure for S-Alkylation of 1,2,3-Benzotriazine-4-thiol
  • To a solution of 1,2,3-Benzotriazine-4-thiol (1.0 eq) in degassed DMF, add DIPEA (1.2 eq) under an argon atmosphere.

  • Stir the solution at room temperature for 10 minutes.

  • Add the alkyl halide (1.1 eq) dropwise.

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Visualizing Troubleshooting Workflows

Diagram 1: Troubleshooting Low Reaction Yield

Low_Yield_Troubleshooting start Low Reaction Yield check_purity Verify Starting Material Purity start->check_purity inert_atm Ensure Inert Atmosphere check_purity->inert_atm If pure optimize_base Optimize Base (e.g., DIPEA) inert_atm->optimize_base optimize_temp Optimize Temperature (Start at RT) optimize_base->optimize_temp monitor_rxn Monitor Reaction by TLC/LC-MS optimize_temp->monitor_rxn end_success Improved Yield monitor_rxn->end_success

Caption: A logical workflow for troubleshooting low yields in reactions.

Diagram 2: Resolving Assay Inconsistencies

Assay_Inconsistency_Troubleshooting start Inconsistent Assay Results check_solubility Assess Compound Solubility start->check_solubility check_reactivity Check for Reactivity with Assay Components start->check_reactivity check_stability Evaluate Compound Stability in Media start->check_stability solubility_solutions Use Co-solvents or Formulation check_solubility->solubility_solutions reactivity_solutions Run Controls / Modify Assay Buffer check_reactivity->reactivity_solutions stability_solutions Prepare Fresh Solutions / Protect from Light check_stability->stability_solutions end_reliable Reliable Assay Data solubility_solutions->end_reliable reactivity_solutions->end_reliable stability_solutions->end_reliable

Sources

Reference Data & Comparative Studies

Validation

Comparing the efficacy of 1,2,3-Benzotriazine-4-thiol with other corrosion inhibitors

An In-Depth Comparative Guide to the Efficacy of Azole-Thiol Corrosion Inhibitors, Focusing on the Benzotriazole Scaffold As a Senior Application Scientist, this guide provides a comprehensive analysis of corrosion inhib...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Comparative Guide to the Efficacy of Azole-Thiol Corrosion Inhibitors, Focusing on the Benzotriazole Scaffold

As a Senior Application Scientist, this guide provides a comprehensive analysis of corrosion inhibitors built upon the benzotriazole framework, with a specific focus on thiol-functionalized derivatives analogous to 1,2,3-Benzotriazine-4-thiol. We will delve into the mechanistic underpinnings of their protective action and present a comparative assessment against other widely used inhibitor classes. This document is structured to provide researchers and materials scientists with both foundational knowledge and practical, data-driven insights into selecting and evaluating corrosion inhibitors.

The Fundamental Principles of Corrosion and Inhibition

Corrosion is an electrochemical process that degrades metals through oxidation. It involves two simultaneous reactions: an anodic reaction, where the metal dissolves into ions, and a cathodic reaction, which consumes the electrons released at the anode. A corrosion inhibitor is a substance that, when added in a small concentration to an environment, effectively decreases the corrosion rate of a metal.[1]

Inhibitors function through several primary mechanisms:

  • Adsorption: The inhibitor molecules adsorb onto the metal surface, forming a protective film that acts as a barrier to corrosive agents.[2][3][4]

  • Passivation: Some inhibitors, typically anodic types, facilitate the formation of a stable, passive oxide layer on the metal surface.[1]

  • Complex Formation: Inhibitors can form insoluble complexes with metal cations, which then precipitate onto the surface, creating a protective barrier.[5][6]

The Benzotriazole Family: A Cornerstone of Corrosion Inhibition

The 1,2,3-Benzotriazole (BTA) molecule is a heterocyclic compound renowned for its exceptional ability to inhibit the corrosion of copper and its alloys.[5][6] Its efficacy stems from the lone pair electrons on its nitrogen atoms, which readily coordinate with metal surfaces. While direct literature on "1,2,3-Benzotriazine-4-thiol" is sparse, the principles of its action can be robustly inferred from the extensive research on BTA and its thiol-containing derivatives. The addition of a thiol (-SH) group is a common strategy to enhance inhibition performance, particularly on metals like silver and copper, due to the strong affinity of sulfur for these metals.

Mechanism of Action: The Power of Chemisorption

The primary inhibition mechanism for BTA and its derivatives is chemisorption, where a protective, polymeric complex film is formed on the metal surface.[5] This process involves:

  • Adsorption: The electron-rich nitrogen and sulfur atoms in the molecule donate electrons to the vacant d-orbitals of the metal atoms on the surface.

  • Film Formation: This strong chemical bond leads to the formation of a dense, stable, and insoluble film (e.g., [Cu(I)BTA]n) that is only a few molecules thick.[5]

  • Barrier Protection: This film acts as a physical barrier, blocking active corrosion sites and impeding the diffusion of corrosive species like oxygen and chloride ions to the metal surface.[5]

G cluster_solution Corrosive Solution cluster_surface Metal Surface cluster_interface Interface Inhibitor Inhibitor Molecule (e.g., Benzotriazole-thiol) Film Protective Chemisorbed Film (Metal-Inhibitor Complex) Inhibitor->Film Adsorption & Complexation Ions Corrosive Ions (O₂, Cl⁻, H⁺) Metal Metal Substrate (e.g., Copper, Steel) Ions->Metal Corrosion Attack Ions->Film Barrier Effect Film->Metal Blocks Active Sites

Caption: Workflow for the Weight Loss (Gravimetric) corrosion test.

Electrochemical Evaluation Methods

Electrochemical techniques provide rapid and mechanistic insights into the corrosion process and the inhibitor's mode of action. [7][8]A standard three-electrode setup (working electrode, reference electrode, and counter electrode) is used. [7]

This technique measures the current response of the metal as the potential is scanned, providing information on both anodic and cathodic reactions. [8][9] Methodology:

  • Setup: Assemble the three-electrode cell with the metal specimen as the working electrode.

  • Stabilization: Immerse the electrode in the test solution and allow the open-circuit potential (OCP) to stabilize.

  • Polarization Scan: Scan the potential at a slow, constant rate (e.g., 0.167 mV/s) from a cathodic potential to an anodic potential relative to the OCP.

  • Data Analysis:

    • Plot the logarithm of the current density (log i) versus the potential (E) to generate a Tafel plot.

    • Extrapolate the linear (Tafel) regions of the cathodic and anodic branches back to the corrosion potential (E_corr). The intersection point gives the corrosion current density (i_corr).

    • Inhibition Efficiency (%IE): %IE = [(i_corr_uninhibited - i_corr_inhibited) / i_corr_uninhibited] × 100

    • A significant shift in E_corr indicates whether the inhibitor is primarily anodic, cathodic, or mixed-type.

EIS is a powerful non-destructive technique that provides information about the resistance and capacitance of the electrode/electrolyte interface. [10][11][12] Methodology:

  • Setup & Stabilization: Use the same three-electrode setup and allow the OCP to stabilize.

  • Impedance Measurement: Apply a small amplitude AC potential signal (e.g., 10 mV) over a wide range of frequencies (e.g., 100 kHz to 10 mHz).

  • Data Analysis:

    • The data is often presented as a Nyquist plot (imaginary vs. real impedance). A larger semicircle diameter corresponds to a higher charge transfer resistance (R_ct).

    • The R_ct value is inversely proportional to the corrosion rate. A higher R_ct indicates better corrosion protection.

    • Inhibition Efficiency (%IE): %IE = [(R_ct_inhibited - R_ct_uninhibited) / R_ct_inhibited] × 100

G cluster_setup Cell Setup cluster_tests Electrochemical Tests cluster_analysis Data Analysis A Assemble 3-Electrode Cell (Working, Reference, Counter) B Immerse in Solution & Stabilize Open Circuit Potential A->B C1 Potentiodynamic Polarization (Scan Potential vs. OCP) B->C1 C2 Electrochemical Impedance Spectroscopy (EIS) (Apply AC Signal at OCP) B->C2 D1 Generate Tafel Plot Determine i_corr & E_corr C1->D1 D2 Generate Nyquist Plot Determine R_ct C2->D2 E Calculate Inhibition Efficiency (%IE) D1->E D2->E

Caption: Workflow for electrochemical evaluation of corrosion inhibitors.

Conclusion

Derivatives of 1,2,3-Benzotriazole, particularly those functionalized with thiol groups, stand as highly effective corrosion inhibitors. Their primary mechanism of forming a robust, chemisorbed protective film makes them particularly potent for copper, steel, and various alloys. While benchmarked against its parent compound BTA, thiol-containing azoles often show enhanced or synergistic effects. The choice of an optimal inhibitor requires a holistic evaluation, comparing performance against other classes like 1,2,4-triazoles and environmentally benign "green" inhibitors. Rigorous and standardized testing, employing a combination of weight loss and electrochemical methods such as potentiodynamic polarization and EIS, is critical for validating efficacy and elucidating the underlying inhibition mechanisms.

References

  • Mechanism of 1 2 3 Benzotriazole Corrosion Inhibition. Tenger Chemical.
  • 1,2,3-Benzotriazines. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).
  • An Overview on the Performance of 1,2,3-Triazole Derivatives as Corrosion Inhibitors for Metal Surfaces. MDPI.
  • Corrosion Inhibition of Brazing Cu-Ag Alloy with 1,2,3-Benzotriazole and 2,5-Dimercapto-1,3,4-Thiadiazole. ProQuest.
  • Benzotriazole Corrosion Inhibitors, 1 2 3-Benzotriazole.
  • Thin Benzotriazole Films for Inhibition of Carbon Steel Corrosion in Neutral Electrolytes. MDPI.
  • 4-amino-5-(trifluoromethyl)-4H-1, 2, 4-triazole-3-thiol as an effective corrosion inhibitor for low carbon steel in HCl environment: experimental and theoretical studies. PMC - NIH.
  • Triazoles as a class of multifunctional corrosion inhibitors. Review. part iii. 1,2,3-benzotriazole and its derivatives. aluminum alloys. International Journal of Corrosion and Scale Inhibition.
  • Investigating Benzotriazole Corrosion Inhibitors in the Action of Organic Mechanism.
  • (PDF) Potentiodynamic Corrosion Testing.
  • D2688 Standard Test Method for Determination of Corrosion Rate in a Water System in the Absence of Heat Transfer (Weight Loss Method).
  • Electrochemical Evaluation of Sustainable Corrosion Inhibitors via Dynamic Electrochemical Impedance Spectroscopy.
  • Application of electrochemical impedance spectroscopy technology to evaluate passivation performance of film forming and adsorption types corrosion inhibitors.
  • Sustainable and Green Corrosion Inhibition of Mild Steel: Insights from Electrochemical and Comput
  • Weight Loss Corrosion Testing: ASTM A262 & NACE RP0775. TCR Engineering Services.
  • Standard Test Method for - Conducting Potentiodynamic Polarization Resistance Measurements.
  • Experimental and Computational Insights into the Effects of -NH2 and -Cl Functional Groups on the Copper Corrosion Inhibition by Benzotriazole.
  • Electrochemical Impedance Spectroscopy Study on Corrosion Inhibition of Benzyltriethylammonium Chloride. AIP Publishing. [Link]

  • D2688 Standard Test Method for Corrosivity of Water in the Absence of Heat Transfer (Weight Loss Method).
  • Corrosion Inhibition of Mild Steel in Different Acid Medium by Using Various Acidic Groups of Organic Compounds.
  • Exact calculation of corrosion rates by the weight-loss method. Experimental Results.
  • Sustainable and Green Corrosion Inhibition of Mild Steel: Insights from Electrochemical and Computational Approaches. PMC - PubMed Central.
  • Potentiodynamic Corrosion Testing. PMC - PubMed Central.

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Comparative

Validating the Antimicrobial Potential of 1,2,3-Benzotriazine Analogs: A Comparative Guide

In the ever-pressing search for novel antimicrobial agents to combat the rise of drug-resistant pathogens, heterocyclic compounds have emerged as a promising frontier. Among these, the 1,2,3-benzotriazine scaffold has ga...

Author: BenchChem Technical Support Team. Date: January 2026

In the ever-pressing search for novel antimicrobial agents to combat the rise of drug-resistant pathogens, heterocyclic compounds have emerged as a promising frontier. Among these, the 1,2,3-benzotriazine scaffold has garnered interest for its diverse biological activities. This guide provides a comprehensive validation framework for assessing the antimicrobial efficacy of 1,2,3-benzotriazine derivatives, with a specific focus on the structural class of 1,2,3-benzotriazin-4-ones, a close analog of 1,2,3-Benzotriazine-4-thiol. Due to the limited publicly available data on the thiol derivative, this guide will leverage data from its keto-analog (1,2,3-benzotriazin-4-one) to establish a comparative analysis against widely-used antimicrobial agents, Ciprofloxacin and Fluconazole. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, step-by-step experimental protocols.

Introduction to 1,2,3-Benzotriazines as Antimicrobial Candidates

The 1,2,3-benzotriazine core, a bicyclic heteroaromatic system, represents a versatile scaffold in medicinal chemistry.[1] While extensive research has been conducted on the related benzotriazole derivatives, which have shown a broad spectrum of biological activities including antibacterial and antifungal effects, the antimicrobial potential of the 1,2,3-benzotriazine class is an area of active investigation.[2][3] The introduction of a thione or ketone group at the 4-position, as in 1,2,3-Benzotriazine-4-thiol and 1,2,3-benzotriazin-4-one respectively, is hypothesized to be a critical determinant of their biological activity. These functional groups can potentially interact with biological targets within microbial cells, leading to the inhibition of growth or cell death.

This guide will focus on the validation of the antimicrobial activity of 1,2,3-benzotriazin-4-one derivatives as a surrogate for the thiol analog, providing a robust methodology for comparison against established drugs.

Experimental Validation: Methodologies and Protocols

To rigorously assess the antimicrobial properties of any new chemical entity, standardized and reproducible experimental protocols are paramount. The following sections detail the essential assays for determining the antimicrobial efficacy of 1,2,3-benzotriazine derivatives.

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro. The broth microdilution method is a widely accepted and high-throughput technique for determining MIC values.

Experimental Protocol: Broth Microdilution MIC Assay

  • Preparation of Microbial Inoculum:

    • Streak the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) on an appropriate agar plate and incubate for 18-24 hours at 35-37°C.

    • Select 3-5 isolated colonies and suspend them in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

    • Dilute the standardized suspension in cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi to achieve a final inoculum of approximately 5 x 10⁵ CFU/mL in the test wells.

  • Preparation of Test Compound and Control Dilutions:

    • Prepare a stock solution of the 1,2,3-benzotriazine derivative in a suitable solvent (e.g., DMSO).

    • In a 96-well microtiter plate, perform two-fold serial dilutions of the test compound in the appropriate broth to achieve a range of concentrations.

    • Prepare similar serial dilutions for the control antibiotics (Ciprofloxacin for bacteria, Fluconazole for fungi).

    • Include a growth control well (inoculum without any antimicrobial agent) and a sterility control well (broth only).

  • Inoculation and Incubation:

    • Add the prepared microbial inoculum to each well containing the serially diluted compounds and the growth control.

    • Incubate the microtiter plate at 35-37°C for 16-20 hours for bacteria and 24-48 hours for fungi.

  • Reading and Interpretation:

    • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) Assay

The MBC or MFC is the lowest concentration of an antimicrobial agent required to kill a particular microorganism. This assay is a crucial next step after determining the MIC to understand whether the compound is microbistatic (inhibits growth) or microbicidal (kills the organism).

Experimental Protocol: MBC/MFC Assay

  • Subculturing from MIC Plate:

    • Following the MIC determination, take a small aliquot (e.g., 10 µL) from each well that showed no visible growth (the MIC well and wells with higher concentrations).

    • Spot-inoculate the aliquots onto appropriate agar plates (e.g., Mueller-Hinton Agar for bacteria, Sabouraud Dextrose Agar for fungi).

  • Incubation:

    • Incubate the agar plates at 35-37°C for 18-24 hours for bacteria and 24-48 hours for fungi.

  • Reading and Interpretation:

    • After incubation, count the number of colonies on each spot. The MBC/MFC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial inoculum.

Experimental Workflow Visualization

The following diagram illustrates the workflow for determining the MIC and MBC/MFC of a test compound.

Antimicrobial_Susceptibility_Testing_Workflow cluster_prep Preparation cluster_mic MIC Assay cluster_mbc MBC/MFC Assay prep_microbe Prepare Microbial Inoculum (0.5 McFarland) inoculate Inoculate Microtiter Plate prep_microbe->inoculate prep_compound Prepare Serial Dilutions of Test Compound & Controls prep_compound->inoculate incubate_mic Incubate Plate (16-20h for bacteria, 24-48h for fungi) inoculate->incubate_mic read_mic Read MIC (Lowest concentration with no visible growth) incubate_mic->read_mic subculture Subculture from Clear Wells onto Agar Plates read_mic->subculture incubate_mbc Incubate Agar Plates subculture->incubate_mbc read_mbc Read MBC/MFC (≥99.9% killing) incubate_mbc->read_mbc

Figure 1: Experimental workflow for MIC and MBC/MFC determination.

Comparative Analysis: 1,2,3-Benzotriazin-4-one Derivatives vs. Standard Antimicrobials

While direct data for 1,2,3-Benzotriazine-4-thiol is scarce, studies on its close analog, 1,2,3-benzotriazin-4-one, have shown promising antifungal activity.[2] For a comprehensive comparison, we will evaluate the hypothetical performance of a representative 1,2,3-benzotriazin-4-one derivative against the broad-spectrum antibacterial agent, Ciprofloxacin, and the common antifungal, Fluconazole.

CompoundTarget MicroorganismMIC (µg/mL)MBC/MFC (µg/mL)Interpretation
1,2,3-Benzotriazin-4-one Derivative (Hypothetical) Staphylococcus aureus8 - 32>64Moderate antibacterial activity
Escherichia coli16 - 64>64Moderate antibacterial activity
Candida albicans2 - 816 - 32Potent antifungal activity
Ciprofloxacin Staphylococcus aureus0.25 - 20.5 - 4High antibacterial activity
Escherichia coli0.015 - 10.03 - 2High antibacterial activity
Candida albicans>64>64Ineffective
Fluconazole Staphylococcus aureus>64>64Ineffective
Escherichia coli>64>64Ineffective
Candida albicans0.25 - 8>64High antifungal activity

Note: The data for the 1,2,3-Benzotriazin-4-one derivative is hypothetical and serves as an example for comparative purposes. Actual values must be determined experimentally. Data for Ciprofloxacin and Fluconazole are representative values from the literature.

This comparative table highlights the potential of the 1,2,3-benzotriazine scaffold as a selective antifungal agent, a characteristic that warrants further investigation, particularly for the thiol derivative. The moderate antibacterial activity suggests that structural modifications could enhance its potency against bacterial pathogens.

Mechanistic Insights: Potential Mode of Action

The precise mechanism of action for 1,2,3-benzotriazine derivatives is still under investigation. However, based on the known mechanisms of other azole-containing antimicrobial agents, a plausible hypothesis can be formulated.

Many azole antifungals, such as fluconazole, act by inhibiting the enzyme lanosterol 14α-demethylase, which is crucial for the synthesis of ergosterol, a vital component of the fungal cell membrane.[4] Disruption of ergosterol synthesis leads to increased membrane permeability and ultimately, fungal cell death.

It is plausible that 1,2,3-benzotriazine derivatives could exert their antimicrobial effects through a similar mechanism, or by targeting other essential microbial enzymes. For instance, some benzotriazole derivatives have been shown to interfere with bacterial DNA gyrase or topoisomerase IV, similar to quinolone antibiotics.[5]

The following diagram illustrates a hypothetical mechanism of action for a 1,2,3-benzotriazine derivative as an antifungal agent.

Mechanism_of_Action cluster_pathway Ergosterol Biosynthesis Pathway cluster_cell Fungal Cell Lanosterol Lanosterol CYP51 Lanosterol 14α-demethylase (CYP51) Lanosterol->CYP51 catalysis Intermediate Intermediate Metabolite Ergosterol Ergosterol Intermediate->Ergosterol ...multiple steps Membrane Cell Membrane Integrity Ergosterol->Membrane CYP51->Intermediate Benzotriazine 1,2,3-Benzotriazine Derivative Benzotriazine->CYP51 Inhibition

Figure 2: Hypothetical mechanism of action of a 1,2,3-benzotriazine derivative targeting fungal ergosterol biosynthesis.

Conclusion and Future Directions

This guide outlines a systematic approach to validating the antimicrobial activity of 1,2,3-benzotriazine-4-thiol and its analogs. While direct experimental data on the thiol derivative remains limited, the promising antifungal activity of the closely related 1,2,3-benzotriazin-4-one scaffold provides a strong rationale for further investigation. The detailed experimental protocols for MIC and MBC/MFC determination offer a robust framework for generating reliable and comparable data.

Future research should focus on:

  • Synthesis and screening of a library of 1,2,3-Benzotriazine-4-thiol derivatives to establish structure-activity relationships.

  • Direct comparative studies against a broader panel of clinically relevant bacteria and fungi, including resistant strains.

  • Elucidation of the specific mechanism of action through enzymatic assays and molecular modeling to identify the microbial targets.

By following a rigorous validation process, the true potential of 1,2,3-benzotriazine-4-thiol and its derivatives as a new class of antimicrobial agents can be fully realized, contributing to the critical pipeline of novel therapeutics to combat infectious diseases.

References

  • Antimicrobial and Computational Studies of Newly Synthesized Benzotriazoles. ACS Omega. 2024. [Link]

  • Novel 1, 2, 4-Triazoles as Antifungal Agents. Molecules. 2022. [Link]

  • Design, Synthesis, Molecular Docking, and In Vitro Antibacterial Evaluation of Benzotriazole-Based β-Amino Alcohols and Their Corresponding 1,3-Oxazolidines. ACS Omega. 2023. [Link]

  • Investigating the Antimicrobial Activity of Derivatives of Benzotriazole. Journal for Research in Applied Sciences and Biotechnology. 2024. [Link]

  • Investigating the Antimicrobial Activity of Derivatives of Benzotriazole. ResearchGate. 2024. [Link]

  • Synthesis and nematicidal activities of 1,2,3-benzotriazin-4-one derivatives containing thiourea and acylthiourea against Meloidogyne incognita. PubMed. 2017. [Link]

  • [Synthesis and antimicrobial evaluation of coumarin-based benzotriazoles and their synergistic effects with chloromycin and fluconazole]. Yao Xue Xue Bao. 2011. [Link]

  • Investigating the Antimicrobial Activity of Derivatives of Benzotriazole. Journal for Research in Applied Sciences and Biotechnology. 2024. [Link]

  • Synthesis, Characterization and in vitro Antibacterial Activity of Novel 1,2,4-Triazine and 1,2-Diazepine Derivatives. Sciforum. 2021. [Link]

  • Antibacterial activity of ofloxacin and other 4-quinolone derivatives: in-vitro and in-vivo comparison. Journal of Antimicrobial Chemotherapy. 1985. [Link]

  • Synthesis and antibacterial activity of new 1,2,3-triazolylmethyl-2H-1,4-benzothiazin-3-one derivatives. PubMed Central. 2018. [Link]

  • Chemistry and Biological Activity of[2][6][7]-Benzotriazine Derivatives. ResearchGate. 2016. [Link]

  • Synthesis and Antibacterial Evaluation of New Thione Substituted 1,2,4-Triazole Schiff Bases as Novel Antimicrobial Agents. PubMed Central. 2013. [Link]

  • Synthesis and antimicrobial evaluation of some novel 1,2,4-triazole and 1,3,4-thiadiazole derivatives. Ankara Universitesi Eczacilik Fakultesi Dergisi. 2017. [Link]

  • Synthesis, Characterization and Antimicrobial Evaluation of some 1,2,4-Triazolo-5-Thione Derivatives. Research Journal of Pharmacy and Technology. 2021. [Link]

  • Identification of 1, 2, 4-Triazine and Its Derivatives Against Lanosterol 14-Demethylase (CYP51) Property of Candida albicans: Influence on the Development of New Antifungal Therapeutic Strategies. Frontiers in Molecular Biosciences. 2022. [Link]

  • Synthesis and Antibacterial Evaluation of New Thione Substituted 1,2,4-Triazole Schiff Bases as Novel Antimicrobial Agents. ResearchGate. 2013. [Link]

  • Synthesis and antifungal activity of 1,2,3-triazole containing fluconazole analogues. PubMed. 2014. [Link]

  • Fluconazole. An update of its antimicrobial activity, pharmacokinetic properties, and therapeutic use in vaginal candidiasis. PubMed. 1995. [Link]

  • Comparative Study of the Effectiveness of Oral Fluconazole and Intravaginal Clotrimazole in the Treatment of Vaginal Candidiasis. ResearchGate. 1995. [Link]

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Validation

A Comparative Guide to the Biological Effects of 1,2,3-Benzotriazine-4-thiol and its Analogs for Drug Discovery Professionals

Introduction: The Untapped Potential of the 1,2,3-Benzotriazine-4-thiol Scaffold The landscape of heterocyclic chemistry is a fertile ground for the discovery of novel therapeutic agents. Within this diverse domain, the...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Untapped Potential of the 1,2,3-Benzotriazine-4-thiol Scaffold

The landscape of heterocyclic chemistry is a fertile ground for the discovery of novel therapeutic agents. Within this diverse domain, the 1,2,3-benzotriazine nucleus has emerged as a "privileged structure," a core scaffold that is recurrent in molecules exhibiting a wide array of biological activities.[1] Derivatives of this heterocyclic system have demonstrated a remarkable spectrum of pharmacological effects, including antitumor, antimicrobial, antiprotozoal, and antiviral properties.[2]

This guide focuses on a specific, yet highly versatile, member of this family: 1,2,3-Benzotriazine-4-thiol . The presence of a thiol group at the 4-position is of particular strategic importance in medicinal chemistry. This nucleophilic moiety serves as a reactive handle for a variety of chemical modifications, allowing for the systematic synthesis of a diverse library of analogs. By exploring substitutions at the sulfur atom (S-substitution), researchers can fine-tune the steric, electronic, and lipophilic properties of the molecule, thereby modulating its biological activity and pharmacokinetic profile.

While the broader benzotriazine class is well-documented, a direct comparative study of 1,2,3-Benzotriazine-4-thiol and its immediate analogs is a niche yet promising area of research. This guide aims to provide a comprehensive framework for such a comparative investigation. We will delve into the synthesis of these compounds, propose a suite of robust biological evaluation protocols, and discuss the anticipated structure-activity relationships (SAR) that can guide the design of more potent and selective therapeutic candidates.

Molecular Architecture and Synthetic Strategy

The core structure of 1,2,3-Benzotriazine-4-thiol exists in a tautomeric equilibrium with its thione form, 1,2,3-Benzotriazine-4(3H)-thione. This dynamic equilibrium is a key feature of its chemical reactivity.

Synthesis of 1,2,3-Benzotriazine-4-thiol and its S-Substituted Analogs

The synthesis of the parent thiol and its subsequent derivatization is a multi-step process that offers multiple points for diversification. The general synthetic workflow is outlined below.

Synthesis_Workflow cluster_0 Step 1: Synthesis of 1,2,3-Benzotriazin-4-one cluster_1 Step 2: Thionation cluster_2 Step 3: Synthesis of S-Substituted Analogs A 2-Aminobenzamide B Diazotization (e.g., NaNO2, HCl) A->B C 1,2,3-Benzotriazin-4(3H)-one B->C D 1,2,3-Benzotriazin-4(3H)-one E Thionating Agent (e.g., Lawesson's Reagent, P4S10) D->E F 1,2,3-Benzotriazine-4(3H)-thione (Tautomer of 1,2,3-Benzotriazine-4-thiol) E->F G 1,2,3-Benzotriazine-4-thiol H Electrophilic Reagent (R-X) (e.g., Alkyl halides, Acyl chlorides) G->H I 4-(Alkylthio/Acylthio)-1,2,3-benzotriazine (S-Substituted Analogs) H->I Experimental_Workflow cluster_0 Compound Library cluster_1 Primary Screening cluster_2 Secondary Assays (for active compounds) A 1,2,3-Benzotriazine-4-thiol (Parent Compound) C Antimicrobial Screening (e.g., Disk Diffusion Assay) A->C D Cytotoxicity Screening (e.g., MTT Assay on a cancer cell line) A->D B S-Substituted Analogs (e.g., S-alkyl, S-acyl) B->C B->D E MIC/MBC/MFC Determination C->E F Dose-Response Cytotoxicity (IC50 determination) D->F G Mechanism of Action Studies (e.g., Enzyme Inhibition, Apoptosis Assay) F->G

Figure 2: A proposed experimental workflow for the comparative biological evaluation of 1,2,3-benzotriazine-4-thiol and its analogs.

Detailed Experimental Protocols

1. Antimicrobial Susceptibility Testing: Broth Microdilution for MIC Determination

  • Causality: The broth microdilution method is a quantitative assay that determines the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. This provides a quantitative measure for comparing the potency of different analogs.

  • Protocol:

    • Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) equivalent to a 0.5 McFarland standard.

    • Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the test compounds in an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi). The concentration range should be chosen to capture the expected MIC values.

    • Inoculation: Inoculate each well with the standardized microbial suspension.

    • Controls: Include a positive control (microorganism in broth without compound) and a negative control (broth only). A standard antibiotic (e.g., ciprofloxacin for bacteria, fluconazole for fungi) should be run in parallel as a reference.

    • Incubation: Incubate the plates at the optimal temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for bacteria).

    • Reading Results: The MIC is determined as the lowest concentration of the compound at which there is no visible growth.

2. Cytotoxicity Assessment: MTT Assay

  • Causality: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. It is widely used to measure the cytotoxic or cytostatic effects of potential anticancer drugs.

  • Protocol:

    • Cell Seeding: Seed cancer cells (e.g., MCF-7 breast cancer, A549 lung cancer) in a 96-well plate at a predetermined density and allow them to adhere overnight.

    • Compound Treatment: Treat the cells with serial dilutions of the test compounds for a specified duration (e.g., 48 or 72 hours).

    • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

    • Solubilization: Add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

    • Absorbance Reading: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

    • Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) can be determined by plotting a dose-response curve.

Data Presentation for Comparative Analysis

To facilitate a clear and objective comparison, the experimental data should be summarized in a structured table.

Compound IDR-Group (at Sulfur)MIC (µg/mL) vs. S. aureusMIC (µg/mL) vs. E. coliMIC (µg/mL) vs. C. albicansIC50 (µM) vs. MCF-7 cells
Parent -H
Analog 1 -CH3
Analog 2 -CH2Ph
Analog 3 -C(O)CH3
... ...
Reference (e.g., Ciprofloxacin)(e.g., Doxorubicin)

Anticipated Structure-Activity Relationships (SAR)

Based on studies of other S-substituted heterocyclic compounds, we can hypothesize potential SAR trends for the 1,2,3-benzotriazine-4-thiol series. These hypotheses should be tested and refined with experimental data.

SAR_Hypothesis cluster_0 S-Substituent (R-group) cluster_1 Potential Impact on Biological Activity A Small Alkyl Groups (e.g., -CH3, -C2H5) E Increased Cell Permeability A->E May increase lipophilicity B Bulky/Lipophilic Groups (e.g., -CH2Ph, -adamantyl) B->E Significantly increases lipophilicity F Enhanced Binding to Target B->F May provide additional binding interactions C Electron-Withdrawing Groups (e.g., -C(O)R, -CH2CN) C->F Can alter electronic interactions with target D Groups with H-bond donors/acceptors (e.g., -CH2CH2OH) H Modified Solubility D->H Can improve aqueous solubility G Altered Metabolic Stability E->G Can influence metabolism

Sources

Comparative

A Comparative Guide to Cross-Validation of Analytical Methods for 1,2,3-Benzotriazine-4-thiol Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of active pharmaceutical ingredients (APIs) and key intermediates is the bedrock of reliable and reproducible results. This gui...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the accurate quantification of active pharmaceutical ingredients (APIs) and key intermediates is the bedrock of reliable and reproducible results. This guide provides an in-depth technical comparison and cross-validation of two ubiquitous analytical techniques—High-Performance Liquid Chromatography (HPLC) and Ultraviolet-Visible (UV-Vis) Spectrophotometry—for the quantification of 1,2,3-Benzotriazine-4-thiol.

1,2,3-Benzotriazine-4-thiol (C₇H₅N₃S, M.W. 163.20 g/mol ) is a heterocyclic compound of interest in medicinal chemistry and materials science.[1][2][3] Its accurate measurement is critical for reaction monitoring, purity assessment, and stability studies. The choice of analytical methodology is a pivotal decision, balancing the need for specificity and sensitivity against the demands for speed and cost-effectiveness. This guide will navigate this decision-making process through the lens of a rigorous cross-validation study, grounded in the principles outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[4][5][6][7]

The Imperative of Cross-Validation

In the lifecycle of drug development, it is not uncommon for analytical methods to be transferred between laboratories or for different techniques to be employed for the same analyte. Cross-validation is the formal process of demonstrating that two or more distinct analytical procedures can yield comparable and reliable data for the same intended purpose.[8][9][10] This is crucial when, for instance, a rapid in-process check using UV-Vis needs to be correlated with a more specific, stability-indicating HPLC method used for final product release.[11][12][13][14]

The objective of this guide is to present a framework for such a cross-validation, providing not just the "how" but the "why" behind the experimental design and acceptance criteria.

Methodologies Under Scrutiny

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Specificity

HPLC is a powerful separation technique that is widely regarded as the gold standard for the quantitative analysis of pharmaceutical compounds.[12][13][14] Its primary advantage lies in its ability to physically separate the analyte of interest from other components in a sample matrix, such as impurities, degradation products, and excipients. This makes it an inherently "stability-indicating" method, a critical requirement for regulatory submissions.[11][15]

For 1,2,3-Benzotriazine-4-thiol, a reverse-phase HPLC (RP-HPLC) method is proposed. The rationale is based on the compound's aromatic structure, which lends itself to effective retention on a non-polar stationary phase (like a C18 column) with a polar mobile phase. UV detection is the logical choice due to the presence of chromophores in the benzotriazine ring system.

UV-Vis Spectrophotometry: The Workhorse of Rapid Quantification

UV-Vis spectrophotometry is a simpler, faster, and more cost-effective technique compared to HPLC.[16][17] It relies on the principle that molecules absorb light at specific wavelengths. For conjugated and aromatic molecules like 1,2,3-Benzotriazine-4-thiol, this absorption is typically strong in the UV region, allowing for sensitive quantification.[18][19]

The primary limitation of UV-Vis is its lack of specificity. Any compound in the sample that absorbs at the same wavelength as the analyte will interfere with the measurement, potentially leading to inaccurate results.[16] Therefore, its application is often best suited for the analysis of relatively pure samples or for routine quality control where speed is paramount.

The Cross-Validation Experimental Design

The following sections detail the proposed experimental protocols for developing, validating, and cross-validating HPLC and UV-Vis spectrophotometric methods for 1,2,3-Benzotriazine-4-thiol quantification.

Experimental Workflow

The overall workflow for the cross-validation study is depicted below. This process ensures that each method is independently validated before a head-to-head comparison is performed.

Cross-Validation Workflow Experimental Workflow for Method Cross-Validation cluster_0 Method Development & Validation cluster_1 Cross-Validation A 1. Procure & Characterize 1,2,3-Benzotriazine-4-thiol Reference Standard B 2. Develop HPLC Method A->B C 3. Develop UV-Vis Method A->C D 4. Validate HPLC Method (ICH Q2(R2) Guidelines) B->D E 5. Validate UV-Vis Method (ICH Q2(R2) Guidelines) C->E F 6. Prepare Cross-Validation Sample Set (Spiked & Real) D->F G 7. Analyze Samples by Validated HPLC Method F->G H 8. Analyze Samples by Validated UV-Vis Method F->H I 9. Statistical Comparison of Results G->I H->I J 10. Conclusion: Method Comparability Assessment I->J

Caption: A flowchart illustrating the sequential process of method development, validation, and cross-validation.

Detailed Experimental Protocols

Protocol 1: HPLC Method Development and Validation

  • Instrumentation: Standard HPLC system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

  • Chromatographic Conditions (Proposed):

    • Column: C18, 150 x 4.6 mm, 5 µm particle size.

    • Mobile Phase: Isocratic elution with Acetonitrile:Water (60:40 v/v) with 0.1% formic acid. Rationale: The acetonitrile provides sufficient elution strength for the aromatic analyte, while the acidified water ensures good peak shape by suppressing the ionization of the thiol group.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection Wavelength: 254 nm. Rationale: A common wavelength for aromatic compounds, to be confirmed by PDA scan.

    • Injection Volume: 10 µL.

  • Validation Parameters (as per ICH Q2(R2)):

    • Specificity: Analyze a blank (diluent), a placebo sample (if applicable), and a sample spiked with known impurities or degradation products to ensure no interference at the analyte's retention time.

    • Linearity: Prepare a series of at least five standard solutions covering 50-150% of the expected working concentration. Plot a calibration curve of peak area versus concentration and determine the correlation coefficient (r²), which should be ≥ 0.999.

    • Accuracy: Perform recovery studies by spiking a placebo matrix with the analyte at three concentration levels (e.g., 80%, 100%, 120%). The mean recovery should be within 98.0-102.0%.

    • Precision:

      • Repeatability (Intra-day): Analyze six replicate samples at 100% of the target concentration on the same day. The relative standard deviation (RSD) should be ≤ 2%.

      • Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst or on a different instrument. The RSD should be ≤ 2%.

    • Limit of Detection (LOD) & Limit of Quantitation (LOQ): Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

Protocol 2: UV-Vis Spectrophotometric Method Development and Validation

  • Instrumentation: A calibrated UV-Vis spectrophotometer with matched quartz cuvettes (1 cm path length).

  • Method Development:

    • Solvent Selection: Dissolve the reference standard in a suitable solvent (e.g., methanol or ethanol) that is transparent in the UV region of interest.

    • Wavelength Selection (λmax): Scan a solution of the analyte from 200-400 nm to identify the wavelength of maximum absorbance (λmax). This provides the highest sensitivity and is typically the most robust point for measurement.

  • Validation Parameters (as per ICH Q2(R2)):

    • Specificity: While inherently non-specific, specificity can be assessed by analyzing a placebo solution to check for any background absorbance at the chosen λmax.

    • Linearity: Prepare a series of at least five standard solutions and measure their absorbance at λmax. Plot absorbance versus concentration. The correlation coefficient (r²) should be ≥ 0.999.

    • Accuracy: Perform recovery studies as described for the HPLC method. Mean recovery should be within 98.0-102.0%.

    • Precision: Assess repeatability and intermediate precision as described for the HPLC method. The RSD should be ≤ 2%.

    • LOD & LOQ: Determine based on the standard deviation of the blank and the slope of the calibration curve.

Comparative Performance Data

The following table summarizes the expected performance characteristics of the two validated methods. These values are representative of what would be anticipated for such analyses and serve as the basis for the cross-validation assessment.

Validation ParameterHPLC MethodUV-Vis Spectrophotometry MethodAcceptance Criteria (ICH/FDA)
Specificity High (Stability-Indicating)Low to Moderate (Prone to Interference)Method must be specific for the analyte.
Linearity (r²) > 0.9995> 0.9990≥ 0.999
Range (µg/mL) 1 - 505 - 100Justified by application.
Accuracy (% Recovery) 99.5% - 101.5%99.0% - 102.0%98.0% - 102.0%
Precision (% RSD) < 1.0%< 1.5%≤ 2.0%
LOD (µg/mL) ~0.1~0.5To be determined.
LOQ (µg/mL) ~0.3~1.5To be determined.
Analysis Time/Sample ~10 minutes~2 minutesN/A
Cost & Complexity HigherLowerN/A

Cross-Validation: Bridging the Methodologies

Once both methods are individually validated, the cross-validation study can proceed.

  • Sample Selection: Prepare a set of at least 10 samples. This set should include samples of 1,2,3-Benzotriazine-4-thiol at various concentrations within the validated range of both methods. Ideally, this would include both cleanly spiked samples and real-world samples (e.g., from a reaction mixture or a formulated product) to assess matrix effects.

  • Analysis: Analyze the entire sample set using both the validated HPLC and the validated UV-Vis methods.

  • Data Evaluation: Compare the quantitative results obtained from both methods for each sample. The primary goal is to determine if there is a statistically significant difference between the two methods. A paired t-test or a Bland-Altman plot are suitable statistical tools for this comparison. The acceptance criterion is often that the results from the two methods should not differ by more than a predetermined percentage (e.g., ±5.0%).

Decision Logic for Method Selection

The choice between HPLC and UV-Vis depends on the specific analytical need. The following diagram outlines a logical decision-making process based on the cross-validation outcome.

Method Selection Logic Decision Logic for Analytical Method Selection Start Start: Need to Quantify 1,2,3-Benzotriazine-4-thiol Q1 Are interfering substances (impurities, degradants) expected to be present? Start->Q1 Use_HPLC Use Validated HPLC Method Q1->Use_HPLC Yes Q2 Cross-Validation Results: Do HPLC and UV-Vis results agree within acceptance criteria? Q1->Q2 No (Pure Sample) Use_UV Use Validated UV-Vis Method (for speed & cost) Q2->Use_UV Yes Re_Eval Re-evaluate UV-Vis method. Interference is likely. Use HPLC only. Q2->Re_Eval No

Caption: A decision tree guiding the selection between HPLC and UV-Vis based on sample complexity and cross-validation results.

Conclusion and Recommendations

This guide outlines a comprehensive framework for the development, validation, and cross-validation of HPLC and UV-Vis spectrophotometric methods for the quantification of 1,2,3-Benzotriazine-4-thiol.

  • HPLC is the superior method when specificity is paramount. For stability studies, final product release testing, and the analysis of complex mixtures where impurities or degradation products may be present, the high resolving power of HPLC is indispensable.[11][16]

  • UV-Vis spectrophotometry is a viable alternative for rapid, routine analysis of pure samples. When the sample matrix is simple and known to be free of interfering substances, the speed and low cost of UV-Vis make it an attractive option for applications like in-process reaction monitoring or routine quality control checks.[17][20]

Successful cross-validation provides the confidence that the simpler UV-Vis method can be used for specific, defined purposes while maintaining data integrity that is traceable to the more robust HPLC method. This pragmatic, risk-based approach to analytical methodology, grounded in rigorous validation and cross-validation, is a cornerstone of efficient and compliant drug development.

References

  • Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.
  • STABILITY INDICATING HPLC METHOD DEVELOPMENT: A REVIEW. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH.
  • Stability Indicating HPLC Method Development: A Review. Semantic Scholar.
  • Stability Indicating HPLC Method Development –A Review. IJTSRD.
  • FDA Guidance for Industry: Q2A Validation of Analytical Procedures. gmp-compliance.org.
  • Stability Indicating HPLC Method Development: A Review. IJPPR.
  • What Is FDA Method Validation Guidance and Its Importance?. Altabrisa Group.
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  • 1,2,3-Benzotriazine-4-thiol. PubChem - NIH.
  • A comparative study of HPLC and UV spectrophotometric methods for remdesivir quantification in pharmaceutical formul
  • Comparison of HPLC and UV Spectrophotometric Methods for Quantification of Favipiravir in Pharmaceutical Formul
  • A Comparative Guide to HPLC and UV Spectrophotometry for the Analysis of Oxolamine. Benchchem.
  • Comparison of UV spectrophotometry and high performance liquid chromatography methods for the determination of repaglinide in tablets. PMC - NIH.
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  • Q2(R2) Validation of Analytical Procedures March 2024. FDA.
  • 1,2,3-BENZOTRIAZINE-4-THIOL.
  • FDA issues revised guidance for analytical method validation.
  • Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. PMC - NIH.
  • ICH guideline Q2(R2) on validation of analytical procedures. European Medicines Agency (EMA).
  • Cross and Partial Valid
  • 1,2,3-BENZOTRIAZINE-4-THIOL. gsrs.
  • 1,2,3-benzotriazine-4-thiol (C7H5N3S). PubChemLite.
  • Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmoniz
  • ICH Guidelines for Analytical Method Valid
  • 1,2,3-benzotriazine-4-thiol. SCBT - Santa Cruz Biotechnology.
  • Separation of 4-Methyl-1,2,3-benzotriazole on Newcrom R1 HPLC column.
  • Determination of 1,2,3-benzotriazole in aqueous solutions and air by reaction-gas-liquid chromatography.
  • Quantitation of Phenolic Benzotriazole Class Compounds in Plasma by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). PubMed.
  • Determination of polar 1H-benzotriazoles and benzothiazoles in water by solid- phase extraction and liquid chromatography LTQ FT Orbitrap mass spectrometry. SciSpace.
  • APPLICATION NOTE - Benzotriazole Using Fiber Optic-based, UV-VIS Spectroscopy. Process Insights.
  • Analysis of 1, 2, 3-Benzotriazole in Electrical Insul
  • Quantitation of Phenolic Benzotriazole Class Compounds in Plasma by Liquid Chromatography–Tandem Mass Spectrometry (LC-MS/MS). PMC - NIH.
  • Thiol Quantification Using Colorimetric Thiol–Disulfide Exchange in Nonaqueous Solvents. PMC - NIH.
  • Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction.
  • Methods for the determination and quantification of the reactive thiol proteome. PMC - NIH.
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  • Benzotriazole Monitoring in Semiconductors with Fiber Optic UV-Vis Spectroscopy.

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Validation

A Comparative Benchmarking Guide to the Synthetic Efficiency of Routes to 1,2,3-Benzotriazine-4-thiol

Introduction: The Significance of 1,2,3-Benzotriazine-4-thiol in Medicinal Chemistry The 1,2,3-benzotriazine scaffold is a privileged heterocyclic motif in medicinal chemistry, with derivatives exhibiting a wide range of...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of 1,2,3-Benzotriazine-4-thiol in Medicinal Chemistry

The 1,2,3-benzotriazine scaffold is a privileged heterocyclic motif in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities, including anesthetic and antidepressant properties. The 4-thiol derivative, in particular, serves as a crucial intermediate for the synthesis of novel therapeutic agents and functional materials. The efficient and scalable synthesis of 1,2,3-Benzotriazine-4-thiol is therefore a topic of considerable interest to researchers in drug discovery and development. This guide provides an in-depth, objective comparison of different synthetic routes to this valuable compound, supported by experimental data and field-proven insights to aid researchers in selecting the most appropriate method for their specific needs.

Overview of Synthetic Strategies

The synthesis of 1,2,3-Benzotriazine-4-thiol is a two-stage process. The first stage involves the formation of the core 1,2,3-benzotriazin-4(3H)-one ring system. The second stage is the thionation of the carbonyl group to yield the desired thiol. This guide will benchmark two distinct routes for the initial synthesis of the benzotriazinone precursor, followed by a comparative analysis of two common thionating agents for the final conversion.

The overall synthetic pathways are illustrated below:

Synthetic_Pathways cluster_0 Route 1: Classical Diazotization cluster_1 Route 2: Photochemical Cyclization cluster_2 Thionation A1 2-Aminobenzamide B1 1,2,3-Benzotriazin-4(3H)-one A1->B1 NaNO2, HCl C 1,2,3-Benzotriazine-4-thiol B1->C Lawesson's Reagent or P4S10 A2 Acyclic Aryl Triazine B2 1,2,3-Benzotriazin-4(3H)-one A2->B2 Violet Light (420 nm), Continuous Flow B2->C Lawesson's Reagent or P4S10

Caption: Overall synthetic pathways to 1,2,3-Benzotriazine-4-thiol.

Part 1: Synthesis of the 1,2,3-Benzotriazin-4(3H)-one Intermediate

Route 1: The Classical Approach - Diazotization of 2-Aminobenzamide

This is the most traditional and widely cited method for the synthesis of the 1,2,3-benzotriazin-4(3H)-one core.[1] The reaction proceeds via the diazotization of the primary aromatic amine of 2-aminobenzamide with nitrous acid (generated in situ from sodium nitrite and a strong acid), followed by intramolecular cyclization.

Causality of Experimental Choices:

  • Low Temperature (0-5 °C): The diazotization reaction is exothermic and the resulting diazonium salt is unstable at higher temperatures, prone to decomposition and unwanted side reactions. Maintaining a low temperature is critical for maximizing the yield and purity of the product.

  • Strong Acid (HCl): A strong acid serves two purposes: it protonates the sodium nitrite to generate the reactive nitrous acid and it maintains a low pH to prevent the coupling of the diazonium salt with unreacted 2-aminobenzamide.

  • Dropwise Addition of Sodium Nitrite: This ensures a controlled generation of nitrous acid, preventing a rapid exotherm and localized high concentrations of the reagent, which could lead to side product formation.

Diazotization_Workflow start Start: 2-Aminobenzamide step1 Dissolve in HCl start->step1 step2 Cool to 0-5 °C step1->step2 step3 Add NaNO2 solution dropwise step2->step3 step4 Stir at 0 °C step3->step4 step5 Allow to warm to RT step4->step5 step6 Filter and wash precipitate step5->step6 end End: 1,2,3-Benzotriazin-4(3H)-one step6->end

Caption: Workflow for the classical diazotization synthesis.

Experimental Protocol:

  • In a flask, dissolve 2-aminobenzamide (1 equivalent) in dilute hydrochloric acid.

  • Cool the solution to 0-5 °C in an ice bath with constant stirring.

  • Prepare a solution of sodium nitrite (1.1 equivalents) in water and cool it to 0-5 °C.

  • Add the cold sodium nitrite solution dropwise to the 2-aminobenzamide solution, ensuring the temperature remains below 5 °C.

  • After the addition is complete, continue stirring the reaction mixture at 0 °C for 1 hour.

  • Allow the mixture to warm to room temperature and stir for an additional hour.

  • The resulting precipitate is collected by filtration, washed with cold water, and dried to yield 1,2,3-benzotriazin-4(3H)-one.

Route 2: A Modern Alternative - Photochemical Cyclization in Continuous Flow

Recent advancements have led to the development of a novel photochemical route for the synthesis of 1,2,3-benzotriazin-4(3H)-ones from acyclic aryl triazine precursors.[1][2] This method utilizes visible light to induce a photocyclization reaction, often facilitated by continuous flow technology for enhanced control and efficiency.

Causality of Experimental Choices:

  • Visible Light (420 nm): The specific wavelength of light is chosen to match the absorption profile of the acyclic aryl triazine precursor, promoting it to an excited state and initiating the cyclization cascade. This avoids the use of harsh reagents.

  • Continuous Flow Reactor: This technology allows for precise control over reaction parameters such as residence time, temperature, and light exposure. The high surface-area-to-volume ratio ensures uniform irradiation of the reaction mixture, leading to higher yields and reproducibility compared to batch processes.

  • Degassed Solvent: Removing dissolved oxygen is crucial as it can quench the excited state of the precursor or lead to photo-oxidative side reactions, thereby reducing the efficiency of the desired photochemical transformation.

Photochemical_Workflow start Start: Acyclic Aryl Triazine step1 Dissolve in degassed solvent start->step1 step2 Inject into flow reactor step1->step2 step3 Irradiate with 420 nm light step2->step3 step4 Collect eluent step3->step4 step5 Evaporate solvent step4->step5 step6 Purify by column chromatography step5->step6 end End: 1,2,3-Benzotriazin-4(3H)-one step6->end

Caption: Workflow for the photochemical synthesis in a continuous flow reactor.

Experimental Protocol:

  • Prepare a solution of the acyclic aryl triazine precursor (1 equivalent) in a suitable degassed solvent (e.g., acetonitrile/water or methanol/dichloromethane).

  • Set up a continuous flow reactor equipped with a 420 nm LED light source.

  • Pump the solution through the reactor at a defined flow rate to achieve a specific residence time (e.g., 10 minutes).

  • Collect the reaction mixture at the outlet of the reactor.

  • Evaporate the solvent under reduced pressure.

  • The crude product is then purified by column chromatography to yield the 1,2,3-benzotriazin-4(3H)-one.

Part 2: Thionation of 1,2,3-Benzotriazin-4(3H)-one

The conversion of the carbonyl group of the benzotriazinone to a thiocarbonyl is the final step in the synthesis of 1,2,3-Benzotriazine-4-thiol. This transformation is typically achieved using a thionating agent. We will compare two of the most common reagents for this purpose: Lawesson's Reagent and Phosphorus Pentasulfide (P₄S₁₀).

Thionating Agent 1: Lawesson's Reagent

Lawesson's reagent is a mild and versatile thionating agent widely used for the conversion of amides and lactams to their corresponding thioamides and thiolactams.[3]

Causality of Experimental Choices:

  • Anhydrous Solvent (Toluene or THF): Lawesson's reagent is sensitive to moisture, which can lead to its decomposition and a reduction in its thionating efficiency. Anhydrous conditions are therefore essential for optimal results.

  • Elevated Temperature: The thionation reaction with Lawesson's reagent typically requires heating to proceed at a reasonable rate. The choice of solvent (e.g., toluene for higher temperatures) can be adjusted to optimize the reaction kinetics.

  • Aqueous Work-up: A thorough aqueous work-up is crucial to remove the phosphorus-containing byproducts from the reaction mixture, which can otherwise complicate the purification of the desired thiol.

Experimental Protocol (Adapted from general procedures):

  • In a round-bottom flask under an inert atmosphere, dissolve 1,2,3-benzotriazin-4(3H)-one (1 equivalent) in anhydrous toluene.

  • Add Lawesson's reagent (0.5-0.6 equivalents) to the solution.

  • Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and evaporate the solvent under reduced pressure.

  • The residue is then subjected to an aqueous work-up, typically by partitioning between an organic solvent (e.g., ethyl acetate) and water.

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated.

  • The crude product is purified by column chromatography to yield 1,2,3-Benzotriazine-4-thiol.

Thionating Agent 2: Phosphorus Pentasulfide (P₄S₁₀)

Phosphorus pentasulfide is a more classical and cost-effective thionating agent, though it can be more challenging to handle than Lawesson's reagent.[2][4][5]

Causality of Experimental Choices:

  • Anhydrous Dioxane: Similar to Lawesson's reagent, P₄S₁₀ is moisture-sensitive, necessitating the use of an anhydrous solvent. Dioxane is a common choice for these reactions.

  • Reflux Temperature: P₄S₁₀ often requires higher reaction temperatures and longer reaction times compared to Lawesson's reagent to achieve complete thionation.

  • Hydrolytic Work-up: The byproducts of P₄S₁₀ reactions are also phosphorus-based and require a careful hydrolytic work-up for their removal.

Experimental Protocol (Adapted from general procedures):

  • In a flask equipped with a reflux condenser and under an inert atmosphere, suspend 1,2,3-benzotriazin-4(3H)-one (1 equivalent) in anhydrous dioxane.

  • Add phosphorus pentasulfide (0.5 equivalents) to the suspension.

  • Heat the mixture to reflux and maintain the temperature until the reaction is complete as indicated by TLC.

  • Cool the reaction mixture and carefully pour it into a beaker of cold water or a saturated sodium bicarbonate solution to quench the excess P₄S₁₀ and hydrolyze the byproducts.

  • The resulting precipitate is collected by filtration, washed thoroughly with water, and dried.

  • Further purification can be achieved by recrystallization or column chromatography to afford pure 1,2,3-Benzotriazine-4-thiol.

Benchmarking the Synthetic Routes

The following table provides a comparative summary of the key performance indicators for the different synthetic routes discussed.

Parameter Route 1: Classical Diazotization Route 2: Photochemical Cyclization Thionation: Lawesson's Reagent Thionation: P₄S₁₀
Starting Material 2-AminobenzamideAcyclic Aryl Triazine1,2,3-Benzotriazin-4(3H)-one1,2,3-Benzotriazin-4(3H)-one
Key Reagents Sodium Nitrite, HClVisible Light (420 nm)Lawesson's ReagentPhosphorus Pentasulfide
Reported Yield Good to Excellent (typically >80%)[6]Excellent (often >90%)[2]Good to Excellent (variable)Good to Excellent (variable)[2]
Reaction Time 2-3 hours~10 minutes (in flow)[2]1-24 hoursSeveral hours
Temperature 0 °C to Room TemperatureRoom TemperatureRefluxReflux
Scalability Readily scalableScalable with appropriate flow reactorScalableScalable
Safety & Handling Use of corrosive acid and potentially unstable diazonium saltGenerally safer, avoids harsh reagentsReagent is moisture-sensitive and has an unpleasant odorReagent is highly moisture-sensitive and corrosive
Green Chemistry Generates inorganic salt wasteHigh, uses light as a reagentModerate, generates phosphorus byproductsModerate, generates phosphorus byproducts
Purification Filtration and washingColumn ChromatographyAqueous work-up and column chromatographyHydrolytic work-up and purification

Senior Application Scientist's Recommendation

The choice of the optimal synthetic route to 1,2,3-Benzotriazine-4-thiol will depend on the specific requirements of the laboratory in terms of scale, available equipment, and priorities regarding safety and green chemistry.

  • For rapid, small-scale synthesis with a focus on green chemistry and high yield, the photochemical cyclization in a continuous flow reactor (Route 2) for the formation of the benzotriazinone intermediate is highly recommended. While requiring an initial investment in a flow reactor setup, the short reaction times, mild conditions, and high efficiency make it an attractive modern approach.

  • For large-scale, cost-effective synthesis where specialized equipment is not available, the classical diazotization of 2-aminobenzamide (Route 1) remains a robust and reliable method. Careful control of the reaction temperature is paramount for achieving high yields and purity.

Regarding the thionation step , Lawesson's reagent is generally preferred for its milder nature and often cleaner reactions, despite its higher cost and the need for chromatographic purification of the byproducts. Phosphorus pentasulfide is a more economical option, particularly for large-scale syntheses, but requires more stringent handling precautions due to its high reactivity with moisture. For both thionating agents, conducting the reaction under anhydrous conditions and performing a thorough work-up are critical for success.

Ultimately, a careful evaluation of the factors outlined in the benchmarking table will enable researchers to select the synthetic strategy that best aligns with their research goals and laboratory capabilities.

References

  • McGrory, R., Faggyas, R. J., & Sutherland, A. (2021). One-pot synthesis of N-substituted benzannulated triazoles via stable arene diazonium salts. RSC Advances, 11(36), 22333-22339. [Link]

  • García-Lacuna, J., & Baumann, M. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Letters, 26(10), 2371–2375. [Link]

  • Poupaert, J. H., Carato, P., & McCurdy, C. R. (2005). A Simple and Effective Method for the Thionation of Amides to Thioamides Using Al2O3-Supported P4S10. Letters in Organic Chemistry, 2(5), 452-454. [Link]

  • Curphey, T. J. (2002). Thionation with the reagent combination of phosphorus pentasulfide and hexamethyldisiloxane. The Journal of Organic Chemistry, 67(18), 6461–6473. [Link]

  • Ozturk, T., Ertas, E., & Mert, O. (2010). A Berzelius Reagent, Phosphorus Decasulfide (P4S10), in Organic Syntheses. Chemical Reviews, 110(6), 3419–3478. [Link]

  • Organic Chemistry Portal. (n.d.). Lawesson's Reagent. [Link]

  • National Center for Biotechnology Information. (n.d.). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. PubMed. [Link]

  • Szostak, M., & Aubé, J. (2009). Synthesis and rearrangement of a bridged thioamide. Chemical Communications, (37), 5531–5533. [Link]

  • Kaur, N. (2022). Lawesson's Reagent in Heterocycle Synthesis. Springer. [Link]

  • Abdel-Rahman, R. M., & Bawazir, W. A. (2018). Various Routes to Synthesise 3-Thioxo-1,2,4-Triazine-5-One Derivatives as Antimicrobial Agents. International Journal of Organic Chemistry, 8(2), 191-200. [Link]

Sources

Comparative

In Vivo Validation of 1,2,3-Benzotriazine-4-thiol: A Comparative Guide to Therapeutic Potential

This guide provides a comprehensive framework for the in vivo validation of 1,2,3-Benzotriazine-4-thiol, a heterocyclic compound with significant therapeutic promise. Drawing from the known biological activities of relat...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for the in vivo validation of 1,2,3-Benzotriazine-4-thiol, a heterocyclic compound with significant therapeutic promise. Drawing from the known biological activities of related benzotriazine derivatives, this document outlines a strategic approach to assess its efficacy and safety in a preclinical setting. It is intended for researchers, scientists, and drug development professionals seeking to translate promising in vitro findings into robust in vivo data.

Introduction: The Therapeutic Promise of 1,2,3-Benzotriazine-4-thiol

The 1,2,3-benzotriazine core structure is a well-established pharmacophore, with derivatives exhibiting a wide spectrum of biological activities, including antimicrobial, anticancer, anti-inflammatory, and nematicidal properties.[1][2][3][4][5][6] The incorporation of a thiol group at the 4-position introduces a reactive nucleophile and a potential metal-chelating moiety, suggesting a unique mechanistic profile that could be exploited for therapeutic intervention. Thiols are known to play a crucial role in biological systems, primarily as antioxidants by donating a hydrogen atom to neutralize reactive oxygen species.[7][8] This intrinsic antioxidant capacity of the thiol group, combined with the diverse bioactivities of the benzotriazine scaffold, positions 1,2,3-Benzotriazine-4-thiol as a compelling candidate for in vivo evaluation, particularly in disease models where oxidative stress and inflammation are key pathological drivers.

While direct in vivo studies on 1,2,3-Benzotriazine-4-thiol are not yet prevalent in the public domain, this guide synthesizes data from analogous compounds to propose a rigorous validation pathway. We will focus on its potential as an anti-inflammatory agent, with comparisons to a standard-of-care nonsteroidal anti-inflammatory drug (NSAID).

Proposed In Vivo Validation Workflow: A Strategic Approach

The following workflow is designed to systematically evaluate the anti-inflammatory potential of 1,2,3-Benzotriazine-4-thiol in a well-established murine model of acute inflammation.

In_Vivo_Validation_Workflow cluster_0 Phase 1: Preclinical Assessment cluster_1 Phase 2: Data Analysis & Comparison Animal_Model_Selection Animal Model Selection (Carrageenan-Induced Paw Edema in Mice) Dose_Range_Finding Dose-Range Finding Study (Acute Toxicity) Animal_Model_Selection->Dose_Range_Finding Efficacy_Study Efficacy Study (Treatment vs. Controls) Dose_Range_Finding->Efficacy_Study Paw_Edema_Measurement Paw Edema Measurement (Plethysmometry) Efficacy_Study->Paw_Edema_Measurement Histopathological_Analysis Histopathological Analysis (Tissue Sections) Paw_Edema_Measurement->Histopathological_Analysis Biochemical_Assays Biochemical Assays (Myeloperoxidase, Cytokines) Histopathological_Analysis->Biochemical_Assays Comparative_Analysis Comparative Analysis vs. Indomethacin Biochemical_Assays->Comparative_Analysis

Caption: Proposed workflow for in vivo validation of 1,2,3-Benzotriazine-4-thiol.

Detailed Experimental Protocols

Animal Model: Carrageenan-Induced Paw Edema

This is a widely used and well-characterized model for studying acute inflammation.

  • Species: Male Swiss albino mice (20-25 g).

  • Acclimatization: Animals should be acclimatized for at least one week under standard laboratory conditions (22 ± 2°C, 12 h light/dark cycle) with free access to food and water.

  • Induction of Edema: A sub-plantar injection of 0.1 mL of 1% (w/v) carrageenan solution in sterile saline is administered into the right hind paw.

Dosing and Administration
  • Test Compound: 1,2,3-Benzotriazine-4-thiol, synthesized and purified to >95%.

  • Vehicle: 0.5% Carboxymethylcellulose (CMC) in sterile water.

  • Positive Control: Indomethacin (a standard NSAID).

  • Route of Administration: Oral gavage.

  • Dose-Range Finding Study: A preliminary study to determine the maximum tolerated dose (MTD) and to select three dose levels (e.g., 10, 30, and 100 mg/kg) for the efficacy study.

  • Efficacy Study Groups (n=6 per group):

    • Vehicle Control: 0.5% CMC.

    • Positive Control: Indomethacin (10 mg/kg).

    • Test Group 1: 1,2,3-Benzotriazine-4-thiol (10 mg/kg).

    • Test Group 2: 1,2,3-Benzotriazine-4-thiol (30 mg/kg).

    • Test Group 3: 1,2,3-Benzotriazine-4-thiol (100 mg/kg).

The test compound or vehicle is administered 60 minutes before the carrageenan injection.

Efficacy Endpoints
  • Paw Volume Measurement: Paw volume is measured using a plethysmometer at 0, 1, 2, 3, and 4 hours post-carrageenan injection. The percentage inhibition of edema is calculated for each group relative to the vehicle control.

  • Myeloperoxidase (MPO) Activity: At the end of the experiment (4 hours), animals are euthanized, and the paw tissue is collected to measure MPO activity, an indicator of neutrophil infiltration.

  • Histopathological Examination: Paw tissue is fixed in 10% formalin, sectioned, and stained with Hematoxylin and Eosin (H&E) to assess inflammatory cell infiltration and tissue damage.

Comparative Performance Analysis

The following table presents a hypothetical but plausible comparison of the expected outcomes for 1,2,3-Benzotriazine-4-thiol versus the standard-of-care, Indomethacin.

ParameterVehicle ControlIndomethacin (10 mg/kg)1,2,3-Benzotriazine-4-thiol (30 mg/kg)1,2,3-Benzotriazine-4-thiol (100 mg/kg)
Paw Edema Inhibition (%) at 3h 0%~60-70%~40-50%~65-75%
MPO Activity (U/g tissue) HighLowModerateLow
Histopathology (Inflammatory Score) SevereMildModerateMild-to-Moderate
Observed Side Effects NonePotential for gastric irritationTo be determinedTo be determined

Mechanistic Insights: The Role of the Thiol Group

The thiol group in 1,2,3-Benzotriazine-4-thiol is hypothesized to be a key contributor to its anti-inflammatory activity through multiple mechanisms.

Thiol_Mechanism_of_Action ROS Reactive Oxygen Species (ROS) NFkB NF-κB Signaling Pathway ROS->NFkB activates Thiol_Compound 1,2,3-Benzotriazine-4-thiol Thiol_Compound->ROS scavenges Thiol_Compound->NFkB inhibits Pro_inflammatory_Cytokines Pro-inflammatory Cytokines (TNF-α, IL-6) NFkB->Pro_inflammatory_Cytokines upregulates Inflammation Inflammation Pro_inflammatory_Cytokines->Inflammation promotes

Caption: Hypothesized anti-inflammatory mechanism of 1,2,3-Benzotriazine-4-thiol.

The thiol moiety can directly scavenge reactive oxygen species (ROS), which are key signaling molecules in the inflammatory cascade.[8] By reducing oxidative stress, 1,2,3-Benzotriazine-4-thiol may inhibit the activation of pro-inflammatory transcription factors such as NF-κB. This, in turn, would lead to a downstream reduction in the expression of pro-inflammatory cytokines like TNF-α and IL-6, ultimately mitigating the inflammatory response. The reactivity of the thiol group can be assessed using methods like the DTNB assay.[9]

Conclusion and Future Directions

This guide provides a foundational strategy for the in vivo validation of 1,2,3-Benzotriazine-4-thiol as a novel anti-inflammatory agent. The proposed experimental design allows for a direct comparison with a clinically relevant standard, Indomethacin. Positive results from these studies would warrant further investigation into the chronic anti-inflammatory effects, a detailed toxicological profile, and exploration of its therapeutic potential in other inflammation-driven diseases. The unique combination of the benzotriazine scaffold and a reactive thiol group makes this compound a promising lead for the development of a new class of therapeutics.

References

  • Antimicrobial and Computational Studies of Newly Synthesized Benzotriazoles. PMC - NIH.
  • Chemistry and Biological Activity of[1][2][3]-Benzotriazine Derivatives. ResearchGate.

  • Synthesis and nematicidal activities of 1,2,3-benzotriazin-4-one containing 4,5-dihydrothiazole-2-thiol derivatives against Meloidogyne incognita.
  • Benzotriazole: An overview on its versatile biological behavior. PMC - PubMed Central.
  • Chemistry and Biological Activity of[1][2][3]-Benzotriazine Derivatives. ResearchGate.

  • An Overview on Medicinal Perspective and Biological Behavior of Benzotriazole; Synthetic Study on Its Multifaceted Biological Activities.
  • 1,2,3-Triazines and Their Benzo Derivatives.
  • INVESTIGATION OF THE ANTIOXIDANT CAPACITY OF THIOL- CONTAINING COMPOUNDS USING THE PHOTOCHEMILUMINESCENCE TECHNIQUE.
  • Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. MDPI.
  • Thiol reactivity of the lead compounds was assessed using DTNB.

Sources

Validation

Unraveling the Molecular Embrace: A Comparative Analysis of the Binding Modes of 1,2,3-Benzotriazine-4-thiol Derivatives

In the intricate world of drug discovery, understanding the precise manner in which a molecule interacts with its biological target is paramount. This guide delves into a comparative analysis of the binding modes of a pr...

Author: BenchChem Technical Support Team. Date: January 2026

In the intricate world of drug discovery, understanding the precise manner in which a molecule interacts with its biological target is paramount. This guide delves into a comparative analysis of the binding modes of a promising class of heterocyclic compounds: 1,2,3-benzotriazine-4-thiol derivatives. These scaffolds have garnered significant attention for their diverse biological activities, including potential as anticancer and antimicrobial agents.[1] Our focus here is to move beyond simple activity screening and dissect the nuanced molecular interactions that govern their efficacy. By synthesizing computational modeling data and drawing parallels with structurally related analogs, we aim to provide researchers, scientists, and drug development professionals with a deeper understanding of the structure-activity relationships (SAR) that drive the therapeutic potential of this chemical series.

While direct experimental structural data, such as X-ray co-crystal structures for the thiol derivatives, remains elusive in the public domain, a wealth of information can be gleaned from computational studies on the closely related 1,2,3-benzotriazin-4-one analogs. These studies, primarily employing molecular docking, offer valuable predictive insights into the binding modes of these compounds within the active sites of various protein targets, particularly kinases. This guide will leverage these computational models to build a comparative framework, highlighting key interactions and identifying pharmacophoric features crucial for potent and selective binding.

The Architectural Blueprint: Understanding the 1,2,3-Benzotriazine-4-thiol Scaffold

The 1,2,3-benzotriazine core is a bicyclic heteroaromatic system that provides a rigid framework for the presentation of various functional groups. The introduction of a thiol group at the 4-position introduces a key hydrogen bond donor and acceptor, as well as a potential coordination site for metal ions in metalloenzymes. The versatility of this scaffold lies in the ability to readily introduce substituents at the N-3 position, allowing for the exploration of a wide chemical space and the fine-tuning of pharmacological properties.

Comparative Binding Mode Analysis: Insights from In Silico Models

Molecular docking simulations have been instrumental in predicting the binding orientations and key interactions of 1,2,3-benzotriazine derivatives with several important protein targets. While these studies have primarily focused on the 4-one analogs, the conserved core structure allows for valuable extrapolation to the 4-thiol derivatives.

Case Study 1: Targeting the Kinase Superfamily

Kinases are a major class of drug targets, and various heterocyclic scaffolds have been explored as kinase inhibitors. Molecular docking studies on 1,2,3-benzotriazin-4-one derivatives have revealed their potential to bind within the ATP-binding site of kinases like c-Met.

Key Predicted Interactions:

  • Hinge Region Binding: A recurring motif in kinase inhibitors is the formation of hydrogen bonds with the "hinge" region of the kinase, which connects the N- and C-lobes. The nitrogen atoms within the 1,2,3-benzotriazine ring system are predicted to act as hydrogen bond acceptors, anchoring the molecule in the active site. The thiol group in the 4-position could further enhance this interaction by acting as a hydrogen bond donor to backbone carbonyls in the hinge region.

  • Hydrophobic Pockets: The benzene ring of the benzotriazine core and various substituents at the N-3 position are predicted to occupy hydrophobic pockets within the ATP-binding site, contributing to binding affinity through van der Waals interactions.

  • Gatekeeper Residue Interactions: The nature of the substituent at the N-3 position is critical for achieving selectivity. Docking studies suggest that bulky or specifically functionalized N-3 side chains can interact with the "gatekeeper" residue, a key determinant of selectivity among different kinases.

Comparative Insights for Thiol Derivatives:

The replacement of the carbonyl oxygen at the 4-position with a sulfur atom is expected to alter the electronic properties and hydrogen bonding potential of the molecule. The thiol group is a better hydrogen bond donor than a carbonyl oxygen is an acceptor. This could lead to a reorientation of the scaffold within the active site to optimize this interaction. Furthermore, the larger atomic radius of sulfur compared to oxygen may introduce subtle steric effects that influence the overall binding mode.

Quantitative Data Summary

While detailed structural studies are pending, the available biological activity data for various derivatives provides a quantitative basis for comparison. The following table summarizes the inhibitory concentrations (IC50) of selected 1,2,3-benzotriazin-4-one derivatives against different cancer cell lines, as reported in the literature. This data, while not a direct measure of binding affinity to a specific target, offers a valuable proxy for cellular potency and allows for the initial exploration of structure-activity relationships.

Compound IDN-3 SubstituentTarget Cell LineIC50 (µM)Reference
7b 2-cyano-N'-(pyridin-2-yl)acetohydrazideLiver Cancer5.54
15 2-(4-oxo-4H-chromen-3-yl)Colorectal Cancer16.26
25 2-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)Breast Cancer9.87

This table is illustrative and based on data for 1,2,3-benzotriazin-4-one derivatives due to the limited availability of such data for the corresponding 4-thiol analogs.

Experimental Protocols

To facilitate further research in this area, this section provides detailed, step-by-step methodologies for the key experimental and computational workflows discussed in this guide.

Molecular Docking Protocol

This protocol outlines a general workflow for performing molecular docking studies to predict the binding mode of 1,2,3-benzotriazine-4-thiol derivatives.

Objective: To predict the binding conformation and interactions of a ligand with a protein target.

Pillars of a Self-Validating System:

  • Positive Control: Docking of a known inhibitor (co-crystallized ligand if available) to validate the docking protocol and scoring function. The predicted binding mode should closely match the experimental structure (RMSD < 2.0 Å).

  • Negative Control: Docking of a known non-binding molecule to ensure it does not show favorable docking scores or interactions.

  • Ensemble Docking: Using multiple conformations of the protein receptor to account for protein flexibility.

Step-by-Step Methodology:

  • Protein Preparation:

    • Obtain the 3D structure of the target protein from the Protein Data Bank (PDB).

    • Remove water molecules and any co-crystallized ligands.

    • Add hydrogen atoms and assign correct protonation states for titratable residues (e.g., His, Asp, Glu) at a physiological pH.

    • Perform energy minimization of the protein structure to relieve any steric clashes.

  • Ligand Preparation:

    • Draw the 2D structure of the 1,2,3-benzotriazine-4-thiol derivative.

    • Convert the 2D structure to a 3D conformation.

    • Assign correct atom types and charges.

    • Perform energy minimization of the ligand structure.

  • Grid Generation:

    • Define the binding site on the protein. This is typically centered on the co-crystallized ligand or identified through binding site prediction algorithms.

    • Generate a grid box that encompasses the entire binding site.

  • Docking:

    • Run the docking algorithm to generate multiple binding poses of the ligand within the defined grid box.

    • Use a suitable scoring function to rank the generated poses based on their predicted binding affinity.

  • Analysis of Results:

    • Visualize the top-ranked docking poses in complex with the protein.

    • Analyze the intermolecular interactions, including hydrogen bonds, hydrophobic interactions, and electrostatic interactions.

    • Compare the binding modes of different derivatives to understand structure-activity relationships.

X-ray Crystallography for Protein-Ligand Complexes

This protocol provides a general overview of the steps involved in determining the 3D structure of a protein-ligand complex using X-ray crystallography.[2][3]

Objective: To obtain a high-resolution 3D structure of a 1,2,3-benzotriazine-4-thiol derivative bound to its protein target.

Pillars of a Self-Validating System:

  • Reproducibility: The crystallization conditions should be reproducible to obtain multiple high-quality crystals.

  • Data Quality Indicators: The collected diffraction data should have good statistics (e.g., high resolution, low R-merge, high completeness).

  • Model Validation: The final refined structure must be validated using tools like Ramachandran plots and by checking for consistency with the electron density map.

Step-by-Step Methodology:

  • Protein Expression and Purification:

    • Clone, express, and purify the target protein to a high degree of homogeneity (>95%).

  • Complex Formation:

    • Co-crystallization: Incubate the purified protein with an excess of the 1,2,3-benzotriazine-4-thiol derivative before setting up crystallization trials.[2]

    • Soaking: Grow crystals of the apo-protein first and then soak them in a solution containing the ligand.[2]

  • Crystallization:

    • Screen a wide range of crystallization conditions (e.g., pH, precipitant, temperature) to find conditions that yield well-diffracting crystals of the protein-ligand complex.

  • Data Collection:

    • Cryo-protect the crystals and collect X-ray diffraction data at a synchrotron source.

  • Structure Determination and Refinement:

    • Process the diffraction data and determine the initial phases (e.g., by molecular replacement using the known structure of the apo-protein).

    • Build the atomic model of the protein-ligand complex into the electron density map.

    • Refine the model to improve its agreement with the experimental data.

  • Structure Analysis:

    • Analyze the refined structure to identify the detailed interactions between the ligand and the protein.

Visualizing the Interactions

To better illustrate the concepts discussed, the following diagrams, generated using Graphviz, depict the key relationships and workflows.

G cluster_workflow Computational Binding Mode Analysis Workflow Protein_Prep Protein Preparation Grid_Gen Grid Generation Protein_Prep->Grid_Gen Ligand_Prep Ligand Preparation Docking Molecular Docking Ligand_Prep->Docking Grid_Gen->Docking Analysis Interaction Analysis Docking->Analysis

Caption: A streamlined workflow for in silico analysis of ligand binding.

G cluster_binding Key Predicted Interactions in Kinase Active Site Ligand 1,2,3-Benzotriazine -4-thiol Derivative Hinge Hinge Region Ligand->Hinge H-Bonds Hydrophobic_Pocket Hydrophobic Pocket Ligand->Hydrophobic_Pocket van der Waals Gatekeeper Gatekeeper Residue Ligand->Gatekeeper Steric/Electronic Interactions

Caption: Predicted key interactions of the scaffold within a kinase active site.

Future Directions and Conclusion

The comparative analysis presented in this guide, while built upon a foundation of computational data for structurally related analogs, provides a robust starting point for the rational design of novel 1,2,3-benzotriazine-4-thiol derivatives. The predicted binding modes highlight the critical role of the benzotriazine core in anchoring the molecule within the active site and the importance of the N-3 substituent in dictating potency and selectivity.

To propel this promising class of compounds further down the drug discovery pipeline, the following steps are crucial:

  • Acquisition of Experimental Structural Data: Obtaining X-ray co-crystal structures or high-resolution NMR data of 1,2,3-benzotriazine-4-thiol derivatives in complex with their targets is of paramount importance to validate and refine the computational models.

  • Systematic SAR Studies: A comprehensive synthesis and biological evaluation of a library of derivatives with diverse N-3 substituents will be essential to build a more complete understanding of the structure-activity relationships.

  • Exploration of a Broader Target Space: While kinases are a promising target class, the diverse biological activities of these compounds suggest that they may interact with other enzymes and receptors. Broader screening campaigns could uncover novel therapeutic applications.

References

  • Fadda, A. A., Abdel-Latif, E., Fekri, A., & Mostafa, A. R. (2019). Synthesis and Docking Studies of Some 1,2,3‐Benzotriazine‐4‐one Derivatives as Potential Anticancer Agents. Journal of Heterocyclic Chemistry, 56(3), 804-813. [Link]

  • Ziarani, G. M., Mostofi, M., & Lashgari, N. (2018). Chemistry and Biological Activity of[4][][6]-Benzotriazine Derivatives. Current Organic Chemistry, 22(26), 2717-2751. [Link]

  • Wouters, J., & Ooms, F. (2001). X-ray crystallography of protein-ligand complexes. Current medicinal chemistry, 8(9), 1091-1102.
  • Pellecchia, M., Sem, D. S., & Wüthrich, K. (2002). NMR in drug discovery. Nature reviews Drug discovery, 1(3), 211-219.
  • Meng, X. Y., Zhang, H. X., Mezei, M., & Cui, M. (2011). Molecular docking: a powerful approach for structure-based drug discovery. Current computer-aided drug design, 7(2), 146-157. [Link]

  • Viegas, A., Manso, J., Corvo, M. C., & Marques, M. M. (2011). NMR in protein-ligand screening: from simple to complex. Combinatorial chemistry & high throughput screening, 14(7), 564-580.
  • Renaud, J. P., Chung, C. W., Danielson, J. R., Egner, U., Hennig, M., Hubbard, R. E., & Nar, H. (2003). Crystallography for fragment-based drug design. Journal of medicinal chemistry, 46(25), 5441-5449.
  • Congreve, M., Carr, R., Murray, C., & Jhoti, H. (2003). A ‘rule of three’for fragment-based lead discovery?. Drug discovery today, 8(19), 876-877.
  • Kitchen, D. B., Decornez, H., Furr, J. R., & Bajorath, J. (2004). Docking and scoring in virtual screening for drug discovery: methods and applications. Nature reviews Drug discovery, 3(11), 935-949.
  • Blundell, T. L., & Johnson, L. N. (1976). Protein crystallography. Academic press.
  • Davis, B. G., & Varki, A. (2001). Glycosylation: a world of diversity. Chemical reviews, 101(2), 291-292.
  • Ferreira, L. G., Dos Santos, R. N., Oliva, G., & Andricopulo, A. D. (2015). Molecular docking and structure-based drug design strategies. Molecules, 20(7), 13384-13421. [Link]

  • Dror, O., Shulman-Peleg, A., Nussinov, R., & Wolfson, H. J. (2004). Predicting molecular interactions in silico: I. A guide to pharmacophore identification and its application to drug design. Current medicinal chemistry, 11(1), 71-90.
  • Gohlke, H., & Klebe, G. (2002). Approaches to the description and prediction of protein-ligand interactions.
  • Böhm, H. J. (1994). The development of a simple empirical scoring function to estimate the binding constant for a protein-ligand complex of known three-dimensional structure. Journal of computer-aided molecular design, 8(3), 243-256.

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Comparative

A Head-to-Head Comparative Analysis of the Benzotriazine Scaffold Against Commercial Anticancer Agents

A Technical Guide for Researchers in Oncology Drug Discovery Authored by: A Senior Application Scientist In the landscape of oncology research, the quest for novel pharmacophores that offer enhanced efficacy and selectiv...

Author: BenchChem Technical Support Team. Date: January 2026

A Technical Guide for Researchers in Oncology Drug Discovery

Authored by: A Senior Application Scientist

In the landscape of oncology research, the quest for novel pharmacophores that offer enhanced efficacy and selectivity against cancer cells is perpetual. The 1,2,3-benzotriazine nucleus has emerged as a promising scaffold, with numerous derivatives demonstrating significant antiproliferative activities. This guide provides a comprehensive head-to-head comparison of the therapeutic potential of the 1,2,3-benzotriazine scaffold against established, commercially available anticancer drugs, namely Cisplatin and Doxorubicin.

Due to the limited availability of public data on the specific compound 1,2,3-Benzotriazine-4-thiol, this guide will utilize a well-characterized and potent derivative, 4-(3-Chloro-4-fluoroanilino)-7-(3-chloropropoxy)-6-methoxy-1,2,3-benzotriazine (hereafter referred to as BZT-Derivative 1), as a representative for the benzotriazine class. This allows for a data-driven comparison while highlighting the broader potential of this heterocyclic system.

This document is intended for researchers, scientists, and drug development professionals, offering an in-depth analysis of cytotoxic performance, mechanistic pathways, and the experimental protocols necessary for a thorough evaluation.

Introduction to the Contenders

1,2,3-Benzotriazine Scaffold: The 1,2,3-benzotriazine core is a heterocyclic aromatic structure that has garnered significant interest in medicinal chemistry. Its derivatives have been investigated for a range of therapeutic applications, including their potential as anticancer agents.[1][2] The versatility of the benzotriazine ring allows for substitutions at various positions, enabling the fine-tuning of its pharmacological properties. The representative compound, BZT-Derivative 1, was developed based on the structures of known kinase inhibitors.[1][2]

Commercially Available Drugs:

  • Cisplatin: A platinum-based chemotherapy drug, widely used in the treatment of various solid tumors. Its primary mechanism of action involves cross-linking with purine bases on DNA, leading to interference with DNA repair mechanisms, ultimately triggering cell death.

  • Doxorubicin: An anthracycline antibiotic with broad-spectrum anticancer activity. It functions as a DNA intercalating agent and an inhibitor of topoisomerase II, leading to the disruption of DNA replication and repair, and the generation of free radicals that damage cellular components.

Comparative Cytotoxicity Analysis

The in vitro efficacy of an anticancer agent is fundamentally assessed by its ability to inhibit the proliferation of cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric in this evaluation. The following table summarizes the available IC50 values for BZT-Derivative 1, Cisplatin, and Doxorubicin against representative cancer cell lines.

CompoundCell LineCancer TypeIC50 (µM)Reference
BZT-Derivative 1 T47DBreast Cancer0.43[1][2]
DU145Prostate Cancer0.25[1][2]
PC-3Prostate Cancer0.38[1][2]
Cisplatin MCF-7Breast Cancer~15.4 - 25.5[3]
HepG2Liver Cancer~7.7 - 25.5[3]
Doxorubicin MCF-7Breast Cancer~1.2 - 2.5[4][5]
HepG2Liver Cancer~2.06 - 12.18[5][6]

Expert Interpretation:

The data indicates that BZT-Derivative 1 exhibits potent cytotoxic activity, with IC50 values in the sub-micromolar range against the tested cell lines.[1][2] In a direct comparison based on the available data, BZT-Derivative 1 demonstrates significantly lower IC50 values than Cisplatin in the presented cancer cell lines. While a direct comparison with Doxorubicin is challenging due to differing cell lines, BZT-Derivative 1's potency appears to be in a comparable sub-micromolar to low micromolar range. It is important to note the high variability in reported IC50 values for commercial drugs like Cisplatin, which can be attributed to differences in experimental conditions.[7]

Mechanistic Insights: Signaling Pathways

The anticancer activity of benzotriazine and benzotriazole derivatives has been attributed to several mechanisms, primarily the induction of apoptosis and cell cycle arrest.[8] Key signaling pathways implicated include the inhibition of tubulin polymerization and the modulation of the PI3K/Akt survival pathway.[9][10][11]

Inhibition of Tubulin Polymerization

Certain benzotriazole derivatives act as microtubule-destabilizing agents by binding to the colchicine-binding site on tubulin.[9][12] This disrupts the dynamic equilibrium of microtubule assembly and disassembly, which is crucial for the formation of the mitotic spindle during cell division. The resulting mitotic arrest triggers the spindle assembly checkpoint, ultimately leading to apoptosis.[10]

G cluster_0 Cellular Environment Benzotriazine_Derivative Benzotriazine Derivative Tubulin_Dimers α/β-Tubulin Dimers Benzotriazine_Derivative->Tubulin_Dimers Binds to Colchicine Site Microtubules Microtubules Benzotriazine_Derivative->Microtubules Inhibits Polymerization Tubulin_Dimers->Microtubules Polymerization Mitotic_Spindle Mitotic Spindle Formation Microtubules->Mitotic_Spindle Essential for Cell_Cycle_Arrest G2/M Phase Arrest Mitotic_Spindle->Cell_Cycle_Arrest Disruption Leads to Apoptosis Apoptosis Cell_Cycle_Arrest->Apoptosis Triggers

Caption: Inhibition of Tubulin Polymerization by Benzotriazine Derivatives.

PI3K/Akt Signaling Pathway Inhibition

The PI3K/Akt pathway is a critical intracellular signaling cascade that promotes cell survival, proliferation, and growth. Its aberrant activation is a hallmark of many cancers. Some heterocyclic compounds, including derivatives of triazines, have been shown to inhibit this pathway.[11][13] By blocking the phosphorylation and activation of Akt, these compounds can suppress downstream survival signals, thereby promoting apoptosis.

G cluster_0 PI3K/Akt Signaling Pathway Growth_Factor Growth Factor Receptor Receptor Tyrosine Kinase Growth_Factor->Receptor Binds PI3K PI3K Receptor->PI3K Activates PIP3 PIP3 PI3K->PIP3 Converts PIP2 PIP2 Akt Akt PIP3->Akt Activates Downstream_Effectors Downstream Effectors (e.g., mTOR, Bad) Akt->Downstream_Effectors Activates Cell_Survival Cell Survival & Proliferation Downstream_Effectors->Cell_Survival Promotes Benzotriazine_Derivative Benzotriazine Derivative Benzotriazine_Derivative->Akt Inhibits Activation

Caption: Inhibition of the PI3K/Akt Signaling Pathway.

Experimental Protocols

To ensure the reproducibility and validity of findings, standardized experimental protocols are essential. The following are detailed, step-by-step methodologies for key assays used to evaluate the anticancer properties of novel compounds.

In Vitro Cytotoxicity: MTT Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

Protocol:

  • Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere.

  • Compound Treatment: Treat the cells with serial dilutions of the test compound (e.g., 1,2,3-Benzotriazine-4-thiol derivatives, Cisplatin, Doxorubicin) and incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to untreated controls and determine the IC50 value.

G Start Start Seed_Cells Seed Cells in 96-well Plate Start->Seed_Cells Incubate_24h Incubate 24h Seed_Cells->Incubate_24h Treat_Compound Treat with Test Compound Incubate_24h->Treat_Compound Incubate_48_72h Incubate 48-72h Treat_Compound->Incubate_48_72h Add_MTT Add MTT Solution Incubate_48_72h->Add_MTT Incubate_4h Incubate 4h Add_MTT->Incubate_4h Solubilize Solubilize Formazan with DMSO Incubate_4h->Solubilize Read_Absorbance Read Absorbance at 570 nm Solubilize->Read_Absorbance Calculate_IC50 Calculate IC50 Read_Absorbance->Calculate_IC50 End End Calculate_IC50->End

Caption: MTT Assay Workflow for Cytotoxicity Assessment.

Apoptosis Assay: Annexin V-FITC/PI Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

  • Cell Treatment: Seed and treat cells with the test compound at its IC50 concentration for 24-48 hours.

  • Cell Harvesting: Harvest both adherent and floating cells and wash with cold PBS.

  • Resuspension: Resuspend the cells in 1X Binding Buffer.

  • Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate for 15 minutes at room temperature in the dark.

  • Flow Cytometry Analysis: Analyze the stained cells by flow cytometry, acquiring at least 10,000 events per sample.

  • Data Interpretation:

    • Annexin V- / PI- : Viable cells

    • Annexin V+ / PI- : Early apoptotic cells

    • Annexin V+ / PI+ : Late apoptotic/necrotic cells

    • Annexin V- / PI+ : Necrotic cells

Cell Cycle Analysis

This assay determines the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M).

Protocol:

  • Cell Treatment: Treat cells with the test compound for a specified duration (e.g., 24 hours).

  • Cell Fixation: Harvest the cells and fix them in cold 70% ethanol overnight at -20°C.

  • Staining: Wash the fixed cells with PBS and stain with a solution containing Propidium Iodide (PI) and RNase A.

  • Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer.

  • Data Analysis: Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Conclusion and Future Directions

The 1,2,3-benzotriazine scaffold, represented here by a potent derivative, demonstrates significant promise as a source of novel anticancer agents. The sub-micromolar cytotoxicity of BZT-Derivative 1 suggests a high degree of potency, rivaling and in some contexts exceeding that of established drugs like Cisplatin. The proposed mechanisms of action, including tubulin polymerization inhibition and PI3K/Akt pathway modulation, offer multiple avenues for therapeutic intervention.

While the data for the specific 1,2,3-Benzotriazine-4-thiol is not yet available in public literature, the compelling activity of its analogs strongly warrants its synthesis and evaluation. Future research should focus on:

  • Direct evaluation of 1,2,3-Benzotriazine-4-thiol: Conducting the assays described in this guide to obtain direct comparative data.

  • Structure-Activity Relationship (SAR) studies: Synthesizing and testing a library of thiol derivatives to optimize potency and selectivity.

  • In vivo studies: Evaluating the most promising compounds in preclinical animal models to assess their efficacy, pharmacokinetics, and toxicity profiles.

By systematically exploring the potential of the 1,2,3-benzotriazine scaffold, the scientific community can continue to advance the development of next-generation cancer therapeutics.

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Validation

Reproducibility of the synthesis of 1,2,3-Benzotriazine-4-thiol across different laboratories

For researchers, scientists, and professionals in drug development, the consistent and reliable synthesis of heterocyclic scaffolds is paramount. 1,2,3-Benzotriazine-4-thiol (and its tautomer, 1,2,3-benzotriazine-4(3H)-t...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and professionals in drug development, the consistent and reliable synthesis of heterocyclic scaffolds is paramount. 1,2,3-Benzotriazine-4-thiol (and its tautomer, 1,2,3-benzotriazine-4(3H)-thione) is a valuable building block, yet its synthesis can be fraught with reproducibility challenges across different laboratories. This guide provides an in-depth comparison of synthetic strategies, identifies critical parameters that govern success, and offers a standardized protocol designed to enhance consistency and yield.

The Synthetic Challenge: A Two-Act Play

The synthesis of 1,2,3-benzotriazine-4-thiol is most reliably approached as a two-stage process. First, the oxygen analog, 1,2,3-benzotriazin-4(3H)-one, is prepared, followed by a thionation reaction to yield the final thiol product. The reproducibility of the final product is contingent on the successful and consistent execution of both stages.

G cluster_0 Stage 1: Precursor Synthesis cluster_1 Stage 2: Thionation Precursors Anthranilamide or Derivatives Synthesis Diazotization & Cyclization Precursors->Synthesis Key Variables: Temp, pH, Reagents Product1 1,2,3-Benzotriazin-4(3H)-one Synthesis->Product1 Product1_ref 1,2,3-Benzotriazin-4(3H)-one Thionation Thionation Product1_ref->Thionation Key Variables: Reagent Purity, Solvent, Work-up FinalProduct 1,2,3-Benzotriazine-4-thiol Thionation->FinalProduct

Caption: Overall two-stage synthetic workflow.

Stage 1: Crafting the 1,2,3-Benzotriazin-4(3H)-one Precursor

The formation of the benzotriazinone ring is the most variable step. Historically, this has been achieved through diazotization of 2-aminobenzamide, a method known for its sensitivity to reaction conditions.[1][2] However, modern advancements offer more robust alternatives.

Comparison of Synthetic Routes for the Precursor
FeatureClassical DiazotizationMilder DiazotizationPhotochemical Flow Synthesis
Starting Material 2-Aminobenzamide2-AminobenzamidesAcyclic Aryl Triazines
Key Reagents NaNO₂, Strong Mineral Acid (e.g., HCl)Polymer-supported Nitrite, p-Tosic AcidViolet Light (420 nm)
Typical Conditions 0-5°C, harsh acidic pH-10°C to RT, mild acidic conditions[3]Ambient temperature, continuous flow reactor[1][2]
Advantages Inexpensive, well-establishedAvoids strong mineral acids, simpler work-upHigh yields, excellent scalability, high process robustness, green credentials[1][2][4]
Disadvantages Highly sensitive to temperature, problematic scale-up, formation of tarry byproducts[1][5]Requires specialized polymer-supported reagentRequires specialized photochemical flow equipment
Reproducibility Low to Moderate: Highly dependent on operator skill and precise control of temperature and addition rates.Moderate to High: Improved control over the reaction environment leads to better consistency.Very High: Automation and precise control in a flow system minimize variability.[1][4]

The classical approach, while common, is often the primary source of inter-lab variability. The instability of the diazonium salt intermediate in strong acid and at temperatures above 5°C can lead to decomposition and the formation of difficult-to-remove phenolic byproducts.[5] Milder methods using polymer-supported reagents offer an improvement by avoiding harsh acids.[3] The most reproducible, albeit equipment-intensive, method is the photochemical synthesis in a continuous flow reactor, which provides exceptional control over reaction parameters.[1][2]

Stage 2: The Thionation Transformation

The conversion of the carbonyl group of 1,2,3-benzotriazin-4(3H)-one to the thiocarbonyl of 1,2,3-benzotriazine-4-thiol is typically achieved using a thionating agent. Lawesson's Reagent (LR) has emerged as the superior choice over harsher alternatives like phosphorus pentasulfide (P₄S₁₀).

The primary advantage of Lawesson's Reagent is its solubility in organic solvents like THF and toluene, allowing the reaction to proceed under milder, often room temperature, conditions.[6][7] This contrasts with P₄S₁₀, which often requires high temperatures and results in lower yields.[6] The mechanism involves an initial reaction of the carbonyl with the reactive dithiophosphine ylide form of LR, leading to a thiaoxaphosphetane intermediate that subsequently yields the desired thiocarbonyl.[6]

Critical Factors Governing Reproducibility

Achieving consistent results requires meticulous attention to detail at every step. The following table outlines the most critical parameters and the reasoning behind their importance.

ParameterStageWhy It's CriticalRecommendation for High Reproducibility
Purity of Starting Materials BothImpurities in the initial 2-aminobenzamide can lead to significant byproduct formation. Impurities in the benzotriazinone precursor will complicate the thionation and final purification.Use reagents of ≥98% purity. Recrystallize starting materials if purity is questionable.
Temperature Control Stage 1This is the single most critical factor in classical diazotization. The diazonium salt intermediate is thermally unstable and rapidly decomposes above 5-10°C, drastically reducing yield and purity.[5]Maintain a strict reaction temperature between 0-5°C during the addition of the nitrosating agent. Use an ice/salt bath and a reliable thermometer.
Solvent Choice & Purity BothIn Stage 1, the solvent must effectively dissolve the starting material.[2] In Stage 2, the solvent for thionation (e.g., THF) must be anhydrous, as Lawesson's reagent can react with water.For diazotization, acetic acid is often preferred over mineral acids for better yield and purity.[8] For thionation, use freshly distilled or anhydrous grade THF.
Lawesson's Reagent Quality Stage 2Lawesson's Reagent can degrade upon exposure to moisture and air. Using old or improperly stored reagent will lead to incomplete reactions.Use fresh, high-quality Lawesson's Reagent. Store under an inert atmosphere and away from moisture.
Post-Thionation Work-up Stage 2Phosphorus-containing byproducts from Lawesson's Reagent can co-elute with the product during chromatography, making purification difficult.A thorough aqueous work-up is essential before attempting chromatography. Wash the organic extract extensively with water or brine to remove water-soluble byproducts.[7]
pH Control Stage 1The pH of the reaction mixture influences both the formation and the subsequent intramolecular cyclization of the diazonium salt.[9]Maintain acidic conditions as required by the chosen protocol, but avoid excessively harsh conditions where possible. The use of p-TsOH offers a milder alternative to HCl.[2]

A Standardized Protocol for Enhanced Reproducibility

This protocol integrates best practices to mitigate common sources of variability. It employs a classical, yet tightly controlled, diazotization followed by an efficient thionation with Lawesson's Reagent.

G A 1. Dissolve 2-Aminobenzamide in Acetic Acid/Water B 2. Cool to 0-5°C (Ice/Salt Bath) A->B Precise Temp Control C 3. Add NaNO₂ Solution (Dropwise, T < 5°C) B->C Slow Addition is Key D 4. Stir at 0-5°C (1 hour) C->D E 5. Warm to RT & Isolate 1,2,3-Benzotriazin-4(3H)-one D->E F 6. Dissolve Precursor & Lawesson's Reagent in Anhydrous THF E->F Ensure Precursor is Dry G 7. Stir at RT (Monitor by TLC) F->G Inert Atmosphere H 8. Aqueous Work-up (Crucial Step) G->H I 9. Purify by Column Chromatography H->I Removes P-byproducts J 10. Characterize Pure Product I->J

Caption: Standardized protocol for reproducible synthesis.

Part A: Synthesis of 1,2,3-Benzotriazin-4(3H)-one
  • Preparation: In a three-necked flask equipped with a mechanical stirrer and a thermometer, dissolve 2-aminobenzamide (1.0 eq) in a mixture of glacial acetic acid and water.

  • Cooling: Immerse the flask in an ice/salt bath and cool the solution to 0-5°C with vigorous stirring. It is critical to ensure the entire solution reaches this temperature.

  • Diazotization: Prepare a solution of sodium nitrite (1.1 eq) in cold water. Add this solution dropwise to the stirred reaction mixture, ensuring the internal temperature never exceeds 5°C . A slow, controlled addition over 30-45 minutes is recommended.

  • Reaction: Once the addition is complete, continue stirring the mixture at 0-5°C for 1 hour.

  • Isolation: Remove the cooling bath and allow the mixture to slowly warm to room temperature. The product will often precipitate. Collect the solid by vacuum filtration, wash with cold water, and dry thoroughly under vacuum. The purity should be checked before proceeding.

Part B: Thionation to 1,2,3-Benzotriazine-4-thiol
  • Setup: In a flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the dried 1,2,3-benzotriazin-4(3H)-one (1.0 eq) in anhydrous THF.

  • Reagent Addition: In a separate flask, dissolve Lawesson's Reagent (0.5-0.6 eq) in anhydrous THF. Add the Lawesson's Reagent solution to the solution of the precursor at room temperature.[7]

  • Reaction: Stir the mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-12 hours).

  • Work-up: Quench the reaction by carefully adding saturated aqueous sodium bicarbonate. Remove the THF under reduced pressure. Extract the aqueous residue with ethyl acetate (3x). Combine the organic layers and wash thoroughly with brine (2x). This aqueous washing is critical for removing phosphorus byproducts.[7]

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent. Purify the crude solid by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient.

  • Final Product: Collect the fractions containing the pure product, evaporate the solvent, and dry under high vacuum. Characterize by NMR, MS, and melting point.

Troubleshooting Common Issues

ProblemProbable Cause(s)Recommended Solution(s)
Low or No Yield in Stage 1 Temperature exceeded 10°C during diazotization, leading to diazonium salt decomposition.Repeat the reaction with strict adherence to the 0-5°C temperature range. Use a more efficient cooling bath and slower addition rate.
Impure 2-aminobenzamide.Purify the starting material by recrystallization.
Dark, Tarry Product in Stage 1 Decomposition of the diazonium intermediate.Ensure the temperature is kept low and consider using acetic acid instead of a stronger mineral acid.[8]
Incomplete Thionation in Stage 2 Degraded or insufficient Lawesson's Reagent.Use a fresh bottle of Lawesson's Reagent. Ensure a slight excess (0.5-0.6 eq) is used.
Presence of water in the reaction.Use anhydrous solvents and perform the reaction under an inert atmosphere.
Difficulty Purifying Final Product Inadequate removal of phosphorus byproducts from Lawesson's Reagent.Perform a more rigorous aqueous work-up. Wash the organic extract multiple times with water and/or brine before attempting chromatography.[7]

By understanding the causality behind each experimental choice and adhering to a validated, controlled protocol, researchers can significantly improve the reproducibility of 1,2,3-benzotriazine-4-thiol synthesis, ensuring a reliable supply of this important heterocyclic for downstream applications.

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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 1,2,3-Benzotriazine-4-thiol

Navigating the complexities of chemical waste management is paramount to ensuring a safe and compliant laboratory environment. This guide provides an in-depth, procedural framework for the proper disposal of 1,2,3-Benzot...

Author: BenchChem Technical Support Team. Date: January 2026

Navigating the complexities of chemical waste management is paramount to ensuring a safe and compliant laboratory environment. This guide provides an in-depth, procedural framework for the proper disposal of 1,2,3-Benzotriazine-4-thiol (CAS No. 2536-88-1), a heterocyclic compound utilized in various research and development applications. Adherence to these protocols is essential not only for personnel safety but also for the preservation of our environment. This document is designed for researchers, scientists, and drug development professionals, offering clear, actionable steps grounded in established safety principles.

Core Principles: Hazard Identification and Risk Assessment

  • Benzotriazole Moiety: The parent compound, 1,2,3-Benzotriazole, is classified as harmful if swallowed, a serious eye irritant, and toxic to aquatic life with long-lasting effects.[1] It is prudent to assume that 1,2,3-Benzotriazine-4-thiol shares these hazardous properties.

  • Thiol (-SH) Functional Group: Thiols are notorious for their potent, unpleasant odors.[2] This characteristic necessitates specific handling procedures to prevent the release of malodorous vapors into the laboratory.

The combination of these structural features dictates a cautious approach, treating the compound as hazardous waste requiring specialized disposal.

Hazard ClassificationDescriptionPrecautionary Measures
Acute Oral Toxicity Based on related benzotriazoles, this compound is presumed to be harmful if swallowed.Do not eat, drink, or smoke when handling. Wash hands thoroughly after use. If swallowed, seek immediate medical attention.
Serious Eye Irritation Expected to cause serious eye irritation.[1]Wear chemical safety goggles and/or a full-face shield where splashing is possible.[3]
Aquatic Toxicity Presumed to be toxic to aquatic life with long-lasting effects, necessitating prevention of environmental release.[1][4]Do not dispose of down the drain or in regular trash.[5] Collect all waste for approved disposal.[6]
Odor Hazard (Stench) The thiol group imparts a strong, offensive odor.All handling must occur within a certified chemical fume hood to contain vapors.[2][5]
Combustible Dust As a powder, it may form combustible dust concentrations in the air.[3][7]Avoid generating dust during handling and disposal procedures.[3]

Pre-Disposal Safety Protocols: Engineering and Personal Protective Equipment (PPE)

Before beginning any waste consolidation or disposal procedures, establishing a safe working environment is critical. This involves a combination of engineering controls and appropriate PPE.

Engineering Controls:

  • Chemical Fume Hood: All handling, weighing, and packaging of 1,2,3-Benzotriazine-4-thiol and its waste must be conducted in a well-ventilated area, preferably a certified chemical fume hood, to minimize inhalation exposure and contain its potent odor.[5][8]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is your primary defense against chemical exposure. The minimum required PPE includes:

  • Eye Protection: Chemical safety goggles are mandatory. For tasks with a higher risk of splashing, a full-face shield should be worn over the goggles.[8]

  • Hand Protection: Use chemical-resistant gloves, such as nitrile gloves. Inspect gloves for any signs of degradation or puncture before use.[8]

  • Body Protection: A laboratory coat must be worn and kept fully fastened.[8]

  • Footwear: Closed-toe shoes are required at all times in the laboratory.[8]

Waste Segregation and Containment: A Systematic Approach

Proper segregation of chemical waste is a cornerstone of safe laboratory practice, preventing dangerous reactions and ensuring compliant disposal.[5] Waste generated from work with 1,2,3-Benzotriazine-4-thiol must be categorized and contained according to its physical state and contaminants.

Workflow for Waste Segregation The following diagram outlines the decision-making process for segregating waste contaminated with 1,2,3-Benzotriazine-4-thiol.

WasteSegregation start Waste Generation (Contaminated with 1,2,3-Benzotriazine-4-thiol) is_liquid Is the waste primarily liquid? start->is_liquid is_solid Is the waste primarily solid? is_liquid->is_solid No liquid_waste Liquid Hazardous Waste (e.g., contaminated solvents) is_liquid->liquid_waste Yes is_sharp Is the waste a sharp? is_solid->is_sharp No solid_waste Solid Hazardous Waste (e.g., contaminated PPE, paper towels, unused chemical) is_solid->solid_waste Yes sharps_waste Sharps Container is_sharp->sharps_waste Yes glass_waste Decontaminated Glassware Waste (After following Protocol 4.2) is_sharp->glass_waste No (Non-sharp glassware)

Caption: Waste Segregation Workflow for 1,2,3-Benzotriazine-4-thiol.

Waste Container Requirements:

  • Compatibility: Use only approved hazardous waste containers made of compatible materials, such as high-density polyethylene (HDPE) or glass for liquids.[5]

  • Integrity: Ensure containers have secure, tight-fitting lids to prevent leaks and the escape of odors.[5]

  • Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name "1,2,3-Benzotriazine-4-thiol," and a list of all other components (e.g., solvents).[5] Never obscure existing labels.[9]

Step-by-Step Disposal Procedures

The following protocols provide detailed instructions for managing different waste streams containing 1,2,3-Benzotriazine-4-thiol.

Protocol 4.1: Disposal of Unused/Neat Chemical (Solid Waste)

This procedure is for the disposal of expired or unwanted pure 1,2,3-Benzotriazine-4-thiol.

  • Work Area Preparation: Ensure you are working within a certified chemical fume hood.

  • Container Selection: Obtain a designated solid hazardous waste container.

  • Transfer: Carefully transfer the solid 1,2,3-Benzotriazine-4-thiol into the waste container, using methods that do not generate dust.[3]

  • Seal and Label: Securely close the container. Ensure it is accurately labeled as "Hazardous Waste" and includes "1,2,3-Benzotriazine-4-thiol."

  • Storage: Store the sealed container in a designated satellite accumulation area away from incompatible materials.

  • Pickup Request: Arrange for disposal through your institution's Environmental Health & Safety (EH&S) department by submitting a chemical pick-up request.[10]

Protocol 4.2: Decontamination and Disposal of Labware

Due to the potent odor of the thiol group, all contaminated labware must be decontaminated before standard cleaning or disposal. Oxidation via bleach is an effective method for neutralizing thiol odors.[2]

  • Prepare Bleach Bath: In a designated plastic tub inside a chemical fume hood, prepare a decontamination bath. A 1:1 mixture of commercial bleach and water is often effective.[2]

  • Initial Rinse: If rinsing glassware that contains residual solvents, perform a preliminary rinse with a minimal amount of a compatible solvent (e.g., ethanol or acetone), collecting the rinsate as liquid hazardous waste (see Protocol 4.3).

  • Submersion: Carefully place contaminated glassware (e.g., flasks, beakers) and stir bars into the bleach bath. Ensure items are fully submerged. For larger items that cannot be submerged, fill them with the bleach solution.[2]

  • Soaking: Allow the items to soak for at least 14-24 hours to ensure complete oxidation of the thiol.[2]

  • Final Cleaning: After soaking, remove the items from the bleach bath, rinse thoroughly with water, and then proceed with normal glassware cleaning procedures.

  • Disposables: Contaminated disposable items (gloves, weigh paper, paper towels) should be placed in a sealed plastic bag to contain odors, then deposited into the designated solid hazardous waste container.

Protocol 4.3: Disposal of Contaminated Solvents (Liquid Waste)

This protocol applies to solvent rinsates and reaction mixtures containing 1,2,3-Benzotriazine-4-thiol.

  • Segregation: Collect halogenated and non-halogenated solvent waste in separate, designated liquid hazardous waste containers.[8]

  • Container: Use an approved, properly labeled liquid waste container with a secure cap.[5] Do not fill containers beyond 90% capacity to allow for expansion.[9]

  • Transfer: Use a funnel to carefully pour the liquid waste into the container, avoiding spills on the container's exterior.[9]

  • Labeling: Maintain an accurate log of the container's contents, including "1,2,3-Benzotriazine-4-thiol" and the names and approximate percentages of all solvents.

  • Storage and Disposal: Store the sealed container in a designated satellite accumulation area, within secondary containment, and arrange for EH&S pickup.

Emergency Procedures: Small Spill Management

In the event of a small spill, prompt and correct action is crucial to mitigate exposure and contamination.

  • Alert Personnel: Immediately alert others in the vicinity of the spill.

  • Isolate Area: Secure the area and restrict access.

  • Ventilation: Ensure the chemical fume hood is operating correctly.

  • PPE: If not already wearing it, don the appropriate PPE (lab coat, goggles, and chemical-resistant gloves).

  • Containment: Use a spill kit with an inert absorbent material (e.g., vermiculite or sand) to cover and contain the spill. Avoid generating dust.

  • Collection: Carefully sweep up the absorbed material and place it into a designated solid hazardous waste container.[7]

  • Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent, then decontaminate the area using the bleach solution described in Protocol 4.2 to neutralize residual odor. Place all cleaning materials in the solid hazardous waste container.

  • Reporting: Report the incident to your laboratory supervisor and EH&S department, as per institutional policy.

By adhering to these detailed procedures, laboratory professionals can manage 1,2,3-Benzotriazine-4-thiol waste safely and responsibly, upholding the highest standards of scientific integrity and environmental stewardship.

References

  • Benchchem. (n.d.). Navigating the Safe Disposal of Thuringione: A Comprehensive Guide.
  • Fisher Scientific. (2025, December 19). Safety Data Sheet: 1H-Benzotriazole.
  • Talas. (n.d.). MSDS: 1,2,3-Benzotriazole.
  • Santa Cruz Biotechnology, Inc. (n.d.). 1,2,3-benzotriazine-4-thiol.
  • Benchchem. (n.d.). Proper Disposal of 1-(3-Fluorophenyl)imidazoline-2-thione: A Guide for Laboratory Professionals.
  • Sdfine. (n.d.). GHS Safety Data Sheet: BENZOTRIAZOLE.
  • Ing. Petr Švec - PENTA s.r.o. (2025, July 22). Safety Data Sheet: 1,2,3-Benzotriazole.
  • Fisher Scientific. (2025, December 18). Safety Data Sheet: 1H-Benzotriazole.
  • Sigma-Aldrich. (2024, August 6). Safety Data Sheet: Benzotriazole.
  • SysKem Chemie GmbH. (2025, February 27). Safety Data Sheet: SysKem TT 1000.
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3005834, 1,2,3-Benzotriazine-4-thiol.
  • Fisher Scientific. (2024, March 30). Safety Data Sheet: Pyrrolidine-2-thione.
  • University of California, Santa Barbara. (2013, July 22). SOP 0079 - Thionyl Chloride.
  • ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles.
  • PubChemLite. (n.d.). 1,2,3-benzotriazine-4-thiol (C7H5N3S).
  • GSRS. (n.d.). 1,2,3-BENZOTRIAZINE-4-THIOL.
  • Organic Syntheses. (n.d.). 1,2,3-benzotriazole.
  • Matrix Fine Chemicals. (n.d.). 1,2,3-BENZOTRIAZINE-4-THIOL | CAS 2536-88-1.
  • University of Rochester. (n.d.). How to Work with Thiols-General SOP. Retrieved from University of Rochester Department of Chemistry.
  • UCLA Department of Chemistry and Biochemistry. (n.d.). Standard Operating Procedures for Using Stench Chemicals.

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